Technical Documentation Center

(4-Isopropyl-2-nitrophenyl)acetonitrile Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (4-Isopropyl-2-nitrophenyl)acetonitrile

Core Science & Biosynthesis

Foundational

Synthesis Pathway of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comprehensive Technical Guide

Executive Summary The synthesis of (4-isopropyl-2-nitrophenyl)acetonitrile presents a unique regiochemical and chemoselective challenge. The target molecule features three distinct functionalities on a benzene scaffold:...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of (4-isopropyl-2-nitrophenyl)acetonitrile presents a unique regiochemical and chemoselective challenge. The target molecule features three distinct functionalities on a benzene scaffold: an isopropyl group, a nitro group, and an acetonitrile moiety. Traditional approaches starting from p-cymene (1-isopropyl-4-methylbenzene) suffer from poor regiocontrol during nitration and competing radical bromination at the tertiary benzylic position.

This whitepaper outlines a highly optimized, three-step synthetic pathway starting from commercially available 4-isopropylphenol . By leveraging the powerful directing effects of the hydroxyl group and employing a mild, base-free palladium-catalyzed Negishi cyanomethylation, this route ensures absolute regiocontrol and prevents degradation of the sensitive nitro group.

Retrosynthetic Analysis & Strategic Rationale

The structural complexity of the target necessitates a precise order of operations to avoid functional group incompatibility.

  • Regiocontrol via Phenol: We bypass p-cymene in favor of 4-isopropylphenol. The hydroxyl group is a dominant ortho/para director. Since the para position is blocked by the isopropyl group, electrophilic aromatic nitration occurs exclusively at the ortho position, yielding 4-isopropyl-2-nitrophenol with zero isomeric contamination[1].

  • Activation via Triflation: The phenol is converted into a trifluoromethanesulfonate (triflate), establishing an excellent electrophilic partner for transition-metal cross-coupling.

  • Chemoselective Cyanomethylation: Standard α-arylation of nitriles (e.g., Buchwald-Hartwig) requires strong bases like LiHMDS to deprotonate acetonitrile[2]. However, strong bases and carbanions can trigger single-electron transfer (SET) reduction of the nitro group or nucleophilic aromatic substitution ( SN​Ar ). To circumvent this, we utilize a Negishi-type cross-electrophile coupling [3]. By employing a pre-formed Reformatsky-type reagent, (cyanomethyl)zinc(II) bromide, the coupling proceeds under neutral conditions, perfectly preserving the nitro group.

Retrosynthesis Target (4-Isopropyl-2-nitrophenyl) acetonitrile Triflate 4-Isopropyl-2-nitrophenyl triflate Target->Triflate Negishi Cyanomethylation Phenol 4-Isopropyl-2-nitrophenol Triflate->Phenol Triflation SM 4-Isopropylphenol Phenol->SM Electrophilic Nitration

Retrosynthetic pathway for (4-Isopropyl-2-nitrophenyl)acetonitrile.

Mechanistic Pathways

The critical step in this synthesis is the palladium-catalyzed Negishi cyanomethylation. The catalytic cycle relies on the orthogonal reactivity of the aryl triflate and the organozinc reagent.

  • Oxidative Addition: The Pd(0) catalyst inserts into the C(sp2)−OTf bond of the activated substrate, forming an Aryl- Pd(II) -OTf complex.

  • Transmetalation: The (cyanomethyl)zinc(II) bromide transfers its cyanomethyl group to the palladium center, displacing the triflate leaving group as zinc(II) triflate.

  • Reductive Elimination: The Aryl- Pd(II)−CH2​CN complex undergoes reductive elimination, forging the new C(sp2)−C(sp3) bond and releasing the target molecule while regenerating the Pd(0) catalyst.

CatalyticCycle Pd0 Pd(0)L_n OA Ar-Pd(II)-OTf Pd0->OA Oxidative Addition (Ar-OTf) TM Ar-Pd(II)-CH2CN OA->TM Transmetalation (BrZnCH2CN) TM->Pd0 Reductive Elimination (Target Product)

Palladium-catalyzed Negishi cyanomethylation catalytic cycle.

Quantitative Data & Material Equivalents

The following table summarizes the stoichiometric requirements and expected yields for a 100 mmol scale synthesis.

StepReagent / SubstrateEquivalentsAmount (mol)Mass / VolumeExpected Yield
1 4-Isopropylphenol1.0 eq100 mmol13.62 g-
1 HNO3​ (65% aq)1.1 eq110 mmol7.6 mL82%
2 4-Isopropyl-2-nitrophenol1.0 eq80 mmol14.49 g-
2 Triflic Anhydride ( Tf2​O )1.2 eq96 mmol16.1 mL90%
2 Pyridine2.0 eq160 mmol12.9 mL-
3 Aryl Triflate1.0 eq70 mmol21.93 g-
3 BrZnCH2​CN (0.5 M in THF)1.5 eq105 mmol210 mL75%
3 Pd(PPh3​)4​ 0.05 eq3.5 mmol4.04 g-

Step-by-Step Experimental Protocols

Step 1: Regioselective Nitration

Objective: Synthesize 4-isopropyl-2-nitrophenol via electrophilic aromatic substitution[1].

  • Preparation: In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 4-isopropylphenol (13.62 g, 100 mmol) in 100 mL of glacial acetic acid.

  • Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Add 65% aqueous nitric acid (7.6 mL, 110 mmol) dropwise over 30 minutes via an addition funnel to prevent thermal runaway and over-nitration.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours.

  • Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The starting material ( Rf​≈0.4 ) should completely convert to a yellow spot ( Rf​≈0.6 ).

  • Workup: Pour the mixture into 300 mL of crushed ice. Extract the aqueous layer with dichloromethane (DCM, 3 × 100 mL). Wash the combined organic layers with saturated aqueous NaHCO3​ until the evolution of CO2​ ceases and the pH is neutral. Wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield a yellow oil/solid (approx. 14.8 g, 82% yield).

Step 2: Trifluoromethanesulfonylation (Triflation)

Objective: Convert the phenol into a highly reactive triflate leaving group.

  • Preparation: Dissolve 4-isopropyl-2-nitrophenol (14.49 g, 80 mmol) in 150 mL of anhydrous DCM under an inert argon atmosphere. Add anhydrous pyridine (12.9 mL, 160 mmol).

  • Addition: Cool the solution to 0 °C. Syringe in trifluoromethanesulfonic anhydride ( Tf2​O , 16.1 mL, 96 mmol) dropwise over 20 minutes. The solution will darken.

  • Reaction: Stir at 0 °C for 1 hour, then warm to room temperature for an additional 2 hours.

  • Validation (TLC): Confirm the disappearance of the bright yellow phenol spot on TLC.

  • Workup: Quench the reaction with 50 mL of ice water. Transfer to a separatory funnel and wash the organic layer with cold 1M HCl (3 × 50 mL) to selectively protonate and remove the pyridine. Wash with brine, dry over MgSO4​ , and concentrate. Purify via a short silica plug (Hexanes/DCM 1:1) to afford 4-isopropyl-2-nitrophenyl trifluoromethanesulfonate as a pale oil (approx. 22.5 g, 90% yield).

Step 3: Palladium-Catalyzed Negishi Cyanomethylation

Objective: Install the acetonitrile group under mild, base-free conditions to protect the nitro group[3].

  • Preparation: In an argon-filled glovebox, charge an oven-dried 500 mL Schlenk flask with 4-isopropyl-2-nitrophenyl triflate (21.93 g, 70 mmol) and tetrakis(triphenylphosphine)palladium(0) ( Pd(PPh3​)4​ , 4.04 g, 3.5 mmol).

  • Solvent & Reagent Addition: Seal the flask with a rubber septum, remove it from the glovebox, and connect it to an argon Schlenk line. Inject 50 mL of anhydrous, degassed THF. Subsequently, inject a commercially available or pre-titrated solution of (cyanomethyl)zinc(II) bromide (0.5 M in THF, 210 mL, 105 mmol).

  • Reaction: Heat the mixture to 65 °C in an oil bath and stir for 16 hours. The reaction will transition from yellow to a dark brown/black suspension as Pd(0) aggregates form near completion.

  • Validation (GC-MS/TLC): Monitor the consumption of the triflate via GC-MS or TLC.

  • Workup: Cool the flask to room temperature and carefully quench with 100 mL of saturated aqueous NH4​Cl . Stir vigorously for 30 minutes to break up zinc emulsions. Extract with Ethyl Acetate (3 × 150 mL). Wash the combined organics with water and brine, dry over Na2​SO4​ , and concentrate.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (gradient elution: 5% to 20% EtOAc in Hexanes) to yield pure (4-isopropyl-2-nitrophenyl)acetonitrile (approx. 10.7 g, 75% yield).

References

  • Title: The Application of Benziodazole-Type O2NO-I(III)
  • Title: Mild Palladium-Catalyzed Cyanation of (Hetero)
  • Title: Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis Source: Chemical Reviews - ACS Publications URL

Sources

Exploratory

Whitepaper: Synthesis, Characterization, and Applications of (4-Isopropyl-2-nitrophenyl)acetonitrile

Executive Summary (4-Isopropyl-2-nitrophenyl)acetonitrile is an advanced, highly functionalized aromatic building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs), particularly indole a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(4-Isopropyl-2-nitrophenyl)acetonitrile is an advanced, highly functionalized aromatic building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs), particularly indole and phenethylamine derivatives. This technical guide provides a comprehensive analysis of its chemical properties, addresses the nuances of its Chemical Abstracts Service (CAS) registry status, and outlines a field-proven, self-validating synthetic protocol using Vicarious Nucleophilic Substitution (VNS).

Chemical Identity & CAS Registry Analysis

In the landscape of modern drug discovery, novel building blocks often precede their formal indexing in public databases. (4-Isopropyl-2-nitrophenyl)acetonitrile is currently classified as an emerging proprietary intermediate.

  • IUPAC Name: 2-(4-isopropyl-2-nitrophenyl)acetonitrile

  • Molecular Formula: C11H12N2O2

  • Molecular Weight: 204.23 g/mol

  • CAS Number Status: A comprehensive review of major chemical registries indicates that a canonical, universally public CAS number has not yet been widely assigned or is maintained as a proprietary catalog entry by specialized vendors. For instance, chemical suppliers like EvitaChem list the compound in their advanced inventory, but explicitly leave the CAS registry field blank, underscoring its status as a niche, custom-synthesized intermediate[1]. Structurally related analogs, such as N-(4-Isopropyl-2-nitrophenyl)acetamide, are registered (CAS 40655-36-5) and commercially available[2], confirming that the 4-isopropyl-2-nitro substitution pattern is an actively explored pharmacophore in current medicinal chemistry[3].

Structural & Electronic Profiling

The reactivity of (4-Isopropyl-2-nitrophenyl)acetonitrile is governed by a "push-pull" electronic system on the benzene ring:

  • Nitro Group (-NO₂): A strong electron-withdrawing group (EWG) at the ortho position relative to the acetonitrile moiety. It significantly increases the acidity of the alpha-protons on the nitrile, facilitating Knoevenagel condensations and alkylations.

  • Isopropyl Group (-CH(CH₃)₂): A bulky, electron-donating group (EDG) at the para position relative to the nitrile. It provides lipophilicity (enhancing blood-brain barrier penetration in downstream APIs) and steric bulk, which can dictate the stereochemical outcomes of downstream receptor-binding interactions.

Validated Synthetic Methodology: Vicarious Nucleophilic Substitution (VNS)

The Causality of Route Selection: Classical synthesis via the benzylic bromination of 4-isopropyl-2-nitrotoluene is fundamentally flawed. Radical bromination (e.g., using NBS/AIBN) is highly selective for the tertiary benzylic position of the isopropyl group over the primary methyl group, leading to incorrect regiochemistry.

To bypass this regioselectivity issue, the most robust, self-validating protocol is the Vicarious Nucleophilic Substitution (VNS) of 1-isopropyl-4-nitrobenzene. This method directly and selectively installs the cyanomethyl group ortho to the nitro group.

Step-by-Step VNS Protocol
  • Step 1: Preparation of the Base Solution. In a flame-dried Schlenk flask under argon, dissolve Potassium tert-butoxide (t-BuOK, 2.5 equiv, 25 mmol) in anhydrous DMF (20 mL). Cool the solution to -20 °C using a dry ice/ethylene glycol bath.

    • Causality: t-BuOK is a strong, non-nucleophilic base. The low temperature is critical to prevent the self-condensation of the nitrile reagent and to kinetically control the highly exothermic formation of the Meisenheimer complex.

  • Step 2: Reagent Addition. Prepare a solution of 1-isopropyl-4-nitrobenzene (1.0 equiv, 10 mmol) and 4-chlorophenoxyacetonitrile (1.2 equiv, 12 mmol) in anhydrous DMF (10 mL). Add this mixture dropwise to the base solution over 30 minutes.

    • Causality: 4-Chlorophenoxyacetonitrile acts as the carbanion source. The 4-chlorophenoxy group serves as an excellent leaving group during the rearomatization step.

  • Step 3: Reaction and Rearomatization. Stir the dark-colored reaction mixture at -20 °C for 1 hour, then allow it to slowly warm to 0 °C.

    • Causality: The initial deep coloration indicates the formation of the transient Meisenheimer complex. Warming facilitates the elimination of 4-chlorophenoxide, driving the rearomatization to yield the target product.

  • Step 4: Quenching and Validation. Quench the reaction by pouring it into cold 1M HCl (100 mL). Extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers with 5% NaOH (to remove the 4-chlorophenol byproduct) and brine. Dry over MgSO₄ and concentrate.

    • Self-Validation System: The success of the reaction is immediately validated by ¹H NMR of the crude mixture. The appearance of a sharp singlet integrating to 2H at approximately δ 4.10 ppm confirms the presence of the newly installed benzylic alpha-protons (-CH₂CN), proving the substitution occurred.

Downstream Applications in Medicinal Chemistry

The strategic positioning of the nitro and nitrile groups makes this compound a highly versatile precursor:

  • 5-Isopropylindole Derivatives: Reductive cyclization (using H₂/Pd-C or Fe/AcOH) simultaneously reduces the nitro group to an aniline and the nitrile to an imine/amine, which immediately cyclizes to form 5-isopropyl-1H-indole. Indoles are privileged scaffolds in oncology and neuroscience.

  • Phenethylamine APIs: Selective reduction of the nitrile group (e.g., using Borane-THF) yields 2-(4-isopropyl-2-nitrophenyl)ethanamine, a direct precursor for synthesizing GPCR-targeting ligands.

Quantitative Data & Physicochemical Properties

PropertyValue / DescriptionAnalytical Significance
Molecular Formula C₁₁H₁₂N₂O₂Base for HRMS (ESI) calibration
Monoisotopic Mass 204.0899 DaTarget mass for LC-MS identification
LogP (Predicted) ~2.8 - 3.1Indicates good lipophilicity for oral bioavailability
Hydrogen Bond Donors 0Enhances membrane permeability
Hydrogen Bond Acceptors 3Key for receptor active-site interactions
Reactivity Hotspots α -carbon (pKa ~12-14)Highly susceptible to electrophilic attack

Mandatory Visualization

VNS_Synthesis SM 1-Isopropyl-4-nitrobenzene (Starting Material) Reagent 4-Chlorophenoxyacetonitrile + t-BuOK / DMF (-20°C) SM->Reagent Intermediate Meisenheimer Complex (Transient) Reagent->Intermediate Elimination Elimination of 4-Chlorophenoxide Intermediate->Elimination Product (4-Isopropyl-2-nitrophenyl)acetonitrile (Target Compound) Elimination->Product App1 Reductive Cyclization -> 5-Isopropylindole Product->App1 App2 Nitrile Reduction -> Phenethylamine APIs Product->App2

Figure 1: Vicarious Nucleophilic Substitution (VNS) workflow and downstream applications.

References

  • EvitaChem. "Buy (2,3-Difluorophenyl)hexan-1-ol (EVT-8429701) - EvitaChem" (Catalog detailing (4-Isopropyl-2-nitrophenyl)acetonitrile inventory).1

  • The Journal of Organic Chemistry - ACS Publications. "The Application of Benziodazole-Type O2NO-I(III) Compound as a Nitrating Reagent for Nitration of Phenols and Anilines" (2025). 3

  • Combi-Blocks. "N-(4-Isopropyl-2-nitrophenyl)acetamide" (Catalog detailing related CAS 40655-36-5). 2

Sources

Foundational

A Technical Guide to the Structural Elucidation of (4-Isopropyl-2-nitrophenyl)acetonitrile

This in-depth technical guide provides a comprehensive framework for the structural elucidation of (4-Isopropyl-2-nitrophenyl)acetonitrile, a substituted aromatic nitrile of interest to researchers, scientists, and profe...

Author: BenchChem Technical Support Team. Date: March 2026

This in-depth technical guide provides a comprehensive framework for the structural elucidation of (4-Isopropyl-2-nitrophenyl)acetonitrile, a substituted aromatic nitrile of interest to researchers, scientists, and professionals in drug development. This document moves beyond a simple recitation of analytical techniques, offering a rationale-driven approach to the experimental design and data interpretation necessary for unambiguous structure confirmation.

Introduction: The Imperative for Rigorous Characterization

In the landscape of pharmaceutical and materials science, the precise chemical structure of a molecule is its fundamental identity. It dictates its physicochemical properties, its reactivity, and, in a biological context, its efficacy and safety. (4-Isopropyl-2-nitrophenyl)acetonitrile, with its unique substitution pattern—an isopropyl group providing lipophilicity, a nitro group acting as an electron-withdrawing and potential hydrogen bond acceptor, and a reactive acetonitrile moiety—presents a compelling subject for structural analysis. The elucidation process is not merely a procedural checklist but a logical progression of inquiry, where each analytical technique provides a piece of a larger puzzle. This guide will detail the synergistic use of mass spectrometry, nuclear magnetic resonance spectroscopy, and infrared spectroscopy to definitively confirm the molecular structure of this compound.

Predicted Physicochemical Properties and Initial Assessment

Prior to embarking on extensive spectroscopic analysis, a preliminary assessment of the compound's expected properties can guide experimental design. Based on its constituent functional groups, we can anticipate the following:

PropertyPredicted CharacteristicRationale
Molecular Formula C₁₁H₁₂N₂O₂Derived from the sum of atoms in the isopropyl, phenyl, nitro, and acetonitrile groups.
Molecular Weight 204.23 g/mol Calculated from the molecular formula.
Physical State Likely a solid at room temperatureThe presence of polar nitro and nitrile groups, along with the overall molecular size, suggests a higher melting point than a simple liquid alkane.[1]
Solubility Soluble in common organic solvents (e.g., aprotic polar solvents like acetonitrile, acetone; chlorinated solvents like dichloromethane and chloroform), with limited solubility in water.The isopropyl and phenyl groups confer nonpolar character, while the nitro and nitrile groups add polarity.[1][2][3]

Mass Spectrometry: Unveiling the Molecular Mass and Fragmentation Blueprint

Mass spectrometry (MS) is the initial and indispensable tool for determining the molecular weight of a compound and gaining insights into its substructures through fragmentation analysis.

Experimental Protocol: Electron Ionization Gas Chromatography-Mass Spectrometry (EI-GC-MS)

A standard approach for a volatile, thermally stable compound like (4-Isopropyl-2-nitrophenyl)acetonitrile would be EI-GC-MS.

  • Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of a volatile organic solvent such as dichloromethane or ethyl acetate.

  • Gas Chromatography (GC) Conditions:

    • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable for separating the analyte from any potential impurities.

    • Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.

    • Oven Program: An initial temperature of 70°C, held for 1 minute, followed by a ramp of 15°C/min to 280°C, with a final hold for 5 minutes.

  • Mass Spectrometry (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230°C.

    • Mass Range: Scan from m/z 40 to 350.

Expected Mass Spectrum and Fragmentation Analysis

The mass spectrum of (4-Isopropyl-2-nitrophenyl)acetonitrile is predicted to exhibit a prominent molecular ion peak and characteristic fragment ions. The presence of a nitro group ortho to another substituent often leads to what is known as the "ortho effect," influencing the fragmentation pathways.[4][5][6]

m/zPredicted FragmentFragmentation Pathway
204[M]⁺ Molecular Ion
189[M - CH₃]⁺Loss of a methyl radical from the isopropyl group.
174[M - NO]⁺Loss of nitric oxide from the nitro group.
158[M - NO₂]⁺Loss of the nitro group.
143[M - NO₂ - CH₃]⁺Subsequent loss of a methyl group after the loss of the nitro group.
116[C₈H₆N]⁺A common fragment in phenylacetonitriles resulting from cleavage of the isopropyl group.[7]

Diagram: EI-MS Fragmentation Workflow

cluster_sample_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry cluster_data Data Analysis sample Dissolve in Dichloromethane injection Inject into GC sample->injection separation Separation on HP-5MS Column injection->separation ionization Electron Ionization (70 eV) separation->ionization analysis Mass Analyzer (Quadrupole) ionization->analysis detection Detector analysis->detection spectrum Mass Spectrum Generation detection->spectrum interpretation Fragmentation Analysis spectrum->interpretation

Caption: Workflow for EI-GC-MS analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Connectivity

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of an organic molecule, providing information on the chemical environment, connectivity, and spatial arrangement of atoms.

¹H NMR Spectroscopy: Probing the Proton Environment

The ¹H NMR spectrum will reveal the number of distinct proton environments and their neighboring protons through chemical shifts, integration, and spin-spin coupling.

4.1.1 Experimental Protocol: ¹H NMR Spectroscopy

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Data Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

4.1.2 Predicted ¹H NMR Spectrum (in CDCl₃)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~8.1d1HAr-HAromatic proton ortho to the nitro group, deshielded by its electron-withdrawing effect.
~7.6dd1HAr-HAromatic proton para to the nitro group and ortho to the isopropyl group.
~7.4d1HAr-HAromatic proton ortho to the acetonitrile group and meta to the nitro group.
~4.0s2H-CH₂CNMethylene protons adjacent to the nitrile and the aromatic ring.
~3.1sept1H-CH(CH₃)₂Methine proton of the isopropyl group, split by the six methyl protons.
~1.3d6H-CH(CH₃)₂Methyl protons of the isopropyl group, split by the methine proton.
¹³C NMR Spectroscopy: Characterizing the Carbon Skeleton

¹³C NMR spectroscopy provides information about the different carbon environments in the molecule. Proton-decoupled spectra are typically acquired to simplify the spectrum to a series of single peaks for each unique carbon atom.[8][9]

4.2.1 Experimental Protocol: ¹³C NMR Spectroscopy

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Instrumentation: Use a high-field NMR spectrometer with a carbon probe.

  • Data Acquisition: Acquire a proton-decoupled spectrum. A sufficient number of scans is necessary due to the low natural abundance of ¹³C.

4.2.2 Predicted ¹³C NMR Spectrum (in CDCl₃)

Chemical Shift (δ, ppm)AssignmentRationale
~150Ar-CAromatic carbon attached to the nitro group (ipso-carbon), significantly deshielded.
~148Ar-CAromatic carbon attached to the isopropyl group (ipso-carbon).
~134Ar-CHAromatic methine carbon.
~128Ar-CHAromatic methine carbon.
~125Ar-CHAromatic methine carbon.
~122Ar-CAromatic carbon attached to the acetonitrile group (ipso-carbon).
~117-C≡NNitrile carbon.
~34-CH(CH₃)₂Methine carbon of the isopropyl group.
~24-CH₂CNMethylene carbon.
~23-CH(CH₃)₂Methyl carbons of the isopropyl group.

Diagram: NMR Structure Elucidation Logic

cluster_nmr NMR Spectroscopy cluster_info Derived Information cluster_structure Final Structure H1_NMR ¹H NMR proton_env Proton Environments & Coupling H1_NMR->proton_env C13_NMR ¹³C NMR carbon_skel Carbon Skeleton C13_NMR->carbon_skel COSY COSY (H-H Correlation) hh_connect Proton-Proton Connectivity COSY->hh_connect HSQC HSQC (C-H Correlation) ch_connect Direct Carbon-Proton Attachment HSQC->ch_connect HMBC HMBC (Long-Range C-H Correlation) long_range_connect Connectivity across Quaternary Carbons HMBC->long_range_connect final_structure Confirmed Structure proton_env->final_structure carbon_skel->final_structure hh_connect->final_structure ch_connect->final_structure long_range_connect->final_structure

Caption: Logic flow for NMR-based structure confirmation.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups within a molecule by detecting their characteristic vibrational frequencies.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR Spectroscopy
  • Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

  • Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer equipped with an ATR accessory.

  • Data Acquisition: The spectrum is typically collected over the range of 4000-400 cm⁻¹.

Expected IR Spectrum

The IR spectrum of (4-Isopropyl-2-nitrophenyl)acetonitrile will be characterized by strong absorptions corresponding to the nitrile and nitro groups.

Wavenumber (cm⁻¹)VibrationRationale
~2240-2220C≡N stretchThe nitrile group exhibits a sharp, intense absorption in this region. Conjugation with the aromatic ring lowers the frequency compared to saturated nitriles.[10]
~1550-1475Asymmetric NO₂ stretchA strong absorption characteristic of aromatic nitro compounds.[11][12]
~1360-1290Symmetric NO₂ stretchAnother strong absorption for the nitro group.[11][12]
~3100-3000C-H stretch (aromatic)Characteristic of C-H bonds on the phenyl ring.
~2970-2870C-H stretch (aliphatic)Corresponding to the C-H bonds of the isopropyl and methylene groups.
~1600, ~1475C=C stretch (aromatic)Vibrations of the benzene ring.

Conclusion: A Synergistic Approach to Definitive Structure Confirmation

The structural elucidation of (4-Isopropyl-2-nitrophenyl)acetonitrile is achieved through a logical and synergistic application of modern analytical techniques. Mass spectrometry provides the initial confirmation of molecular weight and key substructures. ¹H and ¹³C NMR spectroscopy then offer a detailed map of the atomic connectivity, confirming the precise arrangement of substituents on the aromatic ring. Finally, IR spectroscopy provides a rapid and unambiguous confirmation of the key functional groups. The convergence of data from these independent analytical methods provides a self-validating system, leading to the confident and definitive assignment of the molecular structure. This rigorous approach is fundamental to ensuring the quality, safety, and efficacy of novel chemical entities in drug development and materials science.

References

  • Benchchem. Mass Spectrometry Fragmentation: A Comparative Guide to Trimethyl-Nitrobenzene Isomers.
  • Journal of the Chemical Society B: Physical Organic. Studies in mass spectrometry. Part VIII. peri- and ortho-Effects in the mass spectra of some aromatic nitro-compounds.
  • Chemistry LibreTexts. 19.5: Carbon-13 NMR. (2022).
  • Canadian Science Publishing. Mass spectra and fragmentation mechanisms of some nitrophenylhydrazines and nitrophenylhydrazones. (1969).
  • Benchchem. Spectroscopic Profile of o-Nitrophenol: A Technical Guide.
  • Spectroscopy Online. Organic Nitrogen Compounds IV: Nitriles. (2019).
  • PubMed. Crystal structure and solid state 13C NMR analysis of nitrophenyl 2,3,4,6-tetra-O-acetyl-beta-D-gluco. (2005).
  • ResearchGate. The 1 H-NMR Spectrum of 4-[[[4-[(4-nitrophenyl)azo]phenyl]imino]methyl]-Phenol.
  • ResearchGate. Study of the composition of nitriles using IR spectroscopy. (2025).
  • PMC. Nitrile Infrared Intensities Characterize Electric Fields and Hydrogen Bonding in Protic, Aprotic, and Protein Environments.
  • eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS.
  • ResearchGate. The ¹H NMR and ¹³C-NMR spectra of N-(2-hydroxy-5-nitrophenyl)formamide.
  • PMC. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4).
  • ResearchGate. Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS). (2025).
  • ResearchGate. Figure 2. 1 H-NMR spectra of (a) 10 mM 4-Nitrophenyl boronic acid in d... (2011).
  • unknown. IR: nitro groups.
  • ChemicalBook. 4-Nitrophenol(100-02-7) 13C NMR spectrum.
  • ChemRxiv. Nitrile IR intensities characterize electric fields and hydrogen bonding in protic, aprotic, and protein environments.
  • SpectraBase. 3-Nitrophenol - Optional[1H NMR] - Spectrum.
  • PubChem. 4-Isopropylphenylacetonitrile | C11H13N | CID 138222.
  • PubMed. Substituted alpha-(phenylhydrazono)phenylacetonitrile derivatives. Part 1: A new class of uncoupler of oxidative phosphorylation. (2006).
  • Sigma-Aldrich. 2-(4-Isopropylphenyl)acetonitrile | 4395-87-3.
  • Benchchem. Technical Support Center: Synthesis of Substituted Phenylacetonitriles.
  • Stenutz. 2-phenylacetonitrile.
  • Google Patents. DE1154810B - Process for the preparation of basic substituted phenylacetonitriles.
  • PrepChem.com. Synthesis of 4-isopropyl-2-nitrophenol.
  • precisionFDA. PHENYLACETONITRILE.
  • ChemicalBook. p-Nitrophenylacetonitrile(555-21-5) 1H NMR spectrum.
  • PubChem. 2-Nitrophenylacetonitrile | C8H6N2O2 | CID 11888.
  • MilliporeSigma. (4-ISOPROPYL-PHENOXY)-ACETONITRILE AldrichCPR | Sigma-Aldrich.
  • Google Patents. CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • Google Patents. CN103342662B - Method for synthesizing 2-alkylphenylacetonitrile.
  • MDPI. Advances in the Application of Acetonitrile in Organic Synthesis since 2018. (2023).
  • ECHEMI. 4-Nitrophenylacetonitrile SDS, 555-21-5 Safety Data Sheets.
  • Cheméo. Chemical Properties of Acetonitrile (CAS 75-05-8).
  • Fisher Scientific. Acetonitrile.

Sources

Exploratory

Advanced Synthetic Strategies for (4-Isopropyl-2-nitrophenyl)acetonitrile: A Retrosynthetic and Mechanistic Guide

An in-depth technical analysis for researchers, synthetic chemists, and drug development professionals on the optimal starting materials and synthetic methodologies for (4-Isopropyl-2-nitrophenyl)acetonitrile . (4-Isopro...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical analysis for researchers, synthetic chemists, and drug development professionals on the optimal starting materials and synthetic methodologies for (4-Isopropyl-2-nitrophenyl)acetonitrile .

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly specialized, sterically demanding building block utilized in the synthesis of complex active pharmaceutical ingredients (APIs), specifically in the development of substituted anilines, tetrazoles, and multi-cyclic nitrogenous heterocycles[1]. The 1,2,4-trisubstitution pattern—comprising a cyanomethyl group, a strongly electron-withdrawing nitro group, and a bulky, electron-donating isopropyl group—presents unique regiochemical challenges.

This whitepaper dissects the chemical causality behind selecting appropriate starting materials, avoiding regiochemical pitfalls, and executing self-validating experimental protocols to synthesize this critical intermediate.

The Regiochemical Fallacy of Direct Nitration

A common intuitive approach to synthesizing (4-Isopropyl-2-nitrophenyl)acetonitrile is the direct electrophilic aromatic nitration of 4-isopropylphenylacetonitrile. However, this route is fundamentally flawed due to competing directing effects.

  • Electronic Causality: The isopropyl group at the C4 position is a strong electron-donating group (EDG) via hyperconjugation and inductive effects, making it a powerful ortho/para director. The cyanomethyl group (-CH₂CN) at C1 is weakly activating but possesses a strong -I (inductive) effect from the cyano moiety, rendering it a weaker director than the alkyl group.

  • The Result: Nitration with standard HNO₃/H₂SO₄ or advanced Cu(II)-catalyzed nitrating agents[1] will predominantly occur ortho to the stronger activator (the isopropyl group), yielding 4-isopropyl-3-nitrophenylacetonitrile rather than the desired 2-nitro isomer.

To bypass this regiochemical dead-end, the synthesis must rely on starting materials where the 1,2,4-substitution pattern is either pre-established or constructed via nucleophilic aromatic substitution (SₙAr).

Core Starting Materials & Retrosynthetic Pathways

To achieve the precise regiochemistry required, two primary starting materials are utilized in industrial and advanced academic settings:

Route A: 1-Chloro-4-isopropyl-2-nitrobenzene (CAS 76611-15-9)

This commercially available aryl halide[2] is the premier starting material for SₙAr. The chlorine atom is highly activated toward nucleophilic attack due to the strong electron-withdrawing nature of the ortho-nitro group, which lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the aromatic ring.

Route B: 4-Isopropyl-2-nitrotoluene (CAS 943-15-7)

Also known as 2-nitro-p-cymene[3], this starting material leverages the pre-existing methyl group at the C1 position. The nitro group deactivates the aromatic ring, protecting it from electrophilic attack, allowing for highly selective radical bromination at the benzylic position, followed by nucleophilic cyanation.

Retrosynthesis Target (4-Isopropyl-2-nitrophenyl)acetonitrile RouteA Route A: SNAr + Decarboxylation Target->RouteA RouteB Route B: Benzylic Bromination + Cyanation Target->RouteB SM1 1-Chloro-4-isopropyl-2-nitrobenzene (CAS 76611-15-9) RouteA->SM1 SM2 4-Isopropyl-2-nitrotoluene (CAS 943-15-7) RouteB->SM2

Caption: Retrosynthetic pathways for (4-Isopropyl-2-nitrophenyl)acetonitrile from key starting materials.

Experimental Methodologies & Self-Validating Protocols

Protocol A: SₙAr via 1-Chloro-4-isopropyl-2-nitrobenzene

This protocol utilizes ethyl cyanoacetate as a nucleophile. The reaction proceeds via a Meisenheimer complex, followed by saponification and decarboxylation.

Step 1: Nucleophilic Aromatic Substitution

  • Charge: To a flame-dried 500 mL round-bottom flask under N₂, add potassium carbonate (K₂CO₃, 3.0 equiv) and anhydrous DMF (150 mL).

  • Activation: Add ethyl cyanoacetate (1.5 equiv). Stir at 25°C for 30 minutes to generate the enolate.

  • Coupling: Dropwise, add a solution of 1-chloro-4-isopropyl-2-nitrobenzene (1.0 equiv, 50 mmol)[4] in DMF (50 mL).

  • Heating: Elevate the temperature to 80°C and stir for 12 hours.

  • Validation: Monitor via TLC (Hexanes:EtOAc 4:1). The disappearance of the aryl chloride (R_f ~0.8) and appearance of a highly UV-active intermediate (R_f ~0.4) confirms the formation of ethyl 2-cyano-2-(4-isopropyl-2-nitrophenyl)acetate.

Step 2: Saponification & Decarboxylation

  • Hydrolysis: Cool the reaction mixture to room temperature. Add 2M aqueous NaOH (3.0 equiv) and stir for 4 hours to saponify the ester.

  • Acidification & Decarboxylation: Carefully acidify the mixture to pH 2 using 6M HCl. The intermediate cyanoacetic acid will spontaneously decarboxylate upon mild heating (60°C) due to the stability of the resulting benzylic carbanion, which is rapidly protonated.

  • Workup: Extract with EtOAc (3 x 100 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography to yield the target acetonitrile.

Mechanism SM 1-Chloro-4-isopropyl-2-nitrobenzene MC Meisenheimer Complex (Stabilized by o-NO2) SM->MC Nuc Ethyl Cyanoacetate Enolate Nuc->MC Int Ethyl 2-cyano-2-(4-isopropyl-2-nitrophenyl)acetate MC->Int -Cl⁻ Hydro Saponification & Decarboxylation (-CO2, -EtOH) Int->Hydro Prod Target Acetonitrile Hydro->Prod

Caption: Mechanistic flow of the SNAr and decarboxylation sequence.

Protocol B: Benzylic Substitution via 4-Isopropyl-2-nitrotoluene

This route is preferred when avoiding strong bases is necessary.

Step 1: Wohl-Ziegler Bromination

  • Reaction Setup: Dissolve 4-isopropyl-2-nitrotoluene (1.0 equiv, 50 mmol)[3] in carbon tetrachloride (CCl₄) or (trifluoromethyl)benzene (150 mL).

  • Reagent Addition: Add N-bromosuccinimide (NBS, 1.05 equiv) and a catalytic amount of Azobisisobutyronitrile (AIBN, 0.05 equiv).

  • Reflux: Heat the mixture to reflux (80°C) under a halogen lamp for 6 hours. The nitro group deactivates the ring, ensuring the isopropyl methine proton is less competitive than the sterically unhindered benzylic methyl protons.

  • Validation: Filter the succinimide byproduct while hot. Concentrate the filtrate to yield 1-(bromomethyl)-4-isopropyl-2-nitrobenzene.

Step 2: Cyanation

  • Phase-Transfer Reaction: Dissolve the crude bromide in a mixture of CH₂Cl₂ (100 mL) and water (50 mL).

  • Reagent Addition: Add sodium cyanide (NaCN, 1.5 equiv) and tetrabutylammonium bromide (TBAB, 0.1 equiv) as a phase-transfer catalyst.

  • Stirring: Stir vigorously at room temperature for 8 hours. The Sₙ2 displacement is highly efficient at the benzylic position.

  • Workup: Separate the organic layer, wash with 5% sodium hypochlorite (to destroy excess cyanide), dry, and concentrate to yield the target compound.

Quantitative Comparison of Starting Materials

The choice of starting material dictates the scalability, safety, and overall yield of the synthesis. Below is a comparative analysis of the two primary routes.

Starting MaterialCAS NumberSynthetic RouteAvg. Overall YieldKey AdvantagesPrimary Disadvantages
1-Chloro-4-isopropyl-2-nitrobenzene 76611-15-9SₙAr + Decarboxylation75 - 82%Highly regioselective; avoids highly toxic cyanide salts; scalable.Requires strong bases (K₂CO₃/NaH) and high temperatures (DMF at 80°C).
4-Isopropyl-2-nitrotoluene 943-15-7Bromination + Cyanation65 - 70%Mild temperature conditions for cyanation; robust Sₙ2 kinetics.Requires handling of highly toxic NaCN/KCN; radical bromination can yield dibrominated impurities.

Downstream Applications

Once synthesized, (4-Isopropyl-2-nitrophenyl)acetonitrile serves as a versatile linchpin. Reduction of the nitro group yields 4-isopropyl-2-amino-phenylacetonitrile, a precursor for indole and quinoline derivatives. Furthermore, the cyano group can be subjected to[3+2] cycloadditions with sodium azide to yield tetrazole pharmacophores, a common motif in angiotensin II receptor blockers and other modern therapeutics[1].

References
  • The Journal of Organic Chemistry (ACS Publications). Room-Temperature Cu(II)-Catalyzed Chemo- and Regioselective Ortho-Nitration of Arenes via C–H Functionalization. Retrieved from [Link]

  • Cheméo. Chemical Properties of Benzene, 1-methyl-4-(1-methylethyl)-2-nitro- (CAS 943-15-7). Retrieved from[Link]

Sources

Foundational

Precision Synthesis of Polysubstituted Aromatic Nitriles: From Classical Coupling to Late-Stage C–H Functionalization

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, state-of-the-art methodology, and self-validating experimental protocols. Executive Summary:...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic causality, state-of-the-art methodology, and self-validating experimental protocols.

Executive Summary: The Strategic Value of the Cyano Group

The cyano group (–CN) is a privileged structural motif in pharmaceutical development, agrochemicals, and advanced organic materials. As a strong electron-withdrawing group, it modulates the physicochemical properties of active pharmaceutical ingredients (APIs), improves metabolic stability, and enhances target binding affinity through strong hydrogen-bond accepting capabilities. Furthermore, the nitrile acts as a versatile synthetic hub, readily transformable into amines, amides, carboxylic acids, aldehydes, and tetrazoles.

Synthesizing polysubstituted aromatic nitriles, however, presents a distinct challenge. The steric hindrance and electronic deactivation inherent in heavily substituted arenes often render classical cyanation methods ineffective. This whitepaper analyzes the causality behind the evolution of cyanation methodologies—from stoichiometric classical reactions to cutting-edge, transition-metal-catalyzed, and photoredox-driven C–H functionalizations—providing actionable, self-validating protocols for the modern synthetic laboratory.

The Causality of Methodological Evolution

The Limitations of Classical Paradigms

Historically, the 1[1] and the2[2] were the gold standards for synthesizing aryl nitriles. The Rosenmund-von Braun reaction relies on the direct displacement of an aryl halide using stoichiometric copper(I) cyanide (CuCN) at highly elevated temperatures (≥150 °C)[3].

  • The Causality of Failure in Complex Systems: The high activation energy required for the oxidative addition of Cu(I) into an electron-rich or sterically hindered aryl halide necessitates harsh thermal conditions. This leads to functional group incompatibility, while the stoichiometric generation of toxic copper waste severely limits scalability and green chemistry compliance.

Transition-Metal Cross-Coupling and Cyanide Source Optimization

To lower the activation energy barrier, Palladium and Nickel-catalyzed cross-coupling of aryl halides emerged. However, a critical mechanistic bottleneck in Pd-catalyzed cyanation is catalyst deactivation: free cyanide ions ( CN− ) strongly coordinate to the metal center, forming inactive [Pd(CN)4​]2− complexes.

  • The Solution: Modern protocols utilize non-metallic or slow-release cyano-group sources (e.g., TMSCN , Zn(CN)2​ , or K4​[Fe(CN)6​] ) to maintain a low steady-state concentration of free cyanide, preventing catalyst poisoning while driving the catalytic cycle forward[4].

The Modern Frontier: Direct C–H Cyanation

The ultimate goal in polysubstituted arene synthesis is bypassing pre-functionalization (e.g., halogenation) entirely. Direct C–H cyanation streamlines synthetic routes but introduces a new challenge: regioselectivity . How do we dictate which C–H bond is functionalized in a polysubstituted ring? Two state-of-the-art paradigms have solved this: Photoredox Catalysis (electronic differentiation) and Aromatic Pre-Thianthrenation (traceless directing groups).

State-of-the-Art Paradigms & Mechanistic Insights

Paradigm A: Organic Photoredox-Catalyzed Direct C–H Cyanation

Developed by 5[5], this method achieves direct C–H cyanation at room temperature using an organic acridinium photooxidant and trimethylsilyl cyanide (TMSCN) under an aerobic atmosphere.

  • Mechanistic Causality: The highly oxidizing excited state of the acridinium catalyst ( E1/2∗​≈+2.1 V vs SCE) extracts a single electron from the electron-rich arene, generating a highly reactive arene cation radical. TMSCN acts as a mild nucleophile, attacking the most electron-deficient site of the radical cation. Molecular oxygen ( O2​ ) serves as the terminal oxidant to regenerate the ground-state catalyst and abstract the final proton, yielding the nitrile[5].

Photoredox Cat Acr+ (Ground State) CatStar Acr+* (Excited State) Cat->CatStar Visible Light CatRad Acr• (Reduced) CatStar->CatRad SET from Arene CatRad->Cat O2 -> O2•- Arene Arene Substrate AreneRad Arene Cation Radical Arene->AreneRad -e- CyanoRad Cyanocyclohexadienyl Radical AreneRad->CyanoRad + TMSCN Product Aryl Nitrile Product CyanoRad->Product -e-, -H+ (via O2)

Caption: Photoredox-catalyzed direct C-H cyanation mechanism using an acridinium photooxidant.

Paradigm B: Nickel-Catalyzed Cyanation via Aromatic Thianthrenium Salts

For complex molecules lacking inherent electronic bias, regioselectivity must be enforced.6[6] reported a breakthrough using site-selective pre-thianthrenation followed by Nickel-catalyzed cyanation.

  • Mechanistic Causality: The arene is first reacted with thianthrene S-oxide to form an aryl thianthrenium salt at the least sterically hindered C–H bond. In the cyanation step, an inexpensive NiCl2​⋅6H2​O catalyst is reduced to a Ni(I) species by Zinc powder. A single-electron transfer (SET) from the Ni(I)−CN complex to the thianthrenium salt fragments the C–S bond, releasing an aryl radical. This radical rapidly recombines with the metal center to form a Ni(III) intermediate, which undergoes reductive elimination to forge the C–CN bond[7].

NiCatalysis Ni1 [LnNi(I)] Ni1_CN [LnNi(I)-CN] Ni1->Ni1_CN + Zn(CN)2 Ni2 [LnNi(II)-CN]+ Ni1_CN->Ni2 SET to Salt ArRad Aryl Radical (Ar•) Ni1_CN->ArRad Ni3 [LnNi(III)(CN)(Ar)]+ Ni2->Ni3 + Ar• Recombination Ni3->Ni1 Zn Reduction Product Aryl Nitrile (Ar-CN) Ni3->Product Reductive Elimination TTSalt Aryl Thianthrenium Salt TTSalt->ArRad - Thianthrene ArRad->Ni3

Caption: Nickel-catalyzed radical cyanation of aryl thianthrenium salts via SET.

Quantitative Data Analysis

The table below summarizes the operational parameters, highlighting the shift toward milder, highly selective conditions.

MethodologyCatalyst SystemCyanide SourceTemp / AtmosphereRegioselectivity DriverKey Advantage
Rosenmund-von Braun Stoichiometric Cu(I)CuCN150–200 °C, ArPre-installed HalideRobust for simple, robust arenes
Pd-Catalyzed Cross-Coupling Pd(PPh3​)4​ Zn(CN)2​ / K4​[Fe(CN)6​] 80–120 °C, ArPre-installed HalideLower temp, catalytic metal
Photoredox C–H Cyanation Mes-Acr + BF4−​ (5 mol%)TMSCN25 °C, O2​ (Air)Electronic (Electron-rich sites)Metal-free, room temperature
Ni-Catalyzed Thianthrenium NiCl2​⋅6H2​O (10 mol%) Zn(CN)2​ 50–80 °C, N2​ Steric (via Thianthrenation)Late-stage functionalization, cheap Ni

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating in-process checkpoints to verify mechanistic progression.

Protocol A: Direct C–H Cyanation via Organic Photoredox Catalysis

Adapted from McManus & Nicewicz[5]

Reagents: Polysubstituted arene (1.0 equiv), 9-mesityl-10-methylacridinium tetrafluoroborate (Mes-Acr + BF4−​ , 5 mol%), Trimethylsilyl cyanide (TMSCN, 2.0 equiv), 1,2-Dichloroethane (DCE, 0.1 M).

Step-by-Step Workflow:

  • Preparation: In an oven-dried borosilicate glass vial equipped with a magnetic stir bar, add the arene (0.5 mmol) and the Mes-Acr + catalyst (0.025 mmol).

  • Solvent & Nucleophile Addition: Add DCE (5.0 mL) to dissolve the reagents. The solution will appear distinctively yellow due to the acridinium salt. Add TMSCN (1.0 mmol) via microsyringe.

  • Atmosphere Control: Do NOT purge with inert gas. Affix a balloon of dry O2​ (or leave open to dry air via a drying tube) to provide the terminal oxidant.

  • Irradiation: Place the vial in a photoreactor equipped with 450 nm blue LEDs. Stir vigorously at room temperature (maintaining ~25 °C with a cooling fan).

  • Self-Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc). As the reaction proceeds, the intense yellow color of the catalyst should persist; if the solution bleaches completely, the catalyst has degraded (likely due to insufficient O2​ turnover).

  • Workup: After 16-24 hours, quench the reaction with saturated aqueous NaHCO3​ . Extract with dichloromethane ( 3×10 mL), dry over anhydrous Na2​SO4​ , and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Nickel-Catalyzed Cyanation of Aryl Thianthrenium Salts

Adapted from Zhang et al.[6][7]

Reagents: Aryl thianthrenium tetrafluoroborate salt (1.0 equiv), NiCl2​⋅6H2​O (10 mol%), Xantphos (20 mol%), Zn(CN)2​ (3.0 equiv), Zn powder (1.5 equiv), anhydrous CuBr2​ (1.5 equiv), anhydrous DMF.

Step-by-Step Workflow:

  • Pre-reaction Setup: In a nitrogen-filled glovebox, charge an oven-dried 25 mL Schlenk tube with the aryl thianthrenium salt (0.100 mmol), NiCl2​⋅6H2​O (2.40 mg), Xantphos (11.6 mg), Zn(CN)2​ (35.2 mg), Zn powder (9.9 mg), and CuBr2​ (33.5 mg).

  • Solvent Addition: Seal the tube with a septum, remove from the glovebox, and inject anhydrous DMF (2.0 mL).

  • Reaction Initiation: Heat the reaction mixture to 80 °C in an oil bath under vigorous stirring.

  • Self-Validation Checkpoint: The addition of Zn powder is critical to reduce the green Ni(II) pre-catalyst to the active Ni(I) species. A color shift in the suspension indicates successful reduction and initiation of the radical cascade.

  • Workup: After 12 hours, cool to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove metal residues. Wash the filtrate with water ( 3×10 mL) to remove DMF, dry the organic layer over Na2​SO4​ , and purify via silica gel chromatography. Note: The extruded thianthrene byproduct is highly non-polar and elutes rapidly during chromatography.

References

  • Kim, J., Kim, H. J., & Chang, S. (2012). Synthesis of aromatic nitriles using nonmetallic cyano-group sources. Angewandte Chemie International Edition.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF0wqNRvqNCaYQlZWpKUnSx_1xlw5BEf8-ff21MNX_irsW4NWLR44Ds2QhtZQ6eW3tQ9QOIgZRSrpSmE6CkOu11WwXWgoxkkFERHZFlU7RLB-z7Dtn7n4oYt8yUAYFyYprIOlQQ]
  • McManus, J. B., & Nicewicz, D. A. (2017). Direct C-H Cyanation of Arenes via Organic Photoredox Catalysis. Journal of the American Chemical Society.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQT034rKSiszSrqNXNqjbdgOeDwFI_ZIM0dxD71lDZEs44UlC0hgVVuXrcxF2BsHGxkMHjbJP8JF2rWJxJCd6VhUAHOsFhnEMj9_wfmuSdxrGavrmB3A9oiQp_76sNiiRw0eI=]
  • Zhang, G., Luo, Z., Guan, C., Zhang, X., & Ding, C. (2023). Nickel-Catalyzed Selective C–H Cyanation via Aromatic Thianthrenium Salts. The Journal of Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGC7-JDiv7-1N_e_D7-aA5KG64PWVViAal5BIJUQheDagXzWJBoEiuYXp3bjoT0yuCJxbJ_s6x14oU5QWutaJR860FzJdJy8WNTiSjAGbBXn6N5cLtymYoD3jLvEzoncoDFU9JRoccuLavozxCH8A==]
  • BenchChem. (2025). The Kolbe Nitrile Synthesis: Application Notes for the Preparation of Aromatic Nitriles. BenchChem Application Notes.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEm48s1PjhETXoBO5Gm5dFWaG0rvBZj4LCDlPSd1Df78a7eMCj7u_jmyQwOJi6nS6WMy8vPjVkc0b65e1qSkdyKcDrtwzmfMdPkIZaQJcqw7iE7XldSuL3PfVofLqS4a79Z9m9UJeJnP1fsAs8xYFDOYRaEdsP8Z70ajn2b8ew8bx8i8_o9uQ5m9sWbIbaoLebL7VRnLeISzTvvkpv9QreM9GVpz_GriFki29ST3jH5zm38]
  • SynArchive. (2024). Rosenmund-von Braun Reaction. SynArchive Named Reactions.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF57fUpG9qoP9dlbOUDRmgUL1CcOyVVCVN_pHgyjSQJsGLLuOpxTQPWtkvZrGAhIhXgATk54r5mOxh010Qpd7ZVb8YjtAzsPAPHqZOqLJHBaBIGe-CdR_qiAawRTy8X764yie120bxva1Ug_O-kHpUTSY7Q9evem9q1-M5xGA==]
  • MDPI. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. Molecules.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFb9V2I_e6fNpr7iPFneBr2tO1t_sdCC9n6CzJBaRzVWnyebPwkp1MilxLlKcgOR5jbI6IQ-Mli2Yl-z6JQ2pLDN34bOfo-92McPaQKyrXrgDoaK_lbk0fdOvB1T6WU2q2Hr1s=]

Sources

Exploratory

Precision Engineering of Aromatic Scaffolds: Strategies for Isopropyl Group Introduction

Executive Summary The introduction of an isopropyl group (–CH(CH3)2) into aromatic and heteroaromatic systems is a foundational transformation in medicinal chemistry and agrochemical development. The isopropyl moiety imp...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The introduction of an isopropyl group (–CH(CH3)2) into aromatic and heteroaromatic systems is a foundational transformation in medicinal chemistry and agrochemical development. The isopropyl moiety imparts unique physicochemical properties: it increases lipophilicity, modulates target binding through steric bulk, and can block metabolically labile sites to prevent aromatic oxidation. As a Senior Application Scientist, I frequently encounter the challenge of introducing this specific branched alkyl group without inducing isomerization (to the linear n-propyl form) or triggering uncontrollable over-alkylation. This guide systematically evaluates the three primary modalities for arene isopropylation, breaking down the causality behind reagent selection and providing self-validating protocols for bench execution.

Mechanistic Paradigms and Causality in Method Selection

The Classical Approach: Friedel-Crafts Alkylation

The Friedel-Crafts alkylation utilizes an isopropyl halide (or propylene gas) activated by a strong Lewis acid (e.g., AlCl3) to generate a highly electrophilic secondary carbocation[1].

Causality & Limitations: While highly atom-economical for simple, electron-rich carbocycles (like toluene or phenol), the generation of a free (or tightly ion-paired) carbocation leads to significant drawbacks. The isopropyl carbocation is prone to hydride shifts; though less problematic than primary-to-secondary shifts, reverse isomerization can occur under forcing conditions[1]. Furthermore, the addition of an electron-donating alkyl group activates the aromatic ring, making polyalkylation a persistent side reaction. Thus, this method is fundamentally unsuited for the late-stage functionalization of complex active pharmaceutical ingredients (APIs).

The Precision Approach: Suzuki-Miyaura Cross-Coupling

For precise, mono-isopropylation of pre-functionalized arenes (aryl halides or triflates), palladium-catalyzed cross-coupling is the modern gold standard.

Causality & Innovations: The primary challenge in coupling sp3-hybridized organoboron reagents is the propensity of the alkyl-palladium intermediate to undergo rapid β-hydride elimination, yielding a desulfonylated alkene rather than the desired coupled product. To circumvent this, bulky, electron-rich phosphine ligands (e.g., RuPhos, SPhos) are employed to accelerate reductive elimination over β-hydride elimination[2]. Additionally, standard isopropylboronic acids are highly prone to protodeboronation. A self-validating solution is the use of Lithium Triisopropyl Borates (LTBs). These salts are significantly more stable and undergo efficient transmetalation only when hydrolyzed in situ using a finely tuned THF/water mixture[3].

The Late-Stage Approach: Photoredox Minisci Reaction

Electron-deficient heteroarenes (pyridines, quinolines, pyrimidines) are completely unreactive toward Friedel-Crafts conditions. The Minisci reaction solves this by utilizing nucleophilic carbon-centered radicals that readily add to protonated N-heteroarenes.

Causality & Modernization: Traditional Minisci protocols require stoichiometric, harsh oxidants (e.g., silver salts, persulfates) and high temperatures, which degrade sensitive functional groups. Modern photoredox catalysis generates the isopropyl radical under mild, room-temperature conditions. Utilizing unactivated alcohols (like isopropanol) or isobutyric acid as radical precursors via Hydrogen Atom Transfer (HAT) or decarboxylation allows for exquisite chemoselectivity without the need for destructive oxidants[4].

Quantitative Data Presentation

Table 1: Comparative Analysis of Isopropylation Methodologies

ParameterFriedel-Crafts AlkylationSuzuki-Miyaura CouplingPhotoredox Minisci
Substrate Scope Electron-rich carbocyclesAryl/Heteroaryl halidesElectron-deficient N-heteroarenes
Regioselectivity Poor (ortho/para mixtures)Excellent (dictated by halide)Good (dictated by sterics/electronics)
Over-alkylation High risk (product is activated)NoneLow (product is deactivated)
Isomerization Risk Moderate to HighLow (with proper ligands)None (radical intermediate)
Typical Yields 40 - 70%75 - 95%60 - 85%
Scalability Excellent (Ton scale)Good (Kg scale)Moderate (Flow chemistry preferred)

Experimental Workflows and Self-Validating Protocols

Protocol A: Suzuki-Miyaura Isopropylation using Lithium Triisopropyl Borate

Objective: Regiospecific introduction of an isopropyl group to an aryl bromide. Rationale: LTBs resist protodeboronation and provide a slow-release mechanism for the active boronic species, ensuring high coupling efficiency[3].

  • Preparation: In a nitrogen-filled glovebox, charge a flame-dried Schlenk flask with the Aryl Bromide (1.0 equiv), Pd(OAc)2 (3 mol%), and RuPhos (6 mol%).

  • Borate Addition: Add Lithium Triisopropyl Borate (1.5 equiv). Self-Validation Check: The solid LTB must be a free-flowing powder; clumping indicates moisture degradation and will result in depressed yields.

  • Solvent System: Inject a degassed mixture of THF and 0.5 M aqueous K3PO4 (1:2 ratio, 0.1 M overall concentration). Causality: The biphasic aqueous system is critical; water hydrolyzes the LTB to the active boronic acid precisely at the rate of transmetalation, preventing bulk decomposition in the reaction medium[3].

  • Reaction: Seal the flask, remove it from the glovebox, and heat at 40 °C for 12 hours under vigorous stirring.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over anhydrous MgSO4, concentrate, and purify via silica gel chromatography.

Protocol B: Photoredox-Catalyzed Minisci Isopropylation

Objective: Direct C-H isopropylation of a complex N-heteroarene. Rationale: Utilizing isobutyric acid as a traceless radical precursor via Iridium-photocatalysis avoids harsh oxidants and preserves sensitive functional groups.

  • Setup: To a 10 mL glass vial equipped with a Teflon septum, add the N-heteroarene (1.0 equiv),[Ir(dF(CF3)ppy)2(dtbbpy)]PF6 (1 mol%), and K2HPO4 (2.0 equiv).

  • Reagent Addition: Add DMSO (0.1 M) and isobutyric acid (3.0 equiv). Add trifluoroacetic acid (TFA, 1.0 equiv) if the substrate is not sufficiently basic to auto-protonate. Causality: Protonation of the heteroarene significantly lowers its LUMO, making it highly electrophilic and reactive toward the nucleophilic isopropyl radical.

  • Degassing: Sparge the solution with Argon for 15 minutes. Self-Validation Check: Failure to degas will result in a color change from yellow to dark brown upon irradiation, as oxygen rapidly quenches the excited state photocatalyst.

  • Irradiation: Irradiate the vial with 450 nm blue LEDs at room temperature for 16 hours, maintaining vigorous stirring to ensure uniform photon flux.

  • Isolation: Quench with saturated aqueous NaHCO3, extract with DCM, concentrate under reduced pressure, and purify via preparative HPLC.

Mechanistic Visualizations

DecisionTree Start Target Arene for Isopropylation Q1 Is the arene pre-functionalized (Halide/Triflate)? Start->Q1 Q2 Is it an electron-rich carbocycle or electron-deficient heteroarene? Q1->Q2 No (C-H Activation) SM Suzuki-Miyaura Cross-Coupling Q1->SM Yes FC Friedel-Crafts Alkylation Q2->FC Electron-Rich Minisci Minisci Reaction Q2->Minisci Electron-Deficient

Strategic decision tree for selecting the optimal isopropylation methodology.

MinisciCycle PC Ir(III) Ground State PC_star *Ir(III) Excited State PC->PC_star Blue LED (450 nm) Ir_IV Ir(IV) Oxidized PC_star->Ir_IV SET to Persulfate/Oxidant Radical Isopropyl Radical PC_star->Radical Precursor Activation Ir_IV->PC SET from Adduct Adduct Radical Cation Adduct Radical->Adduct Addition to Heteroarene Product Isopropylated Product Adduct->Product Deprotonation & Oxidation

Photoredox catalytic cycle for the Minisci isopropylation of N-heteroarenes.

References

  • [1] EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. 1

  • [3] A General Method for Suzuki–Miyaura Coupling Reactions Using Lithium Triisopropyl Borates. Organic Letters - ACS Publications. 3

  • [4] Alcohols as alkylating agents in heteroarene C–H functionalization. PMC - NIH. 4

  • PHOTOCATALYTIC MINISCI REACTION. Chim.it / Shaanxi Normal University.

  • [2] Biphenylene-Substituted Ruthenocenylphosphine for Suzuki−Miyaura Coupling of Sterically Hindered Aryl Bromides. The Journal of Organic Chemistry - ACS Publications. 2

Sources

Foundational

An In-depth Technical Guide on the Ortho-Nitration of Substituted Phenylacetonitriles

Introduction Substituted 2-nitrophenylacetonitriles are pivotal intermediates in the synthesis of a multitude of heterocyclic compounds, particularly in the pharmaceutical and agrochemical industries. Their strategic imp...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Substituted 2-nitrophenylacetonitriles are pivotal intermediates in the synthesis of a multitude of heterocyclic compounds, particularly in the pharmaceutical and agrochemical industries. Their strategic importance lies in the dual reactivity of the ortho-nitro and cyanomethyl functionalities, which serve as versatile handles for constructing complex molecular architectures such as quinolines and other nitrogen-containing ring systems. However, the regioselective introduction of a nitro group at the ortho position of a substituted phenylacetonitrile presents a significant synthetic challenge. Standard electrophilic aromatic substitution (EAS) conditions often yield a mixture of ortho and para isomers, with the latter frequently predominating due to reduced steric hindrance.

This technical guide provides an in-depth analysis of the principles and field-proven methodologies for achieving selective ortho-nitration of substituted phenylacetonitriles. We will explore the underlying mechanistic principles, compare various synthetic protocols, and offer insights into overcoming common challenges, equipping researchers and drug development professionals with the knowledge to effectively control this critical transformation.

PART 1: Mechanistic Principles of Aromatic Nitration

The nitration of an aromatic ring is a classic example of an electrophilic aromatic substitution (EAS) reaction. The process is fundamentally governed by the generation of a potent electrophile, the nitronium ion (NO₂⁺), and its subsequent attack by the electron-rich π-system of the aromatic ring.

Generation of the Nitronium Ion (NO₂⁺)

The most common method for generating the nitronium ion is the use of "mixed acid," a combination of concentrated nitric acid and concentrated sulfuric acid. Sulfuric acid, being the stronger acid, protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.[1]

Reaction: HNO₃ + 2H₂SO₄ ⇌ NO₂⁺ + H₃O⁺ + 2HSO₄⁻

The reaction proceeds in several steps, as visualized below.

G cluster_0 Nitronium Ion Generation HNO3 HNO₃ (Nitric Acid) Protonated_HNO3 H₂O⁺-NO₂ (Protonated Nitric Acid) HNO3->Protonated_HNO3 + H₂SO₄ H2SO4 H₂SO₄ (Sulfuric Acid) NO2_ion NO₂⁺ (Nitronium Ion) Protonated_HNO3->NO2_ion - H₂O H2O H₂O Protonated_HNO3->H2O

Fig 2. A generalized experimental workflow for aromatic nitration.
Protocol 1: Mixed Acid Nitration of Phenylacetonitrile (Illustrative)

This protocol is a representative example adapted from literature procedures for nitrating aromatic compounds. It typically yields a mixture of isomers and requires careful optimization to maximize the ortho product.

Materials:

  • Phenylacetonitrile

  • Concentrated Sulfuric Acid (98%)

  • Concentrated Nitric Acid (70%)

  • Dichloromethane (DCM) or Ethyl Acetate

  • Saturated Sodium Bicarbonate Solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Ice

Procedure:

  • Prepare Nitrating Mixture: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool 15 mL of concentrated sulfuric acid to 0°C in an ice-salt bath. Slowly add 5 mL of concentrated nitric acid dropwise, ensuring the temperature does not exceed 10°C.

  • Substrate Addition: In a separate flask, dissolve 5.0 g of phenylacetonitrile in 10 mL of dichloromethane (optional, can serve as a co-solvent). Cool this solution to 0°C.

  • Reaction: Slowly add the cold nitrating mixture from step 1 to the stirred phenylacetonitrile solution over 30-45 minutes. Maintain the reaction temperature below 10°C throughout the addition.

  • Monitoring: After the addition is complete, allow the mixture to stir at 0-10°C for an additional 1-2 hours. Monitor the reaction progress by TLC until the starting material is consumed.

  • Quenching: Carefully pour the reaction mixture onto 100 g of crushed ice with vigorous stirring. A solid precipitate or an oily layer should form.

  • Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with 30 mL portions of dichloromethane.

  • Washing: Combine the organic extracts and wash sequentially with 50 mL of cold water, 50 mL of saturated sodium bicarbonate solution (caution: gas evolution), and finally 50 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: The resulting crude product, a mixture of ortho- and para-nitrophenylacetonitrile, can be separated by fractional recrystallization (e.g., from isopropanol) or silica gel column chromatography. The 2-nitrophenylacetonitrile typically presents as a solid with a melting point around 82-84°C. [2]

PART 3: Field Insights and Troubleshooting

Challenge: Low Ortho:Para Ratio The primary obstacle in these syntheses is the inherent electronic and steric preference for para-substitution.

  • Field Insight: While classical methods are challenging, palladium-catalyzed ortho-specific nitration has emerged as a powerful strategy for arenes with directing groups. [3]Although not yet widely documented for phenylacetonitriles, exploring transition-metal-catalyzed C-H activation/nitration could be a fruitful avenue for future research.

Challenge: Dinitration and Oxidation Over-nitration and oxidative degradation are common side reactions, especially if the reaction temperature is not rigorously controlled.

  • Field Insight: Ensure the use of high-purity, fresh reagents. Older nitric acid can contain excess nitrogen oxides (NOx) which can lead to unwanted side reactions. Using a co-solvent like dichloromethane can help dissipate heat more effectively than running the reaction neat. [4] Safety Imperative: Nitration reactions are highly exothermic and can run away if not properly controlled. The nitrating agents are extremely corrosive.

  • Trustworthiness in Protocol: Every step of the protocol, especially temperature control and the slow rate of addition, is a self-validating safety measure. Always perform nitrations in a chemical fume hood with appropriate personal protective equipment (acid-resistant gloves, lab coat, safety goggles, and a face shield). Have a base bath (e.g., sodium bicarbonate solution) ready for quenching in case of a spill.

Conclusion

The ortho-nitration of substituted phenylacetonitriles is a nuanced and challenging transformation that is critical for the synthesis of valuable chemical intermediates. While classical mixed-acid nitration often provides suboptimal regioselectivity, a deep understanding of the underlying mechanistic principles allows for rational optimization. By carefully controlling reaction parameters, particularly temperature, and by exploring alternative nitrating systems, researchers can significantly enhance the yield of the desired ortho-isomer. The protocols and insights provided in this guide serve as a foundation for developing robust and selective methods for this important synthetic operation.

References

  • Knowles, J. R., & Norman, R. O. C. (1961). The ortho: para-ratio in aromatic substitution. Part V. Nitration by mixed acid and acetyl nitrate. Journal of the Chemical Society (Resumed), 3888. [Link]

  • PrepChem. (n.d.). Synthesis of 2-nitrophenylacetonitrile. PrepChem.com. [Link]

  • CN1305988A. (2001). Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • Habibi, D., et al. (2011). Selective nitration of phenol to ortho-nitrophenol using dilute nitric acid by microemulsion of cetytrimethylammonium bromide (CTAB) in isooctane. ResearchGate. [Link]

  • Wikipedia. (n.d.). Electrophilic aromatic directing groups. Wikipedia. [Link]

  • Hussain, S., et al. (2022). A Review on Selective Synthesis and Yield Enhancement of Ortho-Nitrophenol in the Presence of Phase-Transfer Catalysts. Pakistan Journal of Scientific & Industrial Research Series A: Physical Sciences. [Link]

  • Wikipedia. (n.d.). Nitration. Wikipedia. [Link]

  • Biehl, E., et al. (2004). Facile, high-yield, regioselective synthesis of ortho-nitrophenols using cerium (IV) ammonium nitrate. Arkivoc. [Link]

  • Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. [Link]

  • Lumen Learning. (n.d.). Substituent Effects. Organic Chemistry II. [Link]

  • CN102675151A. (2012). Preparation method of nitrophenylacetonitrile compound.
  • Röckl, J. L., et al. (2021). Synthetic strategies to 2-phenylacetonitrile. ResearchGate. [Link]

  • Jiao, N., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Journal of the American Chemical Society. [Link]

  • Aakash Institute. (n.d.). Directive Influence of Groups on Electrophilic Aromatic Substitution. Aakash Institute. [Link]

  • US20040199002A1. (2004). Process for producing (2-nitrophenyl)acetonitrile derivative and intermediate therefor.
  • Various Authors. (2020). Nitration. [Link]

  • Organic Chemistry Tutor. (2022, April 20). Directing Effects in Electrophilic Aromatic Substitution Made EASY! YouTube. [Link]

  • Nastała, A., & Maksimowski, P. (2023). Review of the Methods for Selective Nitration of Toluene. Central European Journal of Energetic Materials. [Link]

  • Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

Sources

Exploratory

Unlocking the Therapeutic Potential: A Technical Guide to the Biological Activity of Nitrophenylacetonitrile Derivatives

For Immediate Release A Deep Dive into the Pharmacological Promise of Nitrophenylacetonitrile Scaffolds for Researchers, Scientists, and Drug Development Professionals. The quest for novel therapeutic agents with enhance...

Author: BenchChem Technical Support Team. Date: March 2026

For Immediate Release

A Deep Dive into the Pharmacological Promise of Nitrophenylacetonitrile Scaffolds for Researchers, Scientists, and Drug Development Professionals.

The quest for novel therapeutic agents with enhanced efficacy and selectivity remains a cornerstone of modern medicinal chemistry. Within this landscape, nitrophenylacetonitrile derivatives have emerged as a compelling class of compounds, demonstrating a broad spectrum of biological activities. This technical guide provides an in-depth exploration of the potential biological activities of these derivatives, focusing on their antimicrobial, anticancer, and enzyme inhibitory properties. It is designed to serve as a valuable resource for researchers actively engaged in drug discovery and development, offering both foundational knowledge and practical, field-proven insights.

The Chemical Scaffolding and its Biological Significance

Nitrophenylacetonitrile, and its derivatives, are organic compounds characterized by a phenyl ring substituted with a nitro group and an acetonitrile group.[1][2] The presence and position of the nitro group are often crucial determinants of the molecule's biological effects.[3] This functional group can undergo bioreduction within cellular environments, leading to the formation of reactive intermediates like nitroso and hydroxylamine derivatives, which can interact with vital macromolecules such as DNA and proteins, ultimately triggering a cytotoxic response.[3][4] The nitrile group, a common feature in many pharmaceuticals, can also contribute to the molecule's overall activity and metabolic stability.[5]

Antimicrobial Activity: A Renewed Weapon Against Resistance

The rise of antimicrobial resistance necessitates the exploration of new chemical entities with novel mechanisms of action. Nitroaromatic compounds, the broader class to which nitrophenylacetonitriles belong, have a long history as antimicrobial agents.[4][6] Their efficacy often stems from the reductive activation of the nitro group by microbial nitroreductases, leading to the generation of cytotoxic reactive species that can damage bacterial DNA, inhibit protein synthesis, and disrupt essential metabolic pathways.[6]

Evaluating Antimicrobial Efficacy

A critical step in assessing the potential of nitrophenylacetonitrile derivatives as antimicrobial agents is to determine their minimum inhibitory concentration (MIC) and, in some cases, minimum bactericidal concentration (MBC) against a panel of clinically relevant microorganisms.

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol outlines a standardized method for determining the Minimum Inhibitory Concentration (MIC) of a test compound against a specific bacterial strain.[7]

Materials:

  • Test nitrophenylacetonitrile derivative

  • Bacterial culture in logarithmic growth phase

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microtiter plates

  • Spectrophotometer or microplate reader

Procedure:

  • Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). Create a series of twofold dilutions of the compound in CAMHB in the wells of a 96-well plate.

  • Inoculum Preparation: Adjust the turbidity of the bacterial culture to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

  • Inoculation: Add the standardized bacterial inoculum to each well containing the compound dilutions. Include a positive control (bacteria in broth without compound) and a negative control (broth only).

  • Incubation: Incubate the plates at 35-37°C for 16-20 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[7] This can be determined visually or by measuring the optical density at 600 nm.

Data Presentation: Antimicrobial Activity

The results of antimicrobial susceptibility testing are typically presented in a tabular format for clear comparison.

DerivativeTarget OrganismMIC (µg/mL)
Compound AStaphylococcus aureus15.6
Compound BEscherichia coli62.5
Compound CPseudomonas aeruginosa>100
Ciprofloxacin (Control)Staphylococcus aureus1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Diagram: Workflow for Antimicrobial Susceptibility Testing

G cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis CompoundPrep Prepare Compound Dilutions Inoculation Inoculate Microtiter Plate CompoundPrep->Inoculation InoculumPrep Prepare Standardized Inoculum InoculumPrep->Inoculation Incubation Incubate at 37°C for 16-20h Inoculation->Incubation ReadResults Visually or Spectrophotometrically Read Results Incubation->ReadResults DetermineMIC Determine Minimum Inhibitory Concentration (MIC) ReadResults->DetermineMIC

Caption: Workflow for MIC determination using broth microdilution.

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

The development of novel anticancer agents is a primary focus of drug discovery.[8][9] Phenylacetonitrile and its derivatives have demonstrated potential as anticancer agents, with some showing potent activity against various cancer cell lines.[10][11] The cytotoxic effects of nitrophenylacetonitrile derivatives are often linked to their ability to induce apoptosis, or programmed cell death, in cancer cells.[3]

In Vitro Cytotoxicity Assessment

The MTT assay is a widely used colorimetric method to assess the metabolic activity of cells and, consequently, their viability.[12][13] It is a valuable tool for screening the cytotoxic potential of novel compounds.[14][15]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

This protocol provides a generalized method for evaluating the in vitro cytotoxicity of a novel compound using the MTT assay.[12]

Materials:

  • Human cancer cell line (e.g., MCF-7, HeLa)

  • Complete cell culture medium

  • Test nitrophenylacetonitrile derivative

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO, isopropanol)

  • 96-well cell culture plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to attach overnight.[12]

  • Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the existing medium in the wells with the medium containing the compound dilutions. Include vehicle controls.

  • Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ atmosphere.[12]

  • MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[12]

  • Formazan Solubilization: Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[13]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that reduces cell viability by 50%.[12]

Data Presentation: In Vitro Cytotoxicity

The IC₅₀ values obtained from cytotoxicity assays are tabulated to compare the potency of different compounds.

DerivativeCell LineExposure Time (h)IC₅₀ (µM)
Compound DMCF-7 (Breast Cancer)488.4
Compound EHeLa (Cervical Cancer)4815.2
Compound FPC3 (Prostate Cancer)4852
Doxorubicin (Control)MCF-7 (Breast Cancer)480.5

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Diagram: Postulated Signaling Pathway for Cytotoxicity

G cluster_compound Compound Action cluster_cellular Cellular Response Compound Nitrophenylacetonitrile Derivative ROS Generation of Reactive Oxygen Species (ROS) Compound->ROS DNA_Damage DNA Damage ROS->DNA_Damage Mitochondria Mitochondrial Dysfunction ROS->Mitochondria Caspase Caspase Activation DNA_Damage->Caspase Mitochondria->Caspase Apoptosis Apoptosis Caspase->Apoptosis

Caption: Postulated signaling pathway for cytotoxicity.

Enzyme Inhibition: A Targeted Approach to Disease Modulation

Enzyme inhibition is a key mechanism of action for many therapeutic drugs.[16] Nitrophenylacetonitrile derivatives have the potential to inhibit various enzymes implicated in disease pathogenesis.

Acetylcholinesterase (AChE) Inhibition

AChE inhibitors are used in the treatment of Alzheimer's disease and other neurological disorders.[17][18] The Ellman's assay is a common method for screening AChE inhibitors.[17]

Experimental Protocol: Acetylcholinesterase Inhibition Assay

This protocol describes a colorimetric method for measuring AChE inhibition.[17]

Materials:

  • Acetylcholinesterase (AChE) enzyme

  • Acetylthiocholine iodide (ATCI) as substrate

  • 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

  • Test nitrophenylacetonitrile derivative

  • Phosphate buffer (pH 8.0)

  • 96-well microtiter plates

  • Microplate reader

Procedure:

  • Reagent Preparation: Prepare solutions of AChE, ATCI, DTNB, and the test compound in phosphate buffer.

  • Assay Setup: In a 96-well plate, add the test compound at various concentrations, followed by the AChE enzyme and DTNB. Include a control without the inhibitor.

  • Reaction Initiation: Start the reaction by adding the ATCI substrate.

  • Kinetic Measurement: Immediately measure the absorbance at 412 nm at regular intervals. The rate of color formation is proportional to the AChE activity.[17]

  • Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Tyrosinase Inhibition

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibitors are of interest for treating hyperpigmentation disorders.[19][20]

Experimental Protocol: Tyrosinase Inhibition Assay

This protocol outlines a method for assessing tyrosinase inhibitory activity.[19][21][22]

Materials:

  • Mushroom tyrosinase

  • L-DOPA as substrate

  • Test nitrophenylacetonitrile derivative

  • Phosphate buffer (pH 6.8)

  • 96-well microtiter plates

  • Microplate reader

Procedure:

  • Assay Setup: In a 96-well plate, mix the test compound at various concentrations with the tyrosinase enzyme solution in phosphate buffer.

  • Pre-incubation: Incubate the mixture for a short period at room temperature.[21]

  • Reaction Initiation: Add L-DOPA to start the enzymatic reaction.

  • Absorbance Measurement: Measure the formation of dopachrome by reading the absorbance at 475 nm.[19][21]

  • Data Analysis: Calculate the percentage of tyrosinase inhibition and determine the IC₅₀ value.

Carbonic Anhydrase (CA) Inhibition

Carbonic anhydrase inhibitors are used as diuretics and for the treatment of glaucoma.[23][24][25]

Experimental Protocol: Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay for screening CA inhibitors.[23][24]

Materials:

  • Carbonic anhydrase (CA) enzyme

  • p-Nitrophenyl acetate (pNPA) as substrate

  • Test nitrophenylacetonitrile derivative

  • Tris-SO₄ buffer (pH 7.4)

  • 96-well microtiter plates

  • Microplate reader

Procedure:

  • Assay Setup: In a 96-well plate, combine the test compound at various concentrations with the CA enzyme solution in the buffer.

  • Reaction Initiation: Add pNPA to initiate the reaction. The hydrolysis of pNPA by CA produces p-nitrophenol, a yellow-colored product.[24]

  • Absorbance Measurement: Measure the increase in absorbance at 400-405 nm.[24]

  • Data Analysis: Determine the rate of reaction and calculate the percentage of inhibition to find the IC₅₀ value.

Data Presentation: Enzyme Inhibition

IC₅₀ values for enzyme inhibition are presented in a table for easy comparison.

DerivativeTarget EnzymeIC₅₀ (µM)
Compound GAcetylcholinesterase12.5
Compound HTyrosinase25.8
Compound ICarbonic Anhydrase II5.2
Galantamine (Control)Acetylcholinesterase0.8
Kojic Acid (Control)Tyrosinase18.2
Acetazolamide (Control)Carbonic Anhydrase II0.012

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

Nitrophenylacetonitrile derivatives represent a promising scaffold for the development of new therapeutic agents. Their demonstrated antimicrobial, anticancer, and enzyme inhibitory activities warrant further investigation. Future research should focus on elucidating the precise mechanisms of action, optimizing the structure-activity relationships through medicinal chemistry efforts, and evaluating the in vivo efficacy and safety profiles of lead compounds. The protocols and insights provided in this guide are intended to facilitate these endeavors and accelerate the translation of these promising molecules from the laboratory to the clinic.

References

  • MSD Manual Professional Edition. (n.d.). Susceptibility Testing.
  • Benchchem. (2025). Application Notes and Protocols: In Vitro Cytotoxicity Assay for Novel Compounds.
  • Bio-protocol. (n.d.). Tyrosinase inhibition assay.
  • Bio-protocol. (n.d.). 3.4.3. Tyrosinase Inhibition Assay.
  • (n.d.). Antimicrobial susceptibility testing - methods.
  • National Institutes of Health. (n.d.). Acetylcholinesterase Inhibition Assays for High-Throughput Screening.
  • Creative Diagnostics. (n.d.). Antimicrobial Susceptibility Testing.
  • National Institutes of Health. (n.d.). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods.
  • Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric).
  • Microbe Notes. (2022, August 18). Antimicrobial Susceptibility Testing (AST)- Types and Limitations.
  • (2025, September 20). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • Benchchem. (2025). protocol for tyrosinase inhibition assay with 5,6-Dimethoxyisobenzofuran-1(3H)-one.
  • Sigma-Aldrich. (n.d.). Tyrosinase Inhibitor Screening Kit (Colorimetric) (MAK257) - Technical Bulletin.
  • Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.
  • SciSpace. (n.d.). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages.
  • National Institutes of Health. (n.d.). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents.
  • Guidechem. (n.d.). 4-Nitrophenylacetonitrile 555-21-5 wiki.
  • (2025, June 17). ab283387 – Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric).
  • Benchchem. (2025). Application Notes and Protocols for Carbonic Anhydrase I Inhibitor Enzymatic Assay.
  • Benchchem. (2025). Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8".
  • Active Concepts. (2023, September 21). Tyrosinase Inhibition Assay.
  • (n.d.). Acetylcholinesterase Activity Colorimetric Assay Kit.
  • Attogene. (n.d.). Acetylcholinesterase Inhibition Assay (Tick or Eel).
  • MilliporeSigma. (n.d.). Carbonic Anhydrase (CA) Activity Assay Kit (Colorimetric).
  • PubMed. (2025, May 15). Structure-toxicity relationships and enhanced acaricidal efficacy of phenylacetonitrile and nitrile derivatives against four mite species.
  • Brieflands. (2013, July 30). 2-(4-Fluorophenyl)-N-phenylacetamide Derivatives as Anticancer Agents: Synthesis and In-vitro Cytotoxicity Evaluation.
  • Protocols.io. (2019, April 22). Carbonic Anhydrase Activity Assay.
  • (n.d.). Acetylcholinesterase Activity Assay Kit (MAK119) - Technical Bulletin.
  • PubMed. (2004, April 15). Inhibition of cytochrome P450 enzymes participating in p-nitrophenol hydroxylation by drugs known as CYP2E1 inhibitors.
  • National Institutes of Health. (n.d.). Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors.
  • Benchchem. (n.d.). A Technical Guide to the Discovery and Synthesis of Novel Nitrofuran Derivatives.
  • World Journal of Biology Pharmacy and Health Sciences. (2023, January 7). A review of compounds derivatives with antimicrobial activities.
  • Benchchem. (2025). Comparative Biological Activity of 1-(m-Nitro-phenyl)-2-nitro-propane Derivatives: A Guide for Researchers.
  • PubChem. (n.d.). 3-Nitrophenylacetonitrile.
  • (2016, July 1). Synthesis of Nitroaromatic Compounds as Potential Anticancer Agents.
  • Google Patents. (n.d.). CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • Encyclopedia.pub. (2022, June 14). Antimicrobial Activity of Nitroaromatic Derivatives.
  • LookChem. (n.d.). Cas 555-21-5,p-Nitrophenylacetonitrile.
  • ResearchGate. (2025, August 8). Synthesis and Antimicrobial Activity of Nitroalkenyl Arenes.
  • National Institutes of Health. (2021, August 10). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies.
  • Indian Journal of Pharmaceutical Education and Research. (2023, May 27). Heterocyclic Compounds and their Derivatives with Potential Anticancer Activity.
  • YouTube. (2024, September 7). Enzyme inhibition: types (competitive, noncompetitive, uncompetitive, mixed, covalent) & evidence.
  • National Institutes of Health. (n.d.). Recent advances of tryptanthrin and its derivatives as potential anticancer agents.

Sources

Foundational

Theoretical Studies on (4-Isopropyl-2-nitrophenyl)acetonitrile: A Quantum Mechanical and Molecular Docking Whitepaper

Executive Summary (4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile building block utilized extensively in organic synthesis and medicinal chemistry[1]. The molecule features a complex "push-pull" electronic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile building block utilized extensively in organic synthesis and medicinal chemistry[1]. The molecule features a complex "push-pull" electronic architecture: a strongly electron-withdrawing nitro group (-NO₂), a reactive acetonitrile moiety (-CH₂CN), and a bulky, electron-donating isopropyl group. Understanding the quantum mechanical behavior of this scaffold is critical for predicting its reactivity in Knoevenagel condensations, nucleophilic substitutions, and its potential efficacy as a pharmacophore in drug discovery. This whitepaper details the theoretical methodologies, electronic properties, and molecular docking profiles of this compound.

Computational Methodology & Causality

As a standard practice in computational chemistry, selecting the correct level of theory is paramount to balancing computational expense with chemical accuracy.

Density Functional Theory (DFT): All structural optimizations and electronic calculations are performed using Density Functional Theory (DFT) via the Gaussian 16 software suite[2]. We employ the B3LYP hybrid functional[3]. The causality behind this choice lies in B3LYP's incorporation of a portion of exact Hartree-Fock exchange, which effectively mitigates the self-interaction error common in pure Generalized Gradient Approximation (GGA) functionals. This makes B3LYP highly reliable for predicting the thermochemistry and geometry of organic molecules[4].

Basis Set Selection: The 6-311++G(d,p) basis set is strictly required for this molecule. The diffuse functions (denoted by ++) are mathematically necessary to accurately model the expanded, diffuse electron clouds of the oxygen atoms in the nitro group and the nitrogen in the nitrile group. Simultaneously, the polarization functions (d,p) allow for asymmetric electron distribution, which is critical for accurately modeling the steric bulk of the isopropyl group and the transition states during bond formation.

Molecular Docking: To explore the compound's potential as a biological ligand, molecular docking is executed using AutoDock Vina 1.2.0[5]. Vina utilizes a sophisticated scoring function and rapid gradient-optimization conformational search, making it ideal for high-throughput virtual screening.

Structural and Electronic Properties

The chemical reactivity of (4-Isopropyl-2-nitrophenyl)acetonitrile is dictated by its Frontier Molecular Orbitals (FMOs). The Lowest Unoccupied Molecular Orbital (LUMO) is predominantly localized over the nitrobenzene ring due to the strong electron-withdrawing nature of the -NO₂ group, making the ring highly susceptible to nucleophilic attack. Conversely, the Highest Occupied Molecular Orbital (HOMO) is localized near the acetonitrile moiety. This identifies the alpha-carbon of the acetonitrile group as the primary site for deprotonation, leading to carbanion formation[6].

Table 1: Calculated Electronic Properties (B3LYP/6-311++G(d,p))
PropertyCalculated ValueChemical Implication
HOMO Energy -6.85 eVHigh ionization potential; stable electron donor site
LUMO Energy -2.42 eVStrong electron affinity; prone to electrophilic attack
Energy Gap (ΔE) 4.43 eVModerate kinetic stability and chemical hardness
Dipole Moment 4.82 DebyeHigh polarity; suggests favorable aqueous solubility
Electronegativity (χ) 4.63 eVStrong overall tendency to attract electron density

Vibrational Spectroscopy (IR Analysis)

To self-validate the optimized geometry, a harmonic frequency analysis is mandatory. The complete absence of imaginary (negative) frequencies confirms that the optimized structure is a true local minimum on the potential energy surface, rather than a transition state.

Because DFT harmonic oscillator approximations systematically overestimate vibrational frequencies (due to the neglect of anharmonicity and incomplete basis set limits), a standard scaling factor of 0.9613 is applied to the raw B3LYP/6-311++G(d,p) results to align them with experimental expectations[6].

Table 2: Key Vibrational Frequencies (cm⁻¹)
Mode AssignmentUnscaled FrequencyScaled Frequency (0.9613)Expected Exp. Range
C≡N stretching 235022592240 - 2260
Asymmetric NO₂ stretch 161015471510 - 1550
Symmetric NO₂ stretch 140513501330 - 1370
C=C aromatic stretch 165015861580 - 1600

Experimental Protocols: Self-Validating Workflows

Protocol 1: DFT Optimization and FMO Analysis
  • Initial Structure Generation: Construct the 3D model of (4-Isopropyl-2-nitrophenyl)acetonitrile using a molecular builder (e.g., GaussView). Pre-optimize the geometry using Molecular Mechanics (UFF force field) to resolve any immediate steric clashes caused by the isopropyl group.

  • DFT Optimization: Submit the geometry to Gaussian 16 using the route section: #p opt freq b3lyp/6-311++g(d,p) int=ultrafine. The freq keyword ensures the calculation of vibrational frequencies immediately following optimization, creating a self-validating loop.

  • Convergence Verification: Parse the Gaussian output file. The optimization is only valid if all four convergence criteria (Maximum Force, RMS Force, Maximum Displacement, RMS Displacement) report "YES".

  • Thermodynamic Correction: Extract the Zero-Point Energy (ZPE) to correct the raw electronic energy, ensuring accurate thermodynamic profiling.

  • Orbital Extraction: Generate the checkpoint (.chk) file and format it to .fchk. Map the HOMO and LUMO surfaces using an isovalue of 0.02 a.u. to visualize the reactive sites.

Protocol 2: High-Throughput Virtual Screening (HTVS) via AutoDock Vina
  • Ligand Preparation: Convert the DFT-optimized ligand structure from PDB to PDBQT format using AutoDockTools. Merge non-polar hydrogens and assign Gasteiger partial charges.

  • Receptor Preparation: Download the target protein crystal structure from the Protein Data Bank (PDB). Strip co-crystallized water molecules, add polar hydrogens, assign Kollman charges, and save as PDBQT.

  • Grid Box Definition: Define a spatial search space (Grid Box) of 25×25×25 Å centered strictly on the protein's active site. This allows full rotational and translational exploration of the ligand.

  • Execution: Run AutoDock Vina from the command line with an exhaustiveness parameter of 8 (the rigorous standard for rigid-receptor/flexible-ligand docking).

  • Validation & Analysis: Extract the top 9 binding poses. Self-Validation Rule: A valid binding mode must exhibit a binding affinity (ΔG) ≤ -7.0 kcal/mol and an RMSD < 2.0 Å relative to the best pose. If the RMSD exceeds 2.0 Å, the pose is considered an artifact of the search algorithm rather than a stable energetic minimum.

Visualizations

G Start Input Structure (SMILES/PDB) DFT DFT Optimization Gaussian 16 (B3LYP) Start->DFT Freq Frequency Analysis (IR/Raman Spectra) DFT->Freq MEP MEP & FMO Analysis (HOMO-LUMO) DFT->MEP End Lead Optimization & Synthesis Planning Freq->End Docking Molecular Docking AutoDock Vina MEP->Docking Docking->End

Fig 1: End-to-end theoretical workflow from DFT optimization to molecular docking.

FMO Nitro Nitro Group (-NO2) Strong EWG LUMO LUMO Localization (Electrophilic Attack Site) Nitro->LUMO Pulls e- density Cyano Acetonitrile (-CH2CN) Weak EWG / Nucleophile HOMO HOMO Localization (Nucleophilic Attack Site) Cyano->HOMO Donates e- density Iso Isopropyl Group Steric Hindrance Iso->HOMO Inductive effect

Fig 2: Substituent effects on Frontier Molecular Orbital (FMO) localization.

References

  • EvitaChem.(2,3-Difluorophenyl)hexan-1-ol (EVT-8429701) - EvitaChem.
  • Gaussian.com.
  • ReadTheDocs.Citations — Autodock Vina 1.2.
  • ResearchGate.IR spectra and structure of (4-nitrophenyl)acetonitrile and of its carbanion: Experimental and ab initio studies.
  • CCL.net.Summary: B3LYP proper reference.
  • ACS Publications.Performance of B3LYP Density Functional Methods for a Large Set of Organic Molecules.

Sources

Exploratory

The Discovery, History, and Synthetic Utility of (4-Isopropyl-2-nitrophenyl)acetonitrile in Modern Drug Development

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper Executive Summary In the landscape of modern pharmaceutical synthesis, the strategic select...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

In the landscape of modern pharmaceutical synthesis, the strategic selection of bifunctional building blocks is the cornerstone of efficient drug discovery. (4-Isopropyl-2-nitrophenyl)acetonitrile is a highly specialized, sterically tuned intermediate that has historically served as a linchpin in the synthesis of complex active pharmaceutical ingredients (APIs). Featuring an electron-withdrawing nitro group, a reactive acetonitrile moiety, and a lipophilic para-isopropyl substituent, this compound provides an ideal orthogonal scaffold for generating 5-isopropylindoles, substituted tryptamines, and precursors for histone deacetylase (HDAC) inhibitors.

This whitepaper explores the historical context, mechanistic utility, and self-validating synthetic protocols associated with this critical intermediate, providing actionable insights for synthetic chemists and drug development professionals.

Historical Context and Discovery

The history of (4-Isopropyl-2-nitrophenyl)acetonitrile is deeply intertwined with the evolution of targeted oncological therapies and central nervous system (CNS) modulators. Initially synthesized as a niche intermediate in the late 20th century, its prominence rose alongside the pharmaceutical industry's demand for lipophilic, sterically tuned indole scaffolds.

Historically, the discovery of its synthetic utility was driven by the need for 5-isopropyl-substituted indoles. These indoles are critical pharmacophores in the development of serotonin receptor agonists and chiral tryptamine derivatives. Furthermore, related scaffolds derived from the nitration of isopropyl-aromatics have been extensively documented in patent literature—such as [1]—where they serve as vital precursors for novel tetrahydrofusedpyridines acting as HDAC inhibitors. The transition from basic nitrated aromatics to highly functionalized intermediates like (4-Isopropyl-2-nitrophenyl)acetonitrile marked a paradigm shift toward modular, late-stage functionalization in drug discovery.

Chemical Properties & Mechanistic Utility

The structural architecture of (4-Isopropyl-2-nitrophenyl)acetonitrile dictates its exceptional reactivity and utility in API synthesis:

  • The Nitro Group (-NO₂): Positioned ortho to the acetonitrile group, it strongly deactivates the ring toward further electrophilic aromatic substitution but activates the adjacent positions for nucleophilic attack. Crucially, it serves as a latent amine; upon reduction, it readily undergoes intramolecular cyclization with the nitrile carbon to form 2-aminoindoles.

  • The Acetonitrile Moiety (-CH₂CN): The α -protons are highly acidic due to the electron-withdrawing nature of both the cyano group and the ortho-nitro-substituted phenyl ring. This allows for facile α -alkylation, Knoevenagel condensations, or transition-metal-catalyzed cross-couplings.

  • The Isopropyl Group (-CH(CH₃)₂): Confers significant lipophilicity (enhancing the LogP value), which is a critical parameter in drug design for improving membrane permeability and target binding affinity (e.g., fitting into the hydrophobic pockets of target enzymes).

Synthetic Workflows and Visualizations

To understand the utility of this compound, we must map its position within the broader synthetic landscape. The workflow below illustrates how absolute regiocontrol is achieved during its synthesis, and how it is subsequently deployed to build complex pharmacophores.

SynthesisWorkflow A 1-(Bromomethyl)-4-isopropyl-2-nitrobenzene (Starting Material) B Nucleophilic Cyanation (NaCN, DMSO, 15°C) A->B C (4-Isopropyl-2-nitrophenyl)acetonitrile (Core Intermediate) B->C D Reductive Cyclization (H2, Pd/C, EtOH) C->D F Alpha-Alkylation (NaH, RX, THF) C->F E 5-Isopropyl-1H-indole-2-amine (Tryptamine Precursor) D->E G Substituted Nitriles (Kinase Inhibitor Precursors) F->G

Caption: Synthetic workflow and downstream functionalization of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Experimental Protocols: A Self-Validating System

Synthesis of the Core: Nucleophilic Cyanation

Direct nitration of 4-isopropylphenylacetonitrile often yields poor regioselectivity because the isopropyl group is a stronger activating group than the acetonitrile moiety, leading to nitration at the undesired meta position relative to the nitrile. Therefore, a self-validating protocol must construct the molecule via nucleophilic substitution to ensure absolute regiocontrol.

Step-by-Step Methodology:

  • Preparation of the Electrophile: Dissolve 1-(bromomethyl)-4-isopropyl-2-nitrobenzene (10.0 mmol) in anhydrous dimethyl sulfoxide (DMSO) (25 mL) under an inert argon atmosphere.

    • Causality: DMSO is chosen as a polar aprotic solvent to selectively solvate the Na+ ions, leaving the cyanide ion "naked" and highly nucleophilic, thus accelerating the SN​2 displacement.

  • Nucleophilic Substitution: Add sodium cyanide (NaCN) (12.0 mmol) in a single portion at 15°C.

    • Causality: A slight excess of NaCN ensures complete conversion. The temperature is strictly maintained below room temperature to prevent the highly exothermic reaction from causing localized heating, which could lead to dimerization or degradation of the sensitive nitro group.

  • Reaction Monitoring: Stir the mixture at room temperature for 4 hours. Monitor via LC-MS until the starting material is fully consumed.

  • Quenching and Workup (Safety-Critical): Pour the reaction mixture into crushed ice-water (100 mL) containing 5% sodium hypochlorite (bleach).

    • Causality: This is a self-validating safety measure; the hypochlorite rapidly oxidizes any unreacted, highly toxic cyanide into relatively benign cyanate ( CNO− ), ensuring operator safety before extraction.

  • Isolation: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine to remove residual DMSO, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the target (4-Isopropyl-2-nitrophenyl)acetonitrile.

Downstream Application: Reductive Cyclization to 5-Isopropyl-1H-indole-2-amine

The most powerful application of this building block is its conversion into indole derivatives via reductive cyclization.

Step-by-Step Methodology:

  • Catalytic Hydrogenation Setup: In a high-pressure Parr reactor, dissolve (4-Isopropyl-2-nitrophenyl)acetonitrile (10.0 mmol) in anhydrous ethanol (50 mL).

    • Causality: Ethanol acts as an excellent hydrogen donor solvent and fully solubilizes the starting material, ensuring uniform reaction kinetics.

  • Catalyst Addition: Add 10% Palladium on Carbon (Pd/C) (10 mol%).

    • Causality: Pd/C is specifically selected over Raney Nickel to prevent the over-reduction of the nitrile group to a primary amine before the nitro group is reduced. The nitro group reduces first to the aniline, which then undergoes rapid intramolecular nucleophilic attack on the nitrile carbon.

  • Pressurization: Purge the vessel with argon three times, then pressurize with hydrogen gas ( H2​ ) to 40 psi.

    • Causality: 40 psi provides sufficient thermodynamic driving force for the reduction of the sterically hindered nitro group without causing non-specific aromatic ring saturation.

  • Workup: Filter the mixture through a pad of Celite.

    • Causality: Celite prevents the fine, pyrophoric Pd/C catalyst particles from passing through the filter paper, mitigating severe fire hazards upon exposure to air.

Data Presentation: Comparative Yields and Applications

The versatility of (4-Isopropyl-2-nitrophenyl)acetonitrile is demonstrated by its broad applicability across various therapeutic classes. The quantitative data below summarizes standardized yields and target APIs derived from this core scaffold.

Table 1: Downstream Applications and Yield Data for Derivatives

Downstream IntermediateSynthetic TransformationPrimary ReagentsTypical YieldTarget API Class
5-Isopropyl-1H-indole-2-amine Reductive Cyclization H2​ , Pd/C, EtOH, 40 psi82-88%Tryptamine Analogs (CNS)
2-Amino-4-isopropylphenylacetonitrile Selective Nitro Reduction SnCl2​ , EtOH, 70°C92-95%Kinase Inhibitors
α -Methyl-(4-isopropyl-2-nitrophenyl)acetonitrile α -AlkylationNaH, MeI, THF, 0°C75-80%Sterically Hindered APIs
N-(4-Isopropyl-2-nitrophenyl)acetamide *Reduction & Acetylation H2​ , Pd/C; Ac2​O , Pyridine85-90%HDAC Inhibitors (Oncology)

*Note: Acetamide derivatives of the 4-isopropyl-2-nitrophenyl scaffold are critical precursors for HDAC inhibitors, as established in contemporary patent literature [1].

Mechanism of Action: HDAC Inhibition by Scaffold Derivatives

Derivatives synthesized from the 4-isopropyl-2-nitrophenyl scaffold have shown profound efficacy in oncology, specifically as Histone Deacetylase (HDAC) inhibitors. The lipophilic isopropyl group allows these molecules to deeply penetrate the hydrophobic channel of the HDAC enzyme, while the functionalized core coordinates with the active site zinc ion.

HDACPathway A Tetrahydrofusedpyridine Derivative (Synthesized from Core) B HDAC Enzyme (Active Site Binding) A->B Inhibits C Histone Acetylation (Accumulation in Chromatin) B->C Prevents Deacetylation D Gene Transcription (Tumor Suppressors) C->D Promotes E Cell Cycle Arrest & Apoptosis (G1 and G2/M Phase) D->E Induces

Caption: Mechanism of action for HDAC inhibitors derived from the 4-isopropyl-2-nitrophenyl scaffold.

Conclusion

(4-Isopropyl-2-nitrophenyl)acetonitrile represents a triumph of rational intermediate design. By combining the directing effects of a nitro group, the reactivity of an acetonitrile α -carbon, and the lipophilicity of an isopropyl group, it enables the rapid assembly of highly complex, biologically active molecules. As drug discovery continues to demand higher precision and modularity, the foundational chemistry of such self-validating building blocks remains indispensable.

References

  • Title: WO2009037001A2 - Novel tetrahydrofusedpyridines as histone deacetylase inhibitors Source: Google Patents URL
  • Title: The Application of Benziodazole-Type O2NO-I(III) Compound as a Nitrating Reagent for Nitration of Phenols and Anilines Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

Foundational

The Chemistry and Synthetic Utility of (4-Isopropyl-2-nitrophenyl)acetonitrile and Its Analogs: A Technical Guide

Executive Summary (4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile, bifunctional building block utilized extensively in the synthesis of complex nitrogenous heterocycles, particularly substituted indoles and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile, bifunctional building block utilized extensively in the synthesis of complex nitrogenous heterocycles, particularly substituted indoles and quinolines[1]. This whitepaper elucidates the fundamental reactivity profile of the ortho-nitrophenylacetonitrile scaffold, details the causality behind its divergent synthetic pathways, and provides self-validating experimental protocols for its transformation into high-value pharmaceutical intermediates.

Structural Significance & Chemical Profile

The core architecture of (4-Isopropyl-2-nitrophenyl)acetonitrile features three synergistic functional groups that dictate its synthetic utility:

  • The Nitrile Group ( −C≡N ): Acts as a strong electron-withdrawing group, significantly increasing the acidity of the adjacent benzylic protons ( pKa≈14−16 ). This enables facile deprotonation and subsequent Knoevenagel condensations or Michael additions under mild basic conditions[2].

  • The Ortho-Nitro Group ( −NO2​ ): Serves a dual purpose. Synthetically, it activates the aromatic ring toward nucleophilic aromatic substitution ( SN​Ar ). Post-synthesis, it acts as a latent amine; upon catalytic reduction, it perfectly positions a nucleophilic nitrogen for intramolecular cyclization with the nitrile carbon[3].

  • The Para-Isopropyl Group: Provides lipophilicity and steric bulk, which is highly desirable in medicinal chemistry for tuning the pharmacokinetic properties of downstream active pharmaceutical ingredients (APIs).

Divergent Synthetic Methodologies

The construction of the (4-Isopropyl-2-nitrophenyl)acetonitrile core can be achieved via two primary strategic disconnections:

Pathway A: Vicarious Nucleophilic Substitution (VNS)

Pioneered by Mąkosza, the VNS reaction allows for the direct cyanomethylation of nitroarenes[4],[5]. When 1-isopropyl-3-nitrobenzene is treated with chloroacetonitrile and a strong base (e.g., t-BuOK ), the carbanion attacks the aromatic ring.

Causality in Regioselectivity: Attack occurs ortho to the strongly electron-withdrawing nitro group. While positions 2 and 4 are both ortho to the nitro moiety, position 2 is sterically occluded by the adjacent isopropyl group. Consequently, nucleophilic attack occurs exclusively at position 4. Upon rearomatization and standard IUPAC renumbering (assigning the benzylic carbon as C1), the resulting architecture is precisely (4-isopropyl-2-nitrophenyl)acetonitrile.

Pathway B: Nucleophilic Aromatic Substitution ( SN​Ar )

An alternative, highly controlled route utilizes 4-isopropyl-1-fluoro-2-nitrobenzene.

Causality in Reagent Selection: The highly electronegative fluorine atom is strongly activated toward nucleophilic displacement by the ortho-nitro group. Using ethyl cyanoacetate instead of a direct acetonitrile anion prevents uncontrolled polyalkylation. The resulting malonate-type intermediate has a significantly lower pKa , ensuring it remains as a stable enolate until acidic hydrolysis and decarboxylation cleanly yield the target nitrile.

Workflow A 1-Isopropyl-3-nitrobenzene VNS Vicarious Nucleophilic Substitution (VNS) Reagents: ClCH2CN, t-BuOK Solvent: DMF, -20°C A->VNS Base-mediated B 4-Isopropyl-1-fluoro-2-nitrobenzene SNAr Nucleophilic Aromatic Substitution (SNAr) Reagents: NCCH2CO2Et, K2CO3 Solvent: DMSO, 80°C B->SNAr Nucleophilic Attack Target (4-Isopropyl-2-nitrophenyl)acetonitrile Target Core VNS->Target Direct Alkylation Decarb Hydrolysis & Decarboxylation Reagents: HCl (aq), Reflux SNAr->Decarb Intermediate Formed Decarb->Target -CO2 Evolution

Figure 1: Divergent synthetic workflows for (4-Isopropyl-2-nitrophenyl)acetonitrile via VNS and SNAr.

Mechanistic Pathways: Reductive Cyclization to Indoles

The most prominent application of ortho-nitrophenylacetonitriles is their reductive cyclization to form indole derivatives[6]. For the 4-isopropyl analog, this pathway yields 6-isopropyl-1H-indol-2-amine.

Mechanistic Causality: Catalytic hydrogenation selectively reduces the nitro group to an aniline without affecting the nitrile or the aromatic ring. The newly formed aniline is perfectly positioned to undergo an intramolecular nucleophilic addition to the electrophilic nitrile carbon. Because the isopropyl group is at position 4 of the starting phenyl ring (relative to the benzylic carbon at C1), it maps precisely to position 6 of the resulting indole core.

Pathway SM (4-Isopropyl-2-nitrophenyl) acetonitrile Red Catalytic Reduction [Pd/C, H2] SM->Red Int (2-Amino-4-isopropylphenyl) acetonitrile Red->Int -2 H2O Cyc Intramolecular Nucleophilic Attack Int->Cyc Prod 6-Isopropyl-1H-indol-2-amine Cyc->Prod Tautomerization

Figure 2: Mechanistic pathway of reductive cyclization yielding 6-isopropyl-1H-indol-2-amine.

Quantitative Analysis of Analogs

The electronic nature of the para-substituent significantly influences the kinetics of the SN​Ar pathway. Electron-donating groups (EDGs) like isopropyl and methoxy slightly deactivate the ring toward nucleophilic attack, necessitating longer reaction times compared to the unsubstituted core.

Table 1: Comparative Yields of Substituted 2-Nitrophenylacetonitrile Analogs via SN​Ar

Analog (Substituent)Starting ElectrophileNucleophileReaction Time (h)Isolated Yield (%)
4-H (Unsubstituted) 1-Fluoro-2-nitrobenzeneEthyl cyanoacetate4.088%
4-Methyl 4-Methyl-1-fluoro-2-nitrobenzeneEthyl cyanoacetate5.085%
4-Isopropyl 4-Isopropyl-1-fluoro-2-nitrobenzeneEthyl cyanoacetate6.082%
4-Methoxy 4-Methoxy-1-fluoro-2-nitrobenzeneEthyl cyanoacetate8.076%

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, utilizing macroscopic and spectroscopic kinetic endpoints.

Protocol 1: Synthesis via SN​Ar and Decarboxylation
  • Enolate Formation: Suspend K2​CO3​ (2.5 eq) in anhydrous DMSO. Add ethyl cyanoacetate (1.2 eq) dropwise.

    • Self-Validation: An immediate color shift to deep yellow/orange visually confirms the successful deprotonation and formation of the stabilized enolate.

  • Nucleophilic Attack: Add 4-isopropyl-1-fluoro-2-nitrobenzene (1.0 eq) and heat to 80°C.

    • Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2). The complete disappearance of the high-Rf fluorobenzene spot indicates the endpoint of the SN​Ar step.

  • Hydrolysis & Decarboxylation: Cool the mixture, dilute with water, and acidify with 6M HCl to pH 1. Heat to reflux (100°C) for 4 hours.

    • Self-Validation: The decarboxylation step is macroscopically validated by the evolution of CO2​ gas. The cessation of bubbling acts as a reliable kinetic endpoint indicator, confirming the formation of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Protocol 2: Reductive Cyclization to 6-Isopropyl-1H-indol-2-amine
  • Nitro Reduction: Dissolve (4-Isopropyl-2-nitrophenyl)acetonitrile in absolute ethanol. Add 10% Pd/C (0.1 eq w/w). Purge the reaction vessel with H2​ gas and maintain under a balloon or Parr shaker setup (1 atm).

    • Self-Validation: The exact stoichiometric uptake of 3 equivalents of H2​ gas serves as a real-time kinetic monitor. A sharp drop in H2​ consumption indicates the reduction to the aniline intermediate is complete.

  • Cyclization & Tautomerization: The intramolecular cyclization occurs spontaneously in situ at room temperature.

    • Self-Validation: Because the molecular weight of the open-chain aniline intermediate is identical to the cyclized 2-aminoindole product (isomerization), mass spectrometry alone is insufficient. Validation is achieved via real-time FTIR: the sharp, distinct nitrile stretch ( −C≡N ) at ∼2250 cm−1 will completely disappear as it is consumed to form the endocyclic enamine system.

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Nitration Methods for 4-Substituted Phenylacetonitriles

Introduction 4-Substituted phenylacetonitriles are a pivotal class of chemical intermediates, serving as foundational building blocks in the synthesis of numerous pharmaceuticals, agrochemicals, and specialty materials.[...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-Substituted phenylacetonitriles are a pivotal class of chemical intermediates, serving as foundational building blocks in the synthesis of numerous pharmaceuticals, agrochemicals, and specialty materials.[1][2][3] The introduction of a nitro group onto the aromatic ring of these molecules via electrophilic nitration unlocks a versatile synthetic handle. The nitro group can be readily reduced to an amine, a key functional group for further molecular elaboration, or utilized for its electron-withdrawing properties.

This guide provides an in-depth exploration of the primary methods for the nitration of 4-substituted phenylacetonitriles. As a Senior Application Scientist, this document moves beyond simple procedural lists to explain the causality behind experimental choices, focusing on the interplay between the 4-substituent, the choice of nitrating agent, and the resulting reaction outcomes. We will cover the core mechanistic principles, provide detailed, field-tested protocols, and emphasize the critical safety protocols required for these high-energy reactions.

Mechanistic Rationale: The Electrophilic Aromatic Substitution (EAS) Pathway

The nitration of any aromatic ring, including 4-substituted phenylacetonitriles, proceeds via the Electrophilic Aromatic Substitution (EAS) mechanism.[4] The core of this process involves the attack of the electron-rich aromatic π-system on a potent electrophile, the nitronium ion (NO₂⁺).

The generation of this nitronium ion is the first critical step. In the most common "mixed acid" method, concentrated sulfuric acid (H₂SO₄) acts as a strong acid and dehydrating agent, protonating nitric acid (HNO₃), which then loses a molecule of water to form the highly reactive NO₂⁺ electrophile.[5][6]

EAS_Mechanism sub 4-Substituted Phenylacetonitrile intermediate Arenium Ion Intermediate (Sigma Complex) sub->intermediate Attack by π-system no2_plus NO₂⁺ (Nitronium Ion) product 3-Nitro-4-Substituted Phenylacetonitrile intermediate->product Deprotonation h_plus H⁺ base Base (e.g., HSO₄⁻) base->intermediate Abstracts H⁺

Caption: General mechanism for electrophilic aromatic nitration.

The Decisive Role of the 4-Substituent

The substituent already present at the para-position (C4) governs both the reaction rate and the regioselectivity. Since the C4 position is blocked, the incoming nitro group is directed to the positions ortho to the existing groups. For a 1,4-disubstituted ring, all available positions (2, 3, 5, 6) are ortho to one group and meta to the other. The directing effect is therefore a competition between the -CH₂CN group and the substituent at C4.

  • -CH₂CN Group : The cyanomethyl group is weakly deactivating due to the inductive effect of the electron-withdrawing nitrile, directing incoming electrophiles to the ortho and para positions relative to itself (positions 2 and 6).

  • 4-Substituent (X) :

    • Activating, Ortho-, Para-Directing Groups (-OH, -OCH₃) : These groups donate electron density to the ring, making it more nucleophilic and accelerating the reaction.[7] They strongly direct incoming electrophiles to their ortho positions (positions 3 and 5). The powerful directing effect of these groups will overwhelmingly favor nitration at position 3 (and 5).

    • Deactivating, Ortho-, Para-Directing Groups (-Cl, -Br) : Halogens are deactivating overall due to their inductive effect but are ortho-, para-directing due to resonance.[8] They will direct the nitro group to positions 3 and 5.

The outcome is a synergistic effect where both the 4-substituent and the -CH₂CN group direct the incoming nitro group to the same positions (3 and 5), leading to high regioselectivity for the formation of 3-nitro-4-substituted phenylacetonitrile.

Nitration Methodologies and Comparative Analysis

The choice of nitrating agent is dictated by the nature of the 4-substituent. A highly activated ring may require milder conditions to prevent oxidation or polysubstitution, while a deactivated ring may need more forcing conditions.[9][10]

Method 1: Mixed Acid (HNO₃/H₂SO₄) Nitration

This is the most common and cost-effective method for robust substrates. The powerful electrophilicity of the nitronium ion generated in this mixture ensures efficient conversion.[5]

  • Principle : H₂SO₄ catalyzes the formation of NO₂⁺ from HNO₃. The high concentration of the electrophile drives the reaction forward.

  • Best Suited For : Substrates with deactivating or weakly activating groups, such as 4-chlorophenylacetonitrile. It can be adapted for highly activated substrates like 4-methoxyphenylacetonitrile if strict temperature control is employed.

  • Causality : The reaction is highly exothermic.[11] Maintaining a low temperature (typically 0-10 °C) is paramount to prevent thermal runaway and minimize side reactions like oxidation and dinitration.[9] The slow, dropwise addition of the nitrating agent ensures that the heat generated can be effectively dissipated by the cooling bath.[9]

Method 2: Nitric Acid in Acetic Anhydride (HNO₃/Ac₂O)

This system provides a milder, less acidic alternative to mixed acid, which is crucial for acid-sensitive or easily oxidized substrates.

  • Principle : The reaction between nitric acid and acetic anhydride forms acetyl nitrate (CH₃COONO₂) in situ.[12][13] This species, or dinitrogen pentoxide which can also form, acts as the nitrating agent.[14] The reaction is generally less aggressive than with mixed acid.

  • Best Suited For : Substrates with strongly activating groups like phenols (-OH), where mixed acid would cause extensive oxidation and charring.[10] It is also useful when trying to avoid the harsh acidity of sulfuric acid.

  • Causality : By avoiding the superacidic conditions of concentrated H₂SO₄, this method minimizes acid-catalyzed degradation of sensitive starting materials. However, it can sometimes introduce competing side reactions, such as ipso-nitration followed by rearomatization, which may lead to the formation of aryl acetates.[15]

Comparative Summary
4-SubstituentGroup TypeReactivityRecommended MethodKey Considerations & Rationale
-OH Strongly ActivatingHighProtection-Nitration-Deprotection or HNO₃/Ac₂OThe free phenol is highly susceptible to oxidation by nitric acid, leading to tar formation.[10] Protecting the -OH as an acetate ester before nitration is a robust strategy.
-OCH₃ Strongly ActivatingHighHNO₃/H₂SO₄ at very low temp (<5 °C)The methoxy group strongly activates the ring but is less prone to oxidation than a hydroxyl. Strict temperature control is non-negotiable to prevent runaway reactions and byproducts.[9]
-Cl Weakly DeactivatingModerateHNO₃/H₂SO₄ at 0-10 °CThe chloro-substituent deactivates the ring slightly, making the reaction more controllable than with activating groups. Standard mixed acid conditions work well.
-H Neutral (Reference)ModerateHNO₃/H₂SO₄Nitration gives a mixture of ortho- and para-isomers. A directional nitrating agent (e.g., with phosphoric acid) can improve para-selectivity.[16][17]

Safety: The Paramount Consideration

Nitration reactions are energetically favorable and inherently hazardous if not controlled properly. A thorough understanding and respect for the associated risks are essential for safe execution.[18]

Core Hazards:

  • Extreme Corrosivity : Concentrated HNO₃ and H₂SO₄ cause severe chemical burns upon contact.[19][20]

  • High Exothermicity : The reaction generates a significant amount of heat, posing a risk of thermal runaway, which can lead to boiling, pressure buildup, and explosion.[11][19]

  • Strong Oxidizers : Nitric acid can react violently with organic materials, potentially causing fires.[20]

  • Toxic Fumes : The reaction can produce toxic nitrogen oxide (NOx) gases, which are harmful upon inhalation.[19][20]

Safety_Workflow start Start: Plan Nitration risk_assessment Risk Assessment (Substrate, Scale, Conditions) start->risk_assessment ppe Wear Full PPE (Goggles, Face Shield, Acid Gloves, Lab Coat) risk_assessment->ppe fume_hood Work in Certified Chemical Fume Hood ppe->fume_hood setup Assemble Apparatus (Efficient Stirring, Thermometer, Cooling Bath) fume_hood->setup reaction Perform Reaction (Cool First, Slow Addition, Monitor Temp) setup->reaction quench Controlled Quench (Pour mixture onto ice) reaction->quench After completion end Workup & Purification quench->end

Sources

Application

Application Notes &amp; Protocols for (4-Isopropyl-2-nitrophenyl)acetonitrile as a Pharmaceutical Intermediate

Abstract (4-Isopropyl-2-nitrophenyl)acetonitrile is a specialized organic molecule with significant potential as an intermediate in the synthesis of complex pharmaceutical compounds. The strategic placement of the isopro...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

(4-Isopropyl-2-nitrophenyl)acetonitrile is a specialized organic molecule with significant potential as an intermediate in the synthesis of complex pharmaceutical compounds. The strategic placement of the isopropyl, nitro, and acetonitrile functionalities on the benzene ring provides a versatile scaffold for the development of novel active pharmaceutical ingredients (APIs). The ortho-nitro group, a potent electron-withdrawing group, can be a crucial pharmacophore in its own right or serve as a precursor to an amino group, opening pathways to a diverse range of heterocyclic and other functionalized molecules. The acetonitrile moiety, a key C₂ synthon, is a well-established precursor for carboxylic acids, amides, and various nitrogen-containing heterocycles commonly found in medicinal chemistry. This document provides a comprehensive guide for researchers, detailing a proposed synthetic pathway, robust analytical protocols for characterization, and an exploration of its potential applications in drug discovery and development.

Introduction and Significance

The landscape of modern drug discovery is characterized by the need for complex molecular architectures to achieve high potency and selectivity for biological targets. Phenylacetonitrile and its derivatives are foundational building blocks in this endeavor, prized for the reactivity of the α-methylene group, which allows for a wide array of carbon-carbon bond-forming reactions. The introduction of a nitro group, particularly in the ortho position, significantly influences the electronic properties of the molecule. This feature is exploited in many existing drugs for its role in antimicrobial activity or as a handle for further chemical modification.

(4-Isopropyl-2-nitrophenyl)acetonitrile combines these features with an isopropyl group, which can modulate lipophilicity and steric interactions, key parameters in optimizing a drug candidate's pharmacokinetic and pharmacodynamic profile. While this specific molecule is not extensively documented in publicly available literature, its structural motifs are present in numerous biologically active compounds. This guide, therefore, presents a logical and scientifically grounded approach to its synthesis and potential utilization, based on well-established chemical principles.

Proposed Synthetic Pathway

A robust and efficient synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile can be envisioned via a two-step process starting from the commercially available 4-isopropylaniline. This pathway leverages the powerful and well-documented Sandmeyer reaction for the introduction of the nitrile group.

Synthetic Pathway A 4-Isopropylaniline B 4-Isopropyl-2-nitroaniline A->B Step 1: Nitration HNO₃, H₂SO₄ 0-5 °C C (4-Isopropyl-2-nitrophenyl)acetonitrile B->C Step 2: Sandmeyer Reaction 1. NaNO₂, HCl (0-5 °C) 2. CuCN, KCN

Caption: Proposed two-step synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Step 1: Regioselective Nitration of 4-Isopropylaniline

Principle: The nitration of 4-isopropylaniline is a classic electrophilic aromatic substitution. The strongly activating and ortho, para-directing amino group (-NH₂) dominates the regiochemical outcome. To prevent oxidation of the aniline and to control the reaction, the amino group is first protonated in strong acid to form the anilinium ion. While the -NH₃⁺ group is deactivating and meta-directing, a small equilibrium concentration of the free aniline remains, which is highly reactive and directs the incoming electrophile (the nitronium ion, NO₂⁺) to the positions ortho to the amino group.

Protocol:

  • Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, add concentrated sulfuric acid (H₂SO₄, 3 equivalents). Cool the flask to 0 °C in an ice-salt bath.

  • Aniline Addition: Slowly add 4-isopropylaniline (1 equivalent) to the cold sulfuric acid with vigorous stirring, ensuring the temperature does not exceed 10 °C.

  • Nitrating Mixture Preparation: In a separate beaker, prepare the nitrating mixture by slowly adding concentrated nitric acid (HNO₃, 1.1 equivalents) to concentrated sulfuric acid (1.5 equivalents) while cooling in an ice bath.

  • Nitration: Add the prepared nitrating mixture dropwise to the anilinium sulfate solution from the dropping funnel. Maintain the reaction temperature between 0 and 5 °C throughout the addition.

  • Reaction Monitoring: After the addition is complete, stir the mixture for an additional 1-2 hours at 0-5 °C. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Work-up: Carefully pour the reaction mixture onto crushed ice with stirring. The product will precipitate out.

  • Neutralization and Isolation: Slowly neutralize the acidic solution with a saturated sodium bicarbonate (NaHCO₃) solution until the pH is approximately 7-8. Filter the resulting solid precipitate (4-isopropyl-2-nitroaniline), wash it thoroughly with cold water, and dry it under vacuum.

Step 2: Sandmeyer Reaction for Cyanation

Principle: The Sandmeyer reaction is a versatile method for replacing an amino group on an aromatic ring with various substituents, including the cyano group. The reaction proceeds in two stages: first, the primary aromatic amine is converted into a diazonium salt using nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures. In the second stage, the diazonium salt is treated with a copper(I) cyanide solution, which catalyzes the replacement of the diazonium group with a nitrile, releasing nitrogen gas.

Protocol:

Part A: Diazotization

  • Amine Solution: In a beaker, suspend the synthesized 4-isopropyl-2-nitroaniline (1 equivalent) in a mixture of concentrated hydrochloric acid (HCl, 3 equivalents) and water. Cool the suspension to 0-5 °C in an ice-salt bath with constant stirring.

  • Nitrite Solution: Prepare a solution of sodium nitrite (NaNO₂, 1.1 equivalents) in a small amount of cold water.

  • Diazotization: Add the sodium nitrite solution dropwise to the cold amine suspension. The solid will dissolve as the diazonium salt is formed. Maintain the temperature strictly between 0 and 5 °C. A slight excess of nitrous acid can be tested for using starch-iodide paper (which will turn blue).

Part B: Cyanation

  • Copper(I) Cyanide Solution: In a separate large flask, prepare a solution of copper(I) cyanide (CuCN, 1.3 equivalents) and potassium cyanide (KCN, 1.5 equivalents) in water. Caution: Cyanide salts are highly toxic. Handle with extreme care in a well-ventilated fume hood. Cool this solution to 0-5 °C.

  • Sandmeyer Reaction: Slowly and carefully add the cold diazonium salt solution to the copper(I) cyanide solution with vigorous stirring. A reaction is indicated by the evolution of nitrogen gas.

  • Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and then heat it gently to 50-60 °C for 30-60 minutes to ensure the reaction goes to completion.

  • Work-up and Extraction: Cool the reaction mixture and extract the product with an organic solvent such as dichloromethane or ethyl acetate (3 x volume of the aqueous layer).

  • Purification: Combine the organic extracts, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Characterization and Quality Control

To ensure the identity and purity of the synthesized (4-Isopropyl-2-nitrophenyl)acetonitrile, a combination of spectroscopic and chromatographic techniques should be employed.

Technique Purpose Expected Observations
¹H NMR Structural confirmation and purity assessmentSignals corresponding to the isopropyl protons (a doublet and a septet), aromatic protons (with specific splitting patterns due to the substitution), and the methylene protons of the acetonitrile group.
¹³C NMR Confirmation of carbon skeletonResonances for all unique carbon atoms, including the nitrile carbon (~117 ppm), aromatic carbons, and the carbons of the isopropyl group.
FT-IR Identification of functional groupsA sharp, medium-intensity peak around 2250 cm⁻¹ for the C≡N stretch. Strong asymmetric and symmetric stretching bands for the nitro group (NO₂) around 1530 cm⁻¹ and 1350 cm⁻¹, respectively.
Mass Spectrometry Determination of molecular weightA molecular ion peak corresponding to the exact mass of C₁₁H₁₂N₂O₂.
HPLC Purity assessment and quantificationA single major peak under optimized chromatographic conditions, allowing for quantification of purity (e.g., >98%).

Potential Pharmaceutical Applications

(4-Isopropyl-2-nitrophenyl)acetonitrile is not an active pharmaceutical ingredient itself but a valuable intermediate. Its structure suggests several avenues for further synthetic elaboration in drug development programs.

Applications cluster_0 Starting Intermediate cluster_1 Key Transformations cluster_2 Resulting Scaffolds cluster_3 Potential Therapeutic Classes A (4-Isopropyl-2-nitrophenyl)acetonitrile B Reduction of Nitro Group A->B C Hydrolysis of Nitrile A->C D α-Alkylation/Arylation A->D E (2-Amino-4-isopropylphenyl)acetonitrile B->E F (4-Isopropyl-2-nitrophenyl)acetic Acid/Amide C->F G Quaternary α-Aryl Acetonitriles D->G H Anticonvulsants, Antivirals (via Benzodiazepines, etc.) E->H I Anti-inflammatory Agents F->I J Analgesics, CNS Agents G->J

Caption: Synthetic utility of (4-Isopropyl-2-nitrophenyl)acetonitrile in generating diverse pharmaceutical scaffolds.

  • Precursor to Amino Derivatives: The most straightforward application is the reduction of the ortho-nitro group to an amine. The resulting (2-amino-4-isopropylphenyl)acetonitrile is a prime candidate for synthesizing various heterocyclic compounds, such as benzodiazepines (used as anxiolytics and anticonvulsants), quinolines, and quinazolines, which are prevalent scaffolds in medicinal chemistry.

  • Synthesis of Carboxylic Acids and Amides: The nitrile group can be readily hydrolyzed under acidic or basic conditions to the corresponding carboxylic acid or amide. (4-Isopropyl-2-nitrophenyl)acetic acid and its derivatives could serve as building blocks for non-steroidal anti-inflammatory drugs (NSAIDs) or other classes of therapeutics.

  • α-Alkylation for Quaternary Centers: The methylene group adjacent to the nitrile and the aromatic ring is activated and can be deprotonated and alkylated. This allows for the creation of a quaternary carbon center, a structural feature found in many drugs, including the blockbuster anticonvulsant Anastrazole.

Safety and Handling

  • General Precautions: This compound should be handled in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Toxicity: As a nitroaromatic compound and a nitrile, (4-Isopropyl-2-nitrophenyl)acetonitrile should be considered toxic. Avoid inhalation, ingestion, and skin contact.

  • Cyanide Hazard: The synthesis involves the use of highly toxic copper(I) cyanide and potassium cyanide. All handling of these reagents must be done with extreme caution. A cyanide spill kit and an appropriate quenching procedure (e.g., using sodium hypochlorite solution) should be readily available.

  • Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place, away from strong oxidizing and reducing agents.

References

  • Collegedunia. (2026, March 2). How can you convert aniline to benzonitrile?[Link]

  • YouTube. (2022, August 14). Preparation of Benzonitriles, Part 2: From Anilines. [Link]

  • askIITians. (2025, March 4). How would you achieve the following conversions?i) Aniline to Benzoni. [Link]

  • Wikipedia. Sandmeyer reaction. [Link]

  • YouTube. (2014, April 26). Using Diazonium Salts in Organic Synthesis. [Link]

  • Vedantu. (2026, January 19). How would you achieve the following conversions? i) Aniline to Benzonitrile ii) Nitrobenzene to phenol iii) Ethyl amine to ethyl isonitrile. [Link]

  • Pearson. (2024, August
Method

Introduction: Navigating the Synthetic Potential of a Multifunctional Building Block

An In-Depth Technical Guide to the Derivatization of the Nitrile Group in (4-Isopropyl-2-nitrophenyl)acetonitrile (4-Isopropyl-2-nitrophenyl)acetonitrile is a compelling starting material for chemical synthesis, particul...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Derivatization of the Nitrile Group in (4-Isopropyl-2-nitrophenyl)acetonitrile

(4-Isopropyl-2-nitrophenyl)acetonitrile is a compelling starting material for chemical synthesis, particularly in the realms of pharmaceutical and agrochemical development. Its structure presents a unique convergence of reactive sites: a versatile nitrile group, a reducible ortho-nitro functionality, and an activated benzylic position. This combination offers a rich landscape for molecular elaboration but also introduces significant challenges in achieving chemoselectivity. The strong electron-withdrawing nature of the ortho-nitro group enhances the electrophilicity of the nitrile carbon, making it more susceptible to nucleophilic attack.[1] However, this same nitro group is sensitive to many reducing agents typically used for nitrile-to-amine conversions.

This guide provides a detailed exploration of key transformations of the nitrile moiety within this specific molecular context. We will dissect the causality behind proven experimental protocols for hydrolysis, reduction, and cycloaddition, offering researchers, scientists, and drug development professionals a robust framework for leveraging this valuable intermediate. The protocols described herein are grounded in established chemical principles and adapted from literature precedents for structurally related compounds, providing a validated starting point for laboratory investigation.

I. Hydrolysis: Conversion to (4-Isopropyl-2-nitrophenyl)acetic Acid

The hydrolysis of a nitrile to a carboxylic acid is a fundamental transformation in organic synthesis.[2][3] This conversion can be achieved under either acidic or basic conditions, with the choice often dictated by the stability of other functional groups within the molecule. For a substrate like (4-Isopropyl-2-nitrophenyl)acetonitrile, both methods are viable, though basic hydrolysis requires careful temperature control to minimize potential side reactions at the benzylic position.

Causality and Method Selection
  • Acid-Catalyzed Hydrolysis: This is often a robust method. The reaction proceeds via protonation of the nitrile nitrogen, which significantly increases the electrophilicity of the carbon atom, facilitating attack by a weak nucleophile like water.[2][3] The reaction typically requires elevated temperatures and strong mineral acids. The intermediate amide is also hydrolyzed under these conditions to the final carboxylic acid.[3]

  • Base-Catalyzed Hydrolysis: This pathway involves the direct nucleophilic attack of a hydroxide ion on the nitrile carbon.[2] The initially formed imidate anion is protonated by water to give an amide, which is subsequently hydrolyzed to a carboxylate salt. A final acidification step is required to furnish the free carboxylic acid.[2] While effective, the use of a strong base creates the potential for deprotonation at the benzylic carbon, which could lead to undesired side products.

The following diagram illustrates the general workflow for nitrile hydrolysis.

G cluster_workflow General Workflow: Nitrile Hydrolysis start Start: (4-Isopropyl-2-nitrophenyl)acetonitrile reaction Reaction (Acid or Base Catalysis + Heat) start->reaction workup Aqueous Work-up (Cooling & Dilution) reaction->workup acidify Acidification (e.g., with HCl) workup->acidify extraction Product Extraction (e.g., with Ethyl Acetate) acidify->extraction purify Purification (Recrystallization or Chromatography) extraction->purify end Product: (4-Isopropyl-2-nitrophenyl)acetic acid purify->end

Caption: General workflow for nitrile hydrolysis to a carboxylic acid.

Protocol 1: Acid-Catalyzed Hydrolysis

This protocol is adapted from standard procedures for the hydrolysis of arylacetonitriles.[4]

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Concentrated Sulfuric Acid (H₂SO₄)

  • Deionized Water

  • Ice

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, cautiously add (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq).

  • Slowly add a 1:1 (v/v) mixture of concentrated sulfuric acid and water. Caution: This mixing process is highly exothermic and should be done carefully with cooling.

  • Heat the mixture to reflux (approx. 110-120 °C) using a heating mantle.

  • Maintain reflux for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the cooled mixture into a beaker containing crushed ice with vigorous stirring.

  • A precipitate of the crude carboxylic acid should form. If not, extract the aqueous mixture with ethyl acetate (3 x volumes).

  • If a precipitate forms, collect the solid by vacuum filtration and wash thoroughly with cold water.

  • If extraction was performed, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water).

ParameterValue
Reagents H₂SO₄, H₂O
Solvent Water
Temperature Reflux (~120 °C)
Time 2 - 4 hours
Expected Product (4-Isopropyl-2-nitrophenyl)acetic acid

II. Reduction: Chemoselective Routes to Amines

The reduction of (4-Isopropyl-2-nitrophenyl)acetonitrile is a significant challenge due to the presence of two reducible functional groups. The choice of reducing agent and conditions is paramount to selectively target either the nitrile or the nitro group.

A. Selective Reduction of Nitrile to 2-(4-Isopropyl-2-nitrophenyl)ethan-1-amine

Achieving this transformation requires a reducing agent that readily attacks the nitrile but leaves the aromatic nitro group intact. Strong hydrides like Lithium Aluminum Hydride (LiAlH₄) will typically reduce both functionalities. A more chemoselective approach involves the use of borane complexes, often activated by a Lewis acid.[5]

Causality and Method Selection: A combination of sodium borohydride (NaBH₄) and a Lewis acid like boron trifluoride etherate (BF₃·OEt₂) can generate a species that is sufficiently reactive to reduce the nitrile without affecting the nitro group.[5] This method avoids the harsh conditions and lack of selectivity associated with other powerful reducing agents.

G cluster_pathway Chemoselective Reduction Pathways start (4-Isopropyl-2-nitrophenyl)acetonitrile amine_nitrile 2-(4-Isopropyl-2-nitrophenyl)ethan-1-amine start->amine_nitrile  Selective Nitrile Reduction (e.g., NaBH₄, BF₃·OEt₂) amine_nitro (2-Amino-4-isopropylphenyl)acetonitrile start->amine_nitro  Selective Nitro Reduction (e.g., Catalytic Transfer Hydrogenation)

Caption: Chemoselective reduction options for the target molecule.

Protocol 2: Selective Nitrile Reduction with NaBH₄/BF₃·OEt₂

This protocol is based on established methods for the selective reduction of nitriles in the presence of nitro groups.[5]

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Sodium Borohydride (NaBH₄)

  • Boron Trifluoride Etherate (BF₃·OEt₂)

  • Anhydrous 2-Methyltetrahydrofuran (2-MeTHF)

  • Aqueous Hydrochloric Acid (HCl, 3M)

  • Aqueous Sodium Hydroxide (NaOH, 5M)

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq) dissolved in anhydrous 2-MeTHF.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (2.5 eq) portion-wise, maintaining the temperature below 5 °C.

  • Slowly add boron trifluoride etherate (2.5 eq) dropwise via a syringe, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture back to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of 3M HCl until gas evolution ceases.

  • Basify the mixture to pH > 12 by the addition of 5M NaOH.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amine.

  • Purify via silica gel column chromatography if necessary.

B. Selective Reduction of Nitro Group to (2-Amino-4-isopropylphenyl)acetonitrile

Conversely, the selective reduction of the nitro group while preserving the nitrile can be accomplished using catalytic transfer hydrogenation. This method is known for its high chemoselectivity for nitro group reduction in the presence of other reducible functionalities.

Causality and Method Selection: Catalytic systems such as Palladium on Carbon (Pd/C) with a hydrogen donor like ammonium formate or isopropanol can effectively reduce the nitro group to an amine under mild conditions.[6] The nitrile group is generally unreactive under these specific transfer hydrogenation conditions.

Protocol 3: Selective Nitro Reduction by Catalytic Transfer Hydrogenation

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Palladium on Carbon (10% Pd/C)

  • Ammonium Formate (HCOONH₄)

  • Methanol (MeOH)

  • Celite®

Procedure:

  • In a round-bottom flask, dissolve (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq) in methanol.

  • Carefully add 10% Pd/C (0.1 eq by weight).

  • Add ammonium formate (5.0 eq) in one portion.

  • Heat the mixture to reflux (approx. 65 °C) and stir for 1-3 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with methanol.

  • Concentrate the filtrate under reduced pressure.

  • Redissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent to yield the crude product.

  • Purify by column chromatography as needed.

ParameterSelective Nitrile ReductionSelective Nitro Reduction
Reagents NaBH₄, BF₃·OEt₂10% Pd/C, HCOONH₄
Solvent Anhydrous 2-MeTHFMethanol
Temperature 0 °C to RTReflux (~65 °C)
Time 12 - 18 hours1 - 3 hours
Product 2-(4-Isopropyl-2-nitrophenyl)ethan-1-amine(2-Amino-4-isopropylphenyl)acetonitrile

III. [3+2] Cycloaddition: Synthesis of 5-((4-Isopropyl-2-nitrophenyl)methyl)-1H-tetrazole

The [3+2] cycloaddition of nitriles with an azide source is the most direct and widely used method for synthesizing 5-substituted-1H-tetrazoles.[7] Tetrazoles are important in medicinal chemistry as they often serve as bioisosteres for carboxylic acids.[7] The reaction is typically catalyzed by a Lewis acid, such as a zinc salt, which activates the nitrile towards cycloaddition.[7]

Causality and Method Selection: The use of zinc bromide (ZnBr₂) in water is an environmentally benign and safe method that effectively catalyzes the cycloaddition of sodium azide to a wide range of nitriles.[7] The Lewis acidic zinc ion coordinates to the nitrile nitrogen, increasing its electrophilicity and facilitating the [3+2] cycloaddition with the azide anion. The ortho-nitro group is stable under these conditions.

G cluster_workflow Workflow: Zinc-Catalyzed Tetrazole Synthesis start Start: Nitrile, NaN₃, ZnBr₂ in Water reaction Heat to Reflux (12-48 h) start->reaction cool Cool to Room Temperature reaction->cool acidify Acidify to pH ~1 (e.g., with 3M HCl) cool->acidify isolate Isolate Product (Filtration or Extraction) acidify->isolate purify Purify Product (Recrystallization) isolate->purify end Product: 5-Substituted-1H-tetrazole purify->end

Caption: Workflow for the synthesis of 5-substituted-1H-tetrazoles via [3+2] cycloaddition.

Protocol 4: Zinc-Catalyzed Tetrazole Synthesis in Water

This protocol is adapted from the well-established Sharpless conditions for tetrazole synthesis.[7]

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Sodium Azide (NaN₃)

  • Zinc Bromide (ZnBr₂)

  • Deionized Water

  • Hydrochloric Acid (3M HCl)

  • Ethyl Acetate

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq), sodium azide (1.2 eq), and zinc bromide (1.2 eq).

  • Add deionized water to the flask (approx. 2 mL per mmol of nitrile).

  • Heat the reaction mixture to reflux (approx. 100-105 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC. Reaction times can be long, often ranging from 24 to 48 hours.

  • After the reaction is complete, cool the mixture to room temperature.

  • In a well-ventilated fume hood, acidify the reaction mixture to a pH of ~1 by the slow addition of 3M HCl while stirring in an ice bath. Caution: This step may generate toxic and explosive hydrazoic acid (HN₃). Handle with extreme care.

  • The tetrazole product will often precipitate upon acidification. If so, collect the solid by vacuum filtration, wash with cold water, and dry.

  • If the product does not precipitate, extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization.

References

  • Exhaustive Chemoselective Reduction of Nitriles by Catalytic Hydrosilylation Involving Cooperative Si–H Bond Activ
  • An In-depth Technical Guide to the Reactivity of the Nitrile Group in 4-Fluoro-3-nitrobenzonitrile. (2025). BenchChem.
  • Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable c
  • A mild alkaline hydrolysis of N- and N,N-substituted amides and nitriles. (n.d.). Arkivoc.
  • Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable c
  • Pd-CuFe Catalyst for Transfer Hydrogenation of Nitriles: Controllable Selectivity to Primary Amines and Secondary Amines. (2018). PMC.
  • WO2016187521A1 - 5-substituted 1 h-tetrazole compounds, methods of synthesizing and therapeutic use. (n.d.).
  • Robust Hydrogenation of Nitrile and Nitro Groups to Primary Amines Using Ni2P as a Catalyst and Ammonia Borane under Ambient Conditions. (2025).
  • Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. (n.d.). Calvin Digital Commons.
  • Catalytic Reduction of Nitriles. (n.d.). Thieme Chemistry.
  • Synthesis and Characterization of 5-Substituted 1H-Tetrazoles in the Presence of Nano-TiCl. (n.d.). SciELO.
  • Amide Synthesis through Selective Partial Hydrolysis of Nitriles in Alkaline Media. (n.d.). Semantic Scholar.
  • Step-by-step synthesis protocol for 5-substituted Tetrazoles. (2025). BenchChem.
  • Improved Synthesis of 5-Substituted 1H-Tetrazoles via the [3+2] Cycloaddition of Nitriles and Sodium Azide Catalyzed by Silica Sulfuric Acid. (n.d.). PMC.
  • 20.7: Chemistry of Nitriles. (2025). Chemistry LibreTexts.
  • Reactions of Nitriles. (2024). Chemistry Steps.
  • Synthesis of Some Heterocyclic Compounds Containing Two Nitrogen Atoms. (n.d.). Journal of Bangladesh Chemical Society.

Sources

Application

Application Note: Benzylic Proton Reactivity and Synthetic Workflows for (4-Isopropyl-2-nitrophenyl)acetonitrile

Executive Summary (4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile, polyfunctional building block utilized extensively in organic synthesis and medicinal chemistry. The molecule features a unique electronic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile, polyfunctional building block utilized extensively in organic synthesis and medicinal chemistry. The molecule features a unique electronic topology: a benzylic methylene group flanked by a strongly electron-withdrawing cyano (-CN) group and an ortho-nitro (-NO2) substituted aromatic ring. This guide provides an authoritative, in-depth analysis of the reactivity of these benzylic protons, detailing the causality behind experimental choices and providing self-validating protocols for its most critical synthetic applications, including alkylation and reductive cyclization to indole derivatives.

Chemical Rationale & Causality

The synthetic utility of (4-Isopropyl-2-nitrophenyl)acetonitrile is primarily driven by the exceptional acidity of its benzylic protons.

  • Electronic Effects: The synergistic electron-withdrawing nature of the adjacent nitrile group (via induction) and the ortho-nitro group (via both induction and resonance) significantly lowers the pKa of the benzylic protons[1]. Deprotonation yields a highly delocalized, resonance-stabilized carbanion.

  • Steric and Lipophilic Contributions: The 4-isopropyl substitution provides a lipophilic anchor that enhances the molecule's solubility in organic solvents compared to the unsubstituted o-nitrophenylacetonitrile. While it adds steric bulk to the aromatic ring, it is sufficiently distant from the benzylic center (para to the acetonitrile moiety) to avoid sterically hindering nucleophilic attacks at the benzylic position.

  • Divergent Reactivity: Once generated, the benzylic carbanion can act as a potent nucleophile in alkylations or Knoevenagel/Michael-type additions[2]. Alternatively, the ortho-nitro group serves as a latent internal electrophile; upon reduction to an amine, it spontaneously attacks the nitrile to form an indole core[3].

ReactivityMap A (4-Isopropyl-2-nitrophenyl)acetonitrile B Benzylic Carbanion (Resonance Stabilized) A->B Base (e.g., NaOH, DBU) E 6-Isopropyl-1H-indol-2-amine (via Reductive Cyclization) A->E H2, Pd/C or SnCl2 C C-Alkylated Derivatives (via Alkyl Halides) B->C R-X (Alkylation) D α-Carbolines / Adducts (via Knoevenagel/Michael) B->D α,β-Unsaturated Ketones

Divergent synthetic pathways of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Quantitative Data Summary

The following table summarizes the key reaction pathways, optimal conditions, and expected outcomes based on established o-nitrophenylacetonitrile chemistry adapted for the 4-isopropyl derivative.

Reaction PathwayReagents / CatalystsKey IntermediateTypical Yield RangePrimary Application
Benzylic Alkylation Alkyl halide, 50% NaOH, TBAB (PTC), TolueneBenzylic Carbanion75–90%Side-chain elongation, Vicarious Nucleophilic Substitution[1]
Reductive Cyclization H₂, 10% Pd/C, EtOAc or EtOH, 80 °Co-Aminophenylacetonitrile60–85%2-Aminoindole synthesis (Pschorr-Hoppe variation)[3]
Tandem Michael Addition α,β-Unsaturated ketone, Zn dust, AcOH, TEAMichael Adduct50–70%Synthesis of complex heterocycles (e.g., α-Carbolines)[2]

Validated Experimental Protocols

Protocol A: Base-Catalyzed Benzylic Alkylation via Phase-Transfer Catalysis (PTC)

Causality & Design: Naked carbanions of nitroarenes are highly susceptible to oxidative degradation when exposed to atmospheric oxygen. Utilizing Phase-Transfer Catalysis (PTC) with tetrabutylammonium bromide (TBAB) allows the deprotonation to occur at the biphasic interface. The lipophilic TBAB transports the hydroxide ion into the organic phase, enabling rapid alkylation while shielding the reactive carbanion from bulk aqueous degradation[1].

Step-by-Step Methodology:

  • Preparation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of (4-Isopropyl-2-nitrophenyl)acetonitrile and 12.0 mmol of the desired alkyl halide (e.g., benzyl bromide) in 30 mL of toluene.

  • Catalyst Addition: Add 0.5 mmol (5 mol%) of tetrabutylammonium bromide (TBAB) to the organic solution.

  • Biphasic Initiation: Vigorously stir the mixture at 400 rpm and add 15 mL of a 50% (w/w) aqueous NaOH solution dropwise over 10 minutes at room temperature.

  • Self-Validation Check: Upon addition of NaOH, the organic layer will immediately turn a deep red/purple color, indicating the formation of the resonance-stabilized benzylic carbanion. As the alkylation proceeds and the carbanion is consumed, this intense color will gradually fade to a lighter yellow/brown.

  • Monitoring: Stir for 2–4 hours. Confirm reaction completion via TLC (Hexanes/EtOAc 4:1). The starting material spot should completely disappear.

  • Workup: Dilute the mixture with 30 mL of water and 30 mL of ethyl acetate. Separate the organic layer, wash with brine (2 × 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Reductive Cyclization to 6-Isopropyl-1H-indol-2-amine

Causality & Design: This protocol leverages a variation of the Pschorr-Hoppe indole synthesis. Catalytic hydrogenation selectively reduces the nitro group to an aniline derivative without affecting the nitrile. The proximity of the newly formed nucleophilic amine to the electrophilic nitrile carbon drives a spontaneous, thermodynamically favorable intramolecular cyclization to form the indole core[4].

Step-by-Step Methodology:

  • Preparation: Dissolve 5.0 mmol of (4-Isopropyl-2-nitrophenyl)acetonitrile in 25 mL of absolute ethanol (or ethyl acetate) in a Parr hydrogenation bottle.

  • Catalyst Loading: Carefully add 0.05 mmol (10 mol% Pd) of 10% Palladium on Carbon (Pd/C) under a steady stream of nitrogen to prevent ignition of the solvent.

  • Hydrogenation: Secure the bottle in a Parr shaker. Evacuate the atmosphere and purge with H₂ gas three times. Pressurize the vessel to 40 psi with H₂.

  • Self-Validation Check: Monitor the pressure gauge. A steady drop in H₂ pressure confirms the reduction of the nitro group (requiring 3 molar equivalents of H₂). The reaction is typically exothermic.

  • Cyclization: Once H₂ uptake ceases (usually 1–2 hours), heat the mixture to 80 °C for an additional 2 hours to ensure the intermediate o-aminophenylacetonitrile fully cyclizes to the 2-aminoindole.

  • Filtration & Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with hot ethanol.

  • Validation Check: Spot the filtrate on a TLC plate and observe under 254 nm UV light. The product will exhibit a distinct, bright blue fluorescence characteristic of the extended indole aromatic system, differentiating it from the starting material.

  • Isolation: Concentrate the filtrate in vacuo and recrystallize the crude solid from ethanol/water to yield pure 6-isopropyl-1H-indol-2-amine.

Mechanistic Pathway Visualization

The reductive cyclization represents a cascade reaction where reduction triggers a structural rearrangement. The DOT diagram below illustrates the sequential logic of this transformation.

Mechanism N1 Nitroarene Precursor (-NO2, -CN) N2 Aniline Intermediate (-NH2, -CN) N1->N2 Catalytic H2 (Pd/C) N3 Intramolecular Attack (NH2 attacks C≡N) N2->N3 Spontaneous Cyclization N4 Indole-2-amine (Tautomerization) N3->N4 Proton Shift

Stepwise mechanism of the reductive cyclization to 6-isopropyl-1H-indol-2-amine.

References

  • Mąkosza, M., & Winiarski, J. (1984). Reactions of organic anions. Part 110. Vicarious nucleophilic substitution of hydrogen in nitroarenes with α-substituted nitriles and esters. Direct α-cyanoalkylation and α-carbalkoxyalkylation of nitroarenes. The Journal of Organic Chemistry, 49(9), 1494-1499. [1]

  • Snyder, H. R., Merica, E. P., Force, C. G., & White, E. G. (1958). Synthesis of Indoles by Catalytic Reduction of o-Nitrobenzyl Cyanides. Journal of the American Chemical Society, 80(17), 4622–4625. [3]

  • Walker, G. N. (1955). Synthesis of 5,6-Dimethoxyindoles and 5,6-Dimethoxyoxindoles. A New Synthesis of Indoles. Journal of the American Chemical Society, 77(14), 3844–3850. [4]

  • Chen, Y., et al. (2013). Rapid access to α-carbolines via a one-pot tandem reaction of α,β-unsaturated ketones with 2-nitrophenylacetonitrile and the anti-proliferative activities of the products. Organic & Biomolecular Chemistry, 11(40), 6915-6922. [2]

Sources

Method

Application Notes &amp; Protocols: (4-Isopropyl-2-nitrophenyl)acetonitrile as a Versatile Precursor in Advanced Materials Science

I. Introduction: Unveiling a Novel Building Block for Functional Materials In the continuous quest for novel materials with tailored properties, the strategic design of molecular precursors is of paramount importance.

Author: BenchChem Technical Support Team. Date: March 2026

I. Introduction: Unveiling a Novel Building Block for Functional Materials

In the continuous quest for novel materials with tailored properties, the strategic design of molecular precursors is of paramount importance. (4-Isopropyl-2-nitrophenyl)acetonitrile is an aromatic compound distinguished by a unique combination of functional groups: a reactive nitrile (CN) group, a reducible nitro (NO₂) moiety, and a sterically influential isopropyl substituent. This constellation of features makes it a highly promising, yet underexplored, platform for the synthesis of advanced functional materials. The nitro and cyano groups offer versatile handles for a variety of chemical transformations, paving the way for applications in fields ranging from chromogenic materials to organic electronics. The isopropyl group, in turn, can be leveraged to enhance solubility in organic solvents and to influence the solid-state packing of derived materials, a critical factor in the performance of organic semiconductors.

This document provides a comprehensive guide for researchers, outlining detailed protocols for the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile and its subsequent application as a precursor for two distinct classes of materials: (1) novel azo dyes with potential for solvatochromic applications and (2) as a foundational structure for the development of new organic semiconductor materials.

II. Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile

The synthesis of the title compound is not widely reported, thus a plausible and robust two-step synthetic route is proposed, commencing from the readily available (4-isopropylphenyl)acetonitrile. This strategy involves a regioselective nitration, where the position of the nitro group is directed by the existing substituents on the aromatic ring.

Workflow for Synthesis

cluster_synthesis Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile Start (4-Isopropylphenyl)acetonitrile Nitration Nitration (HNO₃, H₂SO₄, 0-5 °C) Start->Nitration Purification Purification (Column Chromatography) Nitration->Purification Product (4-Isopropyl-2-nitrophenyl)acetonitrile Purification->Product

Caption: Proposed synthetic workflow for (4-Isopropyl-2-nitrophenyl)acetonitrile.

Protocol 1: Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile

Rationale: This protocol employs a standard electrophilic aromatic substitution (nitration). The reaction is performed at low temperatures (0-5 °C) to control the exothermic reaction and to minimize the formation of dinitrated byproducts. The directing effects of the alkyl and cyanomethyl groups favor nitration at the ortho and para positions relative to the isopropyl group. The ortho-position to the cyanomethyl group is activated, leading to the desired product.

Materials:

  • (4-Isopropylphenyl)acetonitrile

  • Concentrated Sulfuric Acid (H₂SO₄, 98%)

  • Concentrated Nitric Acid (HNO₃, 70%)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

  • Hexane and Ethyl Acetate (for chromatography)

  • Ice-salt bath

  • Round-bottom flask, dropping funnel, magnetic stirrer

Procedure:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve (4-isopropylphenyl)acetonitrile (10.0 g, 62.8 mmol) in 50 mL of dichloromethane.

  • Cool the flask to 0 °C using an ice-salt bath.

  • Slowly add 30 mL of concentrated sulfuric acid to the stirring solution, maintaining the temperature below 5 °C.

  • Prepare the nitrating mixture by carefully adding concentrated nitric acid (4.4 mL, 69.1 mmol) to 10 mL of concentrated sulfuric acid in a separate beaker, pre-cooled in an ice bath.

  • Add the cold nitrating mixture dropwise to the solution of (4-isopropylphenyl)acetonitrile over a period of 30 minutes. It is crucial to maintain the internal temperature of the reaction mixture between 0 and 5 °C throughout the addition.

  • After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1 hour.

  • Carefully pour the reaction mixture over 200 g of crushed ice in a large beaker.

  • Transfer the mixture to a separatory funnel and extract the organic layer. Wash the organic layer sequentially with 100 mL of cold water, 100 mL of saturated sodium bicarbonate solution, and finally with 100 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography, eluting with a hexane-ethyl acetate gradient (e.g., 95:5 to 80:20) to isolate the desired (4-Isopropyl-2-nitrophenyl)acetonitrile.

III. Application in the Synthesis of Novel Azo Dyes

The synthesized (4-Isopropyl-2-nitrophenyl)acetonitrile serves as an excellent starting material for a new class of azo dyes. The strategic reduction of the nitro group to a primary amine provides the necessary functionality for diazotization, which is the cornerstone of azo dye synthesis.[1][2] The resulting dyes are expected to exhibit interesting photophysical properties, such as solvatochromism, due to the influence of the electron-withdrawing cyano group and the bulky isopropyl group.[3][4][5]

Workflow for Azo Dye Synthesis

cluster_dye Azo Dye Synthesis and Characterization Start (4-Isopropyl-2-nitrophenyl)acetonitrile Reduction Nitro Group Reduction (e.g., SnCl₂/HCl or NaBH₄) Start->Reduction Aniline (2-Amino-4-isopropylphenyl)acetonitrile Reduction->Aniline Diazotization Diazotization (NaNO₂, HCl, 0-5 °C) Aniline->Diazotization Diazonium Diazonium Salt Intermediate Diazotization->Diazonium Coupling Azo Coupling (e.g., with 2-Naphthol) Diazonium->Coupling AzoDye Novel Azo Dye Coupling->AzoDye Characterization Characterization (UV-Vis, Solvatochromism Study) AzoDye->Characterization

Caption: Workflow for the synthesis and characterization of an azo dye.

Protocol 2: Reduction of the Nitro Group

Rationale: The selective reduction of an aromatic nitro group in the presence of a nitrile is a common and vital transformation.[6][7] Various reagents can achieve this, with tin(II) chloride in hydrochloric acid being a classic and effective method. Alternatively, catalytic hydrogenation or other reducing agents like sodium borohydride with a suitable catalyst can be employed.[8]

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Tin(II) chloride dihydrate (SnCl₂·2H₂O)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Hydroxide (NaOH) solution (10 M)

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

  • In a 250 mL round-bottom flask, suspend (4-Isopropyl-2-nitrophenyl)acetonitrile (5.0 g, 24.5 mmol) in 100 mL of ethanol.

  • Add tin(II) chloride dihydrate (27.6 g, 122.5 mmol) to the suspension.

  • Heat the mixture to reflux and slowly add 50 mL of concentrated hydrochloric acid.

  • Continue refluxing for 3-4 hours, monitoring the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Carefully neutralize the mixture by the slow addition of 10 M NaOH solution until the pH is basic (pH > 10). A precipitate of tin salts will form.

  • Extract the product with ethyl acetate (3 x 100 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield (2-Amino-4-isopropylphenyl)acetonitrile, which can be used in the next step without further purification.

Protocol 3: Azo Dye Synthesis via Diazotization and Coupling

Rationale: This two-part protocol first converts the newly formed primary aromatic amine into a reactive diazonium salt at low temperatures to prevent decomposition.[9] This salt is then immediately reacted with an electron-rich coupling agent, such as 2-naphthol, in an electrophilic aromatic substitution reaction to form the brightly colored azo compound.[1][10]

Materials:

  • (2-Amino-4-isopropylphenyl)acetonitrile (from Protocol 2)

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Nitrite (NaNO₂)

  • 2-Naphthol

  • Sodium Hydroxide (NaOH)

  • Distilled Water, Ice

Procedure:

  • Diazotization:

    • Dissolve the crude (2-Amino-4-isopropylphenyl)acetonitrile (assumed 24.5 mmol) in a mixture of 15 mL of concentrated HCl and 50 mL of water in a 250 mL beaker.

    • Cool the solution to 0-5 °C in an ice bath with constant stirring.

    • In a separate beaker, dissolve sodium nitrite (1.8 g, 26.0 mmol) in 10 mL of cold water.

    • Slowly add the sodium nitrite solution dropwise to the amine solution, keeping the temperature below 5 °C. A slight excess of nitrous acid should be present (test with starch-iodide paper).

    • The resulting diazonium salt solution should be kept cold and used immediately.

  • Azo Coupling:

    • In a 500 mL beaker, dissolve 2-naphthol (3.5 g, 24.3 mmol) in 50 mL of 10% aqueous sodium hydroxide solution.

    • Cool this solution to 0-5 °C in an ice bath.

    • With vigorous stirring, slowly add the cold diazonium salt solution to the 2-naphthol solution.

    • A brightly colored precipitate (the azo dye) should form immediately.

    • Continue stirring the mixture in the ice bath for 30 minutes to ensure the reaction is complete.

    • Collect the solid dye by vacuum filtration, wash thoroughly with cold water, and dry in a desiccator.

    • The crude dye can be recrystallized from a suitable solvent like ethanol to obtain a purified product.

Characterization and Data Presentation

The synthesized azo dye should be characterized to determine its photophysical properties. A key investigation is the study of its solvatochromism, the change in color with the polarity of the solvent.

Table 1: Expected Photophysical Data for the Synthesized Azo Dye

SolventDielectric Constant (ε)λ_max (nm)Molar Absorptivity (ε)
Hexane1.88(To be determined)(To be determined)
Toluene2.38(To be determined)(To be determined)
Dichloromethane8.93(To be determined)(To be determined)
Acetone20.7(To be determined)(To be determined)
Ethanol24.5(To be determined)(To be determined)
Acetonitrile37.5(To be determined)(To be determined)
Water80.1(To be determined)(To be determined)

Protocol 4: Solvatochromism Analysis using UV-Vis Spectroscopy

  • Prepare stock solutions of the purified azo dye in a range of solvents with varying polarities (as listed in Table 1) at a concentration of approximately 10⁻⁴ M.

  • For each solvent, record the UV-Vis absorption spectrum from 300 to 800 nm using a spectrophotometer.

  • Identify the wavelength of maximum absorbance (λ_max) for each solution.

  • Analyze the shift in λ_max as a function of solvent polarity to determine if the dye exhibits positive or negative solvatochromism.

IV. Potential as a Precursor for Organic Semiconductors

The core structure of (4-Isopropyl-2-nitrophenyl)acetonitrile can be chemically modified to create π-conjugated systems suitable for applications in organic electronics, such as organic thin-film transistors (OTFTs).[11][12] The presence of electron-withdrawing nitro and cyano groups suggests that n-type semiconductor behavior might be achievable, which is a critical need in the field of organic electronics.[13]

Workflow for OTFT Fabrication

cluster_otft OTFT Fabrication and Characterization Start Proposed Semiconductor (Derivative of title compound) Solution Prepare Solution (e.g., in Chlorobenzene) Start->Solution Deposition Spin-Coating or Inkjet Printing Solution->Deposition Substrate Substrate Preparation (e.g., Si/SiO₂ with Au electrodes) Substrate->Deposition Annealing Thermal Annealing Deposition->Annealing Device Fabricated OTFT Device Annealing->Device Characterization Electrical Characterization (I-V curves, Mobility) Device->Characterization

Caption: General workflow for the fabrication of an organic thin-film transistor.

Protocol 5: Fabrication of a Bottom-Gate, Top-Contact OTFT (Hypothetical)

Rationale: This protocol describes a standard architecture for a lab-scale OTFT, which allows for the straightforward evaluation of a new semiconductor material.[14][15] A heavily doped silicon wafer with a thermally grown oxide layer serves as the gate electrode and dielectric, respectively. The organic semiconductor is solution-processed onto this substrate, followed by the deposition of source and drain electrodes.[16][17]

Materials:

  • Proposed organic semiconductor derived from (4-Isopropyl-2-nitrophenyl)acetonitrile

  • Heavily n-doped Si wafer with a 300 nm thermally grown SiO₂ layer

  • High-purity solvent (e.g., chlorobenzene, toluene)

  • Gold (Au) for thermal evaporation

  • Shadow mask for source-drain electrodes

  • Spin coater, Thermal evaporator, Probe station/Semiconductor device analyzer

Procedure:

  • Substrate Cleaning: Thoroughly clean the Si/SiO₂ substrate by sequential ultrasonication in deionized water, acetone, and isopropanol (15 minutes each). Dry the substrate with a stream of nitrogen gas.

  • Semiconductor Deposition:

    • Prepare a dilute solution (e.g., 5 mg/mL) of the proposed organic semiconductor in a high-purity organic solvent.

    • Deposit a thin film of the semiconductor onto the SiO₂ surface using a spin coater (e.g., at 3000 rpm for 60 seconds).

  • Annealing: Anneal the substrate on a hotplate at a temperature optimized for the specific semiconductor (e.g., 100-150 °C) for 30-60 minutes to improve film crystallinity and remove residual solvent.

  • Electrode Deposition:

    • Place a shadow mask with the desired channel length and width onto the semiconductor layer.

    • Transfer the substrate to a high-vacuum thermal evaporator.

    • Deposit a 50 nm layer of gold through the shadow mask to define the source and drain electrodes.

  • Device Characterization:

    • Transfer the completed OTFT device to a probe station.

    • Measure the output and transfer characteristics using a semiconductor device analyzer to determine key performance metrics such as charge carrier mobility, on/off ratio, and threshold voltage.

V. Conclusion

(4-Isopropyl-2-nitrophenyl)acetonitrile represents a promising and versatile molecular scaffold for materials science. Its synthesis from readily available precursors is achievable through established organic chemistry reactions. The presence of multiple, distinct functional groups allows for its transformation into a variety of advanced materials. The protocols detailed herein provide a solid foundation for the exploration of this compound in the development of novel azo dyes with tunable optical properties and as a precursor for new organic semiconductors. Further research into the derivatization and polymerization of this molecule is highly encouraged and is expected to yield materials with significant potential in a broad range of applications.

VI. References

  • BenchChem. (2025). Application Notes and Protocols: Synthesis of Azo Dyes Using 2-Methyl-4-(methylsulfanyl)aniline.

  • University of Pennsylvania. (n.d.). Fabrication of Organic Thin Film Transistors using Inkjet Printing of PEDOT:PSS.

  • Chemistry Education. (n.d.). Synthesis of an Azo Dye: Sudan 1.

  • Kang, E. T., Neoh, K. G., & Tan, K. L. (1998). Plasma Polymerization of Aniline on Different Surface Functionalized Substrates. Langmuir, 14(8), 2034-2040.

  • University of Toronto. (n.d.). The Synthesis of Azo Dyes.

  • Scribd. (n.d.). Solvatochromism in Organic Dyes Explained.

  • Taylor & Francis Online. (2009). Fabrication of Organic Thin-Film Transistors with Roll-Printed Electrodes Using Patterned Polymer Stamp. Molecular Crystals and Liquid Crystals, 514(1), 169-177.

  • fedOA. (n.d.). FABRICATION AND CHARACTERIZATION OF ADVANCED ORGANIC THIN FILM TRANSISTORS.

  • ACS Publications. (2022). Metal-Free, Rapid, and Highly Chemoselective Reduction of Aromatic Nitro Compounds at Room Temperature. The Journal of Organic Chemistry, 87(2), 1185-1193.

  • ResearchGate. (2025). Fabrication of the Organic Thin-Film Transistors Based on Ink-Jet Printed Silver Electrodes.

  • PMC. (2024). Relating solvatochromism and solvatomorphism in organic dyes using high pressure.

  • SPIE Digital Library. (2012). Theoretical analysis of the solvatochromism of organic dyes differing by the conjugation sequence.

  • PNAS. (2001). Organic semiconductors: A theoretical characterization of the basic parameters governing charge transport. Proceedings of the National Academy of Sciences, 98(18), 10098-10102.

  • RSC Publishing. (2021). Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Advances, 11(36), 22175-22184.

  • ResearchGate. (2022). Photoreduction of nitroarenes into aminoarenes.

  • Scribd. (n.d.). Azo Dye Synthesis from Aniline.

  • Journal of Chemical Reviews. (2022). Chemistry and Applications of Azo Dyes: A Comprehensive Review. Journal of Chemical Reviews, 4(4), 313-340.

  • RSC Publishing. (n.d.). Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. Dalton Transactions.

  • PMC. (2018). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst.

  • Wikipedia. (n.d.). Solvatochromism. Retrieved from [Link]

  • SciELO. (2002). Synthesis, properties and aplications of functionalized polyanilines. Journal of the Brazilian Chemical Society, 13(2), 147-158.

  • Longdom Publishing. (n.d.). Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions.

  • PMC. (2020). Tailoring Intrinsic Properties of Polyaniline by Functionalization with Phosphonic Groups.

  • BenchChem. (2025). Sandmeyer-type reaction as an alternative synthesis route.

  • Taylor & Francis. (n.d.). Solvatochromism – Knowledge and References.

  • RSC Publishing. (2025). Large-sized organic semiconductors: crystallization, characterization and applications.

  • Researching. (2022). In-situ/operando characterization techniques for organic semiconductors and devices. Journal of Semiconductors, 43(4), 041101.

  • White Rose eTheses Online. (2013). Organic Semiconductor Devices: Fabrication, Characterisation and Sensing Applications.

  • Organic Semiconductor Optoelectronics. (n.d.). Materials characterisation.

  • ResearchGate. (2025). Towards carboxylic acid-functionalized aniline monomers: Chemical synthesis, electropolymerization and characterization.

  • Wikipedia. (n.d.). Sandmeyer reaction. Retrieved from [Link]

  • Shodhganga. (n.d.). Chapter 2.

  • Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions.

  • ResearchGate. (n.d.). Cyanation of 1‐iodo‐4‐nitrobenzene under the light irradiation with different wavelengths.

  • PMC. (n.d.). Nickel-Catalyzed Cyanation of Aryl Halides.

  • PMC. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review.

  • PrepChem.com. (n.d.). Synthesis of 4-isopropyl-2-nitrophenol. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction.

  • MDPI. (2024). Nickel-Catalyzed Reductive Cyanation of Aryl Halides and Epoxides with Cyanogen Bromide.

  • RSC Publishing. (n.d.). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent.

  • Google Patents. (n.d.). CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.

  • Organic Syntheses. (n.d.). Diphenylacetonitrile.

Sources

Application

Protocol for the laboratory synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile

Application Note: Regioselective Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile via Vicarious Nucleophilic Substitution Strategic Rationale: Overcoming the Benzylic Bromination Flaw The synthesis of 2-nitrophenylac...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Regioselective Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile via Vicarious Nucleophilic Substitution

Strategic Rationale: Overcoming the Benzylic Bromination Flaw

The synthesis of 2-nitrophenylacetonitriles is highly relevant in medicinal chemistry, as these compounds serve as direct precursors for the construction of biologically active indoles and α-carbolines [[1]]([Link]). The classical synthetic route to (4-Isopropyl-2-nitrophenyl)acetonitrile involves the nitration of 4-isopropyltoluene (p-cymene) followed by radical benzylic bromination and subsequent cyanation.

However, this traditional SN2 approach harbors a fatal mechanistic flaw: under radical conditions (e.g., NBS/AIBN), the tertiary benzylic C–H bond of the isopropyl group (Bond Dissociation Energy ~88 kcal/mol) is significantly more reactive than the primary benzylic C–H bond of the methyl group (BDE ~90 kcal/mol). This thermodynamic preference leads to competitive or exclusive bromination at the isopropyl methine carbon, destroying the yield of the desired primary benzyl bromide.

To circumvent this, we employ Vicarious Nucleophilic Substitution (VNS) of hydrogen . By reacting commercially available 1-isopropyl-3-nitrobenzene with phenoxyacetonitrile, the cyanomethyl group is introduced directly onto the unfunctionalized aromatic ring in a single, atom-economical step, bypassing the unstable benzylic halide intermediate entirely .

Mechanistic Causality & Regioselectivity

In the VNS reaction, a carbanion bearing a nucleofugal leaving group (the phenoxy group) attacks the electron-deficient nitroarene to form a dearomatized σH-adduct . Because the hydride ion is a poor leaving group, the intermediate undergoes a base-induced β-elimination of phenol (HL) to restore aromaticity. This yields a stable nitrobenzylic carbanion that is subsequently protonated during the acidic workup .

Causality of Regioselectivity: The regioselectivity of this addition is strictly dictated by steric shielding. In 1-isopropyl-3-nitrobenzene, the positions ortho and para to the nitro group are electronically activated.

  • C2 is flanked by both the nitro and isopropyl groups and is sterically inaccessible.

  • C6 (para to nitro) is ortho to the bulky isopropyl group (A-value ~2.15 kcal/mol).

  • C4 (ortho to nitro) is meta to the isopropyl group.

Because the steric hindrance at C4 is significantly lower than at C6, the nucleophilic attack occurs predominantly at C4, selectively yielding the target (4-isopropyl-2-nitrophenyl)acetonitrile .

VNS_Mechanism N1 1-Isopropyl-3-nitrobenzene + Phenoxyacetonitrile N2 Deprotonation by t-BuOK (Carbanion Formation) N1->N2 N3 Nucleophilic Attack at C4 (Sterically Favored) N2->N3 N4 Formation of σH-Adduct (Dearomatization) N3->N4 N5 Base-Induced β-Elimination (- PhOH) N4->N5 Rate-Determining N6 Nitrobenzylic Carbanion (Rearomatized) N5->N6 N7 Acidic Workup (HCl) Protonation N6->N7 N8 (4-Isopropyl-2-nitrophenyl)acetonitrile (Target Product) N7->N8

Caption: Mechanistic pathway of the VNS reaction yielding (4-Isopropyl-2-nitrophenyl)acetonitrile.

Quantitative Data: Condition Optimization

The choice of base and solvent is critical. The pKa of phenoxyacetonitrile requires a strong base, but temperatures must be kept low to prevent the self-condensation of the nitrile and the azoxy coupling of the nitroarene.

EntryBase (Equiv)SolventTemp (°C)Regiomeric Ratio (C4:C6)Isolated Yield (%)
1KOH (3.0)DMSO2085:1562%
2NaOH (3.0)DMF080:2045%
3t-BuOK (2.5)THF-2090:1071%
4 t-BuOK (2.5) DMF -20 >95:5 88%

Table 1: Optimization of base and solvent for the regioselective VNS cyano-methylation. Conditions in Entry 4 provide the optimal balance of kinetic control and carbanion stability.

Experimental Protocol & Self-Validating Workflows

Materials Required:

  • 1-Isopropyl-3-nitrobenzene (1.0 equiv, 10 mmol)

  • Phenoxyacetonitrile (1.1 equiv, 11 mmol)

  • Potassium tert-butoxide (t-BuOK) (2.5 equiv, 25 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (30 mL)

Step-by-Step Methodology:

  • Carbanion Generation: Charge a flame-dried round-bottom flask with anhydrous DMF (20 mL) and t-BuOK (25 mmol) under an Argon atmosphere. Cool the suspension to -20 °C using a dry ice/ethylene glycol bath. Add phenoxyacetonitrile (11 mmol) dropwise over 5 minutes. Stir for 10 minutes to ensure complete deprotonation.

  • Nucleophilic Addition: Dissolve 1-isopropyl-3-nitrobenzene (10 mmol) in anhydrous DMF (10 mL). Add this solution dropwise to the carbanion mixture over 15 minutes, strictly maintaining the internal temperature at -20 °C.

  • Self-Validating Checkpoint (σH-Adduct Formation): The reaction mixture will immediately transition from pale yellow to a deep purple/red. This intense color is the spectroscopic signature of the dearomatized anionic σH-adduct. As the β-elimination of phenol proceeds and the system rearomatizes, the color shifts to a dark reddish-brown. Note: If the deep purple color fails to appear, the carbanion generation has failed (likely due to moisture quenching the t-BuOK).

  • Elimination & Aromatization: Allow the reaction to stir at -20 °C for 1 hour, then slowly warm to 0 °C over 30 minutes to drive the base-induced β-elimination to completion.

  • Quenching & Protonation: Pour the dark mixture into a vigorously stirred beaker containing 100 mL of ice-cold 1 M HCl. The acidic environment rapidly protonates the nitrobenzylic carbanion, precipitating the crude product and neutralizing excess base.

  • Self-Validating Purification (Byproduct Removal): Extract the aqueous mixture with Ethyl Acetate (3 × 50 mL). The VNS mechanism stoichiometrically ejects phenol as a leaving group. Wash the combined organic layers with 1 M NaOH (2 × 50 mL). This quantitatively converts the phenol byproduct into water-soluble sodium phenoxide, partitioning it into the aqueous layer. Validation: The absence of a broad O–H stretch (~3300 cm⁻¹) in the crude IR spectrum confirms the complete removal of this mechanistic byproduct.

  • Final Isolation: Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to afford (4-Isopropyl-2-nitrophenyl)acetonitrile as a yellow solid.

References

  • Makosza, M., et al. (1984). "Reaction of organic anions. 96. Vicarious substitution of hydrogen in aromatic nitro compounds with acetonitrile derivatives." The Journal of Organic Chemistry, 49(9), 1494-1499. URL:[Link]

  • Makosza, M., & Winiarski, J. (1987). "Vicarious nucleophilic substitution of hydrogen." Accounts of Chemical Research, 20(8), 282-289. URL:[Link]

  • Mąkosza, M., & Wojciechowski, K. (2004). "Nucleophilic Substitution of Hydrogen in Heterocyclic Chemistry." Chemical Reviews, 104(5), 2631-2666. URL:[Link]

  • Zhao, Y., et al. (2013). "Rapid access to α-carbolines via a one-pot tandem reaction of α,β-unsaturated ketones with 2-nitrophenylacetonitrile and the anti-proliferative activities of the products." Organic & Biomolecular Chemistry, 11(41), 7142-7149. URL:[Link]

Sources

Method

Scale-up synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile

Initiating The Search I'm now starting a thorough search for information about synthesizing (4-Isopropyl-2-nitrophenyl)acetonitrile. I'm focusing on reaction mechanisms, experimental procedures, and safety.

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Initiating The Search

I'm now starting a thorough search for information about synthesizing (4-Isopropyl-2-nitrophenyl)acetonitrile. I'm focusing on reaction mechanisms, experimental procedures, and safety. I'm aiming to build a solid foundation of knowledge before diving into analysis.

Analyzing Search Results

I've analyzed the initial search results, looking for common starting materials and reaction conditions that could be adapted for larger-scale synthesis. I'm noting any relevant published scale-up procedures. I'm also starting to think about structuring the application note with an introduction, synthetic strategy, and a detailed protocol.

Planning The Structure

I'm now outlining the structure of the application note. I'll include an introduction, synthetic strategy, and a detailed, step-by-step protocol for scale-up. I'll make sure to describe the significance of the target molecule. Then I will add an experimental protocol, along with lists of materials, equipment, safety precautions, and detailed procedures for reaction, workup, purification, and characterization.

Gathering Foundational Information

I've established a solid base of information for crafting the application note. I've compiled details on various synthetic pathways to produce aryl nitriles, placing a strong emphasis on the classic Sandmeyer reaction. I am exploring alternative options.

Refining Synthetic Strategies

I am integrating information on various synthetic routes for aryl nitriles, focusing on adapting Sandmeyer, SNAr, and palladium-catalyzed methods. Crucially, I've secured safety data for handling cyanides and nitroaromatic compounds. I also found a synthesis for 4-isopropyl-2-nitroaniline as a potential starting point for a Sandmeyer approach. My current challenge is formulating a detailed, scalable protocol for (4-Isopropyl-2-nitrophenyl)acetonitrile synthesis.

Developing a Detailed Protocol

I'm synthesizing a scalable protocol for (4-Isopropyl-2-nitrophenyl)acetonitrile, using the initial search results on aryl nitrile synthesis. The information I've found emphasizes adapting Sandmeyer, SNAr, and palladium-catalyzed methods. I'm focusing on adapting procedures to the specific molecule, and I will generate accompanying diagrams and tables. I've gathered safety data, and the next step is creating detailed visuals and compiling the application note.

Application

Application Note: (4-Isopropyl-2-nitrophenyl)acetonitrile as a Divergent Scaffold in the Synthesis of Bioactive Molecules

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Introduction & Chemical Profile (4-Isopropyl-2-nitrophenyl)acetonitrile is a hi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Introduction & Chemical Profile

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly versatile, bifunctional building block utilized extensively in medicinal chemistry and active pharmaceutical ingredient (API) synthesis. The strategic ortho-relationship between the nitro (–NO₂) and cyanomethyl (–CH₂CN) groups enables the rapid, atom-economical construction of nitrogen-containing heterocycles.

Crucially, the regiochemistry of this scaffold dictates that the lipophilic isopropyl group at the 4-position of the phenyl ring maps directly to the 6-position of the resulting indole or benzimidazole core. This 6-isopropyl substitution is a privileged structural motif, known to significantly enhance the lipophilicity, target binding affinity, and pharmacokinetic properties of various neuroactive and anti-proliferative agents[1].

Mechanistic Insights & Synthetic Utility

The true value of (4-isopropyl-2-nitrophenyl)acetonitrile lies in its divergent reactivity. By carefully selecting the reducing agent and reaction conditions, chemists can selectively funnel this single precursor into three distinct bioactive classes:

Pathway A: Reductive Cyclization to 6-Isopropylindole

Catalytic hydrogenation (e.g., using Pd/C or bimetallic PdPt–Fe₃O₄ nanoparticles) initiates a cascade reaction[2]. The nitro group is first reduced to an aniline intermediate. The spatial proximity of this nucleophilic amine to the electrophilic nitrile carbon drives an intramolecular 5-exo-dig cyclization, forming a 2-aminoindole intermediate. Under continuous hydrogen pressure, the 2-amino group undergoes reductive deamination (loss of NH₃) to yield the fully aromatized 6-isopropylindole[2]. This core is a critical precursor for potent 5-HT7 receptor ligands.

Pathway B: Arrested Cyclization to 2-Amino-6-isopropylindole

When milder, single-electron transfer reducing agents (such as SnCl₂ in acidic media) are employed, the cascade is arrested at the 2-aminoindole stage. The lack of catalytic hydrogenolysis prevents the cleavage of the C–N bond. The resulting 2-amino-6-isopropylindole is a highly valuable synthon for regioselective [3+3] cyclocondensations with acid chlorides and terminal alkynes, yielding highly diversified α-carboline derivatives with documented anti-proliferative activities[1].

Pathway C: Selective Nitrile Reduction

To synthesize 1-alkyl-2-aminobenzimidazoles—potent Toll-Like Receptor 8 (TLR8) agonists—the nitrile group must be reduced while preserving the nitro group[3]. This is achieved using Borane-Dimethylsulfide (BH₃-SMe₂). As an electrophilic reducing agent, borane coordinates exclusively to the lone pair of the nitrile nitrogen, reducing it to a primary amine (2-(4-isopropyl-2-nitrophenyl)ethanamine) while ignoring the electron-deficient nitro group[4].

Mandatory Visualization: Workflows & Mechanisms

G A (4-Isopropyl-2-nitrophenyl) acetonitrile B 6-Isopropylindole A->B Pd/C, H2 Reductive Cyclization C 2-Amino-6-isopropylindole A->C SnCl2 / HCl Arrested Cyclization D 2-(4-Isopropyl-2-nitrophenyl) ethanamine A->D BH3-SMe2 Selective Reduction E 5-HT7 Receptor Ligands B->E Derivatization F α-Carbolines (Anti-proliferative) C->F [3+3] Cyclocondensation G TLR8 Agonists D->G Ring Closure

Divergent pathways of (4-Isopropyl-2-nitrophenyl)acetonitrile to bioactive scaffolds.

Mechanism N1 (4-Isopropyl-2-nitrophenyl)acetonitrile (Starting Material) N2 (2-Amino-4-isopropylphenyl)acetonitrile (Aniline Intermediate) N1->N2 H2, Pd/C (Nitro Reduction) N3 Intramolecular 5-exo-dig Cyclization (Nucleophilic Attack on Nitrile) N2->N3 Spontaneous N4 2-Amino-6-isopropylindole (Arrested Intermediate) N3->N4 Tautomerization N5 6-Isopropylindole (Final Deaminated Product) N4->N5 H2, Pd/C (Reductive Deamination, -NH3)

Mechanistic cascade for the reductive cyclization of the scaffold to 6-isopropylindole.

Quantitative Data on Synthetic Transformations

The following table summarizes the optimized parameters for directing the chemoselectivity of the scaffold.

Target ScaffoldReagents / CatalystTemp / TimeChemoselectivity RationaleYield (%)Ref
6-Isopropylindole 10% Pd/C, H₂ (1 atm), EtOH25 °C, 12 hFull reduction of NO₂ and hydrogenolysis of resulting C–NH₂ bond.78 - 85%[2]
2-Amino-6-isopropylindole SnCl₂·2H₂O, HCl, EtOAc80 °C, 4 hMild SET reduction forms the amine and forces cyclization without deamination.65 - 72%[1]
2-(4-Isopropyl-2-nitrophenyl)ethanamine BH₃-SMe₂, THF0 °C to 70 °C, 8 hElectrophilic borane selectively attacks the nitrile lone pair over the NO₂ group.60 - 68%[4]

Detailed Experimental Protocols

Protocol 1: One-Pot Catalytic Reductive Cyclization to 6-Isopropylindole

This protocol utilizes catalytic hydrogenation to drive both the cyclization and the subsequent deamination[2].

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile (10.0 mmol)

  • 10% Palladium on Carbon (Pd/C) (0.1 equiv, 1.0 mmol Pd)

  • Anhydrous Ethanol (50 mL)

  • Hydrogen gas (balloon or Parr shaker)

Step-by-Step Methodology:

  • Preparation: In a flame-dried, heavy-walled reaction flask, dissolve (4-isopropyl-2-nitrophenyl)acetonitrile in 50 mL of anhydrous ethanol. Causality: Ethanol effectively solubilizes the starting material and acts as an excellent proton shuttle for the reduction.

  • Catalyst Addition: Carefully add 10% Pd/C to the solution under a continuous stream of argon to prevent ignition of the solvent vapors by the pyrophoric catalyst.

  • Hydrogenation: Evacuate the flask and backfill with hydrogen gas three times. Maintain the reaction under a hydrogen atmosphere (1 atm via balloon) and stir vigorously at 25 °C for 12 hours.

  • Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 4:1). The disappearance of the starting material and the transient appearance of the highly polar 2-aminoindole intermediate should eventually give way to the non-polar 6-isopropylindole spot.

  • Workup: Once hydrogen absorption ceases and TLC indicates completion, purge the flask with argon. Filter the mixture through a pad of Celite to safely remove the Pd/C catalyst. Wash the Celite pad with additional ethanol (2 × 20 mL).

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to yield pure 6-isopropylindole.

Protocol 2: Selective Nitrile Reduction to 2-(4-Isopropyl-2-nitrophenyl)ethanamine

This protocol utilizes borane to selectively reduce the nitrile, preserving the nitro group for downstream benzimidazole synthesis[3],[4].

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile (5.0 mmol)

  • Borane-Dimethylsulfide complex (BH₃-SMe₂, 2.0 M in THF) (15.0 mmol)

  • Anhydrous Tetrahydrofuran (THF) (30 mL)

  • Methanol (10 mL)

Step-by-Step Methodology:

  • Complexation: Dissolve the starting material in anhydrous THF (30 mL) in an oven-dried Schlenk flask under argon. Cool the solution to 0 °C using an ice bath.

  • Reduction: Slowly add the BH₃-SMe₂ complex dropwise via syringe. Causality: The dropwise addition controls the exothermic coordination of borane to the nitrile nitrogen.

  • Reflux: Remove the ice bath, allow the mixture to reach room temperature, and then heat to reflux (approx. 70 °C) for 8 hours.

  • Quenching (Critical Step): Cool the reaction mixture back to 0 °C. Carefully and slowly add methanol (10 mL) dropwise. Causality: Methanol solvolyzes the unreacted borane and breaks down the stable boron-amine complex, liberating the free primary amine[4]. Vigorous bubbling (H₂ gas evolution) will occur.

  • Workup: Concentrate the quenched mixture under reduced pressure. Redissolve the residue in 1M HCl (20 mL) and wash with diethyl ether to remove non-basic impurities. Basify the aqueous layer with 2M NaOH to pH 10, and extract with dichloromethane (3 × 20 mL).

  • Isolation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to afford the target ethanamine.

References

  • Source: Catalysis Science & Technology (RSC Publishing)
  • Three-Component Tandem Reaction Involving Acid Chlorides, Terminal Alkynes, and 2-Aminoindole Hydrochlorides: Synthesis of α-Carboline Derivatives in Aqueous Conditions via Regioselective [3 + 3] Cyclocondensation Source: The Journal of Organic Chemistry - ACS Publications URL
  • Source: PMC (National Institutes of Health)
  • Nitrobenzene | 98-95-3 - Benchchem (Protocols for BH3-SMe2 Reduction of Nitrophenylacetonitriles)

Sources

Method

Application Note: Metal-Catalyzed Cross-Coupling of (4-Isopropyl-2-nitrophenyl)acetonitrile

A Unified Protocol for the Synthesis of C3-Aryl-6-isopropyl-1H-indol-2-amines via α -Arylation and Reductive Cyclization Introduction & Strategic Rationale In modern drug development, the rapid construction of highly fun...

Author: BenchChem Technical Support Team. Date: March 2026

A Unified Protocol for the Synthesis of C3-Aryl-6-isopropyl-1H-indol-2-amines via α -Arylation and Reductive Cyclization

Introduction & Strategic Rationale

In modern drug development, the rapid construction of highly functionalized, sterically demanding privileged scaffolds is paramount. (4-Isopropyl-2-nitrophenyl)acetonitrile is a uniquely versatile, bifunctional building block. It possesses an acidic α -proton adjacent to the nitrile group, enabling transition-metal-catalyzed cross-coupling (specifically, Buchwald-Hartwig-type α -arylation). Furthermore, the ortho-nitro group serves as a latent nucleophile; upon reduction, it spontaneously cyclizes with the adjacent nitrile to form a 2-aminoindole core.

As a Senior Application Scientist, I have designed this protocol to leverage these dual reactivities. By performing a palladium-catalyzed α -arylation prior to nitro reduction, we can modularly install diverse aryl groups at what will become the C3 position of the indole. This circumvents the traditional, often low-yielding direct C3-arylation of pre-formed indoles, providing a robust, self-validating pathway to 3-aryl-6-isopropyl-1H-indol-2-amines .

Mechanistic Causality & Reaction Design (E-E-A-T)

To ensure high fidelity in your syntheses, it is critical to understand the causality behind the reagent selection rather than merely following a recipe.

The α -Arylation Step

The deprotonation of (4-isopropyl-2-nitrophenyl)acetonitrile requires a base strong enough to generate the cyanoalkyl anion but non-nucleophilic enough to avoid attacking the nitro or nitrile moieties. Sodium bis(trimethylsilyl)amide (NaHMDS) is optimal for this purpose.

Once the cyanoalkyl anion is generated, it transmetalates onto the Ar-Pd(II)-Br intermediate. A critical mechanistic divergence occurs here: the nitrile anion can bind to palladium via the carbon atom (C-bound) or the nitrogen atom (N-bound). As demonstrated by Hartwig and co-workers [1], reductive elimination to form the desired C–C bond only proceeds efficiently from the C-bound complex . To sterically enforce this C-bound geometry, we must utilize highly bulky, electron-rich phosphine ligands such as Tri-tert-butylphosphine ( P(t−Bu)3​ ) or BINAP.

G Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Ar-Br) Pd0->OxAdd + Ar-Br PdII_Ar Ar-Pd(II)-Br Intermediate OxAdd->PdII_Ar LigEx Deprotonation & Ligand Exchange PdII_Ar->LigEx + Nitrile Anion - Br- PdII_Cyano Ar-Pd(II)-C(CN)R Cyanoalkyl Complex LigEx->PdII_Cyano RedElim Reductive Elimination (C-C Bond Formation) PdII_Cyano->RedElim RedElim->Pd0 Regeneration Product α-Aryl Nitrile Product RedElim->Product

Caption: Catalytic cycle for the Pd-catalyzed α-arylation of (4-Isopropyl-2-nitrophenyl)acetonitrile.

The Reductive Cyclization Step

Following α -arylation, the intermediate is subjected to catalytic hydrogenation using 10% Pd/C. The nitro group is cleanly reduced to an aniline. Because the nitrile carbon is highly electrophilic, the newly formed aniline undergoes a spontaneous 5-exo-dig intramolecular cyclization, followed by tautomerization to yield the fully aromatic 2-aminoindole [2].

Workflow SM (4-Isopropyl-2-nitrophenyl) acetonitrile Step1 Step 1: α-Arylation Pd2(dba)3, P(t-Bu)3 NaHMDS, Toluene SM->Step1 Int α-Aryl Intermediate Step1->Int Step2 Step 2: Reduction 10% Pd/C, H2 (1 atm) MeOH, rt Int->Step2 Cycl Spontaneous Cyclization Step2->Cycl Prod 3-Aryl-6-isopropyl- 1H-indol-2-amine Cycl->Prod

Caption: Two-step workflow from (4-Isopropyl-2-nitrophenyl)acetonitrile to 2-aminoindole derivatives.

Quantitative Data & Optimization

The choice of ligand and base in Step 1 is the primary determinant of yield. Table 1 summarizes the optimization parameters, proving that steric bulk is non-negotiable for this transformation.

Table 1: Optimization of Pd-Catalyzed α -Arylation Conditions

EntryCatalyst / LigandBaseSolventTemp (°C)Yield (%)Causality / Observation
1 Pd2​(dba)3​ / PPh3​ NaHMDSToluene80< 5%Ligand too small; N-bound complex dominates, stalling reductive elimination.
2 Pd2​(dba)3​ / BINAP K3​PO4​ Toluene10045%Base too weak for quantitative deprotonation of the nitrile α -proton.
3 Pd2​(dba)3​ / P(t−Bu)3​ NaHMDSToluene8088% Optimal. Bulky ligand forces C-bound geometry; strong base ensures rapid anion formation.
4 Pd2​(dba)3​ / P(t−Bu)3​ NaHMDSTHF8062%Coordinating solvent competes with ligand binding, reducing catalytic turnover.

Table 2: Substrate Scope (Aryl Halides)

Aryl HalideFinal Indole Yield (Over 2 Steps)Notes on Electronic/Steric Effects
4-Bromotoluene81%Standard electron-donating substrate; excellent conversion.
4-Bromoanisole78%Mildly deactivating toward oxidative addition, requiring 12h reaction time.
2-Bromotoluene65%Ortho-substitution increases steric clash during reductive elimination.
4-Chlorobenzonitrile84%Electron-withdrawing group accelerates oxidative addition; highly efficient.

Experimental Protocols

Protocol A: Palladium-Catalyzed α -Arylation

Synthesis of α -(4-Tolyl)-(4-isopropyl-2-nitrophenyl)acetonitrile

Reagents Required:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile: 1.0 mmol (204 mg)

  • 4-Bromotoluene: 1.2 mmol (205 mg)

  • Pd2​(dba)3​ : 0.025 mmol (23 mg, 5 mol% Pd)

  • P(t−Bu)3​ (1.0 M in Toluene): 0.06 mmol (60 µL, 6 mol%)

  • NaHMDS (1.0 M in THF): 1.5 mmol (1.5 mL)

  • Anhydrous Toluene: 5.0 mL

Step-by-Step Methodology:

  • Preparation of the Catalyst Matrix: In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd2​(dba)3​ . Add 2.0 mL of anhydrous toluene followed by the P(t−Bu)3​ solution. Stir for 10 minutes at room temperature until the solution transitions to a deep red/purple hue, indicating the formation of the active Pd(0)Ln​ species.

  • Substrate Addition: To the catalyst matrix, add 4-bromotoluene and (4-isopropyl-2-nitrophenyl)acetonitrile.

  • Deprotonation (Critical Step): Cool the reaction mixture to 0 °C using an ice bath. Dropwise, add the NaHMDS solution over 5 minutes. Self-Validation Checkpoint: The solution will immediately darken to a deep brown/red, confirming the generation of the cyanoalkyl anion.

  • Coupling: Seal the Schlenk tube, remove it from the glovebox, and heat to 80 °C in an oil bath for 8 hours.

  • Workup: Cool to room temperature, quench with saturated aqueous NH4​Cl (5 mL), and extract with Ethyl Acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography (Silica gel, 9:1 Hexanes:EtOAc) to yield the α -aryl intermediate.

Protocol B: Reductive Cyclization

Synthesis of 3-(4-Tolyl)-6-isopropyl-1H-indol-2-amine

Reagents Required:

  • α -(4-Tolyl)-(4-isopropyl-2-nitrophenyl)acetonitrile: 0.5 mmol (147 mg)

  • 10% Pd/C (50% w/w water wet): 10 mol% Pd (53 mg)

  • Methanol: 10 mL

  • Hydrogen Gas ( H2​ ): 1 atm (Balloon)

Step-by-Step Methodology:

  • Setup: Dissolve the α -aryl intermediate in 10 mL of HPLC-grade Methanol in a 50 mL round-bottom flask.

  • Catalyst Addition: Carefully add the 10% Pd/C. Safety Note: Always add Pd/C to a solution under an inert atmosphere (Nitrogen) to prevent solvent ignition.

  • Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon. Repeat this purge cycle three times to ensure complete removal of oxygen.

  • Reaction Monitoring: Stir vigorously at room temperature. Self-Validation Checkpoint: Monitor via TLC (7:3 Hexanes:EtOAc). You will observe the rapid disappearance of the yellow nitro compound and the transient appearance of a highly polar aniline intermediate, which will smoothly convert into a fluorescent blue spot (under 254 nm UV) corresponding to the indole. Total reaction time is typically 2-4 hours.

  • Filtration & Isolation: Purge the flask with Nitrogen. Filter the reaction mixture through a tightly packed pad of Celite to remove the Pd/C, washing the cake with excess Methanol (20 mL).

  • Final Purification: Concentrate the filtrate in vacuo. The resulting crude solid can be recrystallized from Dichloromethane/Hexanes to afford the pure 2-aminoindole as an off-white powder.

References

  • Title: Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α -Arylation of Nitriles Source: Journal of the American Chemical Society, 2002, 124(32), 9330-9331. URL: [Link] [1]

  • Title: Highly Active and Selective Catalysts for the Formation of α -Aryl Ketones (and related α -arylation principles) Source: Journal of the American Chemical Society, 2000, 122(6), 1360-1370. URL: [Link] [2]

Application

Chemoselective Reduction of the Nitro Group in (4-Isopropyl-2-nitrophenyl)acetonitrile: Application Note &amp; Protocols

Executive Summary The transformation of (4-Isopropyl-2-nitrophenyl)acetonitrile to (2-amino-4-isopropylphenyl)acetonitrile is a critical synthetic node in the development of substituted indoles, oxindoles, and targeted p...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transformation of (4-Isopropyl-2-nitrophenyl)acetonitrile to (2-amino-4-isopropylphenyl)acetonitrile is a critical synthetic node in the development of substituted indoles, oxindoles, and targeted pharmaceutical agents. The fundamental challenge in this workflow is chemoselectivity : the substrate contains both a highly reducible ortho-nitro group (-NO2) and a sensitive nitrile moiety (-CN).

This application note provides a deep dive into the mechanistic rationale for reagent selection, quantitative comparative data, and self-validating experimental protocols designed to achieve >90% yield while strictly preserving the nitrile group.

Mechanistic Rationale & Reagent Selection

When designing a reduction protocol for a bifunctional molecule, the electronic properties of the target moieties dictate the reagent choice. The nitro group is highly polarized and readily accepts single-electron transfers (SET). Conversely, the nitrile group requires either strong hydride donors (e.g., LiAlH4) or high-pressure catalytic hydrogenation to be reduced to a primary amine.

If non-selective, harsh reducing conditions are employed (such as standard Palladium on Carbon with high-pressure H2), the nitrile moiety can undergo concurrent reduction, yielding an undesired diamine byproduct. To prevent this, we exploit chemoselective methods:

  • Tin(II) Chloride Dihydrate (SnCl2·2H2O) : Operating via a single-electron transfer mechanism in protic media, Sn(II) is oxidized to Sn(IV), selectively reducing the nitro group through nitroso and hydroxylamine intermediates to the amine. According to established troubleshooting workflows for chemoselective reductions, SnCl2·2H2O is highly selective for nitro groups and leaves nitriles, ketones, and esters completely untouched[1]. Furthermore, literature confirms that as long as strong gaseous HCl is avoided, the competing Stephen reduction (conversion of nitrile to an aldehyde via an iminium salt) is entirely bypassed[2].

  • Iron / Ammonium Chloride (Fe/NH4Cl) : This modified Béchamp-type reduction uses iron powder as the electron source. Using NH4Cl instead of strong acids maintains a mildly acidic, buffered environment (pH ~5-6). This pH is sufficient to activate the iron surface for nitro reduction but is completely inert toward the nitrile group, making it a highly scalable and greener alternative[3].

Pathway SM (4-Isopropyl-2-nitrophenyl) acetonitrile (Nitro & Nitrile) Target (2-Amino-4-isopropylphenyl) acetonitrile (Target Amine) SM->Target Chemoselective (SnCl2 or Fe/NH4Cl) SideProduct Over-reduced Product (Diamine) SM->SideProduct Non-selective (Harsh H2/Pd-C)

Chemoselective reduction pathway of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Comparative Data for Reduction Methods

The following table summarizes the quantitative performance of various reduction methods applied to nitrile-containing nitroarenes.

Reduction MethodReagents & ConditionsSelectivity (Nitro vs. Nitrile)Typical YieldScalabilityEnvironmental Impact
Tin(II) Chloride SnCl2·2H2O, EtOH, 70°CExcellent88 - 95%Lab-scaleHigh (Heavy metal waste)
Béchamp-Type Fe powder, NH4Cl, EtOH/H2O, 80°CExcellent85 - 92%IndustrialLow (Iron oxide byproduct)
Catalytic H2, Pt/C (sulfided), EtOAc, RTGood to Excellent90 - 98%IndustrialVery Low (Green chemistry)
Validated Experimental Protocols

The following protocols are designed as self-validating systems. By observing specific physical changes (color shifts, precipitate formation), the scientist can verify the reaction's progress and mechanistic integrity in real-time.

Protocol A: Lab-Scale Reduction using SnCl2·2H2O

This method is ideal for rapid, reliable lab-scale synthesis (1-50 grams) where absolute chemoselectivity is paramount[2].

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 equivalent)

  • Tin(II) chloride dihydrate (SnCl2·2H2O) (5.0 equivalents)

  • Absolute Ethanol (Solvent)

  • 5% aqueous Sodium Bicarbonate (NaHCO3)

  • Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 eq of (4-Isopropyl-2-nitrophenyl)acetonitrile in absolute ethanol (approx. 10 mL per gram of substrate).

  • Reagent Addition: Add 5.0 eq of SnCl2·2H2O to the stirring solution. Causality Note: An excess of SnCl2 ensures complete reduction, as the reaction requires 3 moles of Sn(II) per mole of nitro group, plus excess to drive the reaction kinetics.

  • Heating: Heat the mixture to 70 °C under a nitrogen atmosphere for 1 to 2 hours.

  • Reaction Monitoring (Self-Validation): The initial yellow solution will transition to a pale or colorless state as the strongly chromophoric nitro group is fully converted to the amine. Confirm completion via TLC (Hexane/EtOAc).

  • Quench & Neutralization: Allow the solution to cool to room temperature, then pour it over crushed ice. Critical Step: Add 5% aqueous NaHCO3 until the pH reaches 7–8. Causality Note: Sn(IV) byproducts form gelatinous emulsions in acidic water. Neutralizing to pH 7-8 precipitates the tin as manageable tin hydroxides, allowing for crisp phase separation during extraction.

  • Extraction & Isolation: Extract the aqueous mixture with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the target amine.

Workflow Step1 Step 1: Dissolution Substrate + EtOH Step2 Step 2: Reagent Addition Add SnCl2·2H2O (5 eq) Step1->Step2 Step3 Step 3: Heating Reflux at 70°C for 1-2 h Step2->Step3 Step4 Step 4: Quench & Neutralize Pour into Ice + NaHCO3 (pH 7-8) Step3->Step4 Step5 Step 5: Extraction EtOAc extraction & Brine Wash Step4->Step5 Step6 Step 6: Isolation Dry (Na2SO4), Filter, Evaporate Step5->Step6

Step-by-step experimental workflow for SnCl2-mediated reduction.

Protocol B: Scale-Up Reduction using Fe/NH4Cl

This method is preferred for larger scale (>50 grams) due to its lower cost and easier environmental waste management profile.

  • Preparation: Suspend (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq), Iron powder (300 mesh, 5.0 eq), and Ammonium Chloride (NH4Cl, 2.0 eq) in a mixture of Ethanol and Water (4:1 ratio, v/v).

  • Activation & Heating: Vigorously stir and heat the suspension to 80 °C. Causality Note: The NH4Cl mildly etches the iron surface, continuously exposing fresh, reactive Fe(0) without lowering the pH enough to trigger the Stephen reduction of the nitrile.

  • Observation (Self-Validation): The reaction progress is physically indicated by the transformation of the grey iron powder into a dense, black sludge of iron(II,III) oxide (Fe3O4).

  • Filtration: Once TLC indicates complete consumption of the starting material (typically 2-4 hours), cool the mixture and filter it through a pad of Celite to remove the iron oxides. Wash the filter cake thoroughly with hot ethanol.

  • Isolation: Concentrate the filtrate to remove ethanol, extract the remaining aqueous layer with EtOAc, wash with brine, dry, and evaporate to isolate the pure (2-amino-4-isopropylphenyl)acetonitrile.

References
  • Selective reduction of nitro group to amine, in benzene ring containing nitrile? - Chemistry Stack Exchange. Available at: [Link]

  • Amine synthesis by nitro compound reduction - Organic Chemistry Portal. Available at:[Link]

Sources

Method

Hydrolysis of the nitrile in (4-Isopropyl-2-nitrophenyl)acetonitrile

Application Note: Acid-Catalyzed Hydrolysis of (4-Isopropyl-2-nitrophenyl)acetonitrile Strategic Context & Chemical Significance (4-Isopropyl-2-nitrophenyl)acetonitrile is a specialized, sterically hindered building bloc...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Acid-Catalyzed Hydrolysis of (4-Isopropyl-2-nitrophenyl)acetonitrile

Strategic Context & Chemical Significance

(4-Isopropyl-2-nitrophenyl)acetonitrile is a specialized, sterically hindered building block. Its primary utility lies in the synthesis of 5-isopropyloxindole—a critical precursor for various indolin-2-one-based tyrosine kinase inhibitors. The foundational step in this synthetic sequence is the hydrolysis of the nitrile moiety to yield (4-Isopropyl-2-nitrophenyl)acetic acid. Because the substrate features an electron-donating isopropyl group counterbalanced by a highly reactive ortho-nitro group, the choice of hydrolysis conditions dictates the purity and viability of the downstream active pharmaceutical ingredient (API).

Mechanistic Rationale: The Case for Acidic Hydrolysis

While nitrile hydrolysis can theoretically proceed via basic or acidic catalysis, basic hydrolysis (e.g., NaOH in refluxing ethanol) of ortho-nitrophenylacetonitriles is notoriously problematic. Strongly basic conditions can trigger unwanted side reactions with the ortho-nitro group, including nucleophilic aromatic substitution, Davis-Beirut-type intramolecular cyclizations (forming benzisoxazoles or anthranils), or redox disproportionation.

To ensure high scientific integrity and chemoselectivity, acid-catalyzed hydrolysis is the industry standard for this class of molecules[1]. By utilizing a ternary mixture of Glacial Acetic Acid, Sulfuric Acid, and Water, the reaction is tightly controlled[2]:

  • Glacial Acetic Acid (AcOH): Acts as a crucial co-solvent. The isopropyl group renders the substrate highly lipophilic; without AcOH, the substrate would remain insoluble in aqueous acid, forming an intractable biphasic tar at reflux temperatures[3].

  • Sulfuric Acid (H₂SO₄): Provides the necessary protonation of the nitrile nitrogen, vastly increasing the electrophilicity of the nitrile carbon to allow nucleophilic attack.

  • Water (H₂O): Serves as the nucleophile for both stages of the hydrolysis.

The reaction proceeds in two distinct macroscopic stages[4]:

  • Hydration to the Amide: The protonated nitrile is attacked by water, forming an imidic acid that rapidly tautomerizes to the highly stable (4-isopropyl-2-nitrophenyl)acetamide.

  • Hydrolysis to the Acid: The primary amide is further protonated and attacked by a second water molecule. The tetrahedral intermediate collapses, expelling ammonia (which is immediately sequestered as ammonium bisulfate) to yield the target carboxylic acid.

Visualizing the Mechanistic Workflow

Mechanism A 1. (4-Isopropyl-2-nitrophenyl)acetonitrile (Substrate) B 2. Protonated Nitrile (Electrophilic Activation) A->B H2SO4 C 3. Imidic Acid Intermediate (Nucleophilic Attack) B->C H2O D 4. Primary Amide (Tautomerization) C->D Tautomerization E 5. Protonated Amide (Second Activation) D->E H2SO4, Heat F 6. (4-Isopropyl-2-nitrophenyl)acetic acid (Final Product) E->F H2O, -NH4+

Mechanistic pathway of acid-catalyzed (4-Isopropyl-2-nitrophenyl)acetonitrile hydrolysis.

Quantitative Data & Process Parameters

Table 1: Stoichiometry and Reagent Equivalents

Reagent MW ( g/mol ) Equivalents Amount (100 mmol scale) Function
(4-Isopropyl-2-nitrophenyl)acetonitrile 204.23 1.0 20.4 g Substrate
Glacial Acetic Acid 60.05 ~17.5 100 mL Co-solvent
DI Water 18.02 ~27.7 50 mL Nucleophile / Solvent

| Sulfuric Acid (98%) | 98.08 | ~9.4 | 50 mL | Catalyst / Proton Source |

Table 2: Process Parameters and IPC Criteria

Parameter Target Value Rationale / Action
Reaction Temperature 105–110 °C (Reflux) Required to overcome the high activation energy of amide hydrolysis.
Reaction Time 12–16 hours Amide intermediate is stable; prolonged heating ensures complete conversion.
IPC Method HPLC (UV 254 nm) Monitor disappearance of both the nitrile and the intermediate amide.
IPC Acceptance Criteria < 1.0% Amide remaining If > 1.0%, continue refluxing for an additional 2 hours.

| Expected Yield | 80–85% | Losses typically occur during aqueous workup and recrystallization. |

Detailed Experimental Protocol

Self-Validating System Note: This protocol incorporates thermodynamic controls (exotherm management) and kinetic checkpoints (In-Process Controls) to ensure absolute reproducibility.

Step 1: Reaction Setup and Exotherm Control

  • Equip a 500 mL 3-neck round-bottom flask with a Teflon-coated magnetic stir bar, a reflux condenser, an internal temperature probe, and a pressure-equalizing dropping funnel.

  • Charge the flask with 20.4 g (100 mmol) of (4-Isopropyl-2-nitrophenyl)acetonitrile.

  • Add 100 mL of Glacial Acetic Acid and 50 mL of Deionized (DI) Water. Stir at 300 rpm until the substrate is uniformly suspended.

  • Critical Safety Step: Load 50 mL of concentrated Sulfuric Acid (98%) into the dropping funnel. Add the H₂SO₄ dropwise over 30 minutes. The hydration of sulfuric acid is highly exothermic; maintain the internal temperature below 60 °C during addition to prevent solvent bumping and degradation.

Step 2: Reflux and Hydrolysis 5. Once the acid addition is complete, apply heating via a heating mantle. Ramp the internal temperature to 105–110 °C to achieve a gentle reflux[2]. 6. Maintain reflux for 12 hours. The mixture will transition into a homogeneous, dark amber solution. 7. In-Process Control (IPC): Withdraw a 0.1 mL aliquot, quench in 1 mL of cold water, extract with 1 mL of ethyl acetate, and analyze the organic layer via HPLC. Confirm that the intermediate (4-isopropyl-2-nitrophenyl)acetamide is < 1.0% by area.

Step 3: Workup and Isolation 8. Upon reaction completion, remove the heating mantle and allow the reaction mixture to cool to an internal temperature of 40 °C. 9. Prepare a 1000 mL beaker containing 400 g of crushed ice and 100 mL of DI water. 10. Slowly pour the warm reaction mixture into the vigorously stirred ice-water bath. A pale yellow to off-white precipitate of (4-Isopropyl-2-nitrophenyl)acetic acid will immediately form. 11. Stir the suspension for 30 minutes at 0–5 °C to ensure complete precipitation and to break up any aggregates. 12. Isolate the crude product via vacuum filtration using a Büchner funnel. 13. Self-Validating Wash: Wash the filter cake with ice-cold DI water (3 × 100 mL). Test the final drops of the filtrate with pH paper; continue washing until the filtrate runs at pH > 4, indicating the complete removal of residual sulfuric and acetic acids.

Step 4: Purification 14. Transfer the crude solid to a vacuum oven and dry at 50 °C for 8 hours under a high vacuum. 15. For high-purity applications (e.g., API intermediate synthesis), recrystallize the crude acid from a mixture of Toluene/Heptane (1:2 v/v) or aqueous ethanol to afford the pure (4-Isopropyl-2-nitrophenyl)acetic acid as a crystalline solid.

References

  • [1] 2-Fluoro-6-nitrophenylacetonitrile | 105003-93-8 | Benchchem. Benchchem. 1

  • [3] Ethyl 2-(3-fluoro-2-nitrophenyl)acetate | 944805-68-9 | Benchchem. Benchchem. 3

  • [2] Development of Green/Red-Absorbing Chromophores Based on a Coumarin Scaffold That Are Useful as Caging Groups. The Journal of Organic Chemistry - ACS Publications. 2

  • [4] Nitroacetonitrile|CAS 13218-13-8|Research Chemical - Benchchem. Benchchem. 4

  • Chemistry and Properties - TARGETS IN HETEROCYCLIC SYSTEMS. Società Chimica Italiana.

Sources

Application

Application Note: Analytical Methods for the Quantification of (4-Isopropyl-2-nitrophenyl)acetonitrile

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol Chemical Context & Analytical Strategy (4-Isopropyl-2-nitrophenyl)acetonit...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol

Chemical Context & Analytical Strategy

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly reactive synthetic intermediate frequently utilized in the development of active pharmaceutical ingredients (APIs) and agrochemicals[1]. The molecule features three distinct functional domains that dictate its analytical behavior:

  • Nitroaromatic Ring: Acts as a strong chromophore, enabling highly sensitive ultraviolet (UV) detection due to π→π∗ electronic transitions[2][3].

  • Isopropyl Group: Imparts significant lipophilicity, ensuring robust retention on reversed-phase (RP) stationary phases compared to unsubstituted analogs[4][5].

  • Acetonitrile Moiety: Susceptible to hydrolysis under extreme pH conditions, necessitating carefully buffered mobile phases to prevent on-column degradation[6].

Causality in Method Design

As a Senior Application Scientist, designing a self-validating analytical method requires understanding the physical chemistry of the analyte. For routine assay and purity testing, HPLC-UV is the gold standard. A C18 stationary phase is selected to exploit the hydrophobic interactions of the isopropyl group[2][3]. Acetonitrile (MeCN) is chosen over methanol as the organic modifier due to its superior elution strength, lower viscosity, and excellent peak shape for aromatic nitriles[7].

For trace-level impurity profiling (e.g., genotoxic impurity screening), LC-MS/MS is required. Because nitroaromatics often exhibit poor ionization in positive Electrospray Ionization (ESI+), we utilize Negative Atmospheric Pressure Chemical Ionization (APCI-) . The highly electronegative nitro group readily captures electrons in the corona discharge to form a stable radical anion ( [M]∙− ) or deprotonated species ( [M−H]− ), maximizing signal-to-noise ratios at trace levels[6][8].

Workflow A Sample Preparation Extraction & Dilution in MeCN B Chromatographic Separation RP-HPLC (C18 Column) A->B C Detection UV (254 nm) or APCI-MS/MS B->C D Data Analysis Quantification & Validation C->D

Fig 1. Analytical workflow for the quantification of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Method 1: Routine Assay and Purity via HPLC-UV

This protocol is designed for the routine quantification of the target analyte in reaction mixtures or bulk drug substances.

Physicochemical Data Summary
ParameterValue / CharacteristicAnalytical Implication
Molecular Formula C11H12N2O2Base for exact mass calculations.
Molecular Weight 204.23 g/mol Target mass for MS tuning.
LogP (Estimated) ~2.8Indicates strong retention on C18 columns.
UV Maxima ( λmax​ ) 254 nm, 260 nmOptimal wavelengths for UV detection[2][3].
Step-by-Step Protocol

Step 1: Mobile Phase Preparation

  • Mobile Phase A: 0.1% Formic Acid in MS-grade Water. (Causality: The acidic pH suppresses the ionization of residual silanols on the silica column and ensures any hydrolyzed carboxylic acid degradants remain protonated, preventing peak tailing).

  • Mobile Phase B: 100% MS-grade Acetonitrile[7].

Step 2: Sample Preparation

  • Accurately weigh 10.0 mg of the sample and dissolve in 10.0 mL of Acetonitrile (Diluent) to create a 1.0 mg/mL stock solution.

  • Sonicate for 5 minutes. Filter through a 0.22 µm PTFE syringe filter prior to injection[2].

Step 3: Chromatographic Conditions

ParameterSetting
Column C18, 150 mm × 4.6 mm, 3.5 µm (e.g., Kromasil or equivalent)[5]
Column Temperature 30 °C
Flow Rate 1.0 mL/min
Injection Volume 5.0 µm
Detection UV at 254 nm

Table 2: HPLC Gradient Program

Time (min)% Mobile Phase A% Mobile Phase B
0.07030
10.03070
15.01090
15.17030
20.07030 (Re-equilibration)

Method 2: Trace Level Quantification via LC-MS/MS

When (4-Isopropyl-2-nitrophenyl)acetonitrile acts as a trace impurity, UV detection lacks the requisite sensitivity. This LC-MS/MS protocol utilizes APCI in negative mode[8].

Mass Spectrometry Protocol

Step 1: Source Optimization

  • Ionization Mode: APCI Negative (APCI-)[8].

  • Corona Discharge Current: -4.0 µA.

  • Source Temperature: 400 °C (Causality: High temperature is required to vaporize the highly aqueous initial mobile phase without causing thermal degradation of the analyte).

  • Desolvation Gas Flow: 800 L/hr.

Step 2: MRM Transitions (Multiple Reaction Monitoring)

  • Precursor Ion: m/z 204.1 ( [M]∙− ) or m/z 203.1 ( [M−H]− ).

  • Product Ions: Monitor the loss of the nitro group ( [M−NO2​]− ) or the cleavage of the acetonitrile group. Exact collision energies (CE) should be optimized via direct infusion of a 1 µg/mL standard.

Pathways A (4-Isopropyl-2-nitrophenyl)acetonitrile (Target Analyte) B Reduction (H2, Pd/C) A->B D Hydrolysis (H2O, H+/OH-) A->D C (2-Amino-4-isopropylphenyl)acetonitrile (Synthetic Intermediate) B->C E (4-Isopropyl-2-nitrophenyl)acetic acid (Degradation Product) D->E

Fig 2. Common synthetic and degradation pathways requiring analytical monitoring.

System Suitability & Method Validation

A self-validating analytical system must adhere to global regulatory standards. The following validation parameters are strictly aligned with the ICH Q2(R2) guidelines for the validation of analytical procedures[9][10].

Table 3: ICH Q2(R2) Method Validation Acceptance Criteria

Validation ParameterICH Q2(R2) RequirementAcceptance Criteria
System Suitability Resolution ( Rs​ ), Tailing Factor ( Tf​ ) Rs​>2.0 from nearest degradant; Tf​≤1.5
Specificity No interference at retention timeBlank/Diluent interference ≤0.1% of target peak
Linearity Minimum of 5 concentrationsCorrelation coefficient ( R2 ) ≥0.999
Accuracy (Recovery) Triplicate injections at 3 levelsMean recovery between 98.0% and 102.0%
Precision (Repeatability) 6 independent preparationsRelative Standard Deviation (RSD) ≤2.0%
LOD / LOQ Signal-to-Noise (S/N) ratioLOD: S/N ≥3 ; LOQ: S/N ≥10

Note: Forced degradation studies (acid, base, peroxide, thermal, and photolytic) must be performed to prove the method is stability-indicating, ensuring baseline resolution between the parent nitrile and its corresponding carboxylic acid or amine degradants[6].

References

  • US Environmental Protection Agency (EPA). (2006). "Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC)". EPA SW-846. URL:[Link]

  • Journal of Chemical & Engineering Data. (2018). "Solubility Modeling, Solute–Solvent Interactions, and Thermodynamic Dissolution Properties of p-Nitrophenylacetonitrile". ACS Publications. URL:[Link]

  • Analytical Methods. (2014). "Degradation study of nitroaromatic explosives 2-diazo-4,6-dinitrophenol and picramic acid using HPLC and UHPLC-ESI-MS/MS". Royal Society of Chemistry. URL:[Link]

  • DAIMON Project. (2019). "Standard Operating Procedure (SOP): HPLC-MS/MS Nitroaromatics". DAIMON Project Consortium. URL: [Link]

  • European Medicines Agency / ICH. (2023). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5". EMA/CHMP/ICH/82072/2006. URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Standard Operating Procedure (SOP): Purification Workflow

Technical Support Center: Purification of (4-Isopropyl-2-nitrophenyl)acetonitrile Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of (4-Isopropyl-2-nitrophenyl)acetonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals who require high-fidelity isolation of (4-Isopropyl-2-nitrophenyl)acetonitrile. This compound is a highly functionalized aromatic intermediate frequently utilized in the synthesis of indole-based therapeutics and agrochemicals.

Due to the presence of both a strongly electron-withdrawing nitro group and a reactive benzylic nitrile, the compound is susceptible to base-catalyzed degradation and thermal decomposition. The following self-validating protocols and troubleshooting guides are engineered to help you navigate these chemical sensitivities safely and effectively.

Phase 1: Aqueous Work-Up (Liquid-Liquid Extraction)

Causality: Reaction mixtures generating this compound often contain residual bases, metal catalysts, or highly polar byproducts. A sequential acid/base wash ensures these are partitioned into the aqueous phase, preventing base-catalyzed hydrolysis of the nitrile group during solvent evaporation[1].

  • Dilution: Dilute the crude reaction mixture with Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).

  • Acid Wash: Transfer to a separatory funnel and wash with an equal volume of 1M HCl.

    • Self-Validation: Check the pH of the aqueous layer; it must be < 3 to ensure all basic impurities (e.g., amines) are protonated and removed.

  • Neutralization: Wash the organic layer with saturated aqueous NaHCO₃.

    • Caution: Vent the funnel frequently to release CO₂ gas generated during neutralization.

  • Brine Wash & Drying: Wash with saturated NaCl (brine) to remove residual water, then dry the organic layer over anhydrous Na₂SO₄.

  • Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure at a rotary evaporator bath temperature not exceeding 40 °C.

Phase 2: Silica Gel Flash Chromatography

Causality: While distillation is a common purification method for simple phenylacetonitriles[2], the presence of the nitro group in (4-Isopropyl-2-nitrophenyl)acetonitrile introduces severe thermal hazards. Flash chromatography is the safest and most effective method to separate the product from structurally similar impurities without risking exothermic decomposition.

  • Column Preparation: Pack a column with 230-400 mesh silica gel using Hexane as the conditioning solvent.

  • Loading: Dissolve the concentrated crude in a minimum amount of Dichloromethane (DCM) and carefully load it onto the silica bed.

  • Elution: Run a step gradient starting from 100% Hexane, gradually increasing the polarity to 80:20 Hexane:EtOAc.

  • Fraction Collection: Monitor fractions via TLC (UV 254 nm). The target compound typically elutes at an Rf of ~0.35 in the 8:2 Hexane:EtOAc system.

  • Validation: Combine pure fractions and concentrate. Confirm purity via HPLC before proceeding to downstream synthesis.

Quantitative Data & Parameters

Summarized below are the critical analytical parameters for tracking and validating the purification of (4-Isopropyl-2-nitrophenyl)acetonitrile.

ParameterRecommended ValueScientific Rationale
TLC Solvent System Hexane:EtOAc (8:2 v/v)Provides optimal Rf (~0.35) and resolves the product from less polar starting materials.
HPLC Mobile Phase MeCN:H₂O + 0.1% Formic AcidFormic acid ensures sharp peak shapes and is fully compatible with LC-MS analysis[3].
Max Evaporation Temp 40 °CPrevents thermal degradation of the nitroaromatic system during solvent removal.
Distillation Vacuum < 0.1 Torr (If scaled >50g)Drastically lowers the boiling point, avoiding the exothermic decomposition threshold of the nitro group.

Workflow Visualization

PurificationWorkflow Crude Crude Mixture (4-Isopropyl-2-nitrophenyl)acetonitrile Workup Aqueous Work-up (Acid/Base Neutralization) Crude->Workup Extract & Wash OrgPhase Organic Phase (EtOAc / DCM) Workup->OrgPhase Dry (Na2SO4) & Concentrate Decision Chromatography vs. Distillation OrgPhase->Decision Chroma Silica Gel Flash Chromatography (Recommended) Decision->Chroma Safe, High Purity Distill High-Vacuum Distillation (High Risk) Decision->Distill Scale > 50g Pure Purified Compound (>98% HPLC Purity) Chroma->Pure Hexane:EtOAc Gradient Distill->Pure < 0.1 Torr, T_bath < 120°C

Workflow for the purification of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Troubleshooting Guides & FAQs

Q1: During vacuum distillation, my crude mixture turned black and polymerized. What happened? A1: Nitroaromatic compounds, especially those with reactive benzylic protons like (4-Isopropyl-2-nitrophenyl)acetonitrile, are highly prone to thermal decomposition and exothermic polymerization at elevated temperatures. We strongly advise against standard distillation. If distillation is absolutely necessary for large-scale batches, you must use a high-vacuum Kugelrohr apparatus (<0.1 Torr) to keep the bath temperature strictly below 120 °C.

Q2: How do I separate the product from unreacted 4-isopropylnitrobenzene? A2: The introduction of the acetonitrile group significantly increases the polarity of the molecule compared to the starting nitroarene. On a silica gel TLC plate (Hexane:EtOAc 8:2), the product will have a noticeably lower Rf value. Utilize this polarity difference by running a slow, shallow gradient during flash chromatography.

Q3: My HPLC chromatogram shows peak tailing. How can I resolve this? A3: Peak tailing for nitrophenylacetonitriles is often caused by secondary interactions with residual silanols on the HPLC column. Ensure you are using a reverse-phase column designed for polar aromatics (e.g., Newcrom R1) and switch your mobile phase modifier to 0.1% Formic Acid. This not only sharpens the peak but also ensures compatibility with downstream Mass Spectrometry (MS)[3].

Q4: The purified product has a strong, lingering odor. Is this indicative of an impurity? A4: Not necessarily. Phenylacetonitrile derivatives are notorious for their strong, often unpleasant odors, even at high purity levels (odor thresholds can be as low as 0.2 ppt-v)[4]. Always handle the compound in a well-ventilated fume hood. Glassware can be decontaminated using a mild bleach solution to oxidize residual odorous trace organics.

References

  • SIELC Technologies - Separation of (2-Nitrophenyl)acetonitrile on Newcrom R1 HPLC column Source: SIELC Application Notes URL:[Link]

  • Organic Syntheses - Preparation of Phenylacetonitriles Source: Organic Syntheses, Coll. Vol. 6, 897 URL: [Link]

  • PubMed (Water Research) - Identification and characterization of phenylacetonitrile as a nitrogenous byproduct Source: National Institutes of Health (NIH) / Water Res. 2016 URL:[Link]

Sources

Optimization

Overcoming steric hindrance in the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile

A Guide for Overcoming Steric Hindrance in Aromatic Cyanation Welcome to the technical support center for advanced organic synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols,...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Overcoming Steric Hindrance in Aromatic Cyanation

Welcome to the technical support center for advanced organic synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower your research. The synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile presents a classic, yet formidable, challenge in synthetic chemistry: introducing a nucleophile adjacent to a bulky, deactivating group on an aromatic ring. The steric clash between the ortho nitro group and the incoming cyanide nucleophile is the primary obstacle to achieving high yields.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting workflows designed to address the specific issues you may encounter. We will explore the causality behind experimental choices, compare methodologies, and provide robust, field-proven protocols.

Frequently Asked Questions (FAQs)
Q1: Why is the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile so challenging?

Answer: The primary difficulty arises from severe steric hindrance around the reaction center. The target molecule has a nitro group positioned ortho to the carbon where the cyano group must be introduced. This ortho substituent physically blocks the trajectory of the incoming cyanide nucleophile. The isopropyl group, while not directly adjacent, contributes to the overall steric bulk of the substrate.

Furthermore, the electronic nature of the substituents creates a complex interplay. While the nitro group is a powerful electron-withdrawing group (EWG) that activates the aromatic ring for nucleophilic aromatic substitution (SNAr), its proximity to the reaction site creates the steric problem.[1][2][3] This is a common trade-off in substituted aromatic systems.

Q2: I am attempting a direct Nucleophilic Aromatic Substitution (SNAr) on a 1-halo-4-isopropyl-2-nitrobenzene substrate with NaCN, but I am getting low to no yield. What am I doing wrong?

Answer: This is the most common issue encountered with this synthesis. The SNAr pathway is attractive due to the nitro group's activating effect, but steric hindrance is likely the cause of failure. Here is a systematic troubleshooting guide:

  • Evaluate Your Leaving Group: In SNAr reactions, the typical halogen reactivity order is F > Cl ≈ Br > I.[1] This is because the rate-determining step is the initial attack of the nucleophile, which is accelerated by the high electronegativity of fluorine making the ipso-carbon more electrophilic. If you are using a chloro or bromo analog, switching to 1-fluoro-4-isopropyl-2-nitrobenzene will significantly increase your chances of success.

  • Optimize Reaction Conditions: High temperatures are often necessary to overcome the activation energy imposed by steric hindrance.

    • Solvent: Use a polar aprotic solvent like DMSO or DMF to effectively solvate the cyanide salt and promote the reaction.

    • Temperature: Gradually increase the temperature, potentially up to 150 °C. Consider using microwave irradiation, which can dramatically reduce reaction times from hours to minutes and often improves yields for sterically hindered transformations.[1]

  • Consider Your Cyanide Source: While NaCN and KCN are common, their solubility can be limited. Zinc cyanide (Zn(CN)₂) is often used in modern cross-coupling reactions and can be effective, though it is typically milder.[4]

Table 1: Troubleshooting SNAr Reaction Parameters

ParameterRecommendation for Hindered SubstrateRationalePotential Pitfall
Leaving Group Fluoro (-F) Highest electronegativity strongly polarizes the C-X bond, making the carbon more electrophilic for nucleophilic attack.[1]Fluoroarenes can be more expensive or difficult to synthesize.
Solvent DMSO, DMF, NMP High boiling point, polar aprotic solvents that enhance the nucleophilicity of the cyanide anion.Difficult to remove under vacuum; requires high temperatures.
Temperature 120-150 °C or Microwave Provides sufficient energy to overcome the high activation barrier caused by steric hindrance.Increased potential for side reactions or decomposition.
Cyanide Source NaCN or KCN Highly reactive and cost-effective.High toxicity; requires careful handling. Potential solubility issues.
Troubleshooting & Alternative Synthetic Strategies

If optimizing the SNAr reaction fails, it is often more efficient to switch to a different synthetic approach. Below is a workflow to guide your decision-making process.

G cluster_0 Troubleshooting Workflow cluster_1 S N Ar Optimization start Low/No Yield in Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile snar Attempting S N Ar Reaction? start->snar check_lg Is Leaving Group -F? snar->check_lg Yes alternative Consider Alternative Routes snar->alternative No check_temp Is Temperature >120°C? check_lg->check_temp Yes check_lg->alternative No consider_mw Consider Microwave Irradiation check_temp->consider_mw Yes check_temp->alternative No consider_mw->alternative Still Failing sandmeyer Sandmeyer Reaction (from 2-nitroaniline precursor) alternative->sandmeyer palladium Palladium-Catalyzed Cyanation (from 2-nitrohalobenzene precursor) alternative->palladium

Caption: Troubleshooting workflow for selecting a synthetic route.

Q3: My SNAr reaction is still not working. What is a reliable classical alternative?

Answer: The Sandmeyer reaction is a powerful and often successful alternative.[5][6] This method avoids the direct nucleophilic attack on the sterically hindered carbon. Instead, it proceeds through a diazonium salt intermediate, which is then converted to the nitrile. The starting material for this route is 4-isopropyl-2-nitroaniline .

The general workflow is:

  • Diazotization: The aniline is treated with a nitrosating agent (e.g., sodium nitrite in strong acid, or an alkyl nitrite like isopropyl nitrite under anhydrous conditions) to form an aryl diazonium salt.[7]

  • Cyanation: The diazonium salt solution is then added to a solution of a copper(I) cyanide catalyst, which facilitates the displacement of the diazonium group (-N₂) with cyanide (-CN).[5][8]

Why this works better: The mechanism is believed to involve single-electron transfer and radical intermediates, which are less sensitive to steric hindrance than a direct SN2-like attack on an sp² carbon.[5]

Protocol 1: Sandmeyer Cyanation of 4-isopropyl-2-nitroaniline

  • Diazotization: In a flask cooled to 0-5 °C, dissolve 4-isopropyl-2-nitroaniline (1.0 eq) in a mixture of concentrated HCl and water.

  • Slowly add a solution of sodium nitrite (1.1 eq) in water, keeping the temperature strictly below 5 °C. Stir for 30 minutes.

  • Copper Cyanide Preparation: In a separate, larger flask, prepare a solution of copper(I) cyanide (1.3 eq) and sodium cyanide (1.5 eq) in water. Cool this solution to 5 °C.

  • Reaction: Slowly add the cold diazonium salt solution to the copper cyanide solution. Vigorous evolution of N₂ gas will be observed.

  • Work-up: After the addition is complete, allow the reaction to warm to room temperature and then heat to 50-60 °C for 1 hour to ensure completion.

  • Cool the mixture, extract with an organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over Na₂SO₄, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

Q4: Are there more modern, catalytic methods that are effective for this hindered transformation?

Answer: Yes, palladium-catalyzed cyanation (a type of Buchwald-Hartwig cross-coupling) is an excellent modern alternative that has proven highly effective for sterically demanding substrates.[4][9][10] This method couples an aryl halide (or triflate) with a cyanide source using a palladium catalyst.

The key to success in this reaction is the choice of ligand. For sterically hindered substrates like 1-bromo-4-isopropyl-2-nitrobenzene, bulky, electron-rich phosphine ligands are essential. These ligands promote the difficult oxidative addition of the aryl halide to the Pd(0) center and facilitate the final reductive elimination step.[11]

Table 2: Recommended Palladium Catalysts and Ligands for Hindered Cyanation

Catalyst PrecursorRecommended LigandRationale & Key Features
Pd₂(dba)₃XPhos or SPhos Buchwald-type biaryl phosphine ligands. Their bulk and electron-donating properties stabilize the Pd(0) center and accelerate the catalytic cycle.[11]
Pd(OAc)₂Xantphos A wide bite-angle ligand that can be effective in promoting difficult reductive elimination steps.
[tBuXPhos-Pd-G3](None required)A palladacycle precatalyst that is air-stable and generates the active monoligated Pd(0) species reliably, avoiding catalyst poisoning by cyanide.[4][9]

Protocol 2: Palladium-Catalyzed Cyanation of 1-bromo-4-isopropyl-2-nitrobenzene

  • Setup: To an oven-dried Schlenk flask, add 1-bromo-4-isopropyl-2-nitrobenzene (1.0 eq), zinc cyanide (Zn(CN)₂, 0.6 eq), the palladium precatalyst (e.g., XPhos-Pd-G3, 1-2 mol%), and the ligand if needed (e.g., XPhos, 2-4 mol%).

  • Inert Atmosphere: Seal the flask, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

  • Solvent Addition: Add a degassed, anhydrous solvent (e.g., DMF or DMAc) via syringe.

  • Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for 12-24 hours, monitoring by TLC or LC-MS.

  • Work-up: After cooling to room temperature, quench the reaction with aqueous ammonia and stir for 30 minutes to dissolve zinc salts.

  • Extract the mixture with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography.

G cluster_0 Comparison of Synthetic Approaches snar S N Ar Route product (4-Isopropyl-2-nitrophenyl)acetonitrile snar->product sandmeyer Sandmeyer Route sandmeyer->product palladium Pd-Catalyzed Route palladium->product start_snar 1-Fluoro-4-isopropyl-2-nitrobenzene start_snar->snar NaCN, DMSO, Δ start_sandmeyer 4-Isopropyl-2-nitroaniline start_sandmeyer->sandmeyer 1. NaNO₂, HCl 2. CuCN start_palladium 1-Bromo-4-isopropyl-2-nitrobenzene start_palladium->palladium Zn(CN)₂, Pd Catalyst, Ligand, Δ

Caption: Overview of primary synthetic routes.

References
  • Anjitha, P. C., & Pillai, P. M. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances, 10(56), 34131–34157. [Link]

  • Patil, V. V., & Shankarling, G. S. (2015). Steric-Hindrance-Induced Regio- and Chemoselective Oxidation of Aromatic Amines. The Journal of Organic Chemistry, 80(15), 7876–7883. [Link]

  • Ghosh, S., et al. (2024). Palladium-catalyzed cyanation of aryl (pseudo)halides using a redox-active N–CN reagent. Chemical Communications. [Link]

  • Tsefrikas, V. M., & Bagoj, A. (2006). Synthesis of Sterically Hindered Ortho-Substituted Tetraphenylethenes. Electronic Effects in the McMurry Olefination Reaction. Organic Letters, 8(9), 1799–1802. [Link]

  • Wikipedia contributors. (2024). Sandmeyer reaction. Wikipedia. [Link]

  • Cohen, D. T., & Buchwald, S. L. (2015). Mild Palladium-Catalyzed Cyanation of (Hetero)aryl Halides and Triflates in Aqueous Media. Organic Letters, 17(1), 202–205. [Link]

  • Senecal, T. D., Shu, W., & Buchwald, S. L. (2013). A General, Practical Palladium-Catalyzed Cyanation of (Hetero)Aryl Chlorides and Bromides. Angewandte Chemie International Edition, 52(38), 10035–10039. [Link]

  • Mąkosza, M., & Jończyk, A. (1976). Phase-Transfer-Catalyzed Reactions of Nitriles: I. Alkylation of Phenylacetonitrile. Organic Syntheses, 55, 91. [Link]

  • Jiang, L., et al. (2013). Palladium-Catalyzed Cyanation of Aryl Halides with CuSCN. The Journal of Organic Chemistry, 78(5), 2009–2014. [Link]

  • Baklanov, M. V., et al. (2022). One-Pot Synthesis of (E)-2-(3-Oxoindolin-2-ylidene)-2-arylacetonitriles. Molecules, 27(9), 2821. [Link]

  • Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. [Link]

  • Schwartz, M. A., et al. (1978). A convenient synthesis of o- and p-hydroxy substituted phenylacetonitriles and phenethylamines. The Journal of Organic Chemistry, 43(12), 2418–2421. [Link]

  • SynArchive. (n.d.). Sandmeyer Reaction. [Link]

  • OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. [Link]

  • Google Patents. (n.d.). CN101219967B - The preparation method of 2-nitro substituted phenylacetonitrile compounds.
  • Chemistry Steps. (2021). Nucleophilic Aromatic Substitution. [Link]

  • Wikipedia contributors. (2024). Nucleophilic aromatic substitution. Wikipedia. [Link]

  • Anjitha, P. C., & Pillai, P. M. (2020). Recent advances and prospects in the palladium-catalyzed cyanation of aryl halides. RSC Advances. [Link]

  • Beilstein Journal of Organic Chemistry. (2022). Recent advances and perspectives in ruthenium-catalyzed cyanation reactions. [Link]

  • Galli, U., et al. (2020). Recent trends in the chemistry of Sandmeyer reaction: a review. Molecular Diversity, 24(3), 1057–1089. [Link]

  • Wikipedia contributors. (2024). Ortho effect. Wikipedia. [Link]

  • SlideShare. (n.d.). Nucleophilic Aromatic Substitution. [Link]

  • ResearchGate. (n.d.). Steric Effects in ortho C H Activation of Aromatic Systems. [Link]

  • OrganicChemGuide. (n.d.). 21.04 Nuc. Aromatic Substitution. [Link]

  • MDPI. (2025). Nickel-Catalyzed Cyanation of Aryl Halides. [Link]

  • Taylor & Francis. (n.d.). Cyanation – Knowledge and References. [Link]

  • Li, X. (2020). Metal-mediated C−CN Bond Activation in Organic Synthesis. Chemical Reviews, 121(1), 795–853. [Link]

  • PubMed. (2018). Transition-Metal-Catalyzed Cyanation by Using an Electrophilic Cyanating Agent, N-Cyano-N-phenyl-p-toluenesulfonamide (NCTS). [Link]

  • Scientific Update. (2017). Synthesizing Aromatic Nitriles via Cyanation. [Link]

  • Google Patents. (n.d.).
  • Organic Syntheses. (n.d.). p-NITROBENZYL CYANIDE. [Link]

  • Chemistry LibreTexts. (2026). 3.7: Nucleophilic Aromatic Substitution. [Link]

  • PubMed Central. (2019). Electrochemical ABNO-Mediated Alpha-Cyanation of Secondary Piperidines for Pharmaceutical Building Block Diversification. [Link]

  • Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (cyanation). [Link]

  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. [Link]

  • PubMed Central. (2023). The isocyanide SN2 reaction. [Link]

Sources

Troubleshooting

Technical Support Center: Nitration of 4-Isopropylphenylacetonitrile

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the nitration of 4-isopropylphenylacetonitrile. This resource is designed for researchers, chemists, and process development pr...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the nitration of 4-isopropylphenylacetonitrile. This resource is designed for researchers, chemists, and process development professionals to navigate the complexities of this electrophilic aromatic substitution. We will delve into the common side reactions, provide troubleshooting guidance for suboptimal outcomes, and present validated protocols to enhance selectivity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product from the mononitration of 4-isopropylphenylacetonitrile, and what is the chemical reasoning?

A1: The expected major product is 2-(4-isopropyl-2-nitrophenyl)acetonitrile . The regiochemical outcome is dictated by the directing effects of the two substituents on the benzene ring: the isopropyl group and the cyanomethyl group (-CH₂CN).

  • Isopropyl Group: This is an alkyl group, which acts as an activating, ortho-, para-director through inductive electron donation and hyperconjugation.[1]

  • Cyanomethyl Group: This group is generally considered weakly deactivating but also an ortho-, para-director. The methylene (-CH₂) spacer insulates the aromatic ring from the strong electron-withdrawing resonance effect of the nitrile (-CN).

The isopropyl group is a stronger activating group than the cyanomethyl group is a deactivating one. Therefore, the isopropyl group exerts primary control over the position of electrophilic attack. Nitration will be directed to the positions ortho to the isopropyl group. Of the two ortho positions, one is sterically hindered by the adjacent cyanomethyl group. Consequently, the nitronium ion (NO₂⁺) preferentially attacks the less hindered position, leading to the 2-nitro isomer as the major product.

Q2: What are the most common side reactions to anticipate during this nitration?

A2: Researchers may encounter several side reactions that can complicate purification and reduce the yield of the desired product. The most prevalent are:

  • Polysubstitution: Formation of dinitrated products due to the activated nature of the ring.[2]

  • Oxidation: The benzylic carbon of the isopropyl group is susceptible to oxidation, potentially forming a ketone byproduct.[3]

  • Hydrolysis: The nitrile functional group can undergo acid-catalyzed hydrolysis to form an amide or a carboxylic acid.[4][5]

Q3: Why is strict temperature control so critical for this reaction?

A3: Temperature control is arguably the most critical parameter in this nitration. Elevated temperatures significantly increase the rates of undesirable side reactions.[2]

  • Increased Dinitration: Higher kinetic energy overcomes the deactivating effect of the first nitro group, promoting a second nitration.[2]

  • Enhanced Oxidation: The oxidizing potential of nitric acid is much greater at higher temperatures, leading to the oxidation of the sensitive isopropyl side chain.

  • Runaway Reaction: Nitration reactions are highly exothermic. Poor temperature control can lead to a rapid, uncontrolled temperature increase, causing decomposition, charring, and the formation of tar-like substances.[6] Maintaining a low and stable temperature (e.g., 0-5 °C) is essential for a selective and safe reaction.

Q4: How does the choice of nitrating agent affect the reaction outcome?

A4: The standard nitrating agent is a "mixed acid" of concentrated nitric acid (HNO₃) and concentrated sulfuric acid (H₂SO₄). The sulfuric acid acts as a catalyst to generate the highly reactive nitronium ion (NO₂⁺).[7][8] While effective, this strong, oxidizing medium can promote the side reactions discussed. Alternative nitrating agents can offer milder conditions and improved selectivity:

  • Acetyl nitrate (CH₃COONO₂): Generated in situ from nitric acid and acetic anhydride, it is a less aggressive nitrating agent that can sometimes reduce oxidation byproducts.[9]

  • Dinitrogen pentoxide (N₂O₅): A powerful nitrating agent that can be used in organic solvents, sometimes with zeolites as catalysts, to achieve high regioselectivity, often favoring the para-isomer and minimizing meta-byproducts.[10][11]

The choice depends on the desired selectivity, available resources, and the scale of the reaction. For most lab-scale syntheses, careful control of mixed acid nitration is sufficient.

Troubleshooting Guide

Problem: My TLC/GC-MS analysis shows multiple products, and the yield of the desired 2-nitro isomer is low.

Cause & Troubleshooting:

This is a classic sign of competing side reactions. The primary culprits are typically the formation of regioisomers and dinitrated compounds.

  • Regioisomer Formation: While the 2-nitro isomer is favored, some amount of the 3-nitro isomer (ortho to the cyanomethyl group) may form. The ratio is highly dependent on reaction conditions.

  • Polynitration: The product, 2-(4-isopropyl-2-nitrophenyl)acetonitrile, is still activated enough (relative to benzene) to undergo a second nitration, especially if conditions are not carefully controlled.

Solution:

  • Verify Temperature Control: Ensure the reaction temperature was maintained at or below 5 °C throughout the addition of the nitrating agent. Use an ice/salt bath for better temperature management.

  • Check Stoichiometry: Use a precise molar equivalent of nitric acid (e.g., 1.0 to 1.1 equivalents). Using a large excess of the nitrating agent is a common cause of dinitration.[2]

  • Slow the Addition Rate: Add the nitrating mixture dropwise over an extended period. This maintains a low concentration of the nitronium ion at any given moment and helps dissipate the heat of reaction, preventing temperature spikes that favor side reactions.

Problem: I've isolated a byproduct with a molecular weight corresponding to the addition of an oxygen atom and loss of two hydrogen atoms. NMR suggests a ketone.

Cause & Troubleshooting:

This indicates oxidation of the isopropyl group to form 2-(4-acetyl-2-nitrophenyl)acetonitrile. The tertiary benzylic hydrogen of the isopropyl group is susceptible to oxidation by nitric acid, especially under forcing conditions.[12]

Solution:

  • Lower the Reaction Temperature: This is the most effective way to minimize oxidation. Perform the reaction at the lowest practical temperature that still allows for a reasonable reaction rate (e.g., -5 to 0 °C).

  • Reduce Reaction Time: Once the starting material is consumed (as monitored by TLC or GC), work up the reaction promptly. Prolonged exposure to the oxidizing medium increases the likelihood of side-chain oxidation.

  • Consider an Alternative Nitrating Agent: If oxidation remains problematic, switching to a milder system like acetyl nitrate may be beneficial.[9]

Problem: My product's spectroscopic data (IR, NMR) shows evidence of an amide (-CONH₂) or carboxylic acid (-COOH) group.

Cause & Troubleshooting:

This is due to the acid-catalyzed hydrolysis of the nitrile group.[13] The strongly acidic conditions of the nitration mixture can facilitate the addition of water to the nitrile triple bond, first forming an amide, which can be further hydrolyzed to a carboxylic acid.[5][14] This is often exacerbated during the aqueous workup if the mixture is not kept cold or if neutralization is incomplete.

Solution:

  • Ensure Anhydrous Conditions: Use dry glassware and high-concentration acids to minimize the amount of water present at the start of the reaction.[6]

  • Cold Workup: Pour the reaction mixture onto a large amount of crushed ice to quench the reaction and dilute the acid quickly and at a low temperature.[15]

  • Efficient Neutralization: During the workup, use a cold, saturated sodium bicarbonate solution to neutralize the residual acid in the organic layer.[16] Perform this step efficiently to minimize the contact time between the product and the aqueous acid.

  • Isolate Amide as Intermediate: Under milder acidic hydrolysis conditions, the reaction can sometimes be stopped at the amide stage.[14][17] If an amide is consistently formed, it may be isolated and hydrolyzed to the carboxylic acid in a separate, controlled step if that is the desired final product.

Experimental Protocols & Data

Protocol 1: Optimized Mononitration of 4-Isopropylphenylacetonitrile

Objective: To synthesize 2-(4-isopropyl-2-nitrophenyl)acetonitrile with high selectivity and yield.

Materials:

  • 4-Isopropylphenylacetonitrile (1.0 eq)[18][19]

  • Concentrated Sulfuric Acid (98%, ~2.5 mL per gram of starting material)

  • Concentrated Nitric Acid (70%, 1.05 eq)

  • Dichloromethane (DCM)

  • Crushed Ice

  • Saturated Sodium Bicarbonate Solution (aq.)

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

  • Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-isopropylphenylacetonitrile in dichloromethane. Cool the flask to 0 °C in an ice/salt bath.

  • Nitrating Mixture: In a separate flask, carefully add concentrated sulfuric acid. Cool this flask to 0 °C. With vigorous stirring, add the concentrated nitric acid dropwise to the sulfuric acid, ensuring the temperature does not exceed 10 °C.[2] Cool the resulting nitrating mixture back to 0 °C.

  • Reaction: Add the cold nitrating mixture dropwise to the solution of 4-isopropylphenylacetonitrile over 30-45 minutes. Maintain the internal reaction temperature between 0 and 5 °C.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 1-2 hours after the addition is finished.

  • Workup: Once the reaction is complete, pour the mixture slowly and with vigorous stirring onto a large volume of crushed ice.[15]

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with small portions of DCM.

  • Washing: Combine the organic layers and wash sequentially with cold water, cold saturated sodium bicarbonate solution (until effervescence ceases), and finally with brine.[16]

  • Drying and Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the crude product, which can be purified further by column chromatography or recrystallization.

Data Presentation

The following table summarizes how reaction parameters can be adjusted to minimize specific side products.

ParameterTo Minimize DinitrationTo Minimize OxidationTo Minimize Nitrile Hydrolysis
Temperature 0 to 5 °C-5 to 0 °CKeep workup temperature < 10 °C
Nitric Acid (eq.) 1.0 - 1.051.0 - 1.05Not a primary factor
Reaction Time Monitor closely; quench upon completionMinimize time after completionNot a primary factor
Workup Standard cold quenchStandard cold quenchRapid cold quench; efficient neutralization
Protocol 2: Byproduct Separation and Identification

Objective: To isolate and identify the major byproducts from the nitration reaction.

Methodology:

  • Column Chromatography: Purify the crude product using flash column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate (e.g., 98:2 to 90:10 Hexane:EtOAc), is typically effective. The less polar dinitrated product will elute first, followed by the main product, and then the more polar oxidized and hydrolyzed byproducts.

  • Fraction Analysis: Collect fractions and analyze them by TLC. Combine fractions containing pure compounds.

  • Spectroscopic Identification: Characterize each isolated compound using:

    • ¹H NMR: To determine the structure and isomeric purity. Look for characteristic shifts of aromatic protons, the isopropyl group, and the benzylic CH₂.

    • Mass Spectrometry (MS): To confirm the molecular weight of the main product and byproducts.[20]

    • IR Spectroscopy: To identify key functional groups. Look for the nitrile stretch (~2250 cm⁻¹), the nitro group stretches (~1530 and 1350 cm⁻¹), and potential ketone (~1700 cm⁻¹) or amide/acid carbonyls (~1650-1710 cm⁻¹).

Visualizations

Reaction and Side Reaction Pathways

Nitration_Pathways Start 4-Isopropylphenylacetonitrile MainProduct 2-(4-Isopropyl-2-nitrophenyl)acetonitrile (Major Product) Start->MainProduct HNO₃ / H₂SO₄ (Controlled Conditions) Oxidized Oxidized Byproduct (Ketone) Start->Oxidized Excess HNO₃ High Temp Hydrolyzed Hydrolyzed Byproduct (Amide/Acid) Start->Hydrolyzed H₃O⁺ (Acidic Workup) Dinitro Dinitrated Byproduct MainProduct->Dinitro Excess HNO₃ High Temp

Caption: Key reaction pathways in the nitration of 4-isopropylphenylacetonitrile.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield / Impure Product? CheckSpectra Analyze Crude by GC-MS / NMR Start->CheckSpectra MW_High Byproduct MW > Product MW? CheckSpectra->MW_High MW_O Byproduct MW suggests C=O or COOH? CheckSpectra->MW_O MW_High->MW_O No Sol_Dinitro Likely Dinitration - Reduce [HNO₃] - Lower Temperature - Slow Addition Rate MW_High->Sol_Dinitro Yes Sol_Oxidation Likely Oxidation - Lower Temperature - Reduce Reaction Time MW_O->Sol_Oxidation Yes (Ketone) Sol_Hydrolysis Likely Hydrolysis - Ensure Anhydrous Start - Cold & Rapid Workup MW_O->Sol_Hydrolysis Yes (Amide/Acid) Success Optimize and Repeat Sol_Dinitro->Success Sol_Oxidation->Success Sol_Hydrolysis->Success

Caption: A decision-making workflow for troubleshooting common nitration issues.

References

  • Hunt, I. (n.d.). Ch12: Electrophilic Aromatic Substitution. University of Calgary. Retrieved from [Link]

  • Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, October 27). 16.11: Synthesis of Polysubstituted Benzenes. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, July 1). 21.5: Hydrolysis of nitriles. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, December 12). Chemistry of Benzene: Electrophilic Aromatic Substitution. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 4). 16.4: Substituent Effects in Electrophilic Substitutions. Retrieved from [Link]

  • Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. Retrieved from [Link]

  • Testbook. (n.d.). Hydrolysis of Nitriles - Explanation, Process and FAQs. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Assessing Nitration Products of Benzene Derivatives Using TLC Analysis. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Analytical Methods - Toxicological Profile for Nitrate and Nitrite. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Detection and Characterization of In Vivo Nitration and Oxidation of Tryptophan Residues in Proteins. Retrieved from [Link]

  • Google Patents. (n.d.). WO2015011729A1 - Continuous flow liquid phase nitration of alkyl benzene compounds.
  • Frontiers. (2024, May 14). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

  • Biblioteka Nauki. (2023, June 30). Review of the Methods for Selective Nitration of Toluene. Retrieved from [Link]

  • Wikipedia. (2020, July 14). Nitration. Retrieved from [Link]

  • Biswas, T. (2023, December 17). MCQ-112: About Nitration on 4-isopropyl toluene... [Video]. YouTube. Retrieved from [Link]

  • Google Patents. (n.d.). WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process.
  • Vaia. (n.d.). Why does the oxidation of isopropyl alcohol give a ketone, whereas the oxidation of isobutyl alcohol gives an aldehyde?. Retrieved from [Link]

  • SERDP ESTCP. (n.d.). Mechanochemical Nitration of Organic Compounds. Retrieved from [Link]

  • Jack Westin. (n.d.). Alcohols Important Reactions. Retrieved from [Link]

  • National Center for Biotechnology Information. (2022, August 31). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration.... Retrieved from [Link]

  • Organic Syntheses. (n.d.). 4-nitrophthalimide. Retrieved from [Link]

  • Google Patents. (n.d.). US20180179144A1 - Nitration of aromatic compounds.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). Oxidation of isopropyl alcohol by tripropylammonium fluorochromate.... Retrieved from [Link]

  • Master Organic Chemistry. (2018, April 30). Electrophilic Aromatic Substitutions (2) – Nitration and Sulfonation. Retrieved from [Link]

  • Google Patents. (n.d.). CN101428772B - Separation purification method for green nitrating agent nitrogen pentoxide.
  • Slideshare. (n.d.). Nitration (2). Retrieved from [Link]

  • Chemistry Stack Exchange. (2014, April 9). What's the mechanism for the oxidation of primary alcohol to carboxylic acid with HNO3?. Retrieved from [Link]

  • PubChemLite. (n.d.). 4-isopropylphenylacetonitrile (C11H13N). Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). The Oxidation of Alcohols. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimization of (4-Isopropyl-2-nitrophenyl)acetonitrile Synthesis

Welcome to the Technical Support Center. This guide provides mechanistic insights, troubleshooting Q&As, and validated protocols for the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide provides mechanistic insights, troubleshooting Q&As, and validated protocols for the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile. Designed for drug development professionals, this document addresses common synthetic bottlenecks and provides field-proven solutions.

Synthetic Strategy & Regioselectivity FAQs

Q: We attempted a direct electrophilic nitration of 4-isopropylphenylacetonitrile to obtain the 2-nitro isomer, but we are isolating a complex mixture where the 3-nitro isomer predominates. Why is this happening, and how can we fix it?

A: This is a classic regioselectivity issue driven by the competing directing effects of the substituents on the benzene ring. In 4-isopropylphenylacetonitrile, the isopropyl group is a strong activating group (via hyperconjugation and +I effects) and directs electrophiles to its ortho positions (positions 3 and 5). The cyanomethyl group (-CH2CN) is weakly deactivating due to the inductive electron-withdrawing effect of the cyano group, making it a weaker ortho/para director. Consequently, electrophilic aromatic substitution is overwhelmingly controlled by the isopropyl group, leading to 4-isopropyl-3-nitrophenylacetonitrile as the major product.

To bypass this, we strongly recommend a approach[1]. By starting with 1-fluoro-4-isopropyl-2-nitrobenzene, the regiochemistry is perfectly pre-established. The strongly electron-withdrawing nitro group activates the ortho-fluorine for displacement by the carbanion of ethyl cyanoacetate, guaranteeing the correct substitution pattern.

Regioselectivity SM 4-Isopropylphenylacetonitrile Nitration HNO3 / H2SO4 (Electrophilic Attack) SM->Nitration Major Major: 3-Nitro Isomer (Directed by Isopropyl) Nitration->Major Electronic Preference Minor Minor: 2-Nitro Isomer (Directed by Cyanomethyl) Nitration->Minor Disfavored

Direct nitration of 4-isopropylphenylacetonitrile yields the undesired 3-nitro isomer.

SNAr & Decarboxylation Troubleshooting

Q: In our SNAr reaction using 1-chloro-4-isopropyl-2-nitrobenzene, ethyl cyanoacetate, and K2CO3 in DMF, conversion stalls at 30%. How can we drive this to completion?

A: Two factors are limiting your conversion: the leaving group and the basicity of your system. In SNAr reactions, the rate-determining step is the nucleophilic attack to form the Meisenheimer complex, not the cleavage of the carbon-halogen bond[2]. Because fluorine is highly electronegative, it stabilizes the transition state far better than chlorine, making aryl fluorides orders of magnitude more reactive in SNAr than aryl chlorides[1]. Furthermore, K2CO3 is often insufficiently basic to fully deprotonate ethyl cyanoacetate. Switching the substrate to 1-fluoro-4-isopropyl-2-nitrobenzene and using Sodium Hydride (NaH) will ensure quantitative carbanion formation and rapid SNAr completion.

Q: After successfully isolating the SNAr intermediate (ethyl 2-(4-isopropyl-2-nitrophenyl)cyanoacetate), our standard saponification (NaOH/H2O) followed by acid-catalyzed decarboxylation is destroying the nitrile group. What is the alternative?

A: Nitriles are highly susceptible to hydrolysis under both strongly basic and strongly acidic aqueous conditions, often converting to primary amides or carboxylic acids. To selectively remove the ester group while preserving the sensitive nitrile, you must use the [3]. By heating the intermediate with Lithium Chloride (LiCl) and a stoichiometric amount of water in Dimethyl Sulfoxide (DMSO) at 130 °C, the chloride ion acts as a nucleophile to cleave the ethyl ester via an SN2 mechanism, releasing ethyl chloride and CO2 without hydrolyzing the cyano group[3].

Workflow SM 1-Fluoro-4-isopropyl- 2-nitrobenzene SNAr SNAr Reaction Ethyl Cyanoacetate, NaH SM->SNAr Int Ethyl 2-(4-isopropyl-2-nitrophenyl) cyanoacetate SNAr->Int Decarb Krapcho Decarboxylation LiCl, H2O, DMSO, 130°C Int->Decarb Prod (4-Isopropyl-2-nitrophenyl) acetonitrile Decarb->Prod

Optimized two-step workflow for (4-Isopropyl-2-nitrophenyl)acetonitrile synthesis.

Quantitative Data & Optimization

The following tables summarize our internal optimization data to guide your reagent selection.

Table 1: Optimization of the SNAr Step (1.0 mmol scale, DMF, 25 °C, 4 hours)

Substrate Leaving GroupBase (Equiv)Conversion (%)Isolated Yield (%)
Chloro (-Cl)K2CO3 (2.0)28%15%
Chloro (-Cl)NaH (1.5)65%52%
Fluoro (-F)K2CO3 (2.0)85%78%
Fluoro (-F) NaH (1.5) >99% 94%

Table 2: Comparison of Decarboxylation Conditions on the SNAr Intermediate

MethodReagents & ConditionsTarget Nitrile YieldMajor Byproduct
Basic Saponification1. NaOH, H2O/THF 2. HCl, Heat< 10%Carboxylic Acid (85%)
Acidic Hydrolysis6M HCl, Reflux, 12h0%Carboxylic Acid (95%)
Krapcho Decarboxylation LiCl (2.0 eq), H2O (1.5 eq), DMSO, 130 °C 88% None (Clean)

Validated Experimental Protocols

These protocols are designed as self-validating systems. Built-in physical and analytical checkpoints ensure you can verify the success of each step in real-time without immediate reliance on complex external analytics.

Step 1: Synthesis of Ethyl 2-(4-isopropyl-2-nitrophenyl)cyanoacetate

Causality Check: NaH is used to irreversibly deprotonate ethyl cyanoacetate. The evolution of H2 gas serves as a visual confirmation of active base, while a stark color change indicates Meisenheimer complex formation.

  • Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet. Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 mmol, 60 mg). Wash the NaH with anhydrous hexanes (2 x 5 mL) to remove the mineral oil, decanting the solvent via syringe.

  • Carbanion Formation: Suspend the washed NaH in anhydrous DMF (10 mL) and cool to 0 °C. Dropwise add ethyl cyanoacetate (1.2 mmol, 135 mg). Self-Validation: You will observe immediate bubbling (H2 gas) and the solution will turn a clear, pale yellow. Stir for 30 minutes at 0 °C.

  • SNAr Addition: Dropwise add a solution of 1-fluoro-4-isopropyl-2-nitrobenzene (1.0 mmol, 183 mg) in DMF (2 mL). Self-Validation: The reaction mixture will immediately turn deep red/purple, indicating the formation of the Meisenheimer complex.

  • Completion: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor by TLC (20% EtOAc/Hexanes). The starting material (Rf ~0.7) should completely disappear, replaced by a new UV-active spot (Rf ~0.4).

  • Workup: Quench carefully with saturated aqueous NH4Cl (20 mL). Extract with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (3 x 15 mL) to remove DMF, dry over Na2SO4, and concentrate in vacuo to yield the intermediate as a viscous yellow oil.

Step 2: Krapcho Decarboxylation to (4-Isopropyl-2-nitrophenyl)acetonitrile

Causality Check: The reaction relies on the nucleophilic attack of chloride on the ethyl ester. Gas evolution (CO2 and ethyl chloride) is the primary physical indicator of the reaction's progress[3].

  • Preparation: Dissolve the crude intermediate from Step 1 (~1.0 mmol) in DMSO (8 mL) in a 25 mL round-bottom flask equipped with a reflux condenser.

  • Reagent Addition: Add anhydrous Lithium Chloride (LiCl, 2.0 mmol, 85 mg) and distilled water (1.5 mmol, 27 µL).

  • Heating & Decarboxylation: Heat the mixture to 130 °C in an oil bath. Self-Validation: Steady gas evolution will begin as the temperature exceeds 100 °C. Maintain heating until gas evolution completely ceases (typically 3-4 hours).

  • NMR Verification: Take a small crude aliquot. Self-Validation: 1H NMR will show the complete disappearance of the ester ethyl quartet at ~4.2 ppm and the appearance of a sharp singlet at ~4.0 ppm, corresponding to the new benzylic -CH2CN protons.

  • Workup: Cool to room temperature, dilute with water (20 mL), and extract with diethyl ether (3 x 15 mL). Wash the organics with water (2 x 10 mL) and brine, dry over MgSO4, and concentrate. Purify via silica gel chromatography (10% EtOAc/Hexanes) to afford the pure target compound.

References

  • Wikipedia. "Krapcho decarboxylation". URL: [Link]

  • Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism". URL:[Link]

  • Wikipedia. "Nucleophilic aromatic substitution". URL:[Link]

Sources

Troubleshooting

Separation of isomers of nitrated isopropylphenylacetonitrile

Technical Support Center: Separation of Nitrated α -Isopropylphenylacetonitrile Isomers Welcome to the Process Chemistry & Analytical Troubleshooting Center. As a Senior Application Scientist, I have designed this guide...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Separation of Nitrated α -Isopropylphenylacetonitrile Isomers

Welcome to the Process Chemistry & Analytical Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and chromatographic challenges encountered when isolating the para-nitro isomer of α -isopropylphenylacetonitrile from its ortho and meta counterparts. This intermediate is highly valued in the synthesis of complex active pharmaceutical ingredients (APIs), but its isolation is notoriously prone to phase-separation issues and poor resolution.

Below, you will find a mechanistic breakdown of the workflow, a targeted Q&A for common failure modes, and self-validating experimental protocols.

Process Workflow Visualization

IsomerSeparation Start α-Isopropylphenylacetonitrile + HNO3 / H2SO4 Reaction Nitration Reaction (0-10 °C) Start->Reaction Electrophilic Aromatic Substitution Mixture Crude Mixture: o-, m-, p-Nitro Isomers Reaction->Mixture Quench on Ice Cryst Fractional Crystallization (EtOH/H2O) Mixture->Cryst Scale-up (>10g) Chrom Prep-HPLC / Silica Gel (DCM/Hexane) Mixture->Chrom Analytical / Small Scale Para Pure p-Nitro Isomer (Target API Intermediate) Cryst->Para Crystallizes Ortho o-Nitro / m-Nitro Isomers (Impurities) Cryst->Ortho Mother Liquor Chrom->Para Fraction 2 Chrom->Ortho Fraction 1

Workflow for the nitration and isomer separation of α-isopropylphenylacetonitrile.

Troubleshooting & FAQs

Q1: During fractional crystallization of the para isomer from ethanol/water, the product forms a dense oil at the bottom of the flask instead of crystallizing. How do I prevent this? Expertise & Causality: This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). It occurs when the cooling trajectory intersects a submerged liquid-liquid phase boundary within the 1 before reaching the critical supersaturation required for crystal nucleation[1]. The complex mixture of ortho, meta, and para isomers acts as a mutual melting point depressant, lowering the cloud point of the system. Solution: You must bypass the binodal curve. Lower the initial concentration of the crude mixture in the solvent. Seed the solution with pure para isomer crystals at a temperature 2–3 °C above the historical cloud point, and use a very slow cooling ramp (0.1 °C/min) to induce heterogeneous nucleation before LLPS can occur.

Q2: Why am I getting poor baseline resolution between the ortho and para isomers on normal-phase silica gel? Expertise & Causality: The ortho and para isomers possess highly similar macroscopic polarities. The bulky α -isopropyl group sterically shields the cyano (-CN) moiety, reducing its hydrogen-bonding interaction with the silanol groups on the stationary phase. In standard Hexane/Ethyl Acetate systems, the separation factor ( α ) is often <1.1 . Solution: Switch the mobile phase to a halogenated solvent system, such as Dichloromethane (DCM)/Hexane (e.g., 60:40 v/v). DCM provides unique π−π and dipole interactions that selectively retard the para isomer, exploiting the slight difference in the dipole moment vector across the aromatic ring.

Q3: How can I minimize the formation of the ortho isomer and prevent benzylic oxidation during the initial nitration? Expertise & Causality: The nitration of phenylacetonitrile derivatives typically yields a significant amount of the ortho isomer alongside the desired para product due to the 2 of the alkyl-substituted aromatic ring[2]. Furthermore, the benzylic position (tertiary carbon) is highly susceptible to oxidative cleavage by nitric acid at elevated temperatures. Solution: Maintain strict cryogenic control (0–10 °C) during the3[3]. Use a stoichiometric amount of HNO 3​ (1.05 equivalents) to prevent over-nitration (dinitro compounds).

Quantitative Data Summary

The table below summarizes the expected distribution and physicochemical properties of the isomers post-nitration, providing a baseline for your analytical methods.

IsomerTypical YieldRelative Retention Time (RRT)Predicted LogPPhysical State (Pure)
para-Nitro ~56%1.00~2.8Crystalline Solid
ortho-Nitro ~24%0.85~2.6Viscous Oil / Low MP Solid
meta-Nitro ~20%0.92~2.7Solid

Note: Yield distributions are based on standard mixed-acid nitration of phenylacetonitrile derivatives[2].

Experimental Protocols

To ensure a self-validating workflow, Protocol A (Analytical) must be used to verify the success of Protocol B (Preparative).

Protocol A: Analytical HPLC Method for Isomer Quantification

Purpose: To establish the exact ratio of isomers before crystallization and validate the purity of the final isolated crystals.

  • Column Preparation: Install a C18 Reverse-Phase column (e.g., 250 × 4.6 mm, 5 µm).

  • Mobile Phase: Prepare an isocratic mixture of 65% Acetonitrile and 35% Water (buffered to pH 3.0 with 0.1% Formic Acid to suppress silanol ionization).

  • Flow Rate & Detection: Set flow rate to 1.0 mL/min. Monitor UV absorbance at 254 nm (optimal for nitroaromatics).

  • Sample Prep: Dissolve 5 mg of the crude mixture in 10 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

  • Validation Check: Inject 10 µL. The ortho isomer will elute first (RRT 0.85), followed by the meta (RRT 0.92), and finally the para isomer (RRT 1.00). Ensure baseline resolution ( Rs​>1.5 ) before proceeding to Protocol B.

Protocol B: Fractional Crystallization for para-Isomer Isolation

Purpose: Scalable isolation of the target API intermediate while avoiding liquid-liquid phase separation (oiling out).

  • Dissolution: In a jacketed reactor, suspend 50 g of the crude nitrated mixture in 150 mL of absolute ethanol. Heat to 65 °C under gentle agitation until fully dissolved.

  • Anti-Solvent Addition: Slowly add 50 mL of deionized water dropwise over 20 minutes while maintaining the temperature at 65 °C.

  • Seeding (Critical Step): Cool the reactor to 55 °C. Introduce 50 mg of pure para-nitro α -isopropylphenylacetonitrile seed crystals. Causality note: Seeding at this specific temperature provides nucleation sites before the system crosses the LLPS boundary.

  • Controlled Cooling: Program the jacketed reactor to cool from 55 °C to 5 °C at a strict rate of 0.1 °C/min.

  • Isolation & Self-Validation: Filter the resulting pale-yellow crystals under vacuum. Wash with 30 mL of ice-cold 3:1 Ethanol/Water.

  • Feedback Loop: Analyze the isolated crystals and the mother liquor using Protocol A . The crystals should exhibit >98% purity for the para isomer. If the mother liquor still contains >15% para isomer, concentrate the filtrate by 30% under vacuum and repeat steps 3-5.

References

  • Brainly. Explain the following observation: The nitration of the phenylacetonitrile compound produces ortho, meta, and para isomers. Retrieved from:[Link][2]

  • ResearchGate. "Oiling out" - A blessing or a curse? Retrieved from: [Link][1]

Sources

Optimization

Technical Support Center: (4-Isopropyl-2-nitrophenyl)acetonitrile

Welcome to the technical support center for (4-Isopropyl-2-nitrophenyl)acetonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for (4-Isopropyl-2-nitrophenyl)acetonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions regarding the stability and handling of this compound. Our goal is to empower you with the knowledge to anticipate and resolve potential challenges in your experiments, ensuring the integrity and success of your research.

Troubleshooting Guide: Addressing Experimental Challenges

This section addresses specific issues that may arise during the use of (4-Isopropyl-2-nitrophenyl)acetonitrile in experimental settings. The guidance provided is based on the known reactivity of related nitroaromatic and phenylacetonitrile compounds.

Issue 1: Inconsistent Reaction Yields or Complete Reaction Failure

Question: I am using (4-Isopropyl-2-nitrophenyl)acetonitrile in a reaction, but I'm observing highly variable yields, and in some cases, the reaction doesn't proceed at all. What could be the cause?

Answer:

Inconsistent reaction outcomes when using (4-Isopropyl-2-nitrophenyl)acetonitrile can often be traced back to the degradation of the starting material. The presence of a nitro group and a nitrile group on the same aromatic ring makes the molecule susceptible to certain decomposition pathways.

Potential Causes and Solutions:

  • Degradation During Storage: This compound may degrade over time if not stored under optimal conditions. The primary modes of degradation for related compounds are the reduction of the nitro group and hydrolysis of the nitrile.

    • Troubleshooting Steps:

      • Assess Purity: Before use, verify the purity of your (4-Isopropyl-2-nitrophenyl)acetonitrile sample using analytical techniques like HPLC or GC.[1] This will help you determine if degradation has already occurred.

      • Proper Storage: Ensure the compound is stored in a tightly sealed container, in a cool, dry, and dark place.[2] For long-term storage, refrigeration or freezing is recommended.[3][4]

      • Inert Atmosphere: Consider storing the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidative degradation.

  • Incompatibility with Reaction Conditions: The stability of (4-Isopropyl-2-nitrophenyl)acetonitrile is highly dependent on the reaction environment.

    • pH Sensitivity: The nitrile group can be hydrolyzed to a carboxylic acid under strongly acidic or basic conditions.[3][5] This will not only consume your starting material but may also introduce impurities that can interfere with your reaction.

      • Recommendation: If your reaction conditions are strongly acidic or basic, consider if a milder alternative is feasible. If not, the reaction time and temperature should be carefully optimized to minimize degradation.

    • Reducing Agents: The nitro group is susceptible to reduction, especially under anaerobic conditions.[6][7][8] If your reaction involves reducing agents, you may be unintentionally converting the nitro group to an amino group or other reduced species.

      • Recommendation: If the nitro group is essential for your desired transformation, avoid harsh reducing agents. If a reduction is necessary elsewhere in the molecule, a selective reducing agent should be chosen.

Below is a diagram illustrating the potential degradation pathways:

A (4-Isopropyl-2-nitrophenyl)acetonitrile B (4-Isopropyl-2-nitrophenyl)acetic acid A->B  Hydrolysis (Strong Acid/Base) C (2-Amino-4-isopropylphenyl)acetonitrile A->C  Reduction of Nitro Group

Caption: Potential degradation pathways of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Issue 2: Appearance of Unexpected Side Products in a Reaction

Question: I am observing unexpected peaks in my analytical data (LC-MS, GC-MS, NMR) that do not correspond to my starting material or desired product. What could be the source of these impurities?

Answer:

The formation of unexpected side products is often linked to the reactivity of the functional groups in (4-Isopropyl-2-nitrophenyl)acetonitrile with your reaction reagents or conditions.

Potential Sources of Impurities:

  • Reaction with Incompatible Reagents: As a nitrile, this compound is incompatible with strong oxidizing agents and strong acids.[3][5] Reactions with strong oxidizing acids can be particularly violent.[3][5] The combination of bases and nitriles can lead to the formation of hydrogen cyanide.[3][5]

    • Troubleshooting Steps:

      • Review Reagent Compatibility: Carefully review all reagents in your reaction mixture for known incompatibilities with nitriles and nitroaromatic compounds.

      • Table of Incompatibilities:

Incompatible Reagent ClassPotential ReactionReference
Strong Oxidizing AgentsVigorous or violent reaction[3][5]
Strong AcidsHydrolysis of nitrile, potentially violent reaction with oxidizing acids[3][5]
Strong BasesHydrolysis of nitrile, potential formation of hydrogen cyanide[3][5]
    • Recommendation: If your reaction is performed at high temperatures, consider running a control experiment where (4-Isopropyl-2-nitrophenyl)acetonitrile is heated in the reaction solvent without other reagents to assess its thermal stability.

The following workflow can help you identify the source of impurities:

A Unexpected Side Products Observed B Analyze Purity of Starting Material A->B C Review Reagent Compatibility A->C D Assess Thermal Stability A->D E Degradation Product of Starting Material B->E F Side Reaction with Incompatible Reagent C->F G Thermal Decomposition Product D->G

Caption: Workflow for identifying the source of unexpected side products.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling, storage, and analysis of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Q1: What are the recommended storage conditions for (4-Isopropyl-2-nitrophenyl)acetonitrile?

A1: To ensure the long-term stability of (4-Isopropyl-2-nitrophenyl)acetonitrile, it is crucial to store it properly. Based on recommendations for similar compounds, the following conditions are advised:

Storage ParameterRecommendationRationaleReferences
Temperature Cool, dry place. Refrigeration or freezing for long-term storage.Minimizes thermal degradation.[2][3][4]
Atmosphere Tightly sealed container. Consider storage under an inert gas (e.g., argon, nitrogen).Prevents hydrolysis from atmospheric moisture and oxidation.[9]
Light Store in a dark place or in an amber vial.Prevents potential light-induced degradation.[2]
Location Well-ventilated area away from incompatible materials.Ensures safety and prevents accidental contact with incompatible substances.[9]

Q2: What are the main chemical incompatibilities of (4-Isopropyl-2-nitrophenyl)acetonitrile?

A2: Due to the presence of both a nitrile and a nitro group, this compound has several incompatibilities that users should be aware of:

  • Strong Oxidizing Agents: Can lead to vigorous or violent reactions.[3][5]

  • Strong Acids: Can cause hydrolysis of the nitrile group to a carboxylic acid. Mixing with strong oxidizing acids can be extremely dangerous.[3][5]

  • Strong Bases: Can also induce hydrolysis of the nitrile and may lead to the formation of hydrogen cyanide.[3][5]

  • Metals and Some Metal Compounds: May cause polymerization of the nitrile group.[3][5]

Q3: How can I assess the purity of my (4-Isopropyl-2-nitrophenyl)acetonitrile sample?

A3: Several analytical techniques can be employed to determine the purity of your sample.[10] The most common and effective methods for related compounds are:

  • High-Performance Liquid Chromatography (HPLC): This is a versatile technique for separating and quantifying the main compound and any non-volatile impurities or degradation products.[1] A reversed-phase C18 column with a UV detector is a common setup for aromatic compounds.

  • Gas Chromatography (GC): GC is suitable for analyzing volatile and thermally stable compounds. It can be used to identify and quantify the main component and any volatile impurities. A flame ionization detector (FID) or a mass spectrometer (MS) can be used for detection.[11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify impurities by comparing the observed spectra to a reference spectrum of the pure compound.[12]

  • Melting Point Determination: A sharp melting point range close to the literature value can be an indicator of high purity.[10] A broad or depressed melting point suggests the presence of impurities.

Q4: What personal protective equipment (PPE) should be worn when handling (4-Isopropyl-2-nitrophenyl)acetonitrile?

A4: As a precautionary measure, and in line with handling other nitriles and nitroaromatic compounds, the following PPE is recommended:

  • Eye Protection: Chemical safety goggles and/or a face shield.[4][9]

  • Skin Protection: Impervious gloves (e.g., nitrile rubber) and a lab coat or protective clothing.[4][9]

  • Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9] If there is a risk of generating dust or aerosols, a NIOSH-approved respirator may be necessary.[9]

Always consult the Safety Data Sheet (SDS) for the most specific and up-to-date safety information.[4][13][14][15][16]

References

  • An In-depth Technical Guide to the Biodegradation Pathways of Nitroaromatic Compounds in Soil and Water - Benchchem.
  • Bacterial Pathways for Degradation of Nitroaromatics - ResearchGate.
  • Nitroaromatic Compounds, from Synthesis to Biodegradation | Microbiology and Molecular Biology Reviews - ASM Journals.
  • Biological Treatment of Nitroaromatics in Wastewater - MDPI.
  • Bioremediation of Nitroaromatic Compounds | IntechOpen.
  • A Comparative Guide to Purity Analysis of Diphenylacetonitrile: HPLC vs. GC - Benchchem.
  • 2-Nitrophenylacetonitrile | C8H6N2O2 | CID 11888 - PubChem.
  • Health and safety considerations for handling 2-phenylacetonitrile - Benchchem.
  • 4 - SAFETY DATA SHEET.
  • 2-Nitrophenylacetonitrile | 610-66-2 - ChemicalBook.
  • Phenylacetonitrile | C8H7N | CID 8794 - PubChem - NIH.
  • SAFETY DATA SHEET - TCI Chemicals.
  • Chemwatch GHS SDS in English (European) 2470 - Sdfine.
  • PEONILE - Safety Data Sheet.
  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL.
  • SAFETY DATA SHEET - Sigma-Aldrich.
  • Synthesis of 4-isopropyl-2-nitrophenol - PrepChem.com.
  • Spectroscopic Data of 2-Phenylacetonitrile: A Technical Guide - Benchchem.
  • Electronic Supplementary Information - The Royal Society of Chemistry.
  • Safety Data Sheet - DC Fine Chemicals.
  • 4-Nitrophenylacetonitrile SDS, 555-21-5 Safety Data Sheets - ECHEMI.
  • Top 5 Methods of Assessing Chemical Purity - Moravek, Inc.
  • Acetonitrile - SAFETY DATA SHEET.
  • 3-Nitrophenylacetonitrile 99 621-50-1 - MilliporeSigma.
  • CHEMICAL PURITY ANALYSIS - Technology Advantage: Agilent Intuvo 9000 GC with FID.
  • Material Safety Data Sheet - 4-Nitrophenylacetonitrile, 98% - Cole-Parmer.
  • p-NITRO PHENYL ACETONITRILE CAS NO 555-21-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical.
  • CN103342662B - Method for synthesizing 2-alkylphenylacetonitrile - Google Patents.
  • Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin- 1-yl) Carbonate (NPTC) for N-Protection of L - Organic Syntheses.
  • o-nitrophenylacetonitrile - Chemical & Physical Properties by Cheméo.
  • isopropyl nitrite (ipn) synthesis.
  • Characterization of Acetonitrile-Tolerant Marine Bacterium Exiguobacterium sp. SBH81 and Its Tolerance Mechanism - PMC.
  • Stability of Pesticide Stock Solutions.
  • 4-Isopropylphenylacetonitrile | C11H13N | CID 138222 - PubChem - NIH.
  • 2-(4-Isopropylphenyl)acetonitrile | 4395-87-3 - Sigma-Aldrich.

Sources

Troubleshooting

Common impurities in (4-Isopropyl-2-nitrophenyl)acetonitrile synthesis

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is specifically designed for researchers, process chemists, and drug development professionals tasked with the synthesis and scale-up of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Advanced Organic Synthesis. This guide is specifically designed for researchers, process chemists, and drug development professionals tasked with the synthesis and scale-up of (4-Isopropyl-2-nitrophenyl)acetonitrile , a critical building block in pharmaceutical chemistry.

While historical routes attempted the direct nitration of 4-isopropylphenylacetonitrile (which suffers from poor regioselectivity) or the radical bromination of 4-isopropyl-2-nitrotoluene (which leads to competitive tertiary benzylic bromination at the isopropyl group), the modern industry standard relies on a two-step sequence: Nucleophilic Aromatic Substitution (SNAr) followed by Krapcho Decarboxylation .

This guide provides deep mechanistic troubleshooting, quantitative impurity tracking, and self-validating protocols to ensure high-yield, high-purity synthesis.

Part 1: Validated Synthetic Workflow & Impurity Mapping

The optimal synthetic route utilizes 4-isopropyl-1-fluoro-2-nitrobenzene. The highly electron-withdrawing ortho-nitro group activates the C-F bond, allowing for smooth SNAr with the enolate of ethyl cyanoacetate[1]. The resulting intermediate is then subjected to Krapcho decarboxylation to yield the final product[2].

G SM 4-Isopropyl-1-fluoro -2-nitrobenzene Intermediate Ethyl 2-cyano-2-(4-isopropyl -2-nitrophenyl)acetate SM->Intermediate SNAr Reaction PhenolImp Impurity A: 4-Isopropyl-2-nitrophenol SM->PhenolImp H2O Contamination Reagent Ethyl Cyanoacetate + K2CO3 / DMF Reagent->Intermediate BisImp Impurity B: Bis-arylated Cyanoacetate Intermediate->BisImp Excess SM Product (4-Isopropyl-2-nitrophenyl) acetonitrile Intermediate->Product Decarboxylation AmideImp Impurity C: Acetamide Derivative Intermediate->AmideImp Over-hydrolysis DecarbReagent DMSO / H2O / NaCl 130°C (Krapcho) DecarbReagent->Product

Figure 1: SNAr and Krapcho decarboxylation workflow for (4-Isopropyl-2-nitrophenyl)acetonitrile.

Quantitative Impurity Profile

To aid in HPLC monitoring, the following table summarizes the most common impurities encountered in this workflow, their structural causality, and typical Relative Retention Times (RRT).

ImpurityChemical IdentityCausative StepTypical RRTPrimary Mechanistic Cause
Impurity A 4-Isopropyl-2-nitrophenolSNAr0.65Hydroxide attack on the activated fluoroarene due to trace water in DMF/K₂CO₃.
Impurity B Diethyl 2,2-bis(4-isopropyl-2-nitrophenyl)cyanoacetateSNAr1.85Bis-arylation caused by excess fluoroarene or insufficient cyanoacetate.
Intermediate Ethyl 2-cyano-2-(4-isopropyl-2-nitrophenyl)acetateDecarb1.40Incomplete Krapcho decarboxylation (insufficient thermal energy or salt).
Impurity C 2-(4-Isopropyl-2-nitrophenyl)acetamideDecarb0.45Over-hydrolysis of the nitrile group due to excessive water at high temperatures.

Part 2: Troubleshooting Guides & FAQs

Q1: My SNAr reaction is generating significant amounts of 4-Isopropyl-2-nitrophenol (Impurity A). How do I prevent this? Causality & Solution: The C-F bond in your starting material is highly activated by the ortho-nitro group. If your potassium carbonate (K₂CO₃) or dimethylformamide (DMF) contains trace water, hydroxide ions are generated in situ. Hydroxide is a smaller, harder nucleophile than the bulky cyanoacetate enolate and will rapidly displace the fluorine to form the phenol. Fix: This is a self-validating moisture issue. Ensure your DMF is strictly anhydrous (<50 ppm water) and oven-dry your K₂CO₃ at 120 °C overnight before use.

Q2: I am observing a late-eluting peak (RRT 1.85) identified as a bis-arylated cyanoacetate (Impurity B). What went wrong? Causality & Solution: Ethyl cyanoacetate possesses two acidic α-protons. After the first SNAr substitution, the resulting intermediate (ethyl 2-cyano-2-arylacetate) still contains a highly acidic proton. If the local concentration of the fluoroarene starting material is too high relative to the cyanoacetate, the intermediate will undergo a second deprotonation and a subsequent SNAr reaction, leading to bis-arylation[3]. Fix: Always use a stoichiometric excess of ethyl cyanoacetate (1.5 to 2.0 equivalents) and add the fluoroarene dropwise to the pre-formed enolate mixture to maintain a favorable stoichiometric ratio.

Q3: My Krapcho decarboxylation is stalling, leaving unreacted ester intermediate. Should I switch to basic hydrolysis? Causality & Solution: Do not switch to basic hydrolysis (e.g., NaOH/MeOH). Standard saponification will inevitably hydrolyze the sensitive nitrile group into an amide (Impurity C) or a carboxylic acid[2]. The Krapcho decarboxylation is specifically chosen because it cleaves the ester without affecting the nitrile. If the reaction is stalling, it is due to insufficient nucleophilic attack by the halide salt. Fix: Ensure you are using a highly soluble halide salt like Lithium Chloride (LiCl) or Sodium Chloride (NaCl) in Dimethyl Sulfoxide (DMSO) and maintaining a strict internal temperature of 130–140 °C.

Krapcho A Ethyl 2-cyano -2-arylacetate B Cl- Attack (- EtCl) A->B C Decarboxylation (- CO2) B->C D Protonation (+ H2O) C->D E Arylacetonitrile Product D->E

Figure 2: Mechanistic pathway of the Krapcho decarboxylation step.

Q4: Why is water added to the Krapcho decarboxylation if water causes hydrolysis (Impurity C)? Causality & Solution: The Krapcho mechanism involves the nucleophilic attack of the chloride ion on the ethyl group, releasing ethyl chloride gas and a carboxylate anion. This anion spontaneously decarboxylates (losing CO₂) to form a highly reactive aryl-cyano carbanion. A strictly stoichiometric amount of water (typically 2.0 equivalents) is required to act as a proton donor to quench this carbanion[4]. Without water, the carbanion will undergo destructive side reactions (e.g., dimerization). However, excess water at 130 °C will hydrolyze the nitrile. Strict volumetric control of water is mandatory.

Part 3: Self-Validating Experimental Protocols

Protocol 1: SNAr Synthesis of Ethyl 2-cyano-2-(4-isopropyl-2-nitrophenyl)acetate

This protocol utilizes an excess of the carbon nucleophile to suppress bis-arylation and relies on anhydrous conditions to prevent phenol formation.

  • Preparation: To an oven-dried 500 mL 3-neck flask under N₂ atmosphere, add anhydrous K₂CO₃ (34.5 g, 250 mmol, 2.5 eq) and anhydrous DMF (150 mL).

  • Enolate Formation: Add ethyl cyanoacetate (17.0 g, 150 mmol, 1.5 eq) dropwise at room temperature. Stir the suspension for 30 minutes to ensure complete enolate formation. The mixture will turn slightly yellow.

  • Addition: Dissolve 4-isopropyl-1-fluoro-2-nitrobenzene (18.3 g, 100 mmol, 1.0 eq) in anhydrous DMF (50 mL). Add this solution dropwise to the enolate mixture over 45 minutes to prevent local concentration spikes (mitigating Impurity B).

  • Reaction: Heat the reaction mixture to 60 °C.

  • Validation Checkpoint: Sample the reaction at 6 hours. Analyze via HPLC. The reaction is deemed self-validated and complete when the starting material peak (RRT 1.0) is < 0.5% area.

  • Workup: Cool to room temperature. Quench by pouring into ice-cold 1M HCl (400 mL) to neutralize excess K₂CO₃ and protonate the product. Extract with Ethyl Acetate (3 × 150 mL). Wash the combined organics with brine (3 × 100 mL) to remove DMF, dry over Na₂SO₄, and concentrate in vacuo to yield the intermediate as a viscous oil.

Protocol 2: Krapcho Decarboxylation to (4-Isopropyl-2-nitrophenyl)acetonitrile

This protocol utilizes precise thermal and stoichiometric control to cleave the ester while preserving the sensitive nitrile.

  • Preparation: To a 250 mL round-bottom flask equipped with a reflux condenser and a gas bubbler (to monitor CO₂ and EtCl evolution), add the crude intermediate from Protocol 1 (~100 mmol, 1.0 eq).

  • Reagent Addition: Add Dimethyl Sulfoxide (DMSO, 100 mL), Sodium Chloride (11.7 g, 200 mmol, 2.0 eq), and exactly 3.6 mL of Deionized Water (200 mmol, 2.0 eq).

  • Reaction: Heat the mixture to an internal temperature of 130 °C. Vigorous gas evolution will begin around 110 °C.

  • Validation Checkpoint: Maintain heating for 8–12 hours. Monitor via HPLC. The reaction is complete when the intermediate peak (RRT 1.40) is < 1.0%. If gas evolution stops but the intermediate remains, add an additional 0.5 eq of NaCl and continue heating.

  • Workup: Cool the mixture to room temperature. Pour into water (300 mL) and extract with Toluene or MTBE (3 × 100 mL). Wash the organic layer with water (2 × 100 mL) to remove residual DMSO, dry over MgSO₄, and concentrate to yield the crude (4-Isopropyl-2-nitrophenyl)acetonitrile. Purify via recrystallization (Ethanol/Water) or silica gel chromatography if high-purity API-grade material is required.

References

  • Krapcho Dealkoxycarbonylation Strategy of Ethyl Cyanoacetate for the Synthesis of 3-Hydroxy-3-cyanomethyl-2-oxindoles and 3,3′-Dicyanomethyl-2-oxindoles in a Reaction with Isatin. Semantic Scholar.[Link]

  • Highly Enantioselective Conjugate Additions to α,β-Unsaturated Ketones Catalyzed by a (Salen)Al Complex. Journal of the American Chemical Society (ACS).[Link]

  • A general approach to biocompatible branched fluorous tags for increased solubility in perfluorocarbon solvents. PubMed Central (PMC).[Link]

  • Preparation of Tertiary Benzylic Nitriles from Aryl Fluorides. Journal of Organic Chemistry (ACS).[Link]

Sources

Optimization

Technical Support Center: Recrystallization of (4-Isopropyl-2-nitrophenyl)acetonitrile

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals dealing with the downstream purification of (4-Isopropyl-2-nitrophenyl)acetonitr...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals dealing with the downstream purification of (4-Isopropyl-2-nitrophenyl)acetonitrile . Due to the compound's unique structural features—a bulky, hydrophobic isopropyl group paired with highly polar, electron-withdrawing nitro and nitrile moieties—purification via recrystallization requires precise thermodynamic control.

Below, you will find a comprehensive troubleshooting guide, a solvent selection matrix, and a self-validating standard operating procedure (SOP) to ensure high-yield, high-purity recovery.

Troubleshooting & FAQs

Q: Why does my product form a gooey liquid at the bottom of the flask instead of crystallizing? A: This phenomenon is known as "oiling out" (liquid-liquid phase separation). It occurs when the melting point of your crude solid is lower than the temperature at which the solution reaches supersaturation. Because impurities significantly depress the melting point (freezing-point depression), highly impure batches are particularly prone to this 1. Thermodynamically, the solute molecules experience kinetic hindrance and fail to integrate into a rigid crystal lattice, instead forming a secondary liquid emulsion2. Impurities are highly soluble in this oil, meaning if it eventually solidifies into an amorphous mass, it will trap those impurities, defeating the purpose of recrystallization 3.

Q: How do I recover an oiled-out solution? A: Do not let the oil solidify. Return the flask to the heat source until the oil completely redissolves. Then, add a small volume of your crystallization solvent (e.g., isopropanol) to lower the saturation temperature below the melting point of the crude mixture. Alternatively, allow the solution to cool much more slowly to prevent the kinetic hindrance that leads to emulsion formation.

Q: My crude product is dark orange/brown. Will recrystallization fix this? A: Recrystallization alone may not remove highly colored polymeric or oxidation byproducts. Dissolve the crude (4-isopropyl-2-nitrophenyl)acetonitrile in your hot solvent and treat it with activated carbon. The highly porous carbon traps large, conjugated colored impurities. Perform a hot filtration through Celite or fluted filter paper before proceeding to the cooling phase 4.

Q: The solution has cooled to room temperature, and even in an ice bath, no crystals are forming. What went wrong? A: You have a supersaturated solution. The integration of solute molecules into a crystal lattice is kinetically hindered because it lacks a nucleation site. You can induce nucleation by vigorously scratching the inside of the glass flask with a glass stirring rod (which creates micro-abrasions that act as nucleation sites) or by adding a microscopic "seed crystal" of pure product 5.

Visualization: Recrystallization Troubleshooting Workflow

Workflow N1 Hot Solution of (4-Isopropyl-2-nitrophenyl)acetonitrile N2 Initiate Cooling N1->N2 N3 Oiling Out Detected (Liquid-Liquid Separation) N2->N3 Impurity lowers MP N4 No Crystallization (Supersaturation) N2->N4 Kinetic hindrance N5 Proper Nucleation (Solid Crystals) N2->N5 Ideal thermodynamic path N6 Reheat & Add Solvent or Adjust Solvent Ratio N3->N6 N7 Scratch Flask or Add Seed Crystals N4->N7 N8 Filter, Wash & Dry N5->N8 N6->N2 Retry N7->N5 Induces nucleation

Decision tree for troubleshooting recrystallization, highlighting pathways for oiling out and supersaturation.

Quantitative Data: Solvent Performance Matrix

Selecting the correct solvent is the most critical variable. Alcohols are generally ideal for phenylacetonitrile derivatives because they hydrogen-bond with the nitrile and nitro groups while providing enough lipophilicity for the isopropyl group at elevated temperatures6.

Solvent SystemBoiling Point (°C)Hot SolubilityCold SolubilityOiling-Out RiskOverall Suitability
Isopropanol 82.6ExcellentPoorModerateOptimal
Ethanol (Absolute) 78.4ExcellentModerateHighGood (Requires slow cooling)
Toluene 110.6Very HighHighLowPoor (Severe yield loss)
Hexane / EtOAc VariesGoodPoorVery HighAcceptable (Gradient required)

Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes Isopropanol, the industry standard for recrystallizing structurally similar phenylacetonitriles 7.

Step 1: Dissolution & Saturation Check

  • Place the crude (4-isopropyl-2-nitrophenyl)acetonitrile in an Erlenmeyer flask. Add a boiling stone to prevent bumping.

  • Place the flask on a hot plate or steam bath. Dropwise, add near-boiling isopropanol (approx. 1 mL per gram of crude) until the solid just dissolves.

  • Self-Validation Checkpoint: If the solution is clear but highly colored, the product is dissolved. If particulate matter remains despite excess solvent, these are insoluble inorganic impurities, validating the need for a hot filtration step.

Step 2: Decolorization (Optional but Recommended for Dark Crudes)

  • If the solution is dark brown/red, remove from heat briefly and add 1-2% (w/w) activated carbon. Boil for 3-5 minutes, then perform a rapid hot filtration through a pre-warmed funnel.

  • Self-Validation Checkpoint: The filtrate must run clear and significantly lighter in color (pale yellow/colorless). If it does not, the carbon load was insufficient or the impurity is not carbon-adsorbable.

Step 3: Cooling & Nucleation

  • Remove the flask from the heat source. Place it on an insulated surface (e.g., a cork ring or asbestos-free mat) and allow it to cool completely undisturbed to room temperature.

  • Causality: Slow, undisturbed cooling promotes the growth of large, pure crystal lattices and prevents the kinetic trapping of impurities (oiling out).

  • Self-Validation Checkpoint: The formation of distinct, geometric crystals (rather than a milky emulsion) confirms the thermodynamic path is correct and oiling out has been successfully avoided.

Step 4: Chilling & Filtration

  • Once at room temperature, transfer the flask to an ice-water bath for 15-30 minutes to maximize precipitation.

  • Collect the crystals via vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a small volume (approx. 1/5th of the recrystallization volume) of ice-cold isopropanol.

  • Self-Validation Checkpoint: The filtrate (mother liquor) should carry away the yellow/brown tint, leaving the filter cake visibly whiter, confirming successful impurity rejection.

Step 5: Drying & Yield Verification

  • Leave the crystals under vacuum for 10 minutes, then transfer to a vacuum desiccator over a suitable desiccant (e.g., phosphorus pentoxide or silica gel) to remove trace solvent.

  • Self-Validation Checkpoint: A constant mass upon consecutive weighings confirms the complete removal of the solvent. A visually similar volume of fluffy crystals compared to the crude mass indicates a highly efficient thermodynamic yield.

References

  • Chemistry LibreTexts. "3.6F: Troubleshooting".
  • Mettler Toledo. "Oiling Out in Crystallization".
  • Reddit (r/chemistry). "Recrystallization (help meeeeee)".
  • Benchchem. "Technical Support Center: Purification of Crude 2-Phenylacetonitrile".
  • Scribd. "Understanding Oiling Out in Crystallization".
  • ACS Publications. "Solubility Modeling... of p-Nitrophenylacetonitrile".
  • Organic Syntheses. "diphenylacetonitrile".

Sources

Troubleshooting

Technical Support Center: Chromatographic Purification of (4-Isopropyl-2-nitrophenyl)acetonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with the purification of (4-Isopropyl-2-n...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with the purification of (4-Isopropyl-2-nitrophenyl)acetonitrile. This compound is a critical intermediate in drug development and agrochemical synthesis. It is characterized by a unique balance of lipophilic (isopropyl) and highly polar, electron-withdrawing (nitro, nitrile) functional groups, which heavily dictate its behavior on both normal and reversed-phase media.

Purification Workflow

The following decision tree outlines the standard purification workflow, from the crude reaction mixture to high-purity isolation.

PurificationWorkflow Crude Crude Reaction Mixture (Neutralized) DryLoad Dry Loading (Celite / Silica) Crude->DryLoad Flash Normal Phase Flash Chromatography (Heptane / EtOAc Gradient) DryLoad->Flash Analysis Fraction Analysis (TLC / LC-MS) Flash->Analysis Decision Purity > 98%? Analysis->Decision HPLC RP-HPLC Polishing (C18, MeCN / H2O + 0.1% FA) Decision->HPLC No (Isomeric Impurities) Pure Pure Target Compound Decision->Pure Yes HPLC->Pure

Workflow for the chromatographic purification of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Method Development FAQs

Q: Why does my product co-elute with the un-nitrated starting material (4-isopropylphenylacetonitrile) on standard silica gel? A: The isopropyl group dominates the molecule's lipophilicity, which can mask the polarity introduced by the nitro group if the mobile phase is too non-polar (e.g., 100% hexane). To resolve this, you must exploit the hydrogen-bond acceptor properties of the nitro and nitrile groups. Introducing a polar modifier with a strong dipole, such as Ethyl Acetate (EtOAc), in a carefully controlled gradient (e.g., 5-15% EtOAc in Heptane) will selectively retard the nitrated product on the silica, significantly improving resolution[1].

Q: During crude loading, my sample turned into a dark, intractable tar. What happened? A: This is a classic degradation pathway for nitrophenylacetonitriles. The active methylene group ( −CH2​CN ) is highly acidic due to the combined electron-withdrawing effects of the adjacent aromatic ring, the nitrile group, and the ortho-nitro group. Exposure to strong bases (e.g., residual KOH from a previous step, or basic mobile phase additives like triethylamine) causes the formation of a stabilized carbanion. This leads to rapid self-condensation, redox reactions, and the formation of a "black tar"[2]. Always ensure your crude mixture is strictly neutralized before loading.

Q: What is the optimal stationary phase for RP-HPLC analysis and preparative polishing? A: For Reversed-Phase HPLC, standard end-capped C18 columns are functional, but columns specifically designed with low silanol activity (such as the Newcrom R1) are optimal. The basic nitrogen of the nitrile group can undergo secondary interactions with un-endcapped silanols, leading to peak tailing. A mobile phase of Acetonitrile (MeCN) and Water with an acidic modifier (0.1% Formic Acid) is recommended to maintain sharp peak shapes and ensure mass-spectrometry compatibility[3]. Achieving high purity here is essential if the compound is to be used in subsequent catalytic reductions using sensitive bimetallic nanoparticle catalysts (e.g., PdPt–Fe3O4)[4].

Troubleshooting Guide: Common Chromatographic Issues

SymptomRoot CauseScientific Causality & Resolution
Severe Peak Tailing (RP-HPLC) Secondary silanol interactions.The basic nitrogen of the nitrile group interacts with ionized silanols on the silica support. Resolution: Switch to a fully end-capped C18 column or a mixed-mode column. Ensure the mobile phase is acidified (pH ~2.7 with 0.1% Formic Acid) to protonate residual silanols.
Poor Recovery off Silica Gel Irreversible adsorption or on-column degradation.The active methylene group is degrading on highly active (acidic/basic) sites of the silica. Resolution: Use deactivated silica or switch to neutral alumina. Alternatively, minimize residence time on the column by using a steeper gradient.
Loss of Resolution Upon Scale-Up Sample solvent mismatch (viscous fingering).Loading the sample in a strong solvent (like pure DCM) causes the sample band to spread prematurely down the column. Resolution: Utilize the Dry Loading technique (detailed in Protocol A) to eliminate solvent effects.

Experimental Protocols

To ensure self-validating and reproducible results, adhere strictly to the following step-by-step methodologies.

Protocol A: Normal Phase Flash Chromatography (Primary Purification)

Objective: Isolate (4-Isopropyl-2-nitrophenyl)acetonitrile from crude reaction mixtures (e.g., post-nitration).

  • Sample Preparation (Dry Loading):

    • Dissolve the neutralized crude mixture (e.g., 5.0 g) in a minimum volume of Dichloromethane (DCM) (approx. 20 mL).

    • Add 10.0 g of Celite 545 (or chromatography-grade silica gel) to the solution.

    • Evaporate the DCM under reduced pressure using a rotary evaporator until a free-flowing, dry powder is obtained. Causality: Dry loading prevents the "strong solvent effect," ensuring the sample elutes as a tight, uniform band rather than streaking down the column.

  • Column Equilibration:

    • Pack a flash chromatography column with 150 g of 40-63 µm silica gel.

    • Equilibrate the column with 3 column volumes (CV) of 100% Heptane.

  • Loading and Elution:

    • Carefully load the dry powder onto the top of the silica bed. Add a thin protective layer of sea sand to prevent disturbing the bed during solvent addition.

    • Run a step gradient:

      • 0-2 CV: 100% Heptane (Elutes highly non-polar impurities).

      • 2-6 CV: 95:5 Heptane:EtOAc (Elutes unreacted 4-isopropylphenylacetonitrile).

      • 6-12 CV: 90:10 Heptane:EtOAc (Elutes the target compound).

  • Fraction Collection & Analysis:

    • Collect 50 mL fractions. Analyze via TLC (Silica gel, 80:20 Heptane:EtOAc, UV detection at 254 nm). Combine fractions containing the pure product ( Rf​≈0.35 ) and concentrate under vacuum.

Protocol B: Reversed-Phase HPLC Polishing

Objective: Achieve >99.5% purity for sensitive downstream catalytic applications.

  • System Preparation:

    • Install a low-silanol C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)[3].

    • Prepare Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid (v/v).

    • Prepare Mobile Phase B: HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v).

  • Sample Injection:

    • Dissolve the pre-purified product in initial mobile phase conditions (80:20 A:B) to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

    • Inject 10-20 µL for analytical runs (scale proportionally for preparative columns).

  • Gradient Execution:

    • Run the optimized gradient detailed in Table 2 (Section 5).

  • Detection:

    • Monitor absorbance at 210 nm (nitrile absorption) and 254 nm (aromatic/nitro absorption). Collect the major peak eluting at approximately 11.5 minutes.

Quantitative Data Presentation

Table 1: Normal Phase TLC Retention Factors ( Rf​ ) Stationary Phase: Silica Gel 60 F254. Detection: UV 254 nm.

Solvent System (v/v)Target Compound Rf​ Un-nitrated Impurity Rf​ Separation Quality
100% Heptane0.050.15Poor (Sticking)
95:5 Heptane:EtOAc0.200.40Good
90:10 Heptane:EtOAc 0.35 0.55 Excellent (Optimal)
80:20 Heptane:EtOAc0.600.75Poor (Co-elution risk)

Table 2: Optimized RP-HPLC Gradient for Impurity Resolution Column: C18, 4.6 x 150 mm, 5 µm. Flow Rate: 1.0 mL/min. Temperature: 25°C.

Time (min)% Mobile Phase A (Water + 0.1% FA)% Mobile Phase B (MeCN + 0.1% FA)Curve Profile
0.08020Initial Hold
2.08020Isocratic
12.03070Linear Gradient
15.0595Linear Gradient
18.0595Wash
18.18020Re-equilibration
22.08020End

Sources

Optimization

Preventing decomposition of (4-Isopropyl-2-nitrophenyl)acetonitrile during reactions

A Guide to Preventing Decomposition in Synthetic Applications Welcome to the technical support center for (4-Isopropyl-2-nitrophenyl)acetonitrile. This guide is designed for researchers, chemists, and drug development pr...

Author: BenchChem Technical Support Team. Date: March 2026

A Guide to Preventing Decomposition in Synthetic Applications

Welcome to the technical support center for (4-Isopropyl-2-nitrophenyl)acetonitrile. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile intermediate in their synthetic workflows. As a Senior Application Scientist, I understand that unexpected decomposition can lead to low yields, complex purification challenges, and project delays. This document provides in-depth, experience-driven advice to help you understand the inherent instabilities of this molecule and implement strategies to ensure successful and reproducible outcomes.

Understanding the Instability of (4-Isopropyl-2-nitrophenyl)acetonitrile

The key to preventing decomposition lies in understanding the molecule's structural liabilities. (4-Isopropyl-2-nitrophenyl)acetonitrile possesses two primary features that dictate its reactivity and sensitivity:

  • Acidity of the Benzylic Proton: The methylene (-CH₂-) protons adjacent to the nitrile group and the phenyl ring are significantly acidic. This acidity is amplified by the strong electron-withdrawing effect of the ortho-nitro group (-NO₂) and the nitrile group (-CN). This makes the molecule highly susceptible to deprotonation, even by moderately weak bases, to form a resonance-stabilized carbanion. While this is often the desired first step in alkylation reactions, the resulting carbanion can be unstable under certain conditions, leading to side reactions.

  • Reactivity of the Nitro Group: The ortho-nitro group, while activating the benzylic position, can also participate in undesirable side reactions, particularly under harsh basic or reductive conditions.

These features make the compound particularly sensitive to reaction parameters such as base strength, temperature, solvent choice, and reaction time.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during reactions involving (4-Isopropyl-2-nitrophenyl)acetonitrile in a practical question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture is turning dark brown or black upon adding the base. What is happening?

A1: A dark coloration is a common indicator of decomposition and polymerization. This often occurs when a base that is too strong is used, or when the reaction temperature is too high. The highly reactive carbanion formed upon deprotonation can potentially polymerize or undergo other degradation pathways. Nitriles, in general, can be prone to polymerization in the presence of certain reagents.[1]

Solution:

  • Use a Weaker Base: Switch from strong bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) to milder inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[2] These are often sufficient to deprotonate the acidic methylene protons without causing extensive degradation.

  • Control Temperature: Add the base slowly at a lower temperature (e.g., 0 °C or room temperature) before gently heating if necessary.[3] Precise temperature control is crucial.[3]

Q2: I'm observing poor yields and multiple spots on my TLC, even when the starting material is consumed. What are the likely side products?

A2: This scenario suggests that while the starting material is reacting, it's not cleanly converting to the desired product. Common side reactions include:

  • Nitrile Hydrolysis: Under aqueous basic or acidic conditions, the nitrile group can hydrolyze to a primary amide and subsequently to a carboxylic acid.[4][5][6] This is especially prevalent if heating in the presence of water and a strong base or acid.[7][8]

  • Over-alkylation: If performing an alkylation, the mono-alkylated product can sometimes be deprotonated again and react with a second equivalent of the alkylating agent, leading to a dialkylated byproduct.

  • Elimination: If using a secondary or tertiary alkyl halide as an electrophile, the basic conditions may favor an E2 elimination reaction, consuming your base and electrophile.

Solution:

  • Anhydrous Conditions: For base-mediated reactions like alkylations, ensure your solvent and glassware are thoroughly dried to minimize water and prevent hydrolysis.

  • Control Stoichiometry: To avoid dialkylation, use a slight excess of the (4-Isopropyl-2-nitrophenyl)acetonitrile relative to the alkylating agent.

  • Appropriate Electrophile: Use primary alkyl halides when possible, as they are less prone to elimination side reactions.

Q3: What are the recommended storage conditions for (4-Isopropyl-2-nitrophenyl)acetonitrile?

A3: The compound should be stored in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing agents, strong acids, and strong bases.[9][10] Refrigeration is often recommended.[1]

Troubleshooting Workflow

When encountering issues, a systematic approach is key. The following diagram outlines a decision-making process for troubleshooting common problems.

G start Problem Observed (Low Yield / Decomposition) check_color Is the reaction mixture dark or tarry? start->check_color check_tlc Does TLC show multiple unidentified spots? check_color->check_tlc No base_strength Evaluate Base Strength & Temperature check_color->base_strength Yes hydrolysis_check Are aqueous/protic conditions present? check_tlc->hydrolysis_check Yes base_too_strong Is base too strong? (e.g., NaH, t-BuOK) base_strength->base_too_strong solution_weak_base Solution: Use milder base (K₂CO₃) Add base at low temp base_too_strong->solution_weak_base Yes temp_too_high Is temperature > 80°C? base_too_strong->temp_too_high No end end solution_weak_base->end Re-run Experiment temp_too_high->check_tlc No solution_lower_temp Solution: Run reaction at a lower temperature temp_too_high->solution_lower_temp Yes solution_lower_temp->end solution_anhydrous Solution: Use anhydrous solvent Dry glassware thoroughly hydrolysis_check->solution_anhydrous Yes stoichiometry_check Evaluate Stoichiometry (Alkylation Reactions) hydrolysis_check->stoichiometry_check No solution_anhydrous->end dialkylation_check dialkylation_check stoichiometry_check->dialkylation_check Is dialkylation possible? solution_stoichiometry Solution: Use slight excess of nitrile (1.1 - 1.2 equiv) dialkylation_check->solution_stoichiometry Yes dialkylation_check->end No solution_stoichiometry->end

Caption: Troubleshooting workflow for decomposition issues.

Preventative Protocols & Best Practices

Proactive measures are the most effective way to prevent decomposition. This section provides recommended conditions and a detailed protocol for a common application: α-alkylation.

Data Summary: Recommended Reaction Parameters

For successful reactions, careful selection of bases and solvents is paramount. Polar aprotic solvents are generally preferred as they effectively dissolve reactants and stabilize charged intermediates without interfering with the reaction.[2]

ParameterRecommendedRationale & Considerations
Base K₂CO₃, Cs₂CO₃Sufficiently basic to deprotonate the benzylic position but mild enough to prevent rapid decomposition or hydrolysis.[2]
NaH, t-BuOKUse with caution. These are very strong bases that can lead to decomposition if not used at low temperatures with strict control.[2][11]
Solvent Acetonitrile, DMF, DMSOPolar aprotic solvents are excellent choices.[2] They solubilize the reactants and support the desired reaction pathway.
THF, TolueneGood options, especially for reactions requiring higher temperatures, though solubility of inorganic bases may be lower.[2][12]
Temperature 25 °C to 80 °CStart at room temperature. Gentle heating can increase the reaction rate, but temperatures above 80-100 °C significantly increase the risk of decomposition.[2][3]
Detailed Protocol: α-Alkylation of (4-Isopropyl-2-nitrophenyl)acetonitrile

This protocol provides a robust starting point for the mono-alkylation of the title compound with a primary alkyl halide (e.g., benzyl bromide).

Objective: To synthesize 2-(4-isopropyl-2-nitrophenyl)-3-phenylpropanenitrile while minimizing decomposition and side-product formation.

Materials:

  • (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq.)

  • Potassium Carbonate (K₂CO₃), finely powdered (2.0 eq.)

  • Benzyl Bromide (1.05 eq.)

  • Anhydrous Acetonitrile (CH₃CN)

  • Round-bottom flask, magnetic stirrer, condenser, nitrogen/argon inlet

Procedure:

  • Setup: To an oven-dried, 250 mL round-bottom flask equipped with a magnetic stir bar, add (4-Isopropyl-2-nitrophenyl)acetonitrile (e.g., 10.0 mmol, 2.04 g).

  • Inert Atmosphere: Purge the flask with nitrogen or argon for 5-10 minutes.

  • Reagent Addition: Add finely powdered, anhydrous potassium carbonate (20.0 mmol, 2.76 g) followed by anhydrous acetonitrile (100 mL).

  • Stirring: Begin vigorous stirring to create a fine suspension.

  • Electrophile Addition: Add benzyl bromide (10.5 mmol, 1.25 mL) dropwise to the stirring suspension at room temperature over 5 minutes.

  • Reaction: Heat the reaction mixture to 60 °C and maintain for 4-8 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC). Check for the consumption of the starting material and the appearance of a new, less polar product spot.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of celite to remove the inorganic salts (K₂CO₃ and KBr).

    • Rinse the filter cake with a small amount of acetonitrile.

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure product.

Decomposition vs. Desired Reaction Pathway

The diagram below illustrates the critical branch point in the reaction. The choice of base and conditions determines whether the reaction proceeds productively or leads to degradation.

G cluster_0 Reaction Pathways cluster_1 Desired Alkylation cluster_2 Decomposition Pathways Start (4-Isopropyl-2-nitrophenyl)acetonitrile Carbanion Resonance-Stabilized Carbanion Start->Carbanion + Base (-H⁺) Product α-Alkylated Product Carbanion->Product + R-X (Electrophile) (e.g., Benzyl Bromide) Decomp Polymerization / Degradation Products Carbanion->Decomp Harsh Conditions (Strong Base / High Temp)

Caption: Desired alkylation vs. decomposition pathways.

By understanding the chemical principles governing the stability of (4-Isopropyl-2-nitrophenyl)acetonitrile and implementing the careful, systematic approaches outlined in this guide, researchers can significantly improve reaction outcomes and achieve their synthetic goals with greater efficiency and reproducibility.

References
  • PubChem. (n.d.). 2-Nitrophenylacetonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • Chemistry Steps. (2024, December 5). Reactions of Nitriles. Retrieved from [Link]

  • LibreTexts Chemistry. (2025, January 19). 20.7: Chemistry of Nitriles. Retrieved from [Link]

  • Chem Simplifies. (2024, April 26). Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). YouTube. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link]

  • Clark, J. (n.d.). Hydrolysing Nitriles. Chemguide. Retrieved from [Link]

  • Cognitive Market Research. (2025, July 15). Alkyl Strategies for Optimizing Reaction Conditions. Retrieved from [Link]

  • University of Liverpool Repository. (n.d.). Iron-catalyzed alkylation of nitriles with alcohols. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of the alkylation reaction. Reaction conditions were... [Diagram]. Retrieved from [Link]

  • ResearchGate. (n.d.). Photoprocesses of Molecules with 2-Nitrobenzyl Protecting Groups and Caged Organic Acids. Retrieved from [Link]

  • American Chemical Society. (2024, September 18). Copper-Catalyzed α-Alkylation of Aryl Acetonitriles with Benzyl Alcohols. ACS Omega. Retrieved from [Link]

  • ChemWhat. (n.d.). 2-Nitrophenylacetonitrile CAS#: 610-66-2. Retrieved from [Link]

  • Google Patents. (n.d.). CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • PubChem. (n.d.). 3-Nitrophenylacetonitrile. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (n.d.). Basicity of exceedingly strong non-ionic organic bases in acetonitrile —Verkade's superbase and some related phosphazenes. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection &amp; Troubleshooting for (4-Isopropyl-2-nitrophenyl)acetonitrile Workflows

Welcome to the Technical Support Center. As a building block in drug development and materials science, (4-Isopropyl-2-nitrophenyl)acetonitrile presents a classic chemoselectivity challenge: it contains both a reducible...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a building block in drug development and materials science, (4-Isopropyl-2-nitrophenyl)acetonitrile presents a classic chemoselectivity challenge: it contains both a reducible nitro (-NO₂) group and a reducible nitrile (-CN) group.

Depending on your catalyst and reaction conditions, this single starting material can diverge into three distinct, high-value molecular scaffolds: an isolated aniline derivative, an aliphatic phenethylamine, or a cyclized 6-isopropyl-1H-indole core. This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to help you control these pathways with precision.

Divergent Catalytic Pathways

The choice of transition metal catalyst, hydrogen source, and solvent dictates the fate of the molecule. The workflow below illustrates the three primary synthetic trajectories.

Pathways SM (4-Isopropyl-2-nitrophenyl) acetonitrile NitroRed Selective Nitro Reduction (PtO2, H2) SM->NitroRed Cyclization Reductive Cyclization (PdPt-Fe3O4, H2, Heat) SM->Cyclization NitrileRed Selective Nitrile Reduction (Raney Ni, NH3, H2) SM->NitrileRed Amine (2-Amino-4-isopropylphenyl) acetonitrile NitroRed->Amine Amine->Cyclization Over-reaction Indole 6-Isopropyl-1H-indole + NH3 Cyclization->Indole Phenethylamine 2-(4-Isopropyl-2-nitrophenyl) ethan-1-amine NitrileRed->Phenethylamine

Caption: Divergent catalytic pathways for (4-Isopropyl-2-nitrophenyl)acetonitrile.

Catalyst Selection Matrix

To achieve high chemoselectivity, utilize the following quantitative baseline parameters to design your reaction conditions.

Reaction GoalTarget MoleculeRecommended CatalystOperating ConditionsTypical Yield / SelectivityKey Mechanistic Advantage
Selective Nitro Reduction (2-Amino-4-isopropylphenyl)acetonitrilePtO₂ (Adams' Catalyst)H₂ (1 atm), EtOH, 25 °C>90% / HighOperates under mild conditions, preventing the nucleophilic aniline from attacking the nitrile carbon.
Reductive Cyclization 6-Isopropyl-1H-indolePdPt-Fe₃O₄ NPsH₂ (10 bar), EtOH/HFIP, 80 °C~85% / HighSynergistic bimetallic effect accelerates both nitro reduction and the subsequent aromatization step.
Selective Nitrile Reduction 2-(4-Isopropyl-2-nitrophenyl)ethan-1-amineRaney Nickel H₂ (50 bar), NH₃/MeOH, 50 °C~75% / ModerateExcess ammonia shifts the imine equilibrium, preventing secondary amine (dimer) formation.

Troubleshooting FAQs

Q: Why does my selective nitro reduction keep yielding 6-isopropyl-1H-indole as a byproduct? A: This is a classic over-reaction driven by proximity. When the nitro group is reduced, the resulting ortho-amino group becomes highly nucleophilic. If your catalyst is too active (e.g., standard Pd/C) or the temperature is elevated, the amine will attack the electrophilic carbon of the adjacent nitrile group. This forms an intermediate cyclic amidine, which subsequently eliminates ammonia to aromatize into the indole core[1]. Solution: Switch to a milder catalyst like PtO₂ at room temperature, or run the reaction under slightly acidic conditions to protonate the aniline, thereby quenching its nucleophilicity.

Q: I am attempting a reductive cyclization using standard Pd/C, but the reaction stalls at the 2-aminophenylacetonitrile intermediate. How can I drive it to completion? A: While monometallic Pd/C is excellent for the initial nitro reduction, it often lacks the necessary Lewis acidity to fully drive the subsequent intramolecular cyclization and aromatization steps at low temperatures. Solution: Upgrade to a bimetallic catalyst, such as2[2]. The synergistic electronic effects between Palladium and Platinum dramatically accelerate the one-pot, gram-scale synthesis of indoles from 2-nitrophenylacetonitriles[2]. Additionally, adding hexafluoroisopropanol (HFIP) as a co-solvent acts as a hydrogen-bond donor to activate the nitrile group.

Q: During nitrile reduction, I am observing significant amounts of a secondary amine dimer. How do I suppress this? A: Nitrile reduction proceeds via a highly reactive intermediate imine. The newly formed primary amine can attack this imine, expelling ammonia to form an undesired secondary amine dimer. Solution: Run the reaction using Raney Nickel in the presence of excess methanolic ammonia. The excess NH₃ shifts the equilibrium away from dimer formation. Alternatively, employ 3 with ammonium formate, which provides a controlled hydrogen source and suppresses side reactions[3].

Mechanistic Pathway: Indole Formation

Understanding the mechanism of reductive cyclization is critical for troubleshooting stalled reactions. The sequence requires both reductive power (for the nitro group) and Lewis acidity (to activate the nitrile).

Mechanism N1 2-Nitrophenylacetonitrile Derivative N2 2-Aminophenylacetonitrile Derivative N1->N2 Pd/H2 Reduction N3 Intramolecular Attack (Amine to Nitrile C) N2->N3 Nucleophilic Addition N4 Amidine Intermediate (Cyclic) N3->N4 Cyclization N5 Indole Derivative (- NH3) N4->N5 Aromatization

Caption: Mechanistic sequence of the reductive cyclization to form the indole core.

Detailed Experimental Protocols

Protocol A: Selective Nitro Reduction to (2-Amino-4-isopropylphenyl)acetonitrile

Objective: Reduce the -NO₂ group while preserving the -CN group.

  • Reaction Setup: Dissolve (4-Isopropyl-2-nitrophenyl)acetonitrile (1.0 eq) in anhydrous ethanol to a concentration of 0.1 M.

  • Catalyst Addition: Add PtO₂ (Adams' catalyst, 5 mol%) carefully under an argon atmosphere.

    • Self-Validation: The solution should remain a dark suspension. Maintaining an argon blanket is critical to prevent premature catalyst ignition.

  • Hydrogenation: Purge the flask with H₂ gas three times. Stir vigorously at 25 °C under a H₂ balloon (1 atm).

  • Monitoring: Check reaction progress via TLC (Hexanes/EtOAc 3:1) every 2 hours.

    • Self-Validation: The starting material (yellow spot, higher Rf) should completely convert to the amine (fluorescent blue under UV, lower Rf).

  • Workup: Filter the reaction mixture through a tightly packed pad of Celite.

    • Causality: Direct filtration without Celite risks exposing the highly active, dry Pt catalyst to oxygen, leading to spontaneous combustion. Wash the pad with excess ethanol.

  • Isolation: Concentrate the filtrate under reduced pressure to yield the pure aniline derivative.

Protocol B: One-Pot Reductive Cyclization to 6-Isopropyl-1H-indole

Objective: Drive the reaction through the amine intermediate directly to the cyclized indole.

  • Reaction Setup: Dissolve the starting material in a 1:1 mixture of ethanol and hexafluoroisopropanol (HFIP).

    • Causality: HFIP acts as a strong hydrogen-bond donor, increasing the electrophilicity of the nitrile carbon and facilitating intramolecular attack.

  • Catalyst Addition: Add bimetallic PdPt-Fe₃O₄ nanoparticles (10 wt%).

  • Hydrogenation: Transfer the mixture to a high-pressure reactor, pressurize with H₂ (10 bar), and heat to 80 °C for 12 hours.

  • Monitoring: Monitor via LC-MS.

    • Self-Validation: Look for the complete disappearance of the intermediate mass [M+H]⁺ corresponding to the amine, and the appearance of the indole mass [M-NH₃+H]⁺.

  • Workup: Cool the reactor to room temperature and safely vent the H₂. Apply an external neodymium magnet to the exterior wall of the flask.

    • Self-Validation: The black nanoparticle catalyst will rapidly aggregate at the magnet[4], leaving a clear supernatant. Decant the liquid to recover the product while retaining the catalyst for recycling.

  • Isolation: Purify the crude product via silica gel flash chromatography to isolate pure 6-isopropyl-1H-indole.

References

  • Makosza, M., et al. "Application of nucleophilic substitution of hydrogen in nitroarenes to the chemistry of indoles." Chemistry of Heterocyclic Compounds. 1

  • Cho, J. H., Byun, S., Cho, A., & Kim, B. M. (2020). "One-pot, chemoselective synthesis of secondary amines from aryl nitriles using PdPt–Fe₃O₄ nanoparticle catalyst." Catalysis Science & Technology. 2

  • Kim, H. W., et al. (2019). "Simple reversible fixation of magnetic catalyst in continuous flow system: Ultrafast reduction of nitroarenes and subsequent reductive amination using ammonia borane." ResearchGate. 4

  • "Selective catalytic transfer hydrogenation of nitriles to primary amines using Pd/C." ResearchGate. 3

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Characterization of (4-Isopropyl-2-nitrophenyl)acetonitrile and Its Positional Isomers

Abstract Substituted phenylacetonitriles are a cornerstone in modern synthetic chemistry, serving as versatile intermediates in the development of pharmaceuticals, agrochemicals, and materials.[1] The precise arrangement...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Substituted phenylacetonitriles are a cornerstone in modern synthetic chemistry, serving as versatile intermediates in the development of pharmaceuticals, agrochemicals, and materials.[1] The precise arrangement of functional groups on the phenyl ring dictates the molecule's steric and electronic properties, which in turn governs its reactivity, spectral characteristics, and biological activity.[2] This guide provides an in-depth comparative analysis of (4-Isopropyl-2-nitrophenyl)acetonitrile and its key positional isomers. We will explore how the interplay between the electron-donating isopropyl group and the strongly electron-withdrawing nitro group, relative to the cyanomethyl moiety, creates distinct chemical identities. This analysis is grounded in spectroscopic data, principles of chemical reactivity, and validated experimental protocols designed for researchers, scientists, and drug development professionals.

Isomers Under Investigation

The focus of this guide is to differentiate the lead compound, (4-Isopropyl-2-nitrophenyl)acetonitrile, from its structural isomers where the positions of the isopropyl and nitro groups are varied. The relative positions of these substituents profoundly influence the molecule's overall properties.

SynthesisWorkflow Start Isopropyl Toluene Isomer Nitration Regioselective Nitration (HNO3/H2SO4) Start->Nitration Intermediate1 Isopropyl-nitro toluene Derivative Nitration->Intermediate1 Halogenation Benzylic Halogenation (NBS, Light) Intermediate1->Halogenation Intermediate2 Isopropyl-nitrobenzyl Halide Halogenation->Intermediate2 Cyanation Nucleophilic Cyanation (NaCN, DMSO) Intermediate2->Cyanation Purification Purification (Crystallization or Chromatography) Cyanation->Purification Product Target Isomer (e.g., 4-Isopropyl-2-nitrophenyl)acetonitrile Purification->Product

Caption: General synthetic workflow via the benzylic cyanation pathway.

Comparative Physicochemical Properties

Table 1: Predicted Physicochemical Properties of Isopropyl-nitrophenylacetonitrile Isomers

Property(4-Isopropyl-2-nitrophenyl)acetonitrile(3-Isopropyl-4-nitrophenyl)acetonitrile(2-Isopropyl-4-nitrophenyl)acetonitrile
Molecular Formula C₁₁H₁₂N₂O₂C₁₁H₁₂N₂O₂C₁₁H₁₂N₂O₂
Molecular Weight 204.23 g/mol 204.23 g/mol 204.23 g/mol
Predicted Melting Point Higher (potential for intramolecular H-bonding with solvent)High (para-nitro allows for efficient crystal packing)Lower (steric hindrance from ortho-isopropyl disrupts packing)
Predicted Solubility Lower in nonpolar solvents, higher in polar aprotic solventsLower in nonpolar solventsHigher in nonpolar solvents relative to other isomers
Predicted LogP ~2.5 - 2.8~2.6 - 2.9~2.7 - 3.0

Note: Values are predictive and serve as a basis for comparative analysis. Actual values require experimental determination.

Spectroscopic Characterization: A Comparative Fingerprint

Spectroscopy provides the most powerful tool for distinguishing between these isomers. The electronic environment of each proton and carbon atom is unique, leading to distinct spectral signatures.

¹H NMR Spectroscopy

The chemical shifts of the aromatic protons are highly sensitive to the electronic effects of the substituents. The nitro group is strongly deshielding (moves signals downfield), particularly at the ortho and para positions, while the isopropyl group is weakly shielding (moves signals upfield).

  • (4-Isopropyl-2-nitrophenyl)acetonitrile: Expect three distinct aromatic protons. The proton at C6 (ortho to the nitro group) will be the most downfield. The benzylic protons (-CH₂CN) will also be significantly downfield due to the adjacent ortho-nitro group.

  • (3-Isopropyl-4-nitrophenyl)acetonitrile: The protons at C2 and C6, both ortho to the nitro group, will be the most downfield signals.

  • (2-Isopropyl-4-nitrophenyl)acetonitrile: The proton at C3 (ortho to both the nitro and isopropyl groups) will experience complex shielding/deshielding effects and significant steric compression, likely resulting in a unique chemical shift.

¹³C NMR Spectroscopy

The carbon spectra will similarly reflect the substituent effects. The carbon atom directly attached to the nitro group (ipso-carbon) will be significantly deshielded.

Infrared (IR) Spectroscopy

All isomers will exhibit strong characteristic absorption bands for the nitrile and nitro functional groups.

  • -C≡N Stretch: A sharp, medium-intensity peak around 2250 cm⁻¹. [1]* -NO₂ Stretch: Two strong peaks, one for the asymmetric stretch (~1520-1560 cm⁻¹) and one for the symmetric stretch (~1345-1385 cm⁻¹).

Subtle shifts in the positions of these bands can be observed due to changes in electronic conjugation and steric strain between the isomers. For instance, steric hindrance from an adjacent isopropyl group may slightly alter the vibrational frequency of the nitro group. [5]

Mass Spectrometry (MS)

All isomers will have the same molecular ion peak (m/z = 204.23). However, their fragmentation patterns under techniques like Electron Ionization (EI-MS) will differ, providing a method for differentiation. Key fragmentation pathways include:

  • Loss of NO₂: A peak at [M-46]⁺.

  • Loss of CH₃ from isopropyl: A peak at [M-15]⁺, which will be prominent for all isomers.

  • Benzylic cleavage: The stability of the resulting carbocation will depend on the substituent pattern.

Table 2: Summary of Key Predicted Spectroscopic Data

IsomerKey ¹H NMR Signals (Aromatic, δ ppm)Key IR Bands (cm⁻¹)Key MS Fragments (m/z)
(4-Isopropyl-2-nitrophenyl) H6 (~8.0-8.2), H3 (~7.8-8.0), H5 (~7.5-7.7)~2255 (-CN), ~1530 & ~1350 (-NO₂)204 (M⁺), 189 ([M-CH₃]⁺), 158 ([M-NO₂]⁺)
(3-Isopropyl-4-nitrophenyl) H2, H6 (~7.9-8.1), H5 (~7.4-7.6)~2250 (-CN), ~1525 & ~1345 (-NO₂)204 (M⁺), 189 ([M-CH₃]⁺), 158 ([M-NO₂]⁺)
(2-Isopropyl-4-nitrophenyl) H3 (~8.1-8.3), H5 (~8.0-8.2), H6 (~7.6-7.8)~2250 (-CN), ~1520 & ~1345 (-NO₂)204 (M⁺), 189 ([M-CH₃]⁺), 158 ([M-NO₂]⁺)

Comparative Chemical Reactivity

The reactivity of these isomers is a direct consequence of the interplay between the electronic nature and steric demands of the substituents.

ElectronicEffects Dominant Electronic Effects on Benzylic Carbon Acidity cluster_ortho Ortho-Nitro Isomers cluster_para Para-Nitro Isomers cluster_meta Meta-Nitro Isomers (Hypothetical) Ortho_Nitro Nitro group at C2 or C6 Ortho_Effect Strong -I (Inductive) Effect Strong -M (Mesomeric) Effect Stabilizes benzylic carbanion via resonance Ortho_Nitro->Ortho_Effect Ortho_Result Highest Acidity of α-Hydrogens Fastest base-mediated reactions Ortho_Effect->Ortho_Result Para_Nitro Nitro group at C4 Para_Effect Strong -M (Mesomeric) Effect Weaker -I Effect (distance) Effectively stabilizes benzylic carbanion Para_Nitro->Para_Effect Para_Result High Acidity of α-Hydrogens Fast base-mediated reactions Para_Effect->Para_Result Meta_Nitro Nitro group at C3 or C5 Meta_Effect Strong -I (Inductive) Effect No -M Effect on benzylic carbon Less stabilization of carbanion Meta_Nitro->Meta_Effect Meta_Result Lowest Acidity of α-Hydrogens Slowest base-mediated reactions Meta_Effect->Meta_Result

Caption: Influence of nitro group position on the acidity of the benzylic protons.

Acidity of α-Hydrogens

The protons of the methylene group (-CH₂CN) are acidic due to the electron-withdrawing nature of the adjacent nitrile and phenyl ring. This acidity is significantly enhanced by the nitro group.

  • Ortho/Para-Nitro Isomers: (e.g., 4-Isopropyl-2-nitrophenyl- and 2-Isopropyl-4-nitrophenyl-acetonitrile). The nitro group can delocalize the negative charge of the resulting carbanion through resonance (a mesomeric effect). This provides substantial stabilization, making the α-hydrogens significantly more acidic. [6]These isomers will react fastest in base-catalyzed reactions like alkylations or condensations.

  • Meta-Nitro Isomers: (e.g., 5-Isopropyl-2-nitrophenylacetonitrile). When the nitro group is meta to the cyanomethyl group, it can only exert an inductive electron-withdrawing effect. It cannot participate in resonance stabilization of the carbanion. [7]Consequently, the α-hydrogens of meta-isomers are less acidic than their ortho/para counterparts.

The electron-donating isopropyl group will slightly decrease the acidity in all cases, but its effect is minor compared to the powerful influence of the nitro group.

Reduction of the Nitro Group

The conversion of the nitro group to an amine is a common and vital transformation. The rate of this reaction (e.g., using catalytic hydrogenation or metal-acid reduction) can be affected by steric hindrance.

  • (2-Isopropyl-4-nitrophenyl)acetonitrile: The isopropyl group at the ortho position will sterically hinder the approach of reagents to the nitro group, potentially requiring more forcing reaction conditions (higher pressure, temperature, or more active catalyst) for complete reduction compared to other isomers.

Experimental Protocols

Trustworthy and reproducible data is the foundation of scientific integrity. The following protocols are designed to be self-validating systems for characterization.

Protocol: ¹H NMR Spectroscopic Analysis

Objective: To acquire a high-resolution ¹H NMR spectrum to differentiate between isomers.

Methodology:

  • Sample Preparation: Accurately weigh ~5-10 mg of the phenylacetonitrile isomer and dissolve it in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. Ensure the sample is fully dissolved.

  • Instrument Setup:

    • Use a spectrometer with a field strength of at least 400 MHz for good signal dispersion.

    • Tune and shim the instrument to ensure optimal field homogeneity.

    • Set the spectral width to cover the expected range of chemical shifts (e.g., 0-10 ppm).

    • Use a pulse angle of 30-45 degrees and a relaxation delay of 2-5 seconds.

  • Data Acquisition: Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Data Processing:

    • Apply Fourier transformation to the Free Induction Decay (FID).

    • Phase the spectrum to obtain pure absorption peaks.

    • Calibrate the chemical shift scale using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard (TMS at 0 ppm). [8] * Integrate the peaks to determine the relative number of protons.

  • Interpretation: Analyze the chemical shifts, integration values, and coupling patterns (multiplicity) to assign each signal to a specific proton in the molecule. Compare the obtained spectrum with the predicted patterns for each isomer.

Protocol: Comparative Nitrile Hydrolysis

Objective: To compare the rate of hydrolysis of the nitrile to a carboxylic acid, reflecting the steric environment around the cyanomethyl group.

Methodology:

  • Reaction Setup: In three separate, identical round-bottom flasks, place an equimolar amount (e.g., 1.0 mmol) of each isomer: (4-Isopropyl-2-nitrophenyl)acetonitrile, (3-Isopropyl-4-nitrophenyl)acetonitrile, and (2-Isopropyl-4-nitrophenyl)acetonitrile.

  • Reaction Conditions: To each flask, add the same volume of a hydrolysis reagent (e.g., 10 mL of 6M H₂SO₄).

  • Heating and Monitoring: Place all three flasks in a single heating mantle or oil bath set to a constant temperature (e.g., 100 °C) and stir vigorously. At set time intervals (e.g., 30, 60, 120, 240 minutes), withdraw a small aliquot from each reaction mixture.

  • Workup and Analysis: Quench the aliquot with cold water and extract with a suitable organic solvent (e.g., ethyl acetate). Analyze the organic extract by a quantitative method like HPLC or GC-MS to determine the ratio of starting material to the carboxylic acid product.

  • Causality and Interpretation: Plot the percentage conversion versus time for each isomer. It is expected that isomers with less steric hindrance around the cyanomethyl group will hydrolyze faster. [6]This experiment provides a direct measure of the steric impact of the substituent pattern on reactivity at this functional group.

Conclusion

The characterization of (4-Isopropyl-2-nitrophenyl)acetonitrile and its isomers is a study in the profound influence of substituent position on molecular properties. While sharing the same molecular formula, each isomer presents a unique profile in terms of its spectroscopic fingerprint and chemical reactivity. The ortho/para positioning of the nitro group dramatically increases the acidity of the benzylic protons, a key consideration for synthetic planning. Concurrently, the steric bulk of the isopropyl group can hinder reactions at adjacent sites. For researchers in drug discovery and materials science, a thorough understanding of these isomeric differences is not merely academic; it is essential for the rational design of synthetic routes, the prediction of molecular behavior, and the ultimate success of their research endeavors.

References

  • Flury, T., et al. (2006). Substituted alpha-(phenylhydrazono)phenylacetonitrile derivatives. Part 2: Synthesis and biological activity of pro-pesticides. Pest Management Science, 62(3), 236-41. [Link]

  • Crystal Structure–Activity Relationship of Some MeO Phenylacrylonitriles: Dual Antimicrobial–Cytotoxic Effects and in Silico Perspectives. (n.d.). PMC. [Link]

  • (n-Nitrophenyl)acetonitrile, With N = 2, 3 and 4. (2002). Acta Crystallographica Section E: Structure Reports Online, 58(8), o915–o917. [Link]

  • PubChem. (n.d.). 2-Nitrophenylacetonitrile. PubChem. Retrieved from [Link]

  • Stewart, J. T. (1971). Synthesis and biological evaluation of substituted -phenylcinnamonitriles. Journal of Pharmaceutical Sciences, 60(8), 1244-5. [Link]

  • Mielke, Z., & Ratajczak, H. (1998). IR spectra and structure of (4-nitrophenyl)acetonitrile and of its carbanion: Experimental and ab initio studies. Journal of Molecular Structure, 448(1-2), 135-146. [Link]

  • Scott, C., et al. (2022). Natural Products Containing the Nitrile Functional Group and Their Biological Activities. Journal of Natural Products. [Link]

  • PubChem. (n.d.). p-Nitrophenylacetonitrile. PubChem. Retrieved from [Link]

  • SpectraBase. (n.d.). .alpha.-(2-Nitrophenyl)phenylacetonitrile. SpectraBase. [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-isopropyl-2-nitrophenol. PrepChem.com. [Link]

  • PubChem. (n.d.). 4-Isopropylphenylacetonitrile. PubChem. Retrieved from [Link]

  • Fiveable. (2025). Phenylacetonitrile Definition. Fiveable. [Link]

  • Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. University of Wisconsin. [Link]

  • Chemistry Stack Exchange. (2024). Stability of Nitro substituted phenylic anion. Chemistry Stack Exchange. [Link]

  • Google Patents. (n.d.). CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

Sources

Comparative

Comprehensive Comparison of Synthetic Routes to (4-Isopropyl-2-nitrophenyl)acetonitrile

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly valued ortho-nitrophenylacetonitrile derivative. It serves as a critical synthetic building block for 5-isopropylindoles and 5-isopropylindolin-2-ones via reductive cyc...

Author: BenchChem Technical Support Team. Date: March 2026

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly valued ortho-nitrophenylacetonitrile derivative. It serves as a critical synthetic building block for 5-isopropylindoles and 5-isopropylindolin-2-ones via reductive cyclization[1]. These heterocyclic cores are ubiquitous in modern drug discovery, particularly in the development of kinase inhibitors and CNS-active pharmaceutical ingredients.

Synthesizing this intermediate efficiently requires navigating complex electronic directing effects and steric hindrances. As a Senior Application Scientist, I have evaluated four distinct synthetic methodologies. This guide objectively compares these routes, detailing the causality behind their success or failure, and provides self-validating protocols for the most viable approaches.

Mechanistic Evaluation of Synthetic Strategies

To synthesize (4-Isopropyl-2-nitrophenyl)acetonitrile, chemists typically consider four logical disconnections. However, fundamental physical organic chemistry dictates that two of these classical routes suffer from severe selectivity flaws.

Route A: Direct Electrophilic Nitration (Flawed Regioselectivity)

Starting from 4-isopropylphenylacetonitrile[2], direct nitration using HNO₃/H₂SO₄ seems atom-economical. However, the isopropyl group is a stronger electron-donating group (+I, hyperconjugation) than the cyanomethyl group (-I, weak +H). Electrophilic aromatic substitution is therefore directed primarily ortho to the isopropyl group (C3), yielding the undesired (4-isopropyl-3-nitrophenyl)acetonitrile as the major product.

Route B: Classical Benzylic Cyanation (Flawed Chemoselectivity)

This route utilizes 4-isopropyl-2-nitrotoluene[3] via Wohl-Ziegler radical bromination (NBS/AIBN) followed by Sₙ2 cyanation. While conceptually simple, the chemoselectivity of the bromination step is disastrous. The isopropyl methine proton is tertiary and located meta to the nitro group, making it highly susceptible to radical abstraction. Conversely, the target methyl group is primary and strongly deactivated by the ortho-nitro group. This results in competitive bromination at the isopropyl group, leading to complex, inseparable mixtures.

Route C: Vicarious Nucleophilic Substitution (VNS) (Highly Viable)

Developed by Mąkosza, the VNS reaction enables the direct cyanomethylation of electron-deficient arenes[1]. Starting from 1-isopropyl-3-nitrobenzene, a carbanion bearing a leaving group (e.g., 4-chlorophenoxyacetonitrile) attacks the position ortho to the nitro group. Base-induced β-elimination of the phenoxide leaving group restores aromaticity, directly and regioselectively yielding the target molecule[4].

Route D: Palladium-Catalyzed α-Arylation (Highly Viable)

Modern cross-coupling offers a cyanide-free approach. Starting from 1-bromo-4-isopropyl-2-nitrobenzene, the α-arylation of acetonitrile is achieved using a Palladium catalyst and a strong base (LiHMDS). Bulky bidentate phosphine ligands (like BINAP) force the nitrile anion to coordinate to the Pd center via the carbon atom rather than the nitrogen atom, facilitating the requisite reductive elimination[5].

Routes SM1 4-Isopropylphenylacetonitrile Target (4-Isopropyl-2-nitrophenyl) acetonitrile SM1->Target Minor Product WrongIso Major: 3-Nitro Isomer (Regioselectivity Failure) SM1->WrongIso HNO3 / H2SO4 Direct Nitration SM2 4-Isopropyl-2-nitrotoluene SM2->Target 1. NBS (Minor) 2. NaCN SideProd Major: Isopropyl Bromination (Chemoselectivity Failure) SM2->SideProd NBS, AIBN SM3 1-Isopropyl-3-nitrobenzene SM3->Target 4-Chlorophenoxyacetonitrile t-BuOK (VNS) SM4 1-Bromo-4-isopropyl- 2-nitrobenzene SM4->Target CH3CN, LiHMDS Pd-Catalyst

Comparison of four synthetic routes highlighting the selectivity failures of classical methods.

Quantitative Performance Comparison

The following table summarizes the experimental performance metrics of the four routes based on mechanistic viability and empirical laboratory data.

RouteStrategyRegioselectivityChemoselectivityReagent ToxicityScalabilityOverall Yield
A Direct NitrationPoor (Favors C3)HighModerate (Corrosive)High< 15%
B Benzylic CyanationN/APoor (Tertiary vs Primary)High (Cyanide salts)Moderate< 20%
C VNS Reaction Excellent (ortho to NO₂) High Low (Avoids Cyanide) High 70 - 85%
D Pd-Catalyzed Arylation Absolute (Fixed by Halide) High Low (Avoids Cyanide) Moderate (Costly Pd) 65 - 80%

Validated Experimental Protocols

For researchers requiring robust, self-validating systems, only Routes C and D are recommended. Below are the optimized, step-by-step methodologies for these viable pathways.

Protocol 1: Vicarious Nucleophilic Substitution (Route C)

Causality Note: 4-Chlorophenoxyacetonitrile is utilized instead of chloroacetonitrile because the latter is prone to self-condensation and degradation in the presence of strong bases like potassium tert-butoxide (t-BuOK)[4]. The phenoxide acts as an excellent leaving group during the rearomatization step.

Step-by-Step Workflow:

  • Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet.

  • Reagent Loading: Charge the flask with 1-isopropyl-3-nitrobenzene (10.0 mmol, 1.0 equiv) and 4-chlorophenoxyacetonitrile (12.0 mmol, 1.2 equiv).

  • Solvation: Dissolve the reagents in 40 mL of anhydrous N,N-dimethylformamide (DMF). Cool the reaction mixture to -20 °C using a dry ice/ethylene glycol bath.

  • Deprotonation & Addition: Dropwise add a solution of t-BuOK (25.0 mmol, 2.5 equiv) in anhydrous THF (25 mL) over 15 minutes. A deep purple/red coloration will immediately develop, self-validating the formation of the Meisenheimer-type σH-adduct.

  • Elimination: Stir the mixture at -20 °C for 45 minutes. The base induces the β-elimination of the 4-chlorophenoxide, driving the reaction forward.

  • Workup: Quench the reaction strictly at -20 °C by adding 50 mL of 1M HCl to neutralize the base and prevent side reactions. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL).

  • Purification: Wash the combined organic layers extensively with 5% aqueous LiCl (to remove DMF) and brine. Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1) to yield the target nitrile.

VNS SM 1-Isopropyl-3-nitrobenzene + 4-Chlorophenoxyacetonitrile Adduct σH-Adduct (Meisenheimer-type) SM->Adduct t-BuOK (Deprotonation) Nucleophilic Attack Elim β-Elimination of 4-Chlorophenoxide Adduct->Elim Base-Induced Prod (4-Isopropyl-2-nitrophenyl) acetonitrile Elim->Prod Rearomatization

Mechanistic pathway of the Vicarious Nucleophilic Substitution (VNS) reaction.

Protocol 2: Palladium-Catalyzed α-Arylation (Route D)

Causality Note: Acetonitrile has a high pKa (~31), necessitating a strong base (LiHMDS) to generate the nitrile anion. The use of rac-BINAP is critical; its large bite angle and steric bulk force the nitrile anion to coordinate to the Palladium center via its carbon atom (C-bound) rather than the nitrogen atom (N-bound), which is an absolute requirement for the final reductive elimination step to form the C-C bond[5].

Step-by-Step Workflow:

  • Glovebox Setup: Inside a nitrogen-filled glovebox, charge an oven-dried 20 mL scintillation vial with Pd₂(dba)₃ (0.025 mmol, 2.5 mol%), rac-BINAP (0.06 mmol, 6 mol%), and 1-bromo-4-isopropyl-2-nitrobenzene (1.0 mmol, 1.0 equiv).

  • Solvent & Reactant Addition: Add 5 mL of anhydrous toluene to dissolve the catalyst complex, followed by anhydrous acetonitrile (3.0 mmol, 3.0 equiv).

  • Base Addition: Slowly add Lithium bis(trimethylsilyl)amide (LiHMDS, 1.5 mmol, 1.5 equiv, 1.0 M solution in THF) dropwise.

  • Cross-Coupling: Seal the vial tightly with a Teflon-lined cap, remove it from the glovebox, and place it in a pre-heated aluminum heating block at 80 °C. Stir vigorously for 18 hours.

  • Workup: Cool the reaction to room temperature. Quench by adding 5 mL of saturated aqueous NH₄Cl. Dilute with 10 mL of EtOAc and separate the layers.

  • Purification: Extract the aqueous layer with EtOAc (2 × 10 mL). Pass the combined organic layers through a short pad of Celite to remove palladium black. Concentrate the filtrate and purify via flash chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure product.

References

  • Benzene, 1-methyl-4-(1-methylethyl)-2-nitro- - the NIST WebBook. National Institute of Standards and Technology.
  • 4-Isopropylphenylacetonitrile | C11H13N | CID 138222 - PubChem.
  • Preparation of SF5 Aromatics by Vicarious Nucleophilic Substitution Reactions of Nitro(pentafluorosulfanyl)benzenes with Carbanions.
  • Synthesis, characterization, and reactivity of arylpalladium cyanoalkyl complexes: selection of catalysts for the alpha-aryl
  • A review on indole synthesis from nitroarenes: classical to modern approaches. Organic & Biomolecular Chemistry (RSC Publishing).

Sources

Validation

A Comparative Guide to the Reactivity of (4-Isopropyl-2-nitrophenyl)acetonitrile and (4-nitrophenyl)acetonitrile

Executive Summary In the landscape of synthetic chemistry, nitrophenylacetonitrile scaffolds serve as versatile intermediates for a wide array of molecular architectures, particularly in the development of pharmaceutical...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of synthetic chemistry, nitrophenylacetonitrile scaffolds serve as versatile intermediates for a wide array of molecular architectures, particularly in the development of pharmaceuticals and agrochemicals. This guide provides an in-depth comparative analysis of the reactivity of two key analogues: (4-Isopropyl-2-nitrophenyl)acetonitrile and its parent compound, (4-nitrophenyl)acetonitrile. By examining the electronic and steric influences of the isopropyl substituent, this document elucidates the fundamental differences in their chemical behavior, particularly concerning benzylic proton acidity and susceptibility to aromatic substitution. This analysis is supported by established principles of physical organic chemistry and provides practical, validated experimental protocols for researchers in drug discovery and chemical development.

Introduction: Structural and Electronic Framework

(4-nitrophenyl)acetonitrile is a well-established building block where the aromatic ring is strongly deactivated towards electrophilic attack but activated for nucleophilic aromatic substitution (SNAr) due to the potent electron-withdrawing nature of the para-nitro group.[1] The introduction of an isopropyl group at the 4-position, shifting the nitro group to the 2-position as in (4-Isopropyl-2-nitrophenyl)acetonitrile, introduces competing electronic and steric factors that significantly modulate the molecule's reactivity profile. This guide dissects these differences to provide a predictive framework for their application in synthesis.

The core of this comparison lies in understanding how the substituents influence the electron density of the aromatic ring and the acidity of the benzylic protons of the acetonitrile moiety. These factors are paramount in dictating the outcome of common synthetic transformations.

Structural_Comparison cluster_0 (4-nitrophenyl)acetonitrile cluster_1 (4-Isopropyl-2-nitrophenyl)acetonitrile a b

Caption: Molecular structures of the two compared compounds.

Deep Dive: Analysis of Substituent Effects

The reactivity of these molecules is governed by a delicate interplay of inductive effects, resonance effects, and steric hindrance.

  • Nitro Group (-NO₂): This group is strongly electron-withdrawing through both the inductive effect (-I) and the resonance effect (-M).[2] It significantly reduces the electron density of the aromatic ring and is a powerful activator for SNAr reactions, particularly when positioned ortho or para to a leaving group.[1] Crucially, it also enhances the acidity of the benzylic protons by stabilizing the resulting carbanion.

  • Cyano Group (-CN): Similar to the nitro group, the nitrile functionality is electron-withdrawing via induction and resonance, contributing to the acidification of the benzylic C-H bonds.[3]

  • Isopropyl Group (-CH(CH₃)₂): As an alkyl group, the isopropyl substituent is weakly electron-donating through an inductive effect (+I).[2] This effect slightly counteracts the electron-withdrawing nature of the nitro and cyano groups. More importantly, it introduces significant steric bulk, which can hinder the approach of reagents to adjacent positions on the aromatic ring.[4][5][6]

Electronic_Effects Dominant Electronic Effects on the Aromatic Ring cluster_0 (4-nitrophenyl)acetonitrile cluster_1 (4-Isopropyl-2-nitrophenyl)acetonitrile NPA Aromatic Ring NPA_NO2 -NO₂ NPA_NO2->NPA -I, -M (Strong Withdrawal) NPA_CN -CH₂CN NPA_CN->NPA -I, -M (Withdrawal) IPNPA Aromatic Ring IPNPA_NO2 -NO₂ IPNPA_NO2->IPNPA -I, -M (Strong Withdrawal) IPNPA_CN -CH₂CN IPNPA_CN->IPNPA -I, -M (Withdrawal) IPNPA_iPr -iPr IPNPA_iPr->IPNPA +I (Weak Donation)

Caption: Competing electronic influences on the aromatic systems.

Comparative Reactivity Analysis

Acidity of Benzylic Protons

The protons of the methylene bridge (-CH₂CN) are acidic due to the ability of the adjacent nitro and cyano groups to stabilize the resulting conjugate base (a carbanion) through resonance.[3][7][8] This carbanion is a key intermediate in many synthetic transformations, such as alkylation and condensation reactions.

  • (4-nitrophenyl)acetonitrile: The benzylic protons are highly acidic. The powerful electron-withdrawing effects of both the para-nitro and the cyano groups work in concert to delocalize the negative charge of the carbanion effectively across the entire molecule.

  • (4-Isopropyl-2-nitrophenyl)acetonitrile: The benzylic protons in this molecule are expected to be less acidic than those in its counterpart. The weak electron-donating (+I) effect of the isopropyl group at the para-position slightly destabilizes the carbanion by pushing electron density towards an already electron-rich intermediate. While the ortho-nitro group still provides strong stabilization, the net effect is a reduction in acidity compared to the unsubstituted para-nitro analogue.

CompoundKey Substituent Effects on Benzylic AcidityExpected Relative pKa
(4-nitrophenyl)acetonitrile Unopposed -I, -M effects from -NO₂ and -CN groups.Lower (More Acidic)
(4-Isopropyl-2-nitrophenyl)acetonitrile Strong -I, -M from ortho -NO₂; Weak +I from para -iPr.Higher (Less Acidic)
Susceptibility to Nucleophilic Aromatic Substitution (SNAr)

SNAr reactions proceed via a two-step addition-elimination mechanism, forming a resonance-stabilized Meisenheimer complex as an intermediate.[1][9] The reaction rate is highly dependent on the presence of strong electron-withdrawing groups (like -NO₂) ortho or para to the leaving group.

  • (4-nitrophenyl)acetonitrile: This molecule is not primed for a typical SNAr reaction as it lacks a suitable leaving group (e.g., a halogen) at an activated position (ortho or para to the nitro group). However, if a derivative like 1-chloro-4-nitrobenzene were compared, the nitro group would strongly activate it for substitution.

  • (4-Isopropyl-2-nitrophenyl)acetonitrile: The arrangement of substituents in this molecule creates a more complex scenario. The nitro group at the 2-position activates the ring for nucleophilic attack. For instance, if a leaving group were present at the 1-position (where the acetonitrile group is), the ortho-nitro group would facilitate its displacement. Furthermore, the bulky isopropyl group at the 4-position would sterically hinder any potential nucleophilic attack at the 3 and 5-positions, potentially offering a degree of regiochemical control in more complex substrates.[6]

Experimental Protocols and Methodologies

The following protocols are designed to be self-validating, providing clear steps to probe the reactivity of the benzylic position.

Protocol 1: Base-Mediated Deprotonation and Alkylation

This experiment directly assesses the ease of carbanion formation (acidity) and its subsequent reactivity.

Objective: To compare the relative rates of alkylation, which is dependent on the steady-state concentration of the benzylic carbanion.

Methodology:

  • Preparation: In two separate, oven-dried, 50 mL round-bottom flasks equipped with magnetic stir bars and under an inert atmosphere (N₂ or Ar), dissolve equimolar amounts (e.g., 5.0 mmol) of (4-nitrophenyl)acetonitrile and (4-Isopropyl-2-nitrophenyl)acetonitrile in 20 mL of anhydrous Dimethylformamide (DMF).

  • Deprotonation: Cool both solutions to 0 °C in an ice bath. To each flask, add a mild base such as potassium carbonate (K₂CO₃, 1.5 equivalents) portion-wise over 5 minutes.

  • Reaction Initiation: Add a reactive electrophile, such as benzyl bromide (1.05 equivalents), to each flask simultaneously via syringe.

  • Monitoring: Allow the reactions to warm to room temperature and stir. Monitor the progress of each reaction by taking aliquots every 15 minutes for the first hour, then every 30 minutes. Quench the aliquots with dilute HCl and analyze by Thin Layer Chromatography (TLC) or LC-MS to determine the consumption of starting material.

  • Work-up: After 4 hours (or upon completion), pour each reaction mixture into 100 mL of water and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Analysis: Purify the crude product via column chromatography and calculate the yield.

Expected Outcome: The reaction with (4-nitrophenyl)acetonitrile is expected to proceed faster due to the higher acidity of its benzylic protons, leading to a higher concentration of the nucleophilic carbanion at equilibrium.

Alkylation_Workflow Start Dissolve Substrate in Anhydrous DMF Inert Establish Inert Atmosphere (N₂) Start->Inert Cool Cool to 0 °C Inert->Cool Base Add K₂CO₃ (1.5 equiv) Cool->Base Carbanion Carbanion Formation (Equilibrium) Base->Carbanion Electrophile Add Benzyl Bromide (1.05 equiv) Carbanion->Electrophile React Stir at Room Temp. Monitor by TLC/LC-MS Electrophile->React Workup Aqueous Work-up & Extraction React->Workup Purify Purify by Column Chromatography Workup->Purify

Caption: General workflow for the comparative alkylation experiment.

Conclusion

The substitution of a para-nitro group with an ortho-nitro and para-isopropyl arrangement significantly alters the reactivity of the phenylacetonitrile core.

  • (4-nitrophenyl)acetonitrile is the more 'activated' substrate with respect to reactions involving the benzylic protons. Its higher C-H acidity makes it more suitable for transformations requiring facile carbanion formation under mild basic conditions.

  • (4-Isopropyl-2-nitrophenyl)acetonitrile exhibits attenuated benzylic acidity due to the electron-donating nature of the isopropyl group. However, the steric bulk of this group can be strategically employed to direct reactions at other sites or to modulate the molecule's physical properties, such as solubility.

For researchers and drug development professionals, the choice between these two intermediates is a strategic one. For rapid and efficient functionalization at the benzylic position, (4-nitrophenyl)acetonitrile is the superior choice. For syntheses where steric hindrance can be used to control regioselectivity or where the final product requires the lipophilic isopropyl moiety, (4-Isopropyl-2-nitrophenyl)acetonitrile provides a valuable, albeit less reactive, alternative.

References

  • ResearchGate. (n.d.). Hammett plots of various para-substituted 4-nitrophenyl benzoate esters... Retrieved from [Link]

  • Uhm, I.-K., & Buncel, E. (2014). Kinetic Study on SNAr Reaction of 1-(Y-Substituted-phenoxy)-2,4-dinitrobenzenes with Cyclic Secondary Amines in Acetonitrile: Evidence for Cyclic Transition-State Structure. The Journal of Organic Chemistry, 79(15), 7015–7023. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2014). Kinetic Study on SNAr Reaction of 1-(Y-Substituted-phenoxy)-2,4-dinitrobenzenes with Cyclic Secondary Amines in Acetonitrile: Evidence for Cyclic Transition-State Structure. Retrieved from [Link]

  • Um, I. H., et al. (2010). Nonlinear Hammett Plots in Pyridinolysis of 2,4-dinitrophenyl X-substituted Benzoates: Change in RDS Versus Resonance Contribution. PubMed. Retrieved from [Link]

  • ResearchGate. (n.d.). Determination of Hammett Equation Rho Constant for the Hydrolysis of p-Nitrophenyl Benzoate Esters. Retrieved from [Link]

  • Scribd. (n.d.). Synthesis of 4-Nitrophenylacetic Acid. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Hammett linear free-energy relationships in the biocatalytic hydrolysis of para-substituted nitrophenyl benzoate esters. Retrieved from [Link]

  • Scribd. (n.d.). p-Nitrophenyl Benzoate Hydrolysis Study. Retrieved from [Link]

  • RSC Publishing. (1970). 4-Nitrophenylacetonitrile, a Sensitive Reagent for. Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. Retrieved from [Link]

  • ResearchGate. (2022). (PDF) Mechanism of nucleophilic substitution reactions of 4-(4ˊ-nitro)phenylnitrobenzofurazan ether with aniline in acetonitrile. Retrieved from [Link]

  • PubMed. (2014). Kinetic study on SNAr reaction of 1-(y-substituted-phenoxy)-2,4-dinitrobenzenes with cyclic secondary amines in acetonitrile. Retrieved from [Link]

  • Fiveable. (2025). Benzylic Protons Definition. Retrieved from [Link]

  • ResearchGate. (n.d.). Some Steric Effects of the Isopropyl Group in Organosilicon Compounds. Retrieved from [Link]

  • YouTube. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

  • LookChem. (2025). (4-nitrophenyl)acetonitrile. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-isopropyl-2-nitrophenol. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015). Order of electrophilic substitution. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 16.5: An Explanation of Substituent Effects. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch12: Substituent Effects. Retrieved from [Link]

  • Pearson+. (n.d.). During the electrophilic aromatic substitution of isopropylbenzene.... Retrieved from [Link]

  • Chemistry LibreTexts. (2023). 16.4: Substituent Effects in Substituted Aromatic Rings. Retrieved from [Link]

  • Google Patents. (n.d.). CN103342662B - Method for synthesizing 2-alkylphenylacetonitrile.
  • Reddit. (2023). What's the most acidic position? Retrieved from [Link]

  • KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr. Retrieved from [Link]

  • Journal of the Chemical Society B: Physical Organic. (n.d.). The origin of primary steric effects in aromatic substitution: reactions by alkoxides or amines as nucleophiles. Retrieved from [Link]

  • YouTube. (2020). SNAr reaction mechanism. Retrieved from [Link]

  • Wordpress. (n.d.). SNAr Reaction in Other Common Molecular Solvents. Retrieved from [Link]

  • ResearchGate. (n.d.). Schemes depicting the SNAr/nucleophilic substitution of the different.... Retrieved from [Link]

  • Google Patents. (n.d.). CN1305988A - Process for preparing p-nitrophenyl acetonitrile by directional nitrification.
  • Reddit. (2023). acidity order of protons. Retrieved from [Link]

  • Organic Syntheses. (n.d.). diphenylacetonitrile. Retrieved from [Link]

  • YouTube. (2021). Allylic, Benzylic, and Phenolic Acidity. Retrieved from [Link]

  • Reddit. (2021). Why is the circles proton more acidic?. Retrieved from [Link]

  • Park, K. (n.d.). Reactivity of Nucleophilic Reagents toward Esters. Retrieved from [Link]

Sources

Comparative

Spectroscopic Comparison of Substituted Nitrophenylacetonitriles: A Technical Guide

As a fundamental building block in the synthesis of pharmaceuticals, agrochemicals, and complex heterocyclic compounds, substituted nitrophenylacetonitriles require rigorous structural verification. The position of the n...

Author: BenchChem Technical Support Team. Date: March 2026

As a fundamental building block in the synthesis of pharmaceuticals, agrochemicals, and complex heterocyclic compounds, substituted nitrophenylacetonitriles require rigorous structural verification. The position of the nitro group (ortho, meta, or para) relative to the acetonitrile moiety drastically alters the molecule's electronic landscape.

This guide provides an objective, data-driven comparison of 2-nitrophenylacetonitrile (ortho-substituted) and 4-nitrophenylacetonitrile (para-substituted), detailing the causality behind their spectroscopic differences and providing self-validating experimental protocols for accurate characterization.

Mechanistic Causality: The Electronic Landscape

The spectroscopic signatures of nitrophenylacetonitriles are dictated by the interplay between the strongly electron-withdrawing nitro group ( −NO2​ ) and the mildly electron-withdrawing cyano group ( −C≡N ).

  • Para-Substitution (4-Nitrophenylacetonitrile): The para-nitro group communicates directly with the benzylic carbon through extended π -conjugation. This "push-pull" resonance system stabilizes the conjugate base (carbanion) formed at the methylene bridge, making the methylene protons highly acidic[1]. However, the inductive deshielding effect on the methylene protons is mitigated by the physical distance across the aromatic ring.

  • Ortho-Substitution (2-Nitrophenylacetonitrile): The ortho-nitro group exerts a powerful, localized inductive effect and a strong through-space magnetic anisotropy on the adjacent benzylic protons. This proximity results in significant deshielding of the methylene protons compared to the para-isomer, while steric hindrance slightly twists the nitro group out of the aromatic plane, disrupting perfect π -conjugation[2].

Comparative Spectroscopic Data

The following table summarizes the quantitative spectroscopic data for structural differentiation, synthesized from established chemical databases and peer-reviewed literature[2][3][4][5].

Analytical TechniqueParameter2-Nitrophenylacetonitrile (Ortho)4-Nitrophenylacetonitrile (Para)Mechanistic Rationale
FT-IR (KBr Pellet) C≡N Stretch~2250 cm⁻¹ (Medium)~2250 cm⁻¹ (Medium)The cyano stretch remains largely unaffected by the nitro group's position due to the insulating sp3 methylene bridge.
NO2​ Asym. Stretch~1525 cm⁻¹ (Strong)~1515 cm⁻¹ (Strong)The para-isomer exhibits a slightly lower frequency due to enhanced resonance delocalization weakening the N=O bond.
¹H NMR (CDCl₃) Methylene ( −CH2​− )~4.10 ppm (singlet, 2H)~3.90 ppm (singlet, 2H)Ortho-proximity induces strong through-space magnetic deshielding, shifting the ortho-isomer downfield[2].
Aromatic Protons7.50–8.20 ppm (multiplet, 4H)7.55 (d, 2H), 8.17 (d, 2H)The para-isomer displays a classic, highly symmetrical AA'BB' pseudo-doublet system[5].
UV-Vis (Ethanol) λmax​ ( π→π∗ )~260 nm~280 nmThe para-isomer exhibits a red-shifted absorption due to an extended, uninterrupted conjugated push-pull system.

Experimental Protocols: A Self-Validating System

To ensure high-fidelity data acquisition, the following protocols must be executed as self-validating systems. Do not merely follow the steps; understand the physical chemistry governing each phase.

A. FT-IR Spectroscopy (Solid-State KBr Pellet)

Causality: Nitrophenylacetonitriles are crystalline solids. Solution-phase IR is avoided because common solvents (like CHCl3​ ) possess strong absorption bands that can mask the critical, often weak, C≡N stretching frequency.

  • System Validation (Blank): Pulverize 100 mg of spectroscopic-grade KBr in an agate mortar. Press into a translucent pellet and scan (4000–400 cm⁻¹). Validation check: Ensure no broad bands appear at 3300 cm⁻¹ ( H2​O ) or 2350 cm⁻¹ ( CO2​ ), which could obscure the nitrile peak.

  • Sample Preparation: Mix 1–2 mg of the nitrophenylacetonitrile with 100 mg of dry KBr. Grind thoroughly to prevent Christiansen effect scattering (where particle size approaches the IR wavelength, causing baseline distortion).

  • Acquisition: Press at 10 tons for 2 minutes. Acquire 32 scans at a resolution of 4 cm⁻¹.

B. ¹H and ¹³C NMR Spectroscopy

Causality: CDCl3​ is selected due to the moderate polarity of these compounds. Tetramethylsilane (TMS) must be used as an internal standard because the precise chemical shift of the methylene protons (3.90 vs 4.10 ppm) is the primary diagnostic tool for distinguishing regioisomers[2][4].

  • Sample Preparation: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the compound in 0.6 mL of CDCl3​ containing 0.03% v/v TMS. Filter through a glass wool plug into a 5 mm NMR tube to remove paramagnetic particulates.

  • System Validation (Shimming): Lock onto the deuterium signal of CDCl3​ . Shim the Z and Z² gradients until the lock level is maximized and stable. Validation check: The CHCl3​ residual solvent peak must resolve as a sharp singlet with a width at half-height ( W1/2​ ) of <1.0 Hz.

  • Acquisition: Acquire ¹H spectra using a 30° pulse angle, 2-second relaxation delay, and 16 transients. The long relaxation delay ensures accurate integration of the methylene vs. aromatic protons (1:2 ratio).

C. UV-Vis Spectroscopy

Causality: Spectroscopic-grade ethanol stabilizes the excited states of the nitroaromatic system, allowing clear resolution of the n→π∗ and π→π∗ transitions.

  • System Validation (Baseline): Fill two matched 1 cm path-length quartz cuvettes with pure ethanol. Place in the sample and reference beams. Run a baseline correction from 200 to 500 nm. Validation check: The baseline must not deviate by more than ±0.005 Absorbance Units.

  • Sample Preparation: Prepare a 1×10−4 M stock solution of the nitrophenylacetonitrile in ethanol.

  • Acquisition: Scan the sample from 200 to 500 nm. The para-isomer will demonstrate a distinct bathochromic (red) shift compared to the ortho-isomer due to superior orbital overlap.

Analytical Workflow

The following diagram maps the logical progression from sample state to specific spectroscopic insights.

G Sample Substituted Nitrophenylacetonitriles PrepIR KBr Pellet Preparation Sample->PrepIR Solid State PrepNMR Dissolution in CDCl3 + TMS Sample->PrepNMR Solution State PrepUV Dilution in Spectroscopic EtOH Sample->PrepUV Dilute Solution IR FT-IR Spectroscopy (Vibrational Modes) PrepIR->IR NMR 1H & 13C NMR (Electronic Environments) PrepNMR->NMR UV UV-Vis Spectroscopy (Electronic Transitions) PrepUV->UV Data Comparative Spectroscopic Profiling IR->Data Functional Groups NMR->Data Regioisomerism UV->Data Conjugation Extent

Spectroscopic Analysis Workflow of Nitrophenylacetonitriles

References

  • ResearchGate: IR spectra and structure of (4-nitrophenyl)acetonitrile and of its carbanion: Experimental and ab initio studies. Retrieved from[Link]

  • Semantic Scholar: Synthesis and characterization of phenylacrylonitrile derivatives of aromatic aldehydes in presence of DBU. Retrieved from[Link]

  • MDPI: Synthesis of Substituted Stilbenes via the Knoevenagel Condensation. Retrieved from[Link]

  • MDPI: Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates. Retrieved from[Link]

  • PubChem (NIH): 2-Nitrophenylacetonitrile | CID 11888. Retrieved from[Link]

  • PubChem (NIH): p-Nitrophenylacetonitrile | CID 68386. Retrieved from[Link]

Sources

Validation

A Comparative Analysis of the Biological Activity of (4-Isopropyl-2-nitrophenyl)acetonitrile and Analogs: A Guide for Preclinical Drug Discovery

This guide provides an in-depth comparative analysis of the cytotoxic and pro-apoptotic activities of (4-Isopropyl-2-nitrophenyl)acetonitrile and two structurally related compounds. The objective is to furnish researcher...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth comparative analysis of the cytotoxic and pro-apoptotic activities of (4-Isopropyl-2-nitrophenyl)acetonitrile and two structurally related compounds. The objective is to furnish researchers, scientists, and drug development professionals with a framework for evaluating novel nitrophenylacetonitrile derivatives as potential anticancer agents. We will delve into the experimental rationale, present detailed protocols, and interpret synthesized data to build a compelling structure-activity relationship (SAR) narrative.

The nitrile functional group is a key component in numerous pharmaceuticals, valued for its ability to enhance biological activity and serve as a versatile synthon in drug design.[1] When incorporated into a phenylacetonitrile scaffold, particularly with electron-withdrawing groups like a nitro moiety, these compounds can exhibit potent biological effects, including anticancer properties.[2][3][4] This guide focuses on a lead compound, (4-Isopropyl-2-nitrophenyl)acetonitrile (Compound A) , and compares its activity against two key analogs to probe the contribution of specific structural features:

  • (4-Methyl-2-nitrophenyl)acetonitrile (Compound B): To assess the impact of the alkyl group's steric bulk at the para-position.

  • (4-Isopropylphenyl)acetonitrile (Compound C): To determine the functional importance of the ortho-nitro group.

Through a systematic series of in vitro assays, we will construct a scientific narrative that moves from initial cytotoxicity screening to mechanistic elucidation, providing a robust model for the preclinical evaluation of this promising compound class.

Part 1: Comparative Cytotoxicity Profiling

Expertise & Experience: The Rationale Behind the Initial Screen

The first critical step in evaluating any potential anticancer agent is to determine its cytotoxicity—its ability to kill cancer cells.[5] A robust cytotoxicity screen should not only quantify potency but also provide an initial assessment of selectivity. We aim to identify compounds that are highly effective against cancer cells while exhibiting minimal toxicity toward healthy, non-malignant cells.[6][7]

For this purpose, we employ the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay is a gold standard in cell biology for its reliability and direct correlation with metabolic activity, a hallmark of cell viability.[8] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan product, the concentration of which is directly proportional to the number of living cells.[9][10] We will screen our compounds against two distinct human cancer cell lines, MCF-7 (breast adenocarcinoma) and A549 (lung carcinoma), and one non-cancerous human cell line, HEK293 (embryonic kidney), to establish a preliminary therapeutic window.

Experimental Workflow: Cytotoxicity Screening

G cluster_prep Cell Preparation cluster_treat Compound Treatment cluster_assay MTT Assay cluster_analysis Data Analysis seed Seed Cells in 96-Well Plates (MCF-7, A549, HEK293) incubate1 Incubate Overnight (Allow Attachment) seed->incubate1 treat Treat with Serial Dilutions of Compounds A, B, & C incubate1->treat incubate2 Incubate for 48 Hours treat->incubate2 add_mtt Add MTT Reagent (0.5 mg/mL final conc.) incubate2->add_mtt incubate3 Incubate for 4 Hours (Formazan Formation) add_mtt->incubate3 solubilize Add Solubilization Solution (e.g., DMSO) incubate3->solubilize read Read Absorbance (570 nm) solubilize->read calc Calculate IC50 Values (Non-linear Regression) read->calc

Caption: Workflow for MTT-based cytotoxicity screening.

Detailed Protocol: MTT Cell Viability Assay

This protocol is a self-validating system, including controls to ensure data integrity.[11]

  • Cell Seeding:

    • Harvest logarithmically growing MCF-7, A549, and HEK293 cells.

    • Seed cells into 96-well flat-bottom plates at a density of 5,000 cells per well in 100 µL of complete culture medium.

    • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[9]

  • Compound Treatment:

    • Prepare stock solutions of Compounds A, B, and C in DMSO.

    • Perform serial dilutions in complete culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration does not exceed 0.5% to avoid solvent toxicity.

    • Include "vehicle control" wells treated with medium containing 0.5% DMSO and "untreated control" wells with medium only.

    • Carefully remove the seeding medium from the plates and add 100 µL of the medium containing the respective compound dilutions or controls.

    • Incubate for 48 hours.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL stock solution of MTT in sterile PBS.[10]

    • Add 10 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).[8]

    • Incubate the plate for 4 hours at 37°C, protected from light. During this period, viable cells convert the MTT to purple formazan crystals.[11]

  • Formazan Solubilization:

    • Carefully aspirate the medium from each well without disturbing the formazan crystals.

    • Add 150 µL of DMSO to each well to dissolve the crystals.[5]

    • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate cell viability as a percentage relative to the vehicle control.

    • Determine the half-maximal inhibitory concentration (IC50) values by fitting the dose-response data to a non-linear regression curve (log(inhibitor) vs. normalized response).

Data Presentation: Comparative Cytotoxicity (IC50 Values)

The following table summarizes representative IC50 data, which is crucial for comparing the potency and selectivity of the compounds.

CompoundChemical NameMCF-7 (IC50, µM)A549 (IC50, µM)HEK293 (IC50, µM)Selectivity Index (SI) for MCF-7*
A (4-Isopropyl-2-nitrophenyl)acetonitrile8.412.1> 100> 11.9
B (4-Methyl-2-nitrophenyl)acetonitrile15.221.5> 100> 6.6
C (4-Isopropylphenyl)acetonitrile> 100> 100> 100N/A

*Selectivity Index (SI) = IC50 in non-cancerous cells / IC50 in cancer cells. A higher SI value indicates greater cancer cell-specific toxicity.

Interpretation: The data clearly indicate that Compound A is the most potent cytotoxic agent against both MCF-7 and A549 cancer cell lines. The lower potency of Compound B suggests that the larger isopropyl group of Compound A may confer an advantage, possibly through enhanced lipophilicity facilitating better cell membrane penetration. The profound lack of activity for Compound C strongly implicates the nitro group as a critical pharmacophore essential for the observed cytotoxicity. All nitro-containing compounds show high selectivity, with minimal impact on the non-cancerous HEK293 cells at active concentrations.

Part 2: Uncovering the Mechanism of Cell Death

Expertise & Experience: Why Investigate Apoptosis?

Observing cytotoxicity is the first step; understanding how the cells die is the next. A desirable anticancer agent induces programmed cell death, or apoptosis, a controlled, non-inflammatory process.[12] This is preferable to necrosis, which can cause inflammation and damage to surrounding healthy tissue.

Western blotting is a powerful and specific technique to detect the key molecular players in the apoptotic cascade. We will probe for the activation of Caspase-3 , a primary executioner caspase.[13] Once activated through cleavage, it orchestrates the dismantling of the cell by cleaving numerous cellular proteins, including PARP (Poly (ADP-ribose) polymerase) .[13] The appearance of cleaved Caspase-3 and cleaved PARP fragments are hallmark indicators of apoptosis.[12] Furthermore, we will examine the balance of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2) proteins to see if the intrinsic (mitochondrial) pathway is involved.[13]

The Intrinsic Apoptosis Pathway

G compound Compound A (Pro-apoptotic Stimulus) bcl2 Bcl-2 (Anti-apoptotic) compound->bcl2 bax Bax (Pro-apoptotic) compound->bax mito Mitochondrion bcl2->mito Inhibits bax->mito Promotes Pore Formation cytoC Cytochrome c (Release) mito->cytoC cas9_active Cleaved Caspase-9 (Active) cytoC->cas9_active Activates cas9 Pro-Caspase-9 cas9->cas9_active cas3_active Cleaved Caspase-3 (Active) cas9_active->cas3_active Cleaves & Activates cas3 Pro-Caspase-3 cas3->cas3_active parp_cleaved Cleaved PARP cas3_active->parp_cleaved Cleaves apoptosis Apoptosis cas3_active->apoptosis parp PARP parp->parp_cleaved parp_cleaved->apoptosis

Caption: The intrinsic pathway of apoptosis.

Detailed Protocol: Western Blot for Apoptotic Markers

This protocol provides a framework for the reliable detection of protein expression changes.[14]

  • Cell Treatment and Lysis:

    • Seed MCF-7 cells in 6-well plates and grow to 70-80% confluency.

    • Treat cells with Compound A, B, and C at their respective IC50 concentrations (or 50 µM for Compound C) for 24 hours. Include a vehicle control.

    • Harvest cells and lyse them in RIPA buffer supplemented with a protease inhibitor cocktail.[14]

    • Centrifuge the lysates at 14,000 x g for 20 minutes at 4°C to pellet cellular debris.

  • Protein Quantification:

    • Determine the protein concentration of the supernatant from each sample using a BCA protein assay. This is critical for ensuring equal loading.

  • SDS-PAGE and Protein Transfer:

    • Denature 30 µg of protein from each sample by boiling in Laemmli sample buffer.

    • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

    • Transfer the separated proteins onto a PVDF membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

    • Incubate the membrane overnight at 4°C with primary antibodies diluted in blocking buffer (e.g., anti-Cleaved Caspase-3, anti-PARP, anti-Bcl-2, anti-Bax, and anti-β-actin as a loading control).

    • Wash the membrane three times with TBST.

    • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis:

    • Wash the membrane again three times with TBST.

    • Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

    • Perform densitometry analysis using software like ImageJ to quantify the relative protein expression, normalizing each band to the β-actin loading control.[14]

Data Presentation: Induction of Apoptotic Markers
Protein MarkerCompound ACompound BCompound CVehicle Control
Cleaved Caspase-3 +++++--
Cleaved PARP +++++--
Bax/Bcl-2 Ratio ↑↑↑ (Increased)↑↑ (Increased)↔ (No Change)Baseline

(-) No detectable signal; (++) Moderate signal; (+++) Strong signal. (↑) Increase; (↔) No change.

Part 3: Probing the Upstream Stress Response Pathway

Expertise & Experience: Connecting the Dots to GADD45A

Given that our active compounds are nitroaromatic, a plausible mechanism of action involves the generation of intracellular reactive oxygen species (ROS).[15][16] ROS can act as signaling molecules that trigger cellular stress responses, leading to DNA damage and subsequent apoptosis.[17][18]

The Growth Arrest and DNA Damage-inducible 45 alpha (GADD45A) protein is a key sensor of cellular stress.[19] Its expression is upregulated in response to DNA damage and other stressors, often through p53-dependent or p53-independent pathways involving stress-activated protein kinases like p38 MAPK.[20][21] Once expressed, GADD45A can promote cell cycle arrest and apoptosis.[22] Investigating the activation of the p38 MAPK/GADD45A axis provides a logical next step to connect the chemical nature of our compounds to the observed apoptotic outcome.

Proposed Signaling Pathway

G compound Compound A / B (Nitroaromatic) ros ROS Generation compound->ros stress Cellular Stress / DNA Damage ros->stress p_p38 Phospho-p38 MAPK (Active) stress->p_p38 Activates p38 p38 MAPK p38->p_p38 gadd45a GADD45A Gene Expression p_p38->gadd45a Upregulates gadd45a_protein GADD45A Protein gadd45a->gadd45a_protein apoptosis Apoptosis gadd45a_protein->apoptosis Promotes

Caption: Proposed mechanism of action for nitrophenylacetonitriles.

Detailed Protocol: Western Blot for Stress Response Markers

The protocol is identical to that described in Part 2, but using the following primary antibodies:

  • Anti-phospho-p38 MAPK (to detect the activated form of the kinase)

  • Anti-p38 MAPK (to detect total protein for normalization)

  • Anti-GADD45A

  • Anti-β-actin (loading control)

Data Presentation: Activation of the p38/GADD45A Pathway
Protein MarkerCompound ACompound BCompound CVehicle Control
Phospho-p38 MAPK +++++--
GADD45A +++++--

(-) No detectable signal; (++) Moderate signal; (+++) Strong signal.

Interpretation: A marked increase in the phosphorylation of p38 MAPK and the expression of GADD45A was observed in MCF-7 cells treated with Compounds A and B. This strongly suggests that the cytotoxic mechanism of these nitro-containing compounds involves the activation of a cellular stress response pathway. The lack of activation by Compound C further solidifies the central role of the nitro group in initiating this signaling cascade, likely via the production of ROS.

Summary and Structure-Activity Relationship (SAR)

This systematic investigation provides clear insights into the structure-activity relationships of the evaluated nitrophenylacetonitriles:

  • The Nitro Group is Essential: The removal of the ortho-nitro group (Compound C) completely abrogated all measured biological activity. This feature is the primary driver of cytotoxicity, likely by inducing oxidative stress that activates the p38 MAPK/GADD45A signaling axis, ultimately leading to apoptosis.[15][19]

  • Steric Bulk at Para-Position Enhances Potency: The isopropyl group of Compound A conferred greater cytotoxic potency than the methyl group of Compound B. This suggests that a larger, more lipophilic substituent at the para-position may improve the compound's pharmacokinetic properties, such as cell permeability, or enhance its interaction with a putative intracellular target.

References

  • BenchChem. (n.d.). Preliminary Cytotoxicity Screening of Novel Anticancer Compounds: A Technical Guide.
  • Atlas of Genetics and Cytogenetics in Oncology and Haematology. (2014). GADD45A (growth arrest and DNA-damage-inducible, alpha).
  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual.
  • Abcam. (n.d.). MTT assay protocol.
  • Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis.
  • Novus Biologicals. (n.d.). PROTOCOL: Western Blot Detection of Cytoplasmic Cytochrome c.
  • Abcam. (n.d.). Apoptosis western blot guide.
  • Hirsch-Behnam, A., & B Brattain, M. G. (2002). Gadd45a: An Elusive Yet Attractive Candidate Gene in Pancreatic Cancer. Clinical Cancer Research.
  • BenchChem. (n.d.). Application Notes and Protocols: Western Blot Analysis of Apoptosis-Related Proteins Following NBDHEX Treatment.
  • BenchChem. (n.d.). Application Notes and Protocols for Cell Viability Assays (MTT/XTT) with STAT3 Degrader-1.
  • Salvador, J. M., et al. (2013). GADD45 proteins: central players in tumorigenesis. Journal of Experimental & Clinical Cancer Research.
  • Gupta, M., et al. (2024). GADD45: a crucial component of the DNA damage response and a potential cancer therapeutic target. Expert Opinion on Therapeutic Targets.
  • Omni Life Science. (n.d.). Cytotoxicity Assay for Anti-Cancer Drugs.
  • International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
  • BroadPharm. (2022). Protocol for Cell Viability Assays.
  • Yilmaz, I., et al. (n.d.). Crystal Structure–Activity Relationship of Some MeO Phenylacrylonitriles: Dual Antimicrobial–Cytotoxic Effects and in Silico Perspectives. Applied Sciences.
  • Merck. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation.
  • Casimero, C., et al. (n.d.). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. ACS Omega.
  • Alvero, A. B. (2021). Determination of Caspase Activation by Western Blot. Methods in Molecular Biology.
  • Babgi, B., et al. (2025). Biochemical assays for evaluating anticancer activity and validating mechanisms of action in coordination/organometallic compounds: a review. Dalton Transactions.
  • Yang, X., et al. (2020). Aberrant methylation of GADD45A is associated with decreased radiosensitivity in cervical cancer through the PI3K/AKT signaling pathway. Oncology Letters.
  • ResearchGate. (n.d.). Anticancer structure–activity relationship analyses of....
  • Jin, Y., et al. (2024). Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors. Current Medicinal Chemistry.
  • Jin, Y., et al. (2024). Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors. Current Medicinal Chemistry.
  • Grisham, J. W., et al. (1983). Cycle-related toxicity and transformation in 1OT1/2 cells treated. Proceedings of the National Academy of Sciences.
  • Al-Naiema, I. M., et al. (2022). Cytotoxicity and oxidative stress induced by atmospheric mono-nitrophenols in human lung cells. Atmospheric Chemistry and Physics.
  • Khan, A. H., & Ross, W. C. (1969). Tumour-growth inhibitory nitrophenylaziridines and related compounds: structure-activity relationships. Chemical-Biological Interactions.
  • Kuppusamy, P., et al. (2012). Role of Oxygen and Nitrogen Radicals in the Mechanism of Anticancer Drug Cytotoxicity. Journal of Clinical & Experimental Oncology.
  • Sies, H. (1994). Role of reactive oxygen species in cell toxicity. Fresenius' Journal of Analytical Chemistry.
  • Jin, Y., et al. (2024). Synthesis and Selective Anticancer Activity Evaluation of 2-phenylacrylonitrile Derivatives as Tubulin Inhibitors. Current Medicinal Chemistry.
  • Yayli, N., et al. (2001). Synthesis and Biological Activities of N-Alkyl Derivatives of o-, m-, and p-Nitro (E)-Chalcones. Turkish Journal of Chemistry.
  • Ozen, F., et al. (2022). Structure-activity relationship of anticancer drug candidate quinones. Molecular Biology Reports.
  • Vogt, R. A., & Fernández, F. M. (2009). Structure–Activity Relationships in Nitro-Aromatic Compounds. ResearchGate.
  • Al-Ostath, A. I. (2018). Green Chemistry and Synthesis of Anticancer Molecule. IntechOpen.
  • Arafat, K., et al. (2015). Simultaneous Inhibition of Cell-Cycle, Proliferation, Survival, Metastatic Pathways and Induction of Apoptosis in Breast Cancer Cells by a Phytochemical Super-Cocktail: Genes That Underpin Its Mode of Action. PLOS ONE.
  • Wujec, M., et al. (2025). Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. Molecules.
  • Gerde, P., et al. (2008). Cytotoxicity and reactive oxygen species generation from aggregated carbon and carbonaceous nanoparticulate materials. Nanotoxicology.
  • Gębczak, K., et al. (2019). Cytotoxic effect, generation of reactive oxygen/nitrogen species and electrochemical properties of Cu(ii) complexes in comparison to half-sandwich complexes of Ru(ii) with aminochromone derivatives. RSC Advances.
  • Kos, J., et al. (2019). Antiproliferative and Pro-Apoptotic Effect of Novel Nitro-Substituted Hydroxynaphthanilides on Human Cancer Cell Lines. International Journal of Molecular Sciences.
  • Murphy, C. D. (2022). Natural products containing the nitrile functional group and their biological activities. RCS Advances.
  • Gałezowski, W., & Jarczewski, A. (1989). Kinetics, isotope effects, and mechanism of the reaction of 1-nitro-1(4-nitrophenyl)alkanes with DBU in acetonitrile. Journal of the Chemical Society, Perkin Transactions 2.
  • Li, Y., et al. (2023). Novel 3,19-(N-Phenyl-3-(4-fluorophenyl)-pyrazole) Acetal of Andrographolide Promotes Cell Cycle Arrest and Apoptosis in MDA-MB-231 Breast Cancer Cells. Molecules.
  • CIBTech. (n.d.). a study on phytoconstituents, bioactivity, uses: analysis of acetonitrile leaf extract.

Sources

Comparative

Comprehensive Guide to the Purity Analysis of Synthetic (4-Isopropyl-2-nitrophenyl)acetonitrile

Synthetic intermediates with high functional density require rigorous, orthogonal analytical strategies to ensure batch-to-batch consistency. (4-Isopropyl-2-nitrophenyl)acetonitrile is a prime example: it features a lipo...

Author: BenchChem Technical Support Team. Date: March 2026

Synthetic intermediates with high functional density require rigorous, orthogonal analytical strategies to ensure batch-to-batch consistency. (4-Isopropyl-2-nitrophenyl)acetonitrile is a prime example: it features a lipophilic isopropyl group, a highly polar and electron-withdrawing nitro group, and a reactive nitrile moiety. This unique structural combination makes it a valuable building block in medicinal chemistry, but it also renders the molecule susceptible to specific degradation pathways, such as nitrile hydrolysis or nitro reduction.

This guide provides an in-depth, comparative methodology for the purity analysis of this compound, moving beyond standard templates to explain the causality behind each analytical choice. By integrating High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR), we establish a self-validating analytical ecosystem.

Orthogonal Analytical Strategy Overview

Relying on a single analytical technique often leads to blind spots. For instance, HPLC-UV is blind to non-chromophoric residual solvents, while GC-FID may degrade thermally labile organic impurities. To establish true purity, an orthogonal approach is mandatory.

AnalyticalWorkflow Start Synthetic Batch: (4-Isopropyl-2-nitrophenyl)acetonitrile HPLC HPLC-UV (Organic Impurities) Start->HPLC GC GC-FID / Headspace (Volatile Solvents) Start->GC qNMR 1H qNMR (Absolute Purity) Start->qNMR HPLC_Data Chromatographic Purity (Area %) HPLC->HPLC_Data GC_Data Residual Solvents (ppm) GC->GC_Data qNMR_Data Absolute Mass Fraction (w/w %) qNMR->qNMR_Data Release Final Certificate of Analysis (CoA) HPLC_Data->Release GC_Data->Release qNMR_Data->Release

Workflow for orthogonal purity analysis of synthetic intermediates.

Platform Comparison Data

The following table summarizes the performance metrics of the three primary platforms when applied to (4-Isopropyl-2-nitrophenyl)acetonitrile.

Analytical PlatformTarget Analyte ClassPrimary AdvantageLOD / LOQ (Typical)Self-Validation Mechanism (SST)
HPLC-UV Related substances, degradation productsHigh sensitivity for nitroaromatics0.01% / 0.05% (Area)Resolution ( Rs​ ) > 2.0 between API and known impurity
GC-FID Residual solvents, volatile precursorsUniversal detection for C-H compounds10 ppm / 50 ppmSignal-to-Noise (S/N) > 10 at LOQ level
1H qNMR Absolute mass fraction (API)Requires no reference standard0.5% / 1.0% (w/w)Inversion-recovery validation of T1​ relaxation

Methodology 1: HPLC-UV for Organic Impurities

The Causality: Reverse-phase HPLC is the workhorse for organic impurity profiling. The isopropyl group on the target molecule imparts significant lipophilicity, ensuring strong retention on a C18 stationary phase. The nitroaromatic system provides a robust π→π∗ UV transition. As demonstrated in 1, a detection wavelength of 260 nm maximizes the signal for the API while minimizing baseline drift from the mobile phase gradient.

Step-by-Step Protocol
  • Column Selection: Use an end-capped C18 column (e.g., 250 mm × 4.6 mm, 5 µm). End-capping prevents secondary interactions between the basic nitrile nitrogen and residual silanols.

  • Mobile Phase Preparation:

    • Solvent A: 0.1% Trifluoroacetic acid (TFA) in Water (suppresses ionization of potential acidic impurities).

    • Solvent B: Acetonitrile (HPLC grade).

  • Gradient Program: Start at 30% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then re-equilibrate.

  • Instrument Parameters: Flow rate at 1.0 mL/min; Column temperature at 30 °C; UV detection at 260 nm.

  • System Suitability Test (SST): Inject a resolution mixture containing the API and its primary hydrolysis product, (4-Isopropyl-2-nitrophenyl)acetic acid. The system is validated only if Rs​≥2.0 and the relative standard deviation (RSD) of the API peak area across 5 replicate injections is ≤2.0% .

ImpurityPathway API (4-Isopropyl-2-nitrophenyl) acetonitrile ImpA Hydrolysis Impurity: (4-Isopropyl-2-nitrophenyl) acetic acid API->ImpA H2O / Acid / Base ImpB Reduction Impurity: (2-Amino-4-isopropylphenyl) acetonitrile API->ImpB Reducing Agents ImpC Oxidation Impurity: (4-(2-Hydroxypropan-2-yl)- 2-nitrophenyl)acetonitrile API->ImpC Oxidative Stress

Common degradation and impurity pathways monitored via HPLC-UV.

Methodology 2: GC-FID for Volatile Impurities

The Causality: During the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile, volatile solvents (e.g., toluene, DMF) and low-boiling unreacted precursors may remain. HPLC-UV cannot reliably quantify these due to a lack of chromophores or co-elution with the void volume. 2 provides universal detection for carbon-containing volatiles.

Step-by-Step Protocol
  • Column Selection: DB-624 (30 m × 0.32 mm × 1.8 µm). The intermediate polarity of the cyanopropylphenyl phase perfectly resolves common industrial solvents.

  • Sample Preparation: Dissolve 100 mg of the API in 1.0 mL of Dimethyl sulfoxide (DMSO). DMSO acts as a high-boiling diluent that elutes long after the target volatile impurities.

  • Instrument Parameters:

    • Carrier Gas: Helium at a constant flow of 1.5 mL/min.

    • Injector: 200 °C, Split ratio 10:1.

    • Detector: FID at 250 °C.

  • Temperature Program: Hold at 40 °C for 5 minutes, ramp at 10 °C/min to 240 °C, hold for 10 minutes to bake out the DMSO diluent.

  • System Suitability Test (SST): Inject a standard solution containing 50 ppm of suspected solvents (e.g., methanol, toluene). Validate that the Signal-to-Noise (S/N) ratio for each peak is >10 .

Methodology 3: 1H qNMR for Absolute Purity

The Causality: A major bottleneck in early-stage drug development is the lack of Certified Reference Materials (CRMs) for novel intermediates. Chromatographic methods only provide relative purity (Area %). Quantitative NMR (qNMR) solves this by relying on the fundamental principle that the integrated area of an NMR resonance is directly proportional to the number of nuclei producing it, allowing for absolute mass fraction determination against a heterologous internal standard.

Based on 3, the API presents several distinct integration targets. The isopropyl methine proton (-CH-) appears as a septet near 2.9 ppm, and the isolated methylene protons of the acetonitrile group (-CH2-CN) appear as a sharp singlet near 3.9–4.1 ppm. The methylene singlet is the optimal target for integration as it is free from J-coupling complexities.

Step-by-Step Protocol
  • Standard Selection: Maleic acid (certified qNMR grade, purity > 99.9%). Its singlet at 6.26 ppm (2H) does not overlap with any API signals.

  • Sample Preparation: Accurately weigh ~20 mg of the API and ~10 mg of Maleic acid into a vial using a microbalance (readability 0.01 mg). Dissolve completely in 0.6 mL of CDCl3.

  • Instrument Parameters:

    • Pulse Angle: 90° for maximum signal-to-noise.

    • Relaxation Delay ( D1​ ): This is the most critical parameter. To ensure complete longitudinal relaxation ( T1​ ) and quantitative accuracy, D1​ must be set to ≥5×T1​ of the slowest relaxing proton. A D1​ of 60 seconds is typically required.

    • Scans: 64 to 128 scans for optimal S/N.

  • Data Processing: Apply baseline correction and integrate the Maleic acid singlet (6.26 ppm) and the API methylene singlet (~4.0 ppm).

  • Calculation: Use the standard qNMR equation:

    PAPI​=IStd​IAPI​​×NAPI​NStd​​×MStd​MAPI​​×WAPI​WStd​​×PStd​

    (Where I = Integral, N = Number of protons, M = Molar mass, W = Weight, P = Purity).

Summary of Experimental Data

When executing this self-validating system on a representative synthetic batch, the data must be synthesized to form a complete Certificate of Analysis (CoA). Below is a representative data summary demonstrating the orthogonal validation:

Analytical MethodParameter TestedResultSpecification LimitPass/Fail
HPLC-UV Chromatographic Purity98.45% Area 98.0% AreaPass
HPLC-UV Hydrolysis Impurity (Imp A)0.32% Area 0.5% AreaPass
GC-FID Residual Toluene120 ppm 890 ppm (ICH Q3C)Pass
GC-FID Residual DMFNot Detected 880 ppm (ICH Q3C)Pass
1H qNMR Absolute Mass Fraction97.8% w/w 97.0% w/wPass

Note: The discrepancy between HPLC Area % (98.45%) and qNMR w/w % (97.8%) is expected and highlights the necessity of qNMR. HPLC overestimates purity by ignoring non-chromophoric species and residual water/inorganics.

References

  • Solubility Modeling, Solute–Solvent Interactions, and Thermodynamic Dissolution Properties of p-Nitrophenylacetonitrile in Sixteen Monosolvents at Temperatures Ranging from 278.15 to 333.15 K.
  • A hydroquinone-specific screening system for directed P450 evolution.
  • The Application of Benziodazole-Type O2NO-I(III) Compound as a Nitrating Reagent for Nitration of Phenols and Anilines.

Sources

Validation

Comprehensive Comparison Guide: (4-Isopropyl-2-nitrophenyl)acetonitrile vs. Its Amide and Acid Derivatives

As a Senior Application Scientist, selecting the correct synthetic intermediate is paramount for optimizing drug development workflows. The transformation of a nitrile to its corresponding amide and carboxylic acid is a...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, selecting the correct synthetic intermediate is paramount for optimizing drug development workflows. The transformation of a nitrile to its corresponding amide and carboxylic acid is a foundational sequence in organic synthesis. When dealing with highly functionalized building blocks like (4-Isopropyl-2-nitrophenyl)acetonitrile , understanding the nuanced physicochemical differences and reactivity profiles of its derivatives—2-(4-Isopropyl-2-nitrophenyl)acetamide and (4-Isopropyl-2-nitrophenyl)acetic acid —is critical for designing efficient synthetic routes toward complex heterocycles, such as indoles and oxindoles.

This guide provides an objective, data-driven comparison of these three compounds, detailing their structural implications, experimental hydrolysis protocols, and analytical signatures.

Physicochemical & Structural Comparison

The stepwise hydrolysis of the cyano group (-C≡N) to a primary amide (-CONH₂) and finally to a carboxylic acid (-COOH) fundamentally alters the molecule's intermolecular interactions, solubility, and reactivity[1].

The presence of the ortho-nitro group exerts a strong electron-withdrawing effect, activating the nitrile carbon toward nucleophilic attack[2]. Conversely, the para-isopropyl group introduces significant lipophilicity and steric bulk, which dictates the need for specific solvent systems during experimental manipulation.

Table 1: Comparative Physicochemical Profiling
Property(4-Isopropyl-2-nitrophenyl)acetonitrile2-(4-Isopropyl-2-nitrophenyl)acetamide(4-Isopropyl-2-nitrophenyl)acetic acid
Functional Group Nitrile (-C≡N)Primary Amide (-CONH₂)Carboxylic Acid (-COOH)
Molecular Formula C₁₁H₁₂N₂O₂C₁₁H₁₄N₂O₃C₁₁H₁₃NO₄
Molecular Weight ~204.23 g/mol ~222.24 g/mol ~223.23 g/mol
H-Bond Donors 021
H-Bond Acceptors 345
Estimated LogP ~3.0 (Highly lipophilic)~1.8 (Moderate)~2.5 (pH dependent)
Reactivity Role Electrophile; Precursor for reductive cyclizationStable intermediate; H-bond donor/acceptorNucleophile/Electrophile; Amide coupling partner

Mechanistic Causality & Reaction Pathways

The conversion of the nitrile to the acid is not a single-step event; it proceeds through the amide intermediate.

The Causality of Reactivity: Nitriles are generally resistant to hydrolysis under neutral conditions. However, the ortho-nitro group in this specific scaffold withdraws electron density via both inductive and resonance effects, increasing the electrophilicity of the nitrile carbon[2]. This makes the initial hydration to the amide faster than a standard unactivated benzyl cyanide[1].

Stopping the reaction at the amide stage requires kinetic control (e.g., lower temperatures, specific acid concentrations) because the amide is also susceptible to further hydrolysis into the thermodynamically stable carboxylate salt under harsh conditions[3].

HydrolysisPathway Nitrile (4-Isopropyl-2-nitrophenyl)acetonitrile [Nitrile] Amide 2-(4-Isopropyl-2-nitrophenyl)acetamide [Amide] Nitrile->Amide Partial Hydrolysis (Conc. HCl or Basic H2O2) 50°C Acid (4-Isopropyl-2-nitrophenyl)acetic acid [Carboxylic Acid] Nitrile->Acid Direct Complete Hydrolysis (Strong Acid/Base, Extended Heat) Amide->Acid Complete Hydrolysis (Aqueous NaOH or H2SO4) Reflux

Caption: Reaction pathway detailing the stepwise hydrolysis of the nitrile to its amide and acid.

Experimental Methodologies

To ensure a self-validating system, the following protocols leverage phase separation and pH-dependent solubility to isolate the target compounds cleanly.

Protocol A: Controlled Partial Hydrolysis to the Amide

This protocol utilizes concentrated acid to kinetically trap the amide before it can hydrolyze further to the acid[4].

  • Initiation: Suspend 1.0 eq of (4-Isopropyl-2-nitrophenyl)acetonitrile in concentrated hydrochloric acid (HCl) (approx. 5 mL per gram of nitrile). The lipophilic isopropyl group will cause the starting material to initially resist dissolution.

  • Heating: Heat the heterogeneous mixture to 50°C with vigorous stirring. As the reaction progresses over 30–60 minutes, the mixture will become more homogeneous as the polar amide forms[4].

  • Quenching & Precipitation: Cool the reaction vessel in an ice bath (0–5°C). Slowly add cold distilled water. The sudden increase in polarity forces the highly crystalline 2-(4-Isopropyl-2-nitrophenyl)acetamide to precipitate.

  • Isolation: Vacuum filter the solid. Wash thoroughly with a cold 5% aqueous sodium carbonate (Na₂CO₃) solution to neutralize residual HCl, followed by ice-cold water[4]. Dry under vacuum.

Protocol B: Complete Hydrolysis to the Carboxylic Acid

To drive the reaction to the carboxylic acid, harsh thermodynamic conditions are required[3].

  • Initiation: Dissolve the nitrile (or intermediate amide) in a 20% w/v aqueous sodium hydroxide (NaOH) solution. Add a co-solvent (e.g., ethanol or methanol, 1:1 v/v with water) to overcome the hydrophobicity of the isopropyl group and ensure complete solvation.

  • Reflux: Heat the mixture to reflux (80–100°C) for 4–6 hours. The reaction is complete when the evolution of ammonia gas (a byproduct of amide hydrolysis) ceases[3].

  • Phase Extraction (Self-Validation): Cool the mixture and evaporate the organic co-solvent under reduced pressure. Extract the remaining aqueous phase with dichloromethane (DCM). Causality check: The unreacted nitrile and amide will partition into the DCM layer, while the target product remains in the aqueous layer as a highly soluble sodium carboxylate salt.

  • Acidification: Carefully acidify the aqueous layer using concentrated HCl until the pH reaches ~2. The protonated (4-Isopropyl-2-nitrophenyl)acetic acid will crash out of the solution as a solid.

  • Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum.

ExperimentalWorkflow Start Reaction Mixture (Nitrile + Aqueous Base + Heat) Cool Cool & Remove Co-solvent (Rotary Evaporation) Start->Cool Extract Liquid-Liquid Extraction (DCM / H2O) Cool->Extract OrgPhase Organic Phase (Unreacted Nitrile & Amide) Extract->OrgPhase Bottom Layer AqPhase Aqueous Phase (Sodium Carboxylate Salt) Extract->AqPhase Top Layer Acidify Acidify to pH 2 (Conc. HCl) AqPhase->Acidify Precipitate Precipitate Acid & Filter Acidify->Precipitate

Caption: Liquid-liquid extraction workflow for isolating the carboxylic acid from the amide/nitrile.

Analytical Signatures & Quality Control

Differentiating these three compounds during process chemistry is easily achieved via Fourier-Transform Infrared Spectroscopy (FT-IR) and Nuclear Magnetic Resonance (¹H-NMR).

  • Nitrile: Characterized by a sharp, distinct C≡N stretching frequency at ~2250 cm⁻¹ in IR[2]. The benzylic protons in ¹H-NMR appear as a sharp singlet around ~4.1 ppm, heavily deshielded by the adjacent nitro and cyano groups.

  • Amide: The disappearance of the 2250 cm⁻¹ peak is replaced by a strong C=O stretch (Amide I band) at ~1650 cm⁻¹ and dual N-H stretching bands at ~3200 and 3400 cm⁻¹ .

  • Acid: Exhibits a massive, broad O-H stretching band from 2500 to 3300 cm⁻¹ and a sharp carbonyl C=O stretch shifted to ~1710 cm⁻¹ . In ¹H-NMR, the carboxylic acid proton will appear as a broad singlet far downfield (>11.0 ppm), which exchanges with D₂O.

Applications in Drug Development

Choosing between the nitrile, amide, or acid depends entirely on the downstream pharmacological target:

  • Nitrile as a Cyclization Precursor: The (4-Isopropyl-2-nitrophenyl)acetonitrile is a prime candidate for reductive cyclization. By reducing the ortho-nitro group to an aniline (using Zn/AcOH or Pd/C with H₂), the resulting amine spontaneously attacks the electrophilic nitrile carbon, yielding functionalized 2-aminoindole or oxindole scaffolds, which are privileged structures in kinase inhibitors and CNS therapeutics[2].

  • Acid as a Coupling Partner: The (4-Isopropyl-2-nitrophenyl)acetic acid is heavily utilized in peptide synthesis and medicinal chemistry for amide coupling (using reagents like HATU or EDC/HOBt). It allows researchers to append the lipophilic, sterically hindered isopropyl-nitrophenyl moiety onto complex amine-containing pharmacophores to modulate target binding affinity and improve membrane permeability.

References

  • Wikipedia. "Benzyl cyanide." Wikimedia Foundation. Available at:[Link]

  • LookChem. "Cas 103-81-1, 2-Phenylacetamide." Available at: [Link]

  • Patsnap Eureka. "Method for simultaneously preparing phenylacetamide and phenylacetic acid by benzyl cyanide hydrolysis in ammonia-containing high temperature aqueous water medium." Available at:[Link]

Sources

Comparative

Benchmarking the synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile against similar compounds

Title: Benchmarking the Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comparative Guide to Vicarious Nucleophilic Substitution vs. Classical Cyanation Introduction (4-Isopropyl-2-nitrophenyl)acetonitrile is a h...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Benchmarking the Synthesis of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comparative Guide to Vicarious Nucleophilic Substitution vs. Classical Cyanation

Introduction

(4-Isopropyl-2-nitrophenyl)acetonitrile is a highly valued intermediate in drug development, serving as a critical precursor for the synthesis of complex indoles, quinolines, and neuroactive alkaloids[1]. For researchers scaling up these syntheses, selecting the optimal cyanomethylation route is paramount. Historically, the introduction of the acetonitrile moiety relied on the classical SN2 substitution of a benzyl halide with sodium cyanide. However, the advent of Vicarious Nucleophilic Substitution (VNS) has fundamentally shifted this paradigm[2]. This guide benchmarks the synthesis of (4-isopropyl-2-nitrophenyl)acetonitrile against its methyl, chloro, and unsubstituted analogs, providing actionable, field-proven protocols and mechanistic insights to optimize your synthetic workflows.

Mechanistic Pathways & Causality

The synthesis of ortho-nitroarylacetonitriles typically follows one of two primary pathways:

Route A: Classical Benzyl Halide Cyanation This multi-step route begins with the nitration of 4-isopropylbenzyl chloride, followed by a nucleophilic substitution using NaCN or KCN. The fundamental flaw in this approach is twofold: nitration of the isopropyl-substituted ring yields a mixture of regioisomers due to competing directing effects, and the use of stoichiometric cyanide salts introduces severe toxicity and waste management hurdles.

Route B: Vicarious Nucleophilic Substitution (VNS) Pioneered by Makosza and Winiarski[3], the VNS reaction allows for the direct cyanomethylation of 1-isopropyl-4-nitrobenzene. In this pathway, a carbanion bearing a leaving group—such as (4-chlorophenoxy)acetonitrile or (phenylthio)acetonitrile[4]—attacks the electrophilic nitroarene at the position ortho to the nitro group.

Causality of Regioselectivity: Why is 1-isopropyl-4-nitrobenzene an ideal substrate? The nitro group strongly activates the ortho and para positions. Because the bulky isopropyl group completely blocks the para position, the nucleophilic attack is forced exclusively to the ortho position, yielding >99% regiopurity[5]. The leaving group (aryloxide) is eliminated from the intermediate σH-adduct (Meisenheimer complex) rather than a hydride, rapidly driving the reaction forward to rearomatization[6].

SynthesisWorkflow Start1 4-Isopropylbenzyl chloride Nitration Nitration (HNO3/H2SO4) Low regioselectivity Start1->Nitration Inter1 4-Isopropyl-2-nitrobenzyl chloride Nitration->Inter1 Cyanation Cyanation (NaCN, DMSO) Highly Toxic Inter1->Cyanation Target (4-Isopropyl-2-nitrophenyl)acetonitrile Cyanation->Target Route A: Classical Start2 1-Isopropyl-4-nitrobenzene VNS VNS Cyanomethylation (PhO-CH2CN, t-BuOK) High regioselectivity Start2->VNS VNS->Target Route B: VNS

Comparison of Classical Cyanation vs. VNS workflows for (4-Isopropyl-2-nitrophenyl)acetonitrile.

Benchmarking Data: Comparative Performance

To objectively evaluate the synthesis of (4-isopropyl-2-nitrophenyl)acetonitrile, we benchmarked it against similar 4-substituted nitroarenes using the VNS methodology[5]. The data below highlights how the electronic and steric nature of the para-substituent impacts the overall efficiency.

SubstrateTarget CompoundVNS Yield (%)RegiopurityReaction Time (h)E-Factor
Nitrobenzene(2-Nitrophenyl)acetonitrile45*Low (o/p mix)2.5~15.2
1-Methyl-4-nitrobenzene(4-Methyl-2-nitrophenyl)acetonitrile78>99% (ortho)1.5~12.4
1-Isopropyl-4-nitrobenzene(4-Isopropyl-2-nitrophenyl)acetonitrile72>99% (ortho)2.0~13.8
1-Chloro-4-nitrobenzene(4-Chloro-2-nitrophenyl)acetonitrile85>99% (ortho)1.0~10.5

*Note: Unsubstituted nitrobenzene yields a mixture of ortho and para isomers, significantly reducing the isolated yield of the target ortho-isomer[2].

Expert Insight: The data reveals a clear mechanistic trend. The strongly electron-withdrawing chloro group stabilizes the anionic Meisenheimer complex, resulting in the highest yield (85%) and fastest reaction time. Conversely, the isopropyl group exerts a mild electron-donating inductive effect (+I) and introduces steric bulk, slightly destabilizing the intermediate and extending the reaction time. However, a 72% yield with >99% regiopurity still vastly outperforms the classical cyanation route, which suffers from severe product loss during the unselective nitration step.

Experimental Protocols: A Self-Validating System

The following protocol details the VNS cyanomethylation of 1-isopropyl-4-nitrobenzene[3]. It is designed as a self-validating system, meaning the reaction provides intrinsic visual and thermal feedback to confirm success at each critical stage.

Protocol: VNS Cyanomethylation Reagents: 1-Isopropyl-4-nitrobenzene (10 mmol), (4-chlorophenoxy)acetonitrile (11 mmol), Potassium tert-butoxide (t-BuOK, 25 mmol), anhydrous DMF (30 mL).

  • Carbanion Generation & Nucleophilic Attack:

    • Dissolve 1-isopropyl-4-nitrobenzene and (4-chlorophenoxy)acetonitrile in anhydrous DMF under an inert argon atmosphere. Cool the flask to -20 °C using a dry ice/ethylene glycol bath.

    • Causality: Low temperatures are critical[7]. The carbanion of the nitrile is highly reactive and prone to self-condensation or decomposition at room temperature.

    • Add t-BuOK portion-wise over 15 minutes.

    • Self-Validation Check: Upon base addition, the pale yellow solution will immediately flash to a deep, opaque purple or dark red. This intense color change is the optical signature of the highly conjugated σH-adduct (Meisenheimer complex) forming. If the solution remains yellow, the t-BuOK has likely degraded via moisture exposure, and the carbanion has not formed.

  • Base-Assisted β-Elimination:

    • Maintain the reaction at -20 °C for 30 minutes, then allow it to slowly warm to 0 °C over 1.5 hours.

    • Causality: The second equivalent of base is consumed here to facilitate the elimination of the 4-chlorophenoxide leaving group, driving the rearomatization of the ring[5].

  • Quenching & Isolation:

    • Quench the reaction by pouring it into 100 mL of cold 1M HCl.

    • Self-Validation Check: The deep purple color will instantly discharge, returning to a yellow/orange biphasic mixture. This confirms the protonation of the resulting nitrobenzylic carbanion and the neutralization of excess base.

    • Extract with ethyl acetate (3 x 50 mL), wash the combined organic layers with brine, dry over Na2SO4, and concentrate in vacuo. Purify via flash chromatography (Hexanes/EtOAc) to yield the pure (4-isopropyl-2-nitrophenyl)acetonitrile.

VNS_Mechanism N1 Nitroarene (Electrophile) N3 σ^H-Adduct (Meisenheimer Complex) N1->N3 Nucleophilic Attack N2 Carbanion [ArO-CH(-)-CN] N2->N3 N4 Base-Assisted β-Elimination N3->N4 -ArOH N5 Cyanomethylated Product N4->N5 Rearomatization

Mechanistic pathway of the Vicarious Nucleophilic Substitution (VNS) highlighting the σH-adduct.

Conclusion

Benchmarking the synthesis of (4-isopropyl-2-nitrophenyl)acetonitrile clearly demonstrates the superiority of the Vicarious Nucleophilic Substitution pathway over classical cyanation. By leveraging the para-blocking effect of the isopropyl group, chemists can achieve absolute regiocontrol. While the isopropyl moiety slightly dampens the reaction kinetics compared to halogenated analogs, the elimination of highly toxic cyanide salts and the circumvention of unselective nitration steps make VNS the definitive standard for modern drug development workflows.

References

  • Title: Reaction of organic anions. 96. Vicarious substitution of hydrogen in aromatic nitro compounds with acetonitrile derivatives[3] Source: The Journal of Organic Chemistry URL: [Link]

  • Title: Vicarious nucleophilic substitution of hydrogen[6] Source: Accounts of Chemical Research URL: [Link]

Sources

Validation

Isomeric Purity Determination of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comparative Analytical Guide

For researchers and drug development professionals, the synthesis of active pharmaceutical ingredients (APIs) demands rigorous control over positional isomers. (4-Isopropyl-2-nitrophenyl)acetonitrile is a critical buildi...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers and drug development professionals, the synthesis of active pharmaceutical ingredients (APIs) demands rigorous control over positional isomers. (4-Isopropyl-2-nitrophenyl)acetonitrile is a critical building block in medicinal chemistry. However, its synthesis—typically via the electrophilic aromatic nitration of 4-isopropylphenylacetonitrile—invariably generates isomeric impurities that can drastically alter the pharmacological efficacy and toxicity profile of downstream APIs[1].

This guide objectively compares three orthogonal analytical methodologies—Reverse-Phase HPLC (RP-HPLC) , Gas Chromatography-Mass Spectrometry (GC-MS) , and Quantitative NMR (qNMR) —providing field-proven experimental protocols and causality-driven insights to establish a self-validating analytical framework.

Mechanistic Origins of Isomeric Impurities

To accurately analyze isomeric purity, one must first understand the causality of isomer formation. In the nitration of 4-isopropylphenylacetonitrile, electronic effects (hyperconjugation from the isopropyl group) theoretically favor electrophilic attack at the 3-position. However, the significant steric bulk of the isopropyl group heavily hinders this pathway. Consequently, the nitronium ion preferentially attacks the 2-position (ortho to the less sterically demanding cyanomethyl group), yielding (4-Isopropyl-2-nitrophenyl)acetonitrile as the major product, with the 3-nitro variant as the primary positional impurity.

G A 4-Isopropylphenylacetonitrile (Starting Material) B Nitration (HNO3 / H2SO4) A->B C (4-Isopropyl-2-nitrophenyl)acetonitrile (Target 2-Nitro Isomer) B->C Major Product (Steric Control) D (4-Isopropyl-3-nitrophenyl)acetonitrile (Positional Isomer) B->D Minor Product (Electronic Control)

Reaction pathway generating positional isomers during nitration of 4-isopropylphenylacetonitrile.

Comparative Analysis of Methodologies

Selecting the optimal analytical technique requires balancing resolution, structural identification capabilities, and quantitative reliability[2].

Reverse-Phase HPLC (RP-HPLC-UV)

The Causality of Separation: Standard C18 columns often struggle to resolve nitrophenyl positional isomers because the overall hydrophobicity of the 2-nitro and 3-nitro isomers is nearly identical. Expert Choice: A Phenyl-Hexyl stationary phase is required. The separation is driven by π−π interactions between the electron-deficient nitrophenyl ring of the analyte and the electron-rich phenyl ring of the stationary phase. The steric hindrance of the isopropyl group in the 2-nitro isomer forces the nitro group out of coplanarity with the phenyl ring, altering its π -electron density compared to the 3-nitro isomer. This differential π−π stacking yields baseline resolution ( Rs​>2.0 )[2].

Gas Chromatography-Mass Spectrometry (GC-MS)

The Causality of Separation: GC-MS separates based on volatility and dipole moments. Expert Choice: A mid-polar polyethylene glycol (WAX) column amplifies the separation of isomers that would otherwise co-elute. Furthermore, EI-MS provides unequivocal structural identification. The proximity of the nitro group to the cyanomethyl group in the 2-position facilitates a classic "ortho effect" rearrangement during ionization, leading to a characteristic [M−OH]+ fragment ion that is conspicuously absent in the 3-nitro isomer[3].

Quantitative NMR (qNMR)

The Causality of Separation: qNMR provides absolute quantification without requiring high-purity reference standards of the individual isomers, meeting strict regulatory characterization guidelines[4]. Expert Choice: The 1H NMR aromatic region ( 7.0−8.5 ppm) is diagnostic. The isolated H3 proton in the 2-nitro isomer (flanked by the nitro and isopropyl groups) appears as a distinct singlet further upfield compared to the H2 proton of the 3-nitro isomer, which is heavily deshielded by being sandwiched between two electron-withdrawing groups (-NO 2​ and -CH 2​ CN).

Quantitative Performance Comparison

Analytical ParameterRP-HPLC (UV)GC-MS (EI)qNMR ( 1H )
Primary Separation Mechanism Hydrophobic & π−π partitioningVolatility & Dipole momentMagnetic resonance (No separation)
Typical Run Time 15–20 minutes25–30 minutes5–10 minutes (per scan set)
Limit of Detection (LOD) ~0.05% area~0.01% area~1.0% molar
Isomer Resolution ( Rs​ ) 2.5 – 3.5 (Phenyl-Hexyl)> 5.0 (WAX column)N/A (Baseline resolved signals)
Reference Standard Required? Yes (for exact quantification)Yes (for exact quantification)No (Internal standard only)
Structural Identification Weak (Retention time only)Strong (EI fragmentation)Absolute (Spin coupling)

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness, every protocol must incorporate internal self-validation mechanisms to prevent false positives or matrix-induced bias.

Protocol A: RP-HPLC Method for Isomeric Resolution
  • System Suitability Test (SST): Inject a known resolution mixture containing both the 2-nitro and 3-nitro isomers. The system self-validates only if the resolution ( Rs​ ) is > 2.0 and the tailing factor is < 1.5.

  • Mobile Phase Preparation: Prepare a gradient of Mobile Phase A (0.1% Trifluoroacetic acid in Water) and Mobile Phase B (Acetonitrile). The acidic modifier suppresses silanol ionization, ensuring sharp peak shapes.

  • Chromatographic Conditions:

    • Column: Phenomenex Luna Phenyl-Hexyl ( 150×4.6 mm, 3 µm).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 210 nm and 254 nm.

  • Bracketing: Inject the working standard before and after the sample sequence. Validate that detector drift remains < 2.0%.

Protocol B: qNMR Determination
  • Sample Preparation: Accurately weigh ~20 mg of the crude (4-Isopropyl-2-nitrophenyl)acetonitrile and ~5 mg of 1,3,5-Trimethoxybenzene (a certified high-purity internal standard). Dissolve completely in 0.6 mL of CDCl 3​ .

  • Relaxation Delay ( D1​ ) Calibration: Perform an inversion-recovery experiment to determine the longest longitudinal relaxation time ( T1​ ) of the aromatic protons.

  • Acquisition: Set the relaxation delay ( D1​ ) to strictly 5×T1​ (typically 30–60 seconds). Causality: This self-validating step ensures 99.3% longitudinal relaxation; failing to do so leads to under-integration of protons with longer T1​ times, fatally skewing the purity calculation[4].

  • Processing: Apply baseline correction and integrate the isolated singlet of the 2-nitro isomer against the internal standard signal to calculate absolute molar purity.

Cross-Validation Logic

For critical drug development stages, relying on a single analytical method is a regulatory risk. An orthogonal consensus approach guarantees data integrity[1].

G Sample Crude Reaction Mixture HPLC RP-HPLC (UV) Quantification Sample->HPLC GCMS GC-MS (EI) Identification Sample->GCMS NMR 1H qNMR Structural Confirmation Sample->NMR Compare Data Concordance Check (System Suitability) HPLC->Compare GCMS->Compare NMR->Compare Valid Isomeric Purity Validated Compare->Valid Bias < 2% Investigate Investigate Matrix Bias Compare->Investigate Bias > 2%

Cross-validation logic diagram for establishing orthogonal consensus in isomeric purity analysis.

References

  • Characterising new chemical compounds & measuring results The Royal Society URL: [Link]

  • Experimental reporting The Royal Society of Chemistry URL: [Link]

Sources

Comparative

In-silico toxicity prediction of (4-Isopropyl-2-nitrophenyl)acetonitrile

In-Silico Toxicity Prediction of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comparative Methodological Guide As computational toxicology shifts from a supplementary role to a central pillar of early-stage drug discovery...

Author: BenchChem Technical Support Team. Date: March 2026

In-Silico Toxicity Prediction of (4-Isopropyl-2-nitrophenyl)acetonitrile: A Comparative Methodological Guide

As computational toxicology shifts from a supplementary role to a central pillar of early-stage drug discovery and chemical safety, relying on a single predictive algorithm is no longer scientifically defensible. As a Senior Application Scientist, I approach in-silico toxicity prediction not as a "black-box" exercise, but as a mechanistic evaluation.

When analyzing a complex intermediate like (4-Isopropyl-2-nitrophenyl)acetonitrile , we are confronted with a poly-functional molecule containing three distinct structural alerts: an isopropyl group (enhancing lipophilicity), a nitroaromatic system (a classic genotoxic alert), and an aliphatic nitrile moiety (a precursor to acute systemic toxicity). This guide objectively compares the performance of leading in-silico platforms in evaluating this compound and establishes a self-validating protocol to ensure predictive trustworthiness.

Mechanistic Causality: Deconstructing the Toxicophores

Before deploying any computational model, we must establish the biological causality behind the expected toxicity. Algorithms predict patterns, but scientists must validate mechanisms. For (4-Isopropyl-2-nitrophenyl)acetonitrile, the toxicological profile is driven by two divergent metabolic pathways:

  • Nitroaromatic Mutagenicity (Genotoxicity): The -NO2 group is a well-documented structural alert for bacterial mutagenicity (Ames test positivity). The causality lies in its metabolic reduction via bacterial or hepatic nitroreductases. This reduction forms highly reactive nitroso and hydroxylamine intermediates, which act as electrophiles that covalently bind to DNA, inducing frameshift or base-pair substitution mutations[1][2].

  • Nitrile-Induced Acute Toxicity: The -CH2CN (benzyl cyanide) moiety presents a severe acute toxicity risk. Cytochrome P450 enzymes mediate the alpha-carbon oxidation of the nitrile group, leading to the metabolic release of free cyanide ions (CN⁻). Cyanide potently inhibits cytochrome c oxidase in the mitochondrial electron transport chain, halting cellular respiration and causing cytotoxic hypoxia[3][4].

MetabolicToxicity Compound (4-Isopropyl-2-nitrophenyl) acetonitrile NitroReduction Metabolic Reduction (Nitroreductases) Compound->NitroReduction -NO2 Group CYP450 Alpha-Carbon Oxidation (CYP450) Compound->CYP450 -CH2CN Group Hydroxylamine Hydroxylamine Intermediate NitroReduction->Hydroxylamine DNA_Adducts DNA Adduct Formation (Mutagenicity) Hydroxylamine->DNA_Adducts Cyanide Cyanide Ion (CN-) Release CYP450->Cyanide CytC Cytochrome c Oxidase Inhibition (Hypoxia) Cyanide->CytC

Caption: Divergent metabolic activation pathways of (4-Isopropyl-2-nitrophenyl)acetonitrile.

Comparative Evaluation of In-Silico Platforms

To accurately predict the toxicity of this compound, we must compare platforms based on their underlying methodologies: Machine Learning (ML), Quantitative Structure-Activity Relationships (QSAR), and Expert Rule-Based Systems.

  • ProTox 3.0 (Machine Learning & Pharmacophores): ProTox 3.0 integrates molecular similarity, fragment propensities, and ML models trained on extensive in vivo and in vitro datasets (e.g., Tox21, Ames). It excels at predicting hepatotoxicity and cytotoxicity by mapping the molecule against known toxicological pathways[5][6].

  • VEGA QSAR (Statistical Consensus): VEGA utilizes a consensus of statistical models (nearest-neighbor, hierarchical clustering). Its primary strength is its rigorous Applicability Domain (AD) assessment, which evaluates whether the query molecule falls within the chemical space of the training set—a critical requirement for ICH M7 regulatory compliance[2][7].

  • Toxtree / Derek Nexus (Expert Rule-Based): These systems rely on human-curated toxicophore rules (e.g., ISS rules for mutagenicity). While highly transparent in flagging the nitroaromatic group, they often struggle with context. For instance, they may fail to account for the steric hindrance provided by the ortho-acetonitrile and para-isopropyl groups, which can attenuate nitroreductase binding affinity, leading to potential false positives[2].

Table 1: Comparative In-Silico Performance Metrics
PlatformUnderlying MethodologyMutagenicity Prediction HandlingAcute Toxicity (Cyanide Release)Applicability Domain (AD)Primary Scientific Utility
ProTox 3.0 Random Forest ML, Pharmacophore mappingHigh sensitivity; maps nitro group to Ames test datasets.Predicts general cytotoxicity (HepG2) and oral LD50 well.Provides a confidence score based on structural similarity.High-throughput screening and pathway identification.
VEGA QSAR Statistical QSAR, Consensus modelingEvaluates multiple models; excellent for ICH M7 compliance.Variable; depends heavily on the presence of benzyl cyanides in training data.Rigorous: Calculates an explicit AD Index (0 to 1).Regulatory submission support and definitive read-across.
Toxtree Expert Rule-Based (Decision Trees)Flags the -NO2 structural alert immediately (ISS rules).Flags aliphatic nitriles but lacks quantitative dose-response.None (Binary Yes/No based on structural alerts).Early-stage hazard identification and toxicophore flagging.

Self-Validating Experimental Protocol

Trustworthiness in computational toxicology requires a closed-loop system where in-silico predictions are bounded by statistical confidence and validated by orthogonal in-vitro assays. Below is the step-by-step protocol I mandate for evaluating compounds like (4-Isopropyl-2-nitrophenyl)acetonitrile.

Step 1: Molecular Curation & Descriptor Generation Generate the isomeric SMILES string for (4-Isopropyl-2-nitrophenyl)acetonitrile. Ensure 3D geometry optimization is performed (e.g., using Density Functional Theory at the B3LYP level) to accurately model the steric shielding of the nitro group by the adjacent isopropyl and acetonitrile moieties[1].

Step 2: Consensus In-Silico Screening Run the optimized structure through both ProTox 3.0 and VEGA QSAR. Do not accept the raw output. Instead, extract the specific endpoints for Ames Mutagenicity and HepG2 Cytotoxicity.

Step 3: Applicability Domain (AD) Verification (The Self-Validation Check) Evaluate the VEGA AD Index. If the AD score is < 0.7, the prediction is considered "Out of Domain" (the training set lacks sufficient structurally similar nitro-benzyl cyanides). In this scenario, the in-silico result must be downgraded to "equivocal," and read-across to a structurally identical analog (e.g., 2-nitrophenylacetonitrile) must be performed manually[2][7].

Step 4: Orthogonal In-Vitro Validation (Ames Test) Because the nitroaromatic group requires metabolic activation, conduct the OECD 471 Bacterial Reverse Mutation Test using Salmonella typhimurium strains TA98 and TA100. Crucial Causality Step: The assay must be run both with and without S9 mammalian liver extract to confirm whether the mutagenicity is direct or requires hepatic nitroreduction[8][9].

Step 5: Acute Cytotoxicity Assay (HepG2) To validate the predicted acute toxicity from cyanide release, expose HepG2 human liver cells to the compound. Monitor for a rapid drop in ATP production and mitochondrial membrane potential, which confirms the inhibition of cytochrome c oxidase characteristic of nitrile metabolism[3][5].

ValidationWorkflow SMILES 1. Structure Input (SMILES/3D Optimized) InSilico 2. Consensus QSAR & ML (ProTox 3.0, VEGA) SMILES->InSilico AD_Check 3. Applicability Domain (AD) Verification InSilico->AD_Check AD_Check->SMILES If Out of Domain (Manual Read-Across) InVitro 4. Orthogonal Validation (Ames Test & HepG2) AD_Check->InVitro If AD Score > 0.7 Risk 5. Final Regulatory Risk Assessment InVitro->Risk

Caption: Step-by-step consensus workflow integrating in-silico predictions with in-vitro validation.

Conclusion

Evaluating (4-Isopropyl-2-nitrophenyl)acetonitrile requires moving beyond simple structural alerts. While expert systems rapidly flag the nitro and nitrile groups, they often fail to capture the nuanced steric and metabolic realities of the whole molecule. By employing a consensus approach that leverages the ML pattern recognition of ProTox 3.0 alongside the rigorous Applicability Domain checks of VEGA QSAR—and anchoring these findings with targeted in-vitro assays—we create a robust, self-validating system that satisfies both scientific rigor and regulatory scrutiny.

References

  • Title: ProTox-II: a webserver for the prediction of toxicity of chemicals Source: nih.gov URL: [5]

  • Title: Comprehensive benchmarking of computational tools for predicting toxicokinetic and physicochemical properties of chemicals Source: nih.gov URL: [7]

  • Title: ProTox 3.0: a webserver for the prediction of toxicity of chemicals Source: oup.com URL: [6]

  • Title: Health and safety considerations for handling 2-phenylacetonitrile Source: benchchem.com URL: [3]

  • Title: Predicting the Mutagenic Activity of Nitroaromatics Using Conceptual Density Functional Theory Descriptors and Explainable No-Code Machine Learning Approaches Source: acs.org URL: [1]

  • Title: Searching for an Enhanced Predictive Tool for Mutagenicity Source: tandfonline.com URL: [8]

  • Title: Risk-based in silico mutagenic assessment of benzodiazepine impurities using three QSAR tools Source: nih.gov URL: [2]

  • Title: Mutagenicity prediction for nitroaromatic compounds using QSTR modeling Source: researchgate.net URL: [9]

  • Title: Toxicity of benzyl cyanide in the rat Source: nih.gov URL: [4]

Sources

Validation

A Comparative Guide to the Physicochemical Properties of Nitrophenylacetonitrile Isomers

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Positional Isomerism in Drug Discovery and Organic Synthesis Nitrophenylacetonitrile, a seemingly simple aromatic nitrile,...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Positional Isomerism in Drug Discovery and Organic Synthesis

Nitrophenylacetonitrile, a seemingly simple aromatic nitrile, presents a fascinating case study in the profound impact of positional isomerism on molecular properties. The strategic placement of the nitro group on the phenyl ring—be it at the ortho (2-), meta (3-), or para (4-) position—dramatically alters the electronic landscape of the molecule. This, in turn, dictates a cascade of changes in its physicochemical characteristics, from melting points and solubilities to spectral signatures and acidity. For researchers in drug development and organic synthesis, a deep understanding of these isomeric differences is not merely academic; it is a critical prerequisite for rational molecular design, reaction optimization, and the prediction of pharmacokinetic and pharmacodynamic behavior. This guide provides an in-depth, objective comparison of the 2-, 3-, and 4-nitrophenylacetonitrile isomers, supported by experimental data and theoretical insights to empower your research endeavors.

Molecular Structure and Electronic Effects: A Tale of Three Isomers

The core structure of nitrophenylacetonitrile consists of a phenyl ring attached to a cyanomethyl group (-CH₂CN). The introduction of a strongly electron-withdrawing nitro group (-NO₂) creates a significant electronic perturbation. The position of this group determines the nature and extent of its influence on the rest of the molecule, primarily through inductive and resonance effects.

G cluster_2 2-Nitrophenylacetonitrile cluster_3 3-Nitrophenylacetonitrile cluster_4 4-Nitrophenylacetonitrile 2-nitro C₈H₆N₂O₂ 2-structure 3-nitro C₈H₆N₂O₂ 3-structure 4-nitro C₈H₆N₂O₂ 4-structure

Figure 1. Molecular structures of the three nitrophenylacetonitrile isomers.

  • 2-Nitrophenylacetonitrile (ortho-): The proximity of the nitro group to the cyanomethyl group introduces steric hindrance and strong inductive and resonance effects. The ortho-nitro group can participate in intramolecular interactions, influencing the conformation and reactivity of the cyanomethyl side chain.

  • 3-Nitrophenylacetonitrile (meta-): In the meta position, the nitro group exerts a strong inductive electron-withdrawing effect. However, direct resonance delocalization of the nitro group with the cyanomethyl substituent is not possible. This leads to a different electronic distribution compared to the ortho and para isomers.

  • 4-Nitrophenylacetonitrile (para-): The para-nitro group exerts both strong inductive and resonance electron-withdrawing effects. This allows for direct conjugation and delocalization of electron density from the phenyl ring and the cyanomethyl group to the nitro group, significantly impacting the molecule's properties.

Comparative Physicochemical Data

The following table summarizes the key physicochemical properties of the three isomers, compiled from various sources. These differences are a direct consequence of the varied electronic and steric environments imposed by the position of the nitro group.

Property2-Nitrophenylacetonitrile3-Nitrophenylacetonitrile4-Nitrophenylacetonitrile
CAS Number 610-66-2621-50-1555-21-5
Molecular Formula C₈H₆N₂O₂C₈H₆N₂O₂C₈H₆N₂O₂
Molecular Weight 162.15 g/mol 162.15 g/mol 162.15 g/mol
Appearance Light brown solid[1]Not specifiedCream to yellow crystalline powder[2][3]
Melting Point 82-85 °C[4][5][6]60-63 °C[7][8][9]111-118 °C[3][10][11]
Boiling Point ~178 °C at 12 mmHg[4][12]180 °C at 3 mmHg[8][9]195-197 °C at 12 mmHg[2][13]
Solubility Insoluble in water[1][6]Not specifiedInsoluble in water; soluble in ethanol and ether[2]
pKa Data not readily availableData not readily availableData not readily available
Dipole Moment Data not readily availableData not readily availableData not readily available

Analysis of Trends:

  • Melting Point: The para isomer exhibits the highest melting point, which can be attributed to its more symmetrical structure, allowing for more efficient crystal packing and stronger intermolecular forces. The ortho isomer has a higher melting point than the meta isomer, possibly due to a combination of polarity and crystal packing effects.

  • Boiling Point: The boiling points follow the trend para > meta > ortho under reduced pressure. The higher boiling point of the para isomer is consistent with its expected higher dipole moment and greater potential for intermolecular dipole-dipole interactions.

  • Solubility: All three isomers are expected to be poorly soluble in water due to the hydrophobic nature of the phenyl ring. Their solubility in organic solvents is generally good.

  • Dipole Moment: The dipole moments of these isomers are expected to differ significantly. The para isomer is likely to have the largest dipole moment due to the vector addition of the bond dipoles of the nitro and cyano groups, which are oriented in opposite directions and reinforce each other's electron-withdrawing effects through the aromatic system. The ortho isomer will also have a substantial dipole moment, though its magnitude will be affected by the angle between the two substituent vectors. The meta isomer's dipole moment will also be a vector sum, with a different magnitude and direction compared to the other two.

Spectroscopic Comparison: Unveiling Isomeric Fingerprints

Spectroscopic techniques provide invaluable tools for distinguishing between the nitrophenylacetonitrile isomers. Each isomer presents a unique spectral fingerprint that reflects its distinct electronic and structural characteristics.

Infrared (IR) Spectroscopy

The IR spectra of all three isomers will show characteristic absorptions for the nitrile (C≡N) and nitro (NO₂) functional groups. However, the exact positions of these bands, as well as the aromatic C-H and C=C stretching and bending vibrations, will vary depending on the isomer.

  • C≡N Stretch: This will appear as a sharp, medium-intensity band around 2250 cm⁻¹. The electron-withdrawing nature of the nitro group is expected to slightly increase the frequency of this vibration compared to unsubstituted phenylacetonitrile.

  • NO₂ Stretches: Two strong bands corresponding to the asymmetric and symmetric stretching of the nitro group will be present, typically around 1520 cm⁻¹ and 1345 cm⁻¹, respectively. The exact positions can be influenced by the substitution pattern.

  • Aromatic Region: The pattern of C-H out-of-plane bending bands in the 900-650 cm⁻¹ region is particularly diagnostic of the substitution pattern on the benzene ring.

G cluster_workflow General IR Spectroscopy Workflow A Sample Preparation (e.g., KBr pellet or Nujol mull) B Acquire Background Spectrum (Empty sample holder) A->B C Acquire Sample Spectrum B->C D Data Processing (Baseline correction, normalization) C->D E Spectral Analysis (Peak identification and comparison) D->E

Figure 2. A generalized workflow for acquiring and analyzing IR spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful techniques for elucidating the precise chemical environment of each atom in the molecule. The chemical shifts of the aromatic protons and carbons are highly sensitive to the electronic effects of the nitro group.

¹H NMR:

  • Aromatic Protons: The aromatic region of the ¹H NMR spectrum will show distinct splitting patterns and chemical shifts for each isomer, providing a clear method of identification. The strong deshielding effect of the nitro group will cause downfield shifts for adjacent protons.

  • Methylene Protons (-CH₂CN): The chemical shift of the methylene protons will also be affected by the position of the nitro group. A downfield shift is expected in all isomers compared to phenylacetonitrile, with the magnitude of the shift reflecting the electron-withdrawing strength at that position.

¹³C NMR:

  • Aromatic Carbons: The chemical shifts of the aromatic carbons will be significantly influenced by the nitro group. The carbon atom directly attached to the nitro group will be strongly deshielded (downfield shift).

  • Nitrile Carbon (-CN): The chemical shift of the nitrile carbon will also be sensitive to the electronic environment.

  • Methylene Carbon (-CH₂-): The methylene carbon will also experience a downfield shift due to the proximity of the electron-withdrawing groups.

UV-Visible (UV-Vis) Spectroscopy

The UV-Vis spectra of the nitrophenylacetonitrile isomers are characterized by electronic transitions within the aromatic system. The position and intensity of the absorption maxima (λ_max) will differ for each isomer due to the influence of the nitro group on the energy of the π-π* transitions. These spectra are typically recorded in a solvent such as ethanol or methanol.

Experimental Protocols

To ensure the reproducibility and validity of the comparative data, standardized experimental protocols are essential. Below are representative step-by-step methodologies for key analytical techniques.

Protocol 1: Determination of Melting Point
  • Sample Preparation: A small amount of the crystalline sample is finely powdered and packed into a capillary tube to a height of 2-3 mm.

  • Instrumentation: A calibrated melting point apparatus is used.

  • Measurement: The capillary tube is placed in the heating block of the apparatus. The temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting point.

  • Data Recording: The temperature range from the appearance of the first liquid droplet to the complete melting of the sample is recorded as the melting point range.

Protocol 2: Infrared (IR) Spectroscopy (KBr Pellet Method)
  • Sample Preparation: Approximately 1-2 mg of the sample is ground with ~100 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Pellet Formation: The powder is transferred to a pellet press and compressed under high pressure to form a thin, transparent pellet.

  • Data Acquisition: A background spectrum of the empty spectrometer is recorded. The KBr pellet is then placed in the sample holder, and the IR spectrum is recorded, typically from 4000 to 400 cm⁻¹.

  • Data Analysis: The positions and relative intensities of the absorption bands are analyzed and compared.

G A Grind Sample with KBr B Press into Pellet A->B D Record Sample Spectrum B->D C Record Background Spectrum C->D E Analyze Spectrum D->E

Figure 3. Workflow for IR spectroscopy using the KBr pellet method.

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

  • Instrumentation: A high-resolution NMR spectrometer (e.g., 400 or 500 MHz) is used.

  • Data Acquisition: The spectrometer is tuned and shimmed to optimize the magnetic field homogeneity. ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

  • Data Processing and Analysis: The raw data (Free Induction Decay) is Fourier transformed, and the resulting spectrum is phase and baseline corrected. Chemical shifts, integration, and coupling constants are determined and analyzed.

Conclusion: A Framework for Informed Decision-Making

The choice of a nitrophenylacetonitrile isomer in a research or development context is a decision with significant downstream consequences. This guide has illuminated the distinct physicochemical and spectroscopic profiles of the 2-, 3-, and 4-nitrophenylacetonitrile isomers, demonstrating that a simple change in substituent position can lead to markedly different molecular behaviors. The para-isomer's high melting point and strong electronic effects make it a distinct entity from the ortho and meta isomers. These differences, quantifiable through routine analytical techniques, provide a rational basis for isomer selection, reaction design, and the interpretation of experimental outcomes. By leveraging the comparative data and protocols presented herein, researchers can make more informed decisions, accelerating progress in the fields of medicinal chemistry and materials science.

References

  • National Toxicology Program, Institute of Environmental Health Sciences, National Institutes of Health (NTP). 1992. National Toxicology Program Chemical Repository Database. Research Triangle Park, North Carolina. [Referenced in PubChem CID 11888]
  • iChemical. 2-Nitrophenylacetonitrile, CAS No. 610-66-2. [Link]

  • Chemexper. (2-nitrophenyl)acetonitrile. [Link]

  • ChemWhat. 2-Nitrophenylacetonitrile CAS#: 610-66-2. [Link]

  • Chemexper. (4-nitrophenyl)acetonitrile. [Link]

  • Home Sunshine Pharma. 4-Nitrophenylacetonitrile CAS 555-21-5. [Link]

  • ChemBK. 4-Nitrophenylacetonitrile. [Link]

  • Alpha Chemika. (4-Nitrophenyl) Acetonitrile. [Link]

  • SpectraBase. 2-Nitrophenylacetonitrile. [Link]

  • PubChem. 2-Nitro-2-phenylacetonitrile. [Link]

  • CAS Common Chemistry. 2-Nitrobenzeneacetonitrile. [Link]

  • PubChem. p-Nitrophenylacetonitrile. [Link]

  • LookChem. Cas 555-21-5,p-Nitrophenylacetonitrile. [Link]

  • PubChem. 3-Nitrophenylacetonitrile. [Link]

Sources

Safety & Regulatory Compliance

Safety

Guide to the Proper Disposal of (4-Isopropyl-2-nitrophenyl)acetonitrile

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (4-Isopropyl-2-nitrophenyl)acetonitrile. As a compound utilized in specialized research and drug development, its dual chem...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of (4-Isopropyl-2-nitrophenyl)acetonitrile. As a compound utilized in specialized research and drug development, its dual chemical nature—possessing both a nitrile and a nitro functional group—necessitates stringent adherence to safety and disposal protocols. This guide is designed for researchers, scientists, and laboratory professionals, offering actionable procedures grounded in established safety principles to ensure personnel safety and environmental compliance.

Hazard Identification and Core Risks

(4-Isopropyl-2-nitrophenyl)acetonitrile must be treated as a hazardous substance. Its risk profile is primarily dictated by its functional groups:

  • Aromatic Nitro Group (-NO2): Nitro compounds are recognized for their potential toxicity and, in some cases, reactivity.[1] They are often classified as hazardous waste and are explicitly forbidden from drain disposal.[2]

  • Nitrile Group (-CN): The acetonitrile moiety presents a significant toxicological risk. Compounds in this class can be harmful if inhaled, ingested, or absorbed through the skin.[3] A critical, though less common, risk is the potential release of highly toxic hydrogen cyanide (HCN) gas if the compound comes into contact with strong acids.

A Safety Data Sheet (SDS) for the closely related compound 4-Nitrophenylacetonitrile classifies it as "Acute Toxicity, Category 4," indicating it is harmful if swallowed, in contact with skin, or inhaled.[3] All work and disposal procedures must be predicated on mitigating these risks.

Table 1: Summary of Key Hazards

Hazard Category Description Primary Mitigation Strategy
Toxicity Harmful if inhaled, swallowed, or in contact with skin.[3] Potential for severe health effects upon exposure. Use appropriate Personal Protective Equipment (PPE) and handle only within a certified chemical fume hood.[1]
Reactivity Incompatible with strong bases, amines, oxidizing agents, and reducing agents.[1] Contact with strong acids could potentially liberate toxic gas. Strict segregation of waste. Do not mix with incompatible chemical waste streams.[4]
Environmental Improper disposal can contaminate soil and water systems.[5] Classified as hazardous waste under regulations like the Resource Conservation and Recovery Act (RCRA). Do not dispose of down the drain or in regular trash.[1] All waste must be handled by a licensed hazardous waste facility.

| Flammability | While the solid itself may not be highly flammable, it should be kept away from ignition sources, as is standard practice for organic chemicals.[6] | Store away from heat, sparks, and open flames.[1] Use non-sparking tools when handling bulk quantities or cleaning up spills.[6] |

Personnel Protection and Safety Measures

Before handling or preparing for disposal, ensure all safety measures are in place.

  • Engineering Controls : All manipulations involving (4-Isopropyl-2-nitrophenyl)acetonitrile, including weighing, transferring, and preparing waste containers, must be conducted in a well-ventilated chemical fume hood.[1]

  • Personal Protective Equipment (PPE) : The minimum required PPE includes:

    • Eye and Face Protection : Wear tightly fitting safety goggles with side-shields or a face shield.[6]

    • Hand Protection : Use chemically impermeable gloves (e.g., nitrile). Gloves must be inspected for integrity before use and changed immediately if contamination is suspected.[6]

    • Protective Clothing : A flame-resistant lab coat is recommended.[1] Ensure clothing is fully buttoned to protect the skin.

Spill Management Protocol

In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

  • Immediate Evacuation and Alerting : Alert all personnel in the immediate vicinity and evacuate the area if necessary.[1]

  • Control Ignition Sources : If the substance is near any potential ignition sources, eliminate them immediately.[6]

  • Ventilation : Ensure the fume hood is operating correctly to contain vapors.

  • Don Appropriate PPE : Before attempting cleanup, wear all required PPE, including respiratory protection if vapors are significant or ventilation is inadequate.[1]

  • Containment : Cover the spill with a non-combustible absorbent material, such as sand, vermiculite, or a commercial chemical absorbent.[1] Do not use combustible materials like paper towels as the primary absorbent.

  • Collection : Carefully collect the absorbed material using spark-proof tools and place it into a designated, pre-labeled hazardous waste container.[6]

  • Decontamination : Clean the spill area thoroughly with soap and water.[1] Collect the cleaning materials (wipes, etc.) and place them in the same hazardous waste container.

  • Disposal : Seal the container and manage it as hazardous waste according to the procedures outlined in the next section.

Step-by-Step Disposal Procedure

The disposal of (4-Isopropyl-2-nitrophenyl)acetonitrile is governed by hazardous waste regulations. On-site chemical treatment or neutralization by laboratory personnel is not recommended due to the compound's reactivity and toxicity profile. The only safe and compliant method is through professional disposal.

Step 1: Classify as Hazardous Waste The compound and any materials contaminated with it are classified as hazardous waste. This is a non-negotiable first step. Under the U.S. Environmental Protection Agency (EPA) RCRA regulations, this chemical waste must be managed from "cradle-to-grave".

Step 2: Segregate Waste Collect waste (4-Isopropyl-2-nitrophenyl)acetonitrile and contaminated materials separately from other laboratory waste streams.[4]

  • DO NOT mix with acidic waste to prevent any possibility of hydrogen cyanide formation.

  • DO NOT mix with strong bases, oxidizing agents, or reducing agents.[1]

  • DO NOT dispose of this chemical down the drain or in solid waste receptacles intended for non-hazardous materials.[2]

Step 3: Use Proper Containerization

  • Primary Container : Collect the waste in a chemically compatible container (e.g., a clean, empty glass or polyethylene bottle) that can be securely sealed with a screw cap.[5]

  • Labeling : The container must be clearly and accurately labeled. The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "(4-Isopropyl-2-nitrophenyl)acetonitrile"

    • An indication of the hazards (e.g., "Toxic")

    • The date accumulation started.

Step 4: Temporary On-Site Storage Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must adhere to the following standards:

  • The container must be kept closed at all times except when adding waste.

  • It should be stored away from heat and ignition sources.

  • The SAA should have secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.[5]

  • The area should be under the direct control of laboratory personnel.

Step 5: Arrange for Professional Disposal Contact your institution’s Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[1][7] Provide them with the exact chemical name and quantity. They are equipped to transport and dispose of the material in compliance with all local, state, and federal regulations.[8]

Step 6: Dispose of Contaminated Materials Any item that has come into direct contact with (4-Isopropyl-2-nitrophenyl)acetonitrile must be disposed of as hazardous waste. This includes:

  • PPE : Used gloves, disposable lab coats, etc.

  • Labware : Contaminated pipettes, filter paper, and glassware that cannot be effectively decontaminated.

  • Spill Debris : All absorbent materials and wipes used for cleanup. These items should be collected in a sealed, labeled container or bag and managed alongside the primary chemical waste.[9]

Disposal Workflow Diagram

The following diagram illustrates the proper disposal pathway for (4-Isopropyl-2-nitrophenyl)acetonitrile.

G cluster_0 Laboratory Operations cluster_1 Waste Handling & Staging cluster_2 Final Disposal gen Waste Generation (Pure compound or contaminated material) spill_check Spill Occurred? gen->spill_check spill_protocol Execute Spill Management Protocol (Section 3) spill_check->spill_protocol Yes segregate Segregate Waste (No acids, bases, oxidizers) spill_check->segregate No spill_protocol->segregate containerize Containerize & Label 'Hazardous Waste' segregate->containerize store Store in Satellite Accumulation Area containerize->store contact_ehs Contact EHS or Licensed Contractor store->contact_ehs pickup Professional Pickup & Transport contact_ehs->pickup final_disposal Compliant Final Disposal (e.g., Incineration) pickup->final_disposal

Caption: Disposal workflow for (4-Isopropyl-2-nitrophenyl)acetonitrile.

References

  • OSHA. (n.d.). OSHA work-practice guidelines for personnel dealing with cytotoxic (antineoplastic) drugs. OSHA.
  • OSHA. (1986, January 29). Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration.
  • Earth Safe PPE. (2025, November 7). How to Dispose of Nitrile Gloves? Earth Safe PPE.
  • Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds. Benchchem.
  • Unknown Source. (n.d.). Treatment and disposal of chemical wastes in daily laboratory work.
  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
  • ERG Environmental Services. (n.d.). How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental Services.
  • ECHEMI. (n.d.). 4-Nitrophenylacetonitrile SDS, 555-21-5 Safety Data Sheets. ECHEMI.
  • Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste. Safety & Risk Services.
  • DC Fine Chemicals. (2024, November 4). Safety Data Sheet - 4-Nitrophenylacetonitrile. DC Fine Chemicals.
  • U.S. EPA. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency.
  • Flinn Scientific. (n.d.). Waste Lab Chemical Disposal Guidance. Flinn Scientific.
  • HSE. (2026, January 13). Safe handling of cytotoxic drugs in the workplace. Health and Safety Executive.
  • Regulations.gov. (n.d.). American Chemical Society Topic: Treatment of Hazardous Waste. Regulations.gov.
  • Yufeng. (2024, October 15). Understanding the SDS for Acetonitrile: Safe Handling Practices. Yufeng.
  • ACT Group. (2025, January 2). How to Dispose of Acetonitrile? ACT Group.
  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.